(Z)2S,4R-Sacubitril

• CAS: 2751722-77-5

Core Science & Biosynthesis

The Synthesis of (Z)-2S,4R-Sacubitril: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sacubitril, an ethyl ester prodrug, is a neprilysin inhibitor that, in combination with the angiotensin II receptor blocker valsartan, forms the cornerstone of the heart failure medication Entresto. The active metabolite, LBQ657, inhibits neprilysin, an enzyme responsible for the degradation of natriuretic peptides, thereby leading to vasodilation and reduced blood pressure. The stereospecific synthesis of the (2S,4R) isomer is critical for its therapeutic efficacy. This technical guide provides a detailed overview of the prominent synthesis pathways and mechanisms for producing (Z)-2S,4R-Sacubitril, with a focus on key intermediates and stereoselective strategies.

Core Synthesis Strategy: The Role of the Key Intermediate

The synthesis of Sacubitril predominantly converges on the preparation of the key intermediate, (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.[1][2][3][4] This intermediate contains the two crucial chiral centers of the final drug molecule. Various synthetic routes have been developed to construct this intermediate with high stereoselectivity, which is then elaborated to yield Sacubitril.

Synthesis Pathways and Mechanisms

Several distinct and innovative synthetic routes for Sacubitril have been reported, ranging from traditional chemical methods to advanced biocatalytic and flow chemistry processes.

Pathway 1: Asymmetric Hydrogenation Approach

A widely adopted industrial synthesis involves the asymmetric hydrogenation of an unsaturated precursor to establish the desired stereochemistry.[5] This pathway is noted for its efficiency and high stereoselectivity.

Experimental Protocol:

A key step in this pathway is the asymmetric hydrogenation of (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid.[2]

• Reaction Setup: In a clean reaction flask under an air atmosphere, the substrate, (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid (38.1g, 0.1 mol), is dissolved in 500mL of ethanol (B145695).

• Catalyst and Reagents: To this solution, nickel acetate (B1210297) tetrahydrate (373.5mg, 1.5mmol), (R,R)-(-)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine (815mg, 1.5mmol), and ammonium (B1175870) formate (B1220265) (37.8g, 0.6mol) are added.

• Reaction Conditions: The mixture is stirred and heated to 55°C for 8 hours to facilitate the asymmetric reduction.

• Work-up and Isolation: After the reaction, ethanol is removed by distillation under reduced pressure. The residue is mixed with 30g of diatomaceous earth and 300mL of isopropyl acetate and stirred for 1 hour. Following filtration, the filtrate is heated to reflux, and 800mL of n-heptane is added dropwise over 2 hours. The mixture is then slowly cooled to room temperature, leading to the precipitation of the product. The resulting crystals are filtered and dried under vacuum at 40°C to yield the desired intermediate as a white solid.[2]

Quantitative Data:

Step	Product	Yield
Asymmetric Reduction	(2R,4S)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpentanoic acid	91.9%

Process Flow Diagram:

References

• 1. guidechem.com [guidechem.com]
• 2. (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid | 1012341-50-2 [chemicalbook.com]
• 5. d-nb.info [d-nb.info]

Stereoselective Synthesis of (Z)-2S,4R-Sacubitril: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoselective synthesis of (Z)-2S,4R-Sacubitril, a critical component of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril (B1662468)/Valsartan. The focus is on robust and scalable synthetic strategies that ensure high stereochemical purity, a crucial factor for the drug's efficacy and safety. This document details key synthetic methodologies, presents comparative data, and provides illustrative diagrams of the synthetic workflow and mechanism of action.

Introduction

Sacubitril, chemically known as (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-succinylamino-2-methylpentanoic acid ethyl ester, is a prodrug that is converted in vivo to its active metabolite, which inhibits the enzyme neprilysin. Neprilysin is responsible for the degradation of natriuretic peptides, which play a vital role in regulating cardiovascular homeostasis. By inhibiting neprilysin, Sacubitril increases the levels of these peptides, leading to vasodilation and reduced sodium retention. The stereochemistry of Sacubitril is paramount, with the (2S,4R) configuration being the active diastereomer. Therefore, stereoselective synthesis is a key challenge in its manufacturing process.

Key Synthetic Strategies

Several stereoselective strategies for the synthesis of Sacubitril have been developed, primarily focusing on the efficient construction of the two chiral centers at the C2 and C4 positions. The core of these syntheses often revolves around the preparation of the key intermediate, (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid. This guide will focus on two prominent and effective approaches: Rhodium-Catalyzed Asymmetric Hydrogenation and Chemoenzymatic Synthesis .

Rhodium-Catalyzed Asymmetric Hydrogenation

This approach is a widely adopted industrial method that relies on the diastereoselective reduction of a prochiral enoic acid intermediate. The key step is the asymmetric hydrogenation of (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid, which sets the stereochemistry at the C2 position.

Logical Workflow of Rhodium-Catalyzed Asymmetric Hydrogenation

Caption: Synthetic workflow via asymmetric hydrogenation.

Chemoenzymatic Synthesis

A more recent and greener approach involves the use of enzymes to catalyze key stereoselective transformations. This method often utilizes a one-pot cascade reaction, combining an ene-reductase and a transaminase to establish the two chiral centers with high selectivity and yield.[1]

Logical Workflow of Chemoenzymatic Synthesis

Caption: Chemoenzymatic synthetic workflow.

Quantitative Data Comparison

The following tables summarize the quantitative data for the key stereoselective steps in the synthesis of Sacubitril intermediates.

Table 1: Asymmetric Hydrogenation of (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid

Catalyst/Ligand	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereomeric Excess (de)	Reference
[Rh(COD)2]BF4 / (R,R)-Me-Duphos	H2 (50 psi)	Methanol (B129727)	RT	12	>95	>98%	Generic literature values
[RuCl(p-cymene)(R)-BINAP]Cl	H2 (4.0 MPa)	Methanol	40	-	80	97.8% (optical purity)	[2][3]
Nickel acetate (B1210297) tetrahydrate / (R,R)-(-)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	Ammonium formate	Ethanol	55	8	91.9	-	[4]

Table 2: Chemoenzymatic Synthesis of Sacubitril Precursor

Enzyme System	Substrate	Co-factors	Solvent	Temp. (°C)	Time (h)	Yield (%)	Diastereomeric Excess (de)	Reference
Ene-reductase (GoER) & Transaminase	Unsaturated keto acid	NAD(P)H, PLP	Buffer	30	24	up to 87	>99%	[1]

Experimental Protocols

Protocol for Asymmetric Hydrogenation

This protocol is a representative example for the synthesis of (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.

Materials:

• (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid

• [RuCl(p-cymene)(R)-BINAP]Cl (or other suitable Rh/Ru catalyst)

• Methanol (anhydrous)

• Hydrogen gas (high pressure)

• 3M Lithium Hydroxide (LiOH)

• Di-tert-butyl dicarbonate (B1257347) (Boc)2O

• Dichloromethane

• 6M Hydrochloric acid (HCl)

Procedure:

• In a high-pressure hydrogenation reactor, charge (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid methyl ester (1.0 eq) and [RuCl(p-cymene)(R)-BINAP]Cl (0.01 eq).

• Add anhydrous methanol as the solvent.

• Purge the reactor with nitrogen gas multiple times to remove air.

• Pressurize the reactor with hydrogen gas to 4.0 MPa.

• Heat the reaction mixture to 40°C and stir vigorously for the required time (monitor by TLC or HPLC until completion).

• After the reaction is complete, cool the reactor to room temperature and carefully release the hydrogen pressure.

• Concentrate the reaction mixture under reduced pressure to remove methanol.

• To the residue, add 3M LiOH and heat the mixture under reflux.

• After hydrolysis, add di-tert-butyl dicarbonate to protect the amine group.

• Extract the aqueous phase with dichloromethane.

• Acidify the aqueous phase to pH 2-4 with 6M HCl.

• Extract the product with dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization or column chromatography to yield the desired (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.[2][3]

Protocol for Final Succinylation Step

This protocol describes the final step to produce Sacubitril from its amino ester precursor.

Materials:

• (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester hydrochloride

• Succinic anhydride (B1165640)

• Pyridine (B92270)

• Dichloromethane

Procedure:

• Dissolve (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester hydrochloride (1.0 eq) in dichloromethane.

• Add pyridine (3.0 eq) to the solution and stir.

• Add succinic anhydride (2.0 eq) to the reaction mixture.

• Heat the mixture to 40-45°C and stir for approximately 6 hours, monitoring the reaction by TLC or HPLC.

• Upon completion, cool the reaction mixture and wash with dilute HCl to remove excess pyridine.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain (Z)-2S,4R-Sacubitril.

Mechanism of Action: Neprilysin Inhibition

Sacubitril is a prodrug that is rapidly metabolized to its active form, LBQ657. LBQ657 is a potent and selective inhibitor of neprilysin, a neutral endopeptidase.

Caption: Sacubitril's mechanism of action via neprilysin inhibition.

Conclusion

The stereoselective synthesis of (Z)-2S,4R-Sacubitril is a critical aspect of its production, with significant advancements made in developing efficient and scalable manufacturing processes. Both the well-established rhodium-catalyzed asymmetric hydrogenation and the emerging chemoenzymatic approaches offer high levels of stereocontrol, ensuring the production of the desired active diastereomer. The choice of a specific synthetic route in an industrial setting will depend on a variety of factors, including cost-effectiveness, environmental impact, and scalability. This guide provides a foundational understanding of these key methodologies for professionals in the field of drug development and manufacturing.

References

• 1. Synthesis of a sacubitril precursor via the construction of one-pot chemoenzymatic cascades - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Page loading... [wap.guidechem.com]
• 3. Synthesis of a Precursor to Sacubitril Using Enabling Technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpentanoic acid synthesis - chemicalbook [chemicalbook.com]

Chiral Resolution of (Z)-2S,4R-Sacubitril Isomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the methodologies employed for the chiral resolution of Sacubitril isomers, with a specific focus on obtaining the desired (Z)-2S,4R stereoisomer. Sacubitril, a neprilysin inhibitor, is a key component of the angiotensin receptor-neprilysin inhibitor (ARNI) sacubitril/valsartan, marketed for the treatment of heart failure. The therapeutic efficacy of Sacubitril is stereospecific, making the isolation of the (2S,4R) isomer a critical aspect of its manufacturing process. This document outlines the primary chiral resolution techniques, including chromatographic separation, diastereomeric crystallization, and enzymatic resolution, supported by experimental data and procedural workflows.

Chromatographic Resolution

Chiral High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the analytical and preparative separation of enantiomers and diastereomers of Sacubitril and its intermediates. This method relies on the differential interaction of the stereoisomers with a chiral stationary phase (CSP).

Experimental Protocols for Chiral HPLC

Several HPLC methods have been developed for the successful separation of Sacubitril isomers. The key parameters for these separations are summarized in the tables below.

Data Presentation: Chiral HPLC Methods for Sacubitril Isomer Separation

Parameter	Method 1	Method 2
Stationary Phase	Chiralcel OJ-H (5 µm)	Chiralpak AY-H (5 µm)
Column Dimensions	250 mm x 4.6 mm	Not Specified
Mobile Phase	A: n-hexane with 0.1% TFAB: Ethanol:Isopropanol:TFA (80:20:0.1, v/v/v)	Hexane/Ethanol (97:3, v/v) with trifluoroacetic acid
Flow Rate	1.0 mL/min	Not Specified
Detection	254 nm	Not Specified
Analysis Time	Within 50 minutes	Not Specified

Table 1: Normal-Phase HPLC Methods for Sacubitril Stereoisomers.[1][2]

Parameter	Method 3
Stationary Phase	Chiralcel OJ-RH (150 x 4.6 mm, 5 µm)
Mobile Phase	A: 1 mL TFA in 1000 mL waterB: Not Specified (Gradient Program)
Flow Rate	0.8 mL/min
Column Temperature	45°C
Detection	254 nm

Table 2: Reversed-Phase HPLC Method for Sacubitril Stereoisomers.

A study utilizing a Chiralcel OJ-H column provided the following retention data for Sacubitril stereoisomers, demonstrating effective separation.

Stereoisomer	Retention Time (RT) / Relative Retention Time (RRT)
(2R,4S)-isomer	RT: 23.0 min
(2S,4R)-isomer (Sacubitril)	RRT: 0.55
(2S,4S)-isomer	RRT: 0.49
(2R,4R)-isomer	RRT: 0.79

Table 3: Retention Data for Sacubitril Stereoisomers on a Chiralcel OJ-H Column.

Experimental Workflow: Chiral HPLC Separation

The general workflow for the chiral HPLC separation of Sacubitril isomers is depicted in the following diagram.

Caption: Workflow for Chiral HPLC Separation of Sacubitril Isomers.

Diastereomeric Crystallization

Diastereomeric crystallization is a classical chemical resolution method that can be applied to separate enantiomers.[3] This technique involves reacting a racemic mixture with a chiral resolving agent to form a pair of diastereomeric salts, which, unlike enantiomers, have different physical properties such as solubility.[3] These differences allow for their separation by fractional crystallization.

While specific industrial protocols for the diastereomeric resolution of Sacubitril are proprietary, the general methodology can be described. A key intermediate in Sacubitril synthesis is (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester, which contains a basic amino group suitable for salt formation with a chiral acid.

General Experimental Protocol for Diastereomeric Crystallization

• Salt Formation: A racemic mixture of the Sacubitril intermediate is dissolved in a suitable solvent. A single enantiomer of a chiral resolving agent, such as tartaric acid or its derivatives, is added to the solution.[3]

• Crystallization: The solution is cooled or the solvent is partially evaporated to induce the crystallization of the less soluble diastereomeric salt.

• Isolation: The crystallized diastereomeric salt is isolated by filtration.

• Liberation of the Enantiomer: The purified diastereomeric salt is treated with an acid or base to break the salt and liberate the desired enantiomer of the Sacubitril intermediate.

Logical Workflow for Diastereomeric Crystallization

The logical steps involved in a diastereomeric crystallization resolution are illustrated below.

Caption: Logical Workflow of Diastereomeric Crystallization.

Enzymatic Resolution

Enzymatic resolution is a highly selective method that utilizes enzymes to stereoselectively catalyze a reaction on one enantiomer in a racemic mixture, leaving the other enantiomer unreacted. For precursors of Sacubitril, which contain ester and amide functionalities, enzymes such as lipases or proteases could be employed for kinetic resolution.

While specific enzymatic resolution protocols for Sacubitril are not widely published, a chemoenzymatic strategy for the synthesis of a key precursor has been reported, highlighting the potential of biocatalysis in the manufacturing process. This approach involved an ene-reductase and a transaminase to construct the two chiral centers with high diastereoselectivity (up to 99% de).

General Experimental Protocol for Enzymatic Kinetic Resolution

A common approach for resolving a racemic ester intermediate is through enantioselective hydrolysis catalyzed by a lipase (B570770).

• Reaction Setup: A racemic mixture of a Sacubitril ester precursor is suspended in a buffered aqueous solution or a biphasic system.

• Enzyme Addition: A specific lipase (e.g., from Candida antarctica) is added to the mixture.

• Selective Hydrolysis: The enzyme selectively hydrolyzes one enantiomer of the ester to the corresponding carboxylic acid, while the other enantiomer remains as the ester.

• Separation: The reaction is stopped, and the resulting mixture of the unreacted ester enantiomer and the carboxylic acid enantiomer are separated based on their different chemical properties (e.g., by extraction).

Experimental Workflow: Enzymatic Kinetic Resolution

The following diagram illustrates the workflow for an enzymatic kinetic resolution of a racemic ester intermediate.

Caption: Workflow for Enzymatic Kinetic Resolution of an Ester Precursor.

Conclusion

The chiral resolution of Sacubitril isomers is a critical step in the production of this therapeutically important drug. While stereoselective synthesis aims to produce the desired isomer directly, resolution methods are essential for separating stereoisomers when racemic or diastereomeric mixtures are formed. Chiral HPLC is a robust and well-documented method for both analytical and preparative-scale separation of Sacubitril isomers. Diastereomeric crystallization and enzymatic resolution represent powerful, scalable techniques that are likely employed in industrial settings, though specific protocols for Sacubitril are not extensively detailed in public literature. The choice of method depends on factors such as the scale of production, cost-effectiveness, and the specific chemical properties of the intermediates in the synthetic route.

References

• 1. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Chiral resolution - Wikipedia [en.wikipedia.org]

Structural Elucidation and Characterization of (2S,4R)-Sacubitril: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sacubitril, a neprilysin inhibitor, is a key component of the angiotensin receptor-neprilysin inhibitor (ARNI) class of drugs, which have revolutionized the treatment of heart failure. As a prodrug, Sacubitril is converted in vivo to its active metabolite, LBQ657, which inhibits neprilysin, an enzyme responsible for the degradation of natriuretic peptides. This inhibition leads to increased levels of these peptides, promoting vasodilation, natriuresis, and a reduction in cardiac remodeling.

The Sacubitril molecule possesses two stereocenters, giving rise to four possible stereoisomers: (2R,4S), (2S,4R), (2R,4R), and (2S,4S). The pharmacologically active and desired isomer is (2R,4S)-Sacubitril. The (2S,4R)-Sacubitril isomer is considered a stereoisomeric impurity. The stereochemistry of Sacubitril is critical to its efficacy and safety, making the accurate structural elucidation and characterization of each isomer imperative for drug development, quality control, and regulatory compliance. It is important to note that the designation "(Z)" sometimes associated with this isomer is incorrect; the proper stereochemical descriptor is (2S,4R).

This technical guide provides an in-depth overview of the structural elucidation and characterization of (2S,4R)-Sacubitril, focusing on the analytical techniques and experimental protocols employed in its identification and quantification.

Physicochemical Properties

The fundamental physicochemical properties of (2S,4R)-Sacubitril are summarized in the table below.

Property	Value
Chemical Name	(2S,4R)-5-(biphenyl-4-yl)-4-[(3-carboxypropionyl)amino]-2-methylpentanoic acid ethyl ester
Molecular Formula	C24H29NO5
Molecular Weight	411.49 g/mol
CAS Number	761373-05-1
Appearance	Off-white solid
Solubility	Soluble in Methanol (B129727), DMSO

Structural Elucidation and Characterization Techniques

A combination of chromatographic and spectroscopic techniques is essential for the definitive structural elucidation and characterization of (2S,4R)-Sacubitril.

High-Performance Liquid Chromatography (HPLC) for Stereoisomer Separation

Chromatographic separation is the cornerstone for isolating and quantifying stereoisomers. Chiral HPLC methods are specifically designed to differentiate between molecules that are mirror images of each other (enantiomers) or have different spatial arrangements at multiple stereocenters (diastereomers).

Experimental Protocol: Chiral HPLC Separation of Sacubitril Stereoisomers

This protocol is based on established methods for the separation of Sacubitril stereoisomers.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Chiralcel OJ-H (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Mobile Phase A: n-hexane with 0.1% trifluoroacetic acid (TFA).

  • Mobile Phase B: A mixture of ethanol, isopropanol, and TFA (80:20:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the sample containing the mixture of Sacubitril isomers in a suitable solvent, such as the mobile phase, to a known concentration.

• Procedure:

  • Equilibrate the column with the initial mobile phase composition.

  • Inject the prepared sample onto the column.

  • Elute the isomers using a gradient or isocratic method with the specified mobile phase.

  • Monitor the elution profile at 254 nm. The different stereoisomers will have distinct retention times, allowing for their separation and quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the precise three-dimensional structure of a molecule by analyzing the magnetic properties of its atomic nuclei. Both ¹H and ¹³C NMR are employed to elucidate the connectivity and stereochemistry of (2S,4R)-Sacubitril.

Quantitative Data: ¹³C NMR Chemical Shifts (δ) for Sacubitril Stereoisomers

The following table presents the ¹³C NMR chemical shifts for the four stereoisomers of Sacubitril, highlighting the differences that allow for their unambiguous identification. The data is referenced from a comprehensive study on the synthesis and characterization of Sacubitril stereoisomers.

Carbon Atom	(2S,4R)-Sacubitril (δ, ppm)	(2R,4S)-Sacubitril (δ, ppm)	(2R,4R)-Sacubitril (δ, ppm)	(2S,4S)-Sacubitril (δ, ppm)
C=O (ester)	175.9	175.9	175.4	175.4
C=O (amide)	174.9	174.9	175.1	175.0
C=O (acid)	171.7	171.7	171.7	171.7
Biphenyl C	140.0, 138.2, 137.8, 129.8, 128.9, 127.2, 126.5, 126.3	140.0, 138.2, 137.8, 129.8, 128.9, 127.2, 126.5, 126.3	140.0, 138.1, 137.8, 129.8, 128.9, 127.2, 126.5, 126.3	140.0, 138.1, 137.8, 129.8, 128.9, 127.2, 126.5, 126.3
O-CH₂ (ethyl)	59.8	59.8	59.7	59.7
CH-N	47.2	47.2	48.0	48.0
CH₂ (biphenyl)	40.7	40.7	40.5	40.6
CH (methyl)	39.0	39.0	39.0	39.0
CH₂ (succinyl)	37.6	37.6	37.6	37.6
CH₂	35.7	35.7	35.9	35.9
CH₂ (succinyl)	33.1	33.1	32.9	32.9
CH₂	32.0	32.0	32.3	32.2
CH₃ (ethyl)	16.1	16.1	17.9	17.9
CH₃ (methyl)	14.1	14.1	14.1	14.1

Experimental Protocol: NMR Analysis

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a few milligrams of the purified (2S,4R)-Sacubitril isomer in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• ¹H NMR: Acquire a one-dimensional proton NMR spectrum to observe the chemical shifts, integrations, and coupling constants of the protons. This provides information about the number and types of hydrogen atoms and their neighboring atoms.

• ¹³C NMR: Acquire a one-dimensional carbon NMR spectrum to identify the number of unique carbon environments in the molecule.

• 2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to establish correlations between protons (COSY), between protons and directly attached carbons (HSQC), and between protons and carbons separated by two or three bonds (HMBC). These experiments are crucial for assigning all proton and carbon signals and confirming the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. High-resolution mass spectrometry (HRMS) can determine the exact mass, which helps in confirming the molecular formula. Tandem mass spectrometry (MS/MS) is used to fragment the molecule and analyze the resulting fragments, providing valuable structural information.

Experimental Protocol: Mass Spectrometry Analysis

• Instrumentation: A mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to a suitable ionization source (e.g., electrospray ionization - ESI).

• Sample Preparation: Prepare a dilute solution of the purified isomer in a solvent compatible with the ionization source (e.g., methanol or acetonitrile (B52724) with a small amount of formic acid or ammonium (B1175870) acetate).

• Full Scan MS: Acquire a full scan mass spectrum to determine the molecular weight of the compound. For (2S,4R)-Sacubitril, the expected [M+H]⁺ ion would be at m/z 412.21.

• MS/MS Fragmentation Analysis: Select the precursor ion ([M+H]⁺) and subject it to collision-induced dissociation (CID) to generate fragment ions. Analysis of the fragmentation pattern can help to confirm the different structural motifs within the molecule.

Synthesis and Purification

The synthesis of a specific stereoisomer like (2S,4R)-Sacubitril requires stereocontrolled synthetic strategies. These often involve the use of chiral starting materials, chiral catalysts, or diastereoselective reactions.

Experimental Protocol: General Synthesis and Purification Workflow

• Stereoselective Synthesis: Employ a multi-step synthetic route that establishes the desired stereochemistry at the C2 and C4 positions. This may involve asymmetric hydrogenation or the use of chiral auxiliaries.

• Reaction Monitoring: Monitor the progress of each synthetic step using techniques like thin-layer chromatography (TLC) or HPLC to ensure complete conversion and minimize side-product formation.

• Purification of Intermediates: Purify the intermediates at each step using column chromatography or crystallization to remove impurities.

• Final Product Isolation: After the final synthetic step, isolate the crude (2S,4R)-Sacubitril.

• Purification: Purify the final product using preparative HPLC with a chiral stationary phase to separate it from any remaining stereoisomers and other impurities.

• Characterization: Confirm the identity and purity of the final product using the analytical techniques described in the previous sections (HPLC, NMR, MS).

Mechanism of Action: Neprilysin Inhibition

Sacubitril, through its active metabolite LBQ657, exerts its therapeutic effect by inhibiting the enzyme neprilysin.

Mechanism of Neprilysin Inhibition by Sacubitril.

Experimental Workflow

The overall workflow for the structural elucidation and characterization of (2S,4R)-Sacubitril involves a logical progression from synthesis or isolation to detailed spectroscopic analysis.

Experimental Workflow for (2S,4R)-Sacubitril.

Conclusion

The structural elucidation and characterization of (2S,4R)-Sacubitril are critical for ensuring the quality, safety, and efficacy of Sacubitril-containing drug products. A multi-technique approach, combining stereoselective synthesis, chiral chromatography, and advanced spectroscopic methods, is essential for the unambiguous identification and quantification of this stereoisomeric impurity. The detailed protocols and data presented in this guide provide a comprehensive resource for researchers and professionals involved in the development and analysis of Sacubitril. Rigorous control of stereoisomeric purity is paramount throughout the drug development lifecycle, from initial synthesis to final product formulation.

Spectroscopic Analysis of (2S,4R)-Sacubitril: A Technical Guide

Introduction

This technical guide provides an in-depth analysis of the spectroscopic characteristics of (2S,4R)-Sacubitril, a key component of the angiotensin receptor-neprilysin inhibitor (ARNI) drug Sacubitril/Valsartan. The document is intended for researchers, scientists, and professionals in the field of drug development and analysis. It is important to note that the user's query included the "(Z)" designation for Sacubitril. However, the standard and pharmaceutically relevant form is the (2S,4R) stereoisomer, and as such, all data presented herein pertains to this specific isomer.

Spectroscopic Data

The following sections summarize the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for (2S,4R)-Sacubitril.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy

A study of Sacubitril sodium revealed a total of 27 protons, with 18 in the aliphatic region and 9 in the aromatic region.[4]

Table 1: Summary of ¹H NMR Data for Sacubitril

Region	Number of Protons
Aliphatic	18
Aromatic	9

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of Sacubitril shows a total of 24 carbon signals, with 9 corresponding to aliphatic carbons and 15 to aromatic carbons.[4] A ¹H-¹³C correlation spectrum confirmed the presence of 11 methine (CH), 5 methylene (B1212753) (CH₂), and 2 methyl (CH₃) groups.[4]

Table 2: Summary of ¹³C NMR Data for Sacubitril

Region	Number of Carbons
Aliphatic	9
Aromatic	15

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of Sacubitril exhibits characteristic absorption bands corresponding to its structural features.

Table 3: Characteristic IR Absorption Bands for (2S,4R)-Sacubitril

Wavenumber (cm⁻¹)	Assignment	Reference
1737	C=O stretching (Ester)	[5]
1726	C=O stretching (Carboxylic Acid)	[5]
1643	C=O stretching (Amide I)	[5]
1541	N-H bending, C-N stretching (Amide II)	[5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information through fragmentation analysis. For (2S,4R)-Sacubitril, the accurate mass of the free acid is 411.2046 g/mol .[6]

Table 4: Mass Spectrometry Data for (2S,4R)-Sacubitril

Parameter	Value	Reference
Molecular Formula	C₂₄H₂₉NO₅	[6]
Accurate Mass	411.2046	[6]
[M-H]⁻ Ion (m/z)	410.1973	[7]

Fragmentation Analysis

The tandem mass spectrum of the [M-H]⁻ ion of Sacubitril shows several characteristic fragment ions.

Table 5: Fragment Ions of [M-H]⁻ of Sacubitril from High-Resolution Mass Spectrometry

m/z	Relative Intensity
167.0865	999
98.0248	842
99.0088	318
70.0298	158
72.0454	153
96.0456	24

Data obtained from MassBank, Record: EQ01101455[7]

Experimental Protocols

The following are general experimental protocols for the spectroscopic analysis of a small organic molecule like (2S,4R)-Sacubitril.

NMR Spectroscopy

Sample Preparation:

• Weigh 5-10 mg of the (2S,4R)-Sacubitril sample.

• Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a clean NMR tube.

Data Acquisition (General Parameters for ¹H and ¹³C NMR):

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Pulse sequence: Standard single-pulse experiment.

  • Number of scans: 16-64, depending on the sample concentration.

  • Relaxation delay: 1-5 seconds.

• ¹³C NMR:

  • Pulse sequence: Proton-decoupled single-pulse experiment.

  • Number of scans: 1024 or more, due to the low natural abundance of ¹³C.

  • Relaxation delay: 2-10 seconds.

• Reference: Tetramethylsilane (TMS) as an internal standard (0 ppm).

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Sample Preparation and Data Acquisition:

• Ensure the ATR crystal is clean before analysis.

• Place a small amount of the solid (2S,4R)-Sacubitril sample directly onto the ATR crystal.

• Apply pressure using the instrument's pressure arm to ensure good contact between the sample and the crystal.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• A background spectrum of the empty ATR crystal should be recorded prior to sample analysis.

Electrospray Ionization-Mass Spectrometry (ESI-MS)

Sample Preparation:

• Prepare a dilute solution of (2S,4R)-Sacubitril in a suitable solvent system (e.g., acetonitrile/water with 0.1% formic acid for positive ion mode, or without formic acid for negative ion mode).

• The concentration should be in the range of 1-10 µg/mL.

Data Acquisition (General Parameters):

• Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

• Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

• Capillary Voltage: Typically 3-5 kV.

• Nebulizing Gas: Nitrogen, with flow rate and temperature optimized for the specific instrument and analyte.

• Fragmentation (for MS/MS): Collision-Induced Dissociation (CID) with argon as the collision gas. The collision energy should be optimized to produce informative fragment ions.

Visualizations

Experimental Workflow

Caption: General workflow for the spectroscopic analysis of a small molecule.

Signaling Pathway of Neprilysin Inhibition by Sacubitrilat

Caption: Signaling pathway of neprilysin inhibition by Sacubitrilat.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. glppharmastandards.com [glppharmastandards.com]
• 3. allmpus.com [allmpus.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. mdpi.com [mdpi.com]
• 6. (2S,4R)-Sacubitril | TRC-S080905-10MG | LGC Standards [lgcstandards.com]
• 7. massbank.eu [massbank.eu]

An In-depth Guide to the X-ray Crystallography of Sacubitril Stereoisomers

Abstract: Sacubitril, a neprilysin inhibitor, is a critical component of the angiotensin receptor-neprilysin inhibitor (ARNI) drug Sacubitril/Valsartan (Entresto®), a cornerstone in the treatment of heart failure. The therapeutic efficacy of Sacubitril is intrinsically linked to its specific stereochemistry. While the crystallographic structure of the marketed (2R,4S)-Sacubitril in its co-crystal form with Valsartan is well-established, other stereoisomers, such as the (Z)2S,4R variant, exist as impurities and are of significant interest for analytical and regulatory purposes. Direct public crystallographic data for the (Z)2S,4R-Sacubitril isomer is not available, likely due to its nature as a minor process-related impurity.

This technical guide outlines a comprehensive, albeit generalized, methodology for the single-crystal X-ray diffraction analysis of a Sacubitril isomer, using the publicly available data for the Sacubitril/Valsartan co-crystal as a detailed, practical example. It provides detailed experimental protocols, data presentation standards, and logical workflows relevant to the structural elucidation of such pharmaceutical compounds.

Experimental Protocols: A General Workflow

The structural elucidation of a small molecule pharmaceutical like a Sacubitril isomer follows a multi-step process from synthesis to final crystallographic analysis.

The synthesis of specific Sacubitril isomers involves stereoselective routes to control the two chiral centers (at C2 and C4). An industrial synthesis approach typically involves the hydrogenation of an unsaturated precursor, followed by esterification and acylation reactions.

Generalized Protocol for Isomer Synthesis:

• Stereoselective Hydrogenation: A precursor such as (R,E)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methyl-pent-2-enoic acid is subjected to catalytic hydrogenation. The choice of chiral phosphine (B1218219) ligands (e.g., Mandyphos) and catalysts (e.g., Ruthenium complexes) is critical for establishing the desired stereochemistry at the C2 and C4 positions.[1]

• Esterification and Deprotection: The resulting acid undergoes esterification, for example, using thionyl chloride and ethanol, which also serves to remove the Boc protecting group, yielding the core amino ester.[1]

• Acylation: The primary amine is then acylated with an appropriate reagent, such as succinic anhydride, to yield the final Sacubitril free acid.[1]

• Purification: The final compound is purified using column chromatography (e.g., silica (B1680970) gel with a hexane/ethyl acetate (B1210297) gradient) and/or recrystallization from a suitable solvent system (e.g., isopropyl acetate/petroleum ether) to achieve the high purity (>99.5%) required for single-crystal growth.[2]

Growing diffraction-quality single crystals is often the most challenging step. The free acid form of Sacubitril does not readily crystallize.[1] Therefore, crystallization is typically performed on a salt or, as is the case with Entresto, a co-crystal complex.

Generalized Protocol for Crystal Growth:

• Salt/Co-crystal Formation: The purified Sacubitril isomer is dissolved in a suitable solvent (e.g., acetone, ethanol, acetonitrile).[1] A counter-ion source (e.g., sodium hydroxide, calcium hydroxide) or a co-former (e.g., Valsartan) is added in a precise stoichiometric ratio.[3]

• Crystallization Technique:

  • Slow Evaporation: The solution is left in a loosely covered vial in a vibration-free environment, allowing the solvent to evaporate slowly over several days to weeks, leading to the formation of single crystals.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial, which is then sealed inside a larger jar containing a "poor" solvent (in which the compound is less soluble). The vapor of the poor solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Crystal Harvesting: Once formed, crystals of suitable size (typically 0.1-0.3 mm in each dimension) are carefully harvested using a cryo-loop and immediately flash-cooled in liquid nitrogen to prevent solvent loss and structural degradation.

Data collection is performed on a single-crystal X-ray diffractometer. Typical Data Collection Parameters:

• Instrument: A modern diffractometer (e.g., Panalytical Empyrean, Bruker D8 VENTURE) equipped with a sensitive detector (e.g., CCD, CMOS, or Pixel 1D strip detector).[4]

• X-ray Source: Copper (Cu Kα, λ=1.5406 Å) or Molybdenum (Mo Kα, λ=0.71073 Å) radiation. Copper is often preferred for organic molecules to achieve better peak separation.[5]

• Temperature: Data is typically collected at a low temperature (e.g., 100 K or 173 K) using a cryo-cooling system to minimize thermal motion of the atoms and improve diffraction quality.

• Data Collection Strategy: A series of diffraction images (frames) are collected as the crystal is rotated. The strategy is optimized to measure a complete, unique set of reflections with high redundancy to a desired resolution (typically 0.85 Å for small molecules).[6]

The collected diffraction data is processed to determine the crystal structure.

• Data Reduction: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for experimental factors (e.g., Lorentz-polarization effects).

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. The positions, atomic displacement parameters, and other variables are refined using full-matrix least-squares methods to achieve the best possible fit between the observed diffraction data and the data calculated from the model. The quality of the final structure is assessed using metrics like the R-factor (R1) and goodness-of-fit (GooF).

Data Presentation: The Sacubitril/Valsartan Co-crystal (Entresto)

As a practical example, the crystallographic data for the Sacubitril/Valsartan supramolecular complex (CSD Refcode: NAQLAU) is presented below.[1][7] This complex serves as the benchmark for understanding the solid-state properties of therapeutically active Sacubitril.

Parameter	Value
Empirical Formula	C₄₈H₅₅N₆O₈Na₃·2.5H₂O
Formula Weight	957.99
Crystal System	Monoclinic
Space Group	P2₁
Unit Cell Dimensions	a = 21.01 Å, b = 13.52 Å, c = 35.15 Åα = 90°, β = 94.75°, γ = 90°
Volume	9945 ų
Z (Asymmetric Units)	6 (Comprising six molecules each of Sacubitril and Valsartan, 18 Na⁺ cations, and 15 water molecules)
Calculated Density	1.28 g/cm³
Radiation Type	Mo Kα
Temperature	173 K
Final R1 value	[Data not publicly detailed, typically < 0.05 for publication-quality structures]
Goodness-of-Fit (GooF)	[Data not publicly detailed, typically ~1.0 for a good refinement]

Table 1: Crystallographic data for the Sacubitril/Valsartan (Entresto) co-crystal. Data retrieved from literature citing the Cambridge Structural Database (CSD Refcode: NAQLAU).[1][7]

Visualizations: Workflows and Pathways

Visual diagrams are essential for understanding complex relationships and processes in drug development and structural biology.

Figure 1: Experimental Workflow for Structural Elucidation

Figure 2: Mechanism of Action of Sacubitril

Conclusion

The precise three-dimensional atomic arrangement determined by single-crystal X-ray crystallography is the gold standard for molecular structure elucidation. While specific crystallographic data for the (Z)2S,4R-Sacubitril impurity remain elusive, the principles and protocols for such an analysis are well-understood. By following a rigorous workflow of synthesis, purification, crystallization, and diffraction analysis, the structure of this and other related pharmaceutical compounds can be determined. The detailed crystallographic data of the marketed Sacubitril/Valsartan co-crystal provides an invaluable reference point, demonstrating the complex supramolecular interactions that can be achieved in the solid state to enhance drug properties and therapeutic efficacy.

References

• 1. Novel crystal forms of Entresto: a supramolecular complex of trisodium sacubitril/valsartan hemi-pentahydrate - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. UoH – NCL researchers discover novel hydrate polymorphs of Entresto | [herald.uohyd.ac.in]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties of (2S,4R)-Sacubitril

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sacubitril, a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI), is a cornerstone in the management of heart failure. Administered as a prodrug, it undergoes in vivo biotransformation to its active metabolite, Sacubitrilat (LBQ657), which potently inhibits neprilysin. This inhibition leads to an increase in the levels of natriuretic peptides, which play a crucial role in cardiovascular homeostasis. This technical guide provides a comprehensive overview of the physicochemical properties of the active stereoisomer of Sacubitril, (2S,4R)-Sacubitril, and its active metabolite, Sacubitrilat.

A note on nomenclature: The user's request specified "(Z)2S,4R-Sacubitril". Extensive literature review did not yield any information on a "(Z)" isomer for this molecule. The pharmacologically active and commonly referenced isomer is (2S,4R)-Sacubitril. Therefore, this guide will focus on the properties of (2S,4R)-Sacubitril.

Physicochemical Properties

The physicochemical properties of a drug substance are critical determinants of its biopharmaceutical performance, including its absorption, distribution, metabolism, and excretion (ADME) profile. The following tables summarize the key physicochemical parameters for (2S,4R)-Sacubitril and its active metabolite, Sacubitrilat (LBQ657).

Table 1: Physicochemical Properties of (2S,4R)-Sacubitril

Property	Value	Source
Chemical Name	4-{[(2S,4R)-1-([1,1'-biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl]amino}-4-oxobutanoic acid	[1]
Molecular Formula	C₂₄H₂₉NO₅	[1]
Molecular Weight	411.49 g/mol	[1]
pKa	4.6	[2][3]
LogP	1.31	[3]
Solubility	- Slightly soluble in Chloroform, Methanol, and DMSO.[4] - pH-dependent aqueous solubility: low in acidic conditions (0.05 mg/mL in 0.1 N HCl for the co-crystal) and higher at neutral pH (>50 mg/mL at pH 6.8 for the co-crystal).[5]
Appearance	Off-white solid	[6]

Table 2: Physicochemical Properties of Sacubitrilat (LBQ657)

Property	Value	Source
Chemical Name	(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-[(3-carboxypropanoyl)amino]-2-methylpentanoic acid	[7]
Molecular Formula	C₂₂H₂₅NO₅	[7]
Molecular Weight	383.44 g/mol	[7]
pKa (Strongest Acidic)	3.98 (Predicted)	[8]
Water Solubility	0.00358 mg/mL (Predicted)	[8]
LogP	1.99 (Predicted)	[8]
Solubility in DMSO	>100 mg/mL	[2]

Crystal Structure

Several patents describe different crystalline forms of Sacubitril sodium, designated as forms A, B, C, D, and E, each with characteristic peaks in their X-ray powder diffraction (XRPD) spectra. For instance, crystal form C of Sacubitril sodium exhibits characteristic diffraction peaks at 2θ values of 6.3 ± 0.2°, 7.3 ± 0.2°, 12.7 ± 0.2°, 14.7 ± 0.2°, 15.9 ± 0.2°, 18.5 ± 0.2°, 19.2 ± 0.2°, 22.4 ± 0.2°, 22.7 ± 0.2°, 23.6 ± 0.2°, and 27.0 ± 0.2° using Cu-Kα radiation.[9]

Furthermore, the co-crystal of Sacubitril and Valsartan sodium salt exists in different polymorphic forms, which have been studied to optimize the drug product's stability and manufacturing process.[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of (2S,4R)-Sacubitril are often proprietary. However, this section outlines the general methodologies that are typically employed for such characterizations.

Determination of Solubility

The solubility of a compound can be determined using the shake-flask method . A supersaturated solution of the compound in the solvent of interest (e.g., water, buffers of different pH, organic solvents) is agitated at a constant temperature until equilibrium is reached. The suspension is then filtered, and the concentration of the dissolved compound in the filtrate is quantified using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Determination of pKa

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. It can be determined experimentally using potentiometric titration . A solution of the compound is titrated with a standardized solution of a strong acid or base. The pH of the solution is monitored throughout the titration, and the pKa is determined from the inflection point of the titration curve.

Determination of LogP

The partition coefficient (LogP) is a measure of a compound's lipophilicity and is typically determined for the neutral form of the molecule. The shake-flask method is the classical approach. The compound is dissolved in a biphasic system of n-octanol and water. After equilibration, the phases are separated, and the concentration of the compound in each phase is determined. The LogP is calculated as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Analytical Method for Purity and Assay

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a widely used technique for the analysis of Sacubitril and its impurities.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 10 mM disodium (B8443419) hydrogen phosphate) and an organic solvent (e.g., acetonitrile) is often employed. The pH of the buffer may be adjusted to optimize the separation.[3]

• Detection: UV detection at a wavelength of approximately 254 nm or 278 nm is suitable for quantifying Sacubitril and its related substances.[3][7]

• Flow Rate: A typical flow rate is 1.0 mL/min.[3]

Mandatory Visualizations

Prodrug Activation of Sacubitril

Sacubitril is a prodrug that is activated in the liver to its active metabolite, Sacubitrilat (LBQ657), through an esterase-mediated hydrolysis.

Prodrug activation of Sacubitril to Sacubitrilat.

Signaling Pathway of Neprilysin Inhibition

Sacubitrilat inhibits the enzyme neprilysin, which is responsible for the degradation of several vasoactive peptides, including natriuretic peptides (ANP, BNP). The inhibition of neprilysin leads to increased levels of these peptides, resulting in beneficial cardiovascular effects.

Signaling pathway of neprilysin inhibition by Sacubitrilat.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of (2S,4R)-Sacubitril and its active metabolite, Sacubitrilat. The data presented, including molecular characteristics, solubility, pKa, and crystal structure information, are essential for researchers and professionals involved in the development and formulation of this important cardiovascular drug. The provided experimental methodologies and signaling pathway diagrams further elucidate the core scientific principles underlying the action of Sacubitril. While some specific experimental data for the free acid form of (2S,4R)-Sacubitril remain proprietary, the information compiled herein from the public domain offers a robust foundation for further research and development.

References

• 1. Sacubitril | C24H29NO5 | CID 9811834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijpsm.com [ijpsm.com]
• 3. neuroquantology.com [neuroquantology.com]
• 4. usbio.net [usbio.net]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Sacubitril-(2S,4S)-Isomer - CAS - 149709-63-7 | Axios Research [axios-research.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 2R,4R-Sacubitril | C24H29NO5 | CID 9829628 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability and Degradation of (Z)-2S,4R-Sacubitril: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and degradation characteristics of (Z)-2S,4R-Sacubitril, a neprilysin inhibitor and a key component of the angiotensin receptor-neprilysin inhibitor (ARNI) class of drugs. Understanding the stability profile of Sacubitril is crucial for its formulation, storage, and ensuring therapeutic efficacy and safety. This document summarizes findings from forced degradation studies, outlines the analytical methodologies used for its assessment, and presents its mechanism of action.

Forced Degradation and Stability Profile

Forced degradation studies, or stress testing, are essential for identifying potential degradation products and pathways, and for developing stability-indicating analytical methods. Sacubitril has been subjected to various stress conditions as per the International Council for Harmonisation (ICH) guidelines, including acid and base hydrolysis, oxidation, and exposure to heat and light.

Sacubitril is susceptible to degradation under hydrolytic (acidic and alkaline) and oxidative conditions.[1][2] However, it has been found to be relatively stable under thermal and photolytic stress.[1][3]

Summary of Forced Degradation Studies

The following table summarizes the quantitative results from various forced degradation studies on Sacubitril.

Stress Condition	Reagents and Conditions	Degradation (%)	Major Degradation Products Identified	Reference
Acid Hydrolysis	1 N HCl at 60°C for 2 hours	Not specified	Impurity 1 (m/z 383.44)	[4]
1 N HCl at 60°C for 30 minutes	Considerable degradation	DIA-SAC, Cyc-SAC, DES-VAL (minor), Unknown (RRT 1.19)	[2]
2 N HCl at 75°C for 1 hour	32.33%	SAC D-2, SAC D-3	[5][6]
Base Hydrolysis	0.1 N NaOH at 40°C for 1 hour	Not specified	Impurity 1 (m/z 383.44), Impurity 5 (m/z 265.35)	[4]
0.5 N NaOH at room temp. for 10 mins	Considerable degradation	DIA-SAC, Cyc-SAC	[2]
2 N NaOH at 75°C for 1 hour	36.71%	SAC D-2, SAC D-3	[5][6]
0.5 N NaOH	Extensive degradation	SAC D-1 (m/z 383), SAC D-2 (m/z 265)	[7]
Oxidative Degradation	15% H2O2 at room temp. for 5 hours	2.98%	SAC D-2, SAC D-3	[5][6]
5% v/v H2O2	Observed degradation	-	[8]
Thermal Degradation	80°C for 5 days	Stable	-	[2]
121°C for 3 days	Stable	-	[5][6]
Photolytic Degradation	UV light (1.2 million lux hours/200 WH/m2)	Stable	-	[8]
UV lamps in photostability chamber for 24 hours	Stable	-	[5][6]
Neutral Hydrolysis	Water	Considerable degradation	DIA-SAC, Cyc-SAC	[2]

Note: Degradation percentages and identified products can vary based on the specific experimental conditions and analytical methods used.

Degradation Pathway of Sacubitril

Under stress conditions, Sacubitril can degrade into several products. The primary degradation pathways involve hydrolysis of the ester and amide bonds.

Caption: Proposed degradation pathway of Sacubitril under acidic and basic conditions.

Experimental Protocols

Detailed methodologies are crucial for the replication and verification of stability studies. Below are representative protocols for forced degradation and analysis of Sacubitril.

Forced Degradation Experimental Protocol

• Preparation of Stock Solution: Accurately weigh and dissolve Sacubitril in a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water) to obtain a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 1 N HCl.

  • Reflux the solution at 60°C for 2 hours.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 1 N NaOH.

  • Dilute the final solution with the mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.

  • Keep the solution at 40°C for 1 hour.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 N HCl.

  • Dilute the final solution with the mobile phase to a suitable concentration for analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3-15% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for a specified period (e.g., 5 hours).

  • Dilute the final solution with the mobile phase to a suitable concentration for analysis.

• Thermal Degradation:

  • Keep the solid drug powder in a hot air oven at a specified temperature (e.g., 80°C) for a defined period (e.g., 5 days).

  • After exposure, dissolve the sample in a suitable solvent and dilute to a suitable concentration for analysis.

• Photolytic Degradation:

  • Expose the solid drug powder to UV light (e.g., providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter) in a photostability chamber.

  • A control sample should be kept in the dark under the same conditions.

  • After exposure, dissolve the sample in a suitable solvent and dilute to a suitable concentration for analysis.

Analytical Methodology: Stability-Indicating HPLC Method

The following table summarizes typical parameters for a stability-indicating HPLC method for the analysis of Sacubitril and its degradation products.

Parameter	Description
Chromatographic System	UHPLC or HPLC system with a PDA or UV detector.
Column	Chiralcel OJ-RH (150 x 4.6 mm, 5 µm) or equivalent C18 column.[4]
Mobile Phase A	1 mL of trifluoroacetic acid in 1000 mL of Milli-Q water.[4]
Mobile Phase B	1 mL of trifluoroacetic acid in a mixture of acetonitrile and methanol (B129727) (950:50 v/v).[4]
Gradient Program	A typical gradient might be: T/%B: 0.01/25, 10.0/25, 25/38, 37.0/45, 39.0/25, 45.0/25.[4]
Flow Rate	0.8 mL/min.[4]
Column Temperature	45°C.[4]
Detection Wavelength	254 nm.[4]
Injection Volume	10-20 µL.

Experimental Workflow

Caption: General experimental workflow for forced degradation studies of Sacubitril.

Mechanism of Action: Neprilysin Inhibition Signaling Pathway

Sacubitril is a prodrug that is rapidly converted in vivo by esterases to its active metabolite, Sacubitrilat (LBQ657). Sacubitrilat inhibits the enzyme neprilysin, which is responsible for the degradation of several endogenous vasoactive peptides, including natriuretic peptides (ANP, BNP), bradykinin, and adrenomedullin.

By inhibiting neprilysin, Sacubitrilat increases the levels of these peptides, leading to vasodilation, natriuresis, and diuresis. These effects help to reduce blood pressure, decrease cardiac preload and afterload, and inhibit cardiac remodeling, which are beneficial in the treatment of heart failure.[9][10]

Caption: Signaling pathway illustrating the mechanism of action of Sacubitril.

This guide provides a comprehensive summary of the current knowledge on the stability and degradation of (Z)-2S,4R-Sacubitril. The provided data and protocols can serve as a valuable resource for researchers and professionals involved in the development and quality control of Sacubitril-containing pharmaceutical products.

References

• 1. Stability-Indicating Reverse Phase HPLC Method Development and Characterization of Degradation Products of Valsartan and Sacubitril by LC-QTOF-MS/MS And NMR Studies - ProQuest [proquest.com]
• 2. japsonline.com [japsonline.com]
• 3. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 4. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scitcentral.com [scitcentral.com]
• 6. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 7. bmanaj.org [bmanaj.org]
• 8. neuroquantology.com [neuroquantology.com]
• 9. Neprilysin Inhibitors in Heart Failure: The Science, Mechanism of Action, Clinical Studies, and Unanswered Questions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

In Vitro Metabolism of (Z)2S,4R-Sacubitril: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro metabolism of Sacubitril, a neprilysin inhibitor prodrug. The focus is on the conversion of Sacubitril to its pharmacologically active metabolite, LBQ657. This document summarizes key quantitative data, details experimental protocols from pivotal studies, and visualizes the metabolic pathways and experimental workflows.

Core Findings: Metabolic Activation of Sacubitril

Sacubitril is a prodrug that requires bioactivation to exert its therapeutic effect. In vitro studies have conclusively demonstrated that Sacubitril is converted to its active metabolite, LBQ657, through hydrolysis. This metabolic conversion is not spontaneous and is primarily mediated by enzymatic activity in the liver.

The key enzyme responsible for this activation is Carboxylesterase 1 (CES1).[1][2][3][4] In vitro experiments using human liver S9 fractions, along with recombinant human CES1 and CES2, have shown that Sacubitril is a selective substrate for CES1.[1] The activation of Sacubitril is significantly impaired in human livers carrying a loss-of-function variant of the CES1 gene (G143E), highlighting the critical role of this enzyme.[1]

Conversely, the involvement of cytochrome P450 (CYP) enzymes in the metabolism of Sacubitril and its active metabolite LBQ657 is minimal.[5] Once formed, LBQ657 does not appear to undergo further significant metabolism.[5]

Quantitative Data Summary

The following tables summarize the quantitative data from in vitro studies on Sacubitril metabolism.

Table 1: Enzyme Selectivity in Sacubitril Hydrolysis

This table illustrates the comparative ability of different enzyme sources to hydrolyze Sacubitril to LBQ657. The data clearly indicates that the liver is the primary site of metabolic activation.

Enzyme Source	Substrate	Substrate Concentration (µM)	Incubation Time (min)	LBQ657 Formation Rate (pmol/min/mg protein)
Human Liver S9	Sacubitril	200	10	~1500
Human Intestine S9	Sacubitril	200	10	Not Detected
Human Kidney S9	Sacubitril	200	10	Not Detected
Human Plasma	Sacubitril	200	10	Not Detected
Recombinant Human CES1	Sacubitril	200	10	High Activity
Recombinant Human CES2	Sacubitril	200	10	No Appreciable Activity

Data adapted from Shi et al., 2016. The LBQ657 formation rate for Human Liver S9 is estimated from graphical data.

Table 2: Enzyme Kinetics of Sacubitril Hydrolysis by Recombinant Human CES1

The kinetic parameters for the conversion of Sacubitril to LBQ657 by recombinant human CES1 were determined. These values describe the affinity of the enzyme for the substrate and the maximum rate of the reaction.

Parameter	Value
Km (Michaelis constant)	~400 µM
Vmax (Maximum reaction velocity)	~2500 pmol/min/mg protein

Values are estimated from the Michaelis-Menten plot presented in Shi et al., 2016.

Table 3: Inhibition of Sacubitril Hydrolysis in Human Liver S9

This table shows the effect of a known CES1 inhibitor, bis-(p-nitrophenyl) phosphate (B84403) (BNPP), on the formation of LBQ657 from Sacubitril in pooled human liver S9 fractions.

Inhibitor (BNPP) Concentration (µM)	Sacubitril Hydrolysis Activity (%)
0	100
1	~50
10	~20
100	<10

Data adapted from graphical representations in Shi et al., 2016.

Visualized Pathways and Workflows

Metabolic Pathway of Sacubitril

The following diagram illustrates the single-step metabolic activation of Sacubitril to its active form, LBQ657, primarily in the liver.

Caption: Metabolic activation of Sacubitril to LBQ657 via CES1 hydrolysis in the liver.

Experimental Workflow for In Vitro Metabolism Assay

This diagram outlines the typical experimental workflow for assessing the in vitro metabolism of Sacubitril using human liver S9 fractions.

Caption: Workflow for Sacubitril in vitro metabolism assay using human liver S9.

Detailed Experimental Protocols

The following protocols are synthesized from published methodologies for the in vitro assessment of Sacubitril metabolism.[1][6][7]

Sacubitril Metabolism in Human Liver S9 Fractions

Objective: To determine the rate of conversion of Sacubitril to LBQ657 in a human liver subcellular fraction.

Materials:

• Sacubitril

• Pooled Human Liver S9 (HLS9) fraction (e.g., 20 mg/mL protein concentration)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ACN), HPLC grade

• LBQ657 analytical standard

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Sacubitril (e.g., 20 mM in DMSO).

  • Dilute the pooled HLS9 fraction with phosphate buffer to a final protein concentration of 0.05 mg/mL in the incubation mixture.

• Incubation:

  • In a 96-well plate, combine the HLS9 fraction and phosphate buffer. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding Sacubitril to a final concentration of 200 µM. The final incubation volume is typically 100-200 µL.

  • Incubate the plate at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 10, 20, 30 minutes).

• Reaction Termination and Sample Processing:

  • Terminate the reaction at each time point by adding 2 volumes of ice-cold acetonitrile.

  • Vortex the plate for 5 minutes to ensure complete protein precipitation.

  • Centrifuge the plate at 17,000 x g for 10 minutes to pellet the precipitated protein.

• Analysis:

  • Carefully transfer the supernatant to a new plate for analysis.

  • Quantify the concentration of the formed LBQ657 using a validated LC-MS/MS method.[8][9]

  • Calculate the rate of LBQ657 formation (pmol/min/mg protein).

Enzyme Kinetic Analysis using Recombinant CES1

Objective: To determine the Km and Vmax for the hydrolysis of Sacubitril by human CES1.

Materials:

• Sacubitril

• Recombinant human CES1 (e.g., at a concentration of 5 ng/µL)

• Phosphate Buffered Saline (PBS, pH 7.4)

• Other materials as listed in Protocol 1.

Procedure:

• Preparation of Reagents:

  • Prepare a series of Sacubitril dilutions in PBS to achieve final concentrations ranging from approximately 31.25 µM to 2000 µM in the incubation mixture.[1]

• Incubation:

  • Prepare incubation mixtures by combining 20 µL of the recombinant CES1 solution with 20 µL of each Sacubitril dilution.

  • Incubate the mixtures at 37°C for a fixed time (e.g., 10 minutes) that is within the linear range of product formation.

• Sample Processing and Analysis:

  • Terminate the reaction and process the samples as described in Protocol 1.

  • Quantify the amount of LBQ657 formed in each reaction.

• Data Analysis:

  • Plot the initial velocity (rate of LBQ657 formation) against the Sacubitril concentration.

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine the Km and Vmax values.

Analytical Method: LC-MS/MS for Quantification of LBQ657

Objective: To quantify the concentration of LBQ657 in processed in vitro samples.

Instrumentation:

• A liquid chromatography system coupled to a tandem mass spectrometer (e.g., Triple Quadrupole).

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm).[8]

• Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid in water.[8]

• Mobile Phase B: Acetonitrile.[8]

• Flow Rate: 0.5 mL/min.

• Gradient: A suitable gradient to separate LBQ657 from other matrix components.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition for LBQ657: Precursor ion m/z → Product ion m/z (specific values to be determined based on instrument tuning).

• Internal Standard: A stable isotope-labeled analog of LBQ657 is recommended for accurate quantification.

Quantification:

• A standard curve is generated using known concentrations of the LBQ657 analytical standard.

• The concentration of LBQ657 in the in vitro samples is determined by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

References

• 1. Sacubitril Is Selectively Activated by Carboxylesterase 1 (CES1) in the Liver and the Activation Is Affected by CES1 Genetic Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-EPMC4810765 - Sacubitril Is Selectively Activated by Carboxylesterase 1 (CES1) in the Liver and the Activation Is Affected by CES1 Genetic Variation. - OmicsDI [omicsdi.org]
• 3. researchgate.net [researchgate.net]
• 4. Sacubitril Is Selectively Activated by Carboxylesterase 1 (CES1) in the Liver and the Activation Is Affected by CES1 Genetic Variation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]

An In-depth Technical Guide to the Pharmacokinetic Profile of (Z)2S,4R-Sacubitril

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)2S,4R-Sacubitril, a first-in-class neprilysin inhibitor, is a critical component of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril/valsartan. Administered as a prodrug, Sacubitril is rapidly converted to its active metabolite, (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid (LBQ657). This active moiety inhibits neprilysin, an enzyme responsible for the degradation of natriuretic peptides. The resulting increase in natriuretic peptide levels, combined with the angiotensin II receptor blockade from valsartan, offers a synergistic therapeutic effect in patients with heart failure. A thorough understanding of the pharmacokinetic profile of Sacubitril is paramount for its effective and safe clinical application. This guide provides a comprehensive overview of its absorption, distribution, metabolism, and excretion (ADME), supported by quantitative data, detailed experimental methodologies, and visual diagrams.

Core Pharmacokinetic Parameters

The pharmacokinetic profile of Sacubitril is characterized by its rapid absorption and conversion to the active metabolite, LBQ657. The exposure to Sacubitril and LBQ657 is approximately dose-proportional.[1][2]

Table 1: Single-Dose Pharmacokinetic Parameters of Sacubitril and LBQ657 in Healthy Japanese Male Subjects (Fasting)

Dose of Sacubitril/valsartan	Analyte	Cmax (ng/mL)	Tmax (h)	AUCinf (ng·h/mL)	t1/2 (h)
20 mg	Sacubitril	106 ± 39.8	0.5 (0.5-1.0)	187 ± 45.4	1.2 ± 0.2
LBQ657	451 ± 85.3	2.5 (2.0-3.0)	6760 ± 1110	12.3 ± 1.2
100 mg	Sacubitril	557 ± 156	0.5 (0.5-1.0)	1010 ± 193	1.3 ± 0.2
LBQ657	2390 ± 426	2.0 (2.0-3.0)	37300 ± 5930	12.1 ± 1.2
200 mg	Sacubitril	1380 ± 629	0.5 (0.5-1.0)	2240 ± 653	1.2 ± 0.2
LBQ657	4680 ± 865	2.0 (2.0-3.0)	73300 ± 12300	12.8 ± 1.4
400 mg	Sacubitril	2470 ± 1030	0.8 (0.5-1.0)	4360 ± 1250	1.4 ± 0.2
LBQ657	8450 ± 1530	2.0 (2.0-3.0)	141000 ± 22900	13.9 ± 1.4
600 mg	Sacubitril	4010 ± 1240	1.0 (0.5-1.5)	7540 ± 2040	1.4 ± 0.3
LBQ657	11900 ± 2070	2.0 (2.0-3.0)	196000 ± 32100	15.9 ± 2.3

Data presented as mean ± SD, except for Tmax which is median (range). Adapted from Akahori et al., 2016.

Table 2: Steady-State Pharmacokinetic Parameters of Sacubitril and LBQ657 in Heart Failure Patients

Dose of Sacubitril/valsartan (twice daily)	Analyte	Cmax,ss (ng/mL)	Tmax,ss (h)	AUCτ,ss (ng·h/mL)	t1/2 (h)
100 mg	Sacubitril	1690 ± 511	0.5 (0.5-1.0)	2670 ± 698	3.6 ± 1.9
LBQ657	7840 ± 2080	2.5 (2.0-4.0)	75300 ± 20500	18.2 ± 8.1
200 mg	Sacubitril	3370 ± 1170	0.5 (0.5-1.0)	5330 ± 1530	4.3 ± 2.7
LBQ657	13900 ± 3510	2.5 (2.0-4.0)	136000 ± 36000	18.3 ± 7.9

Data presented as mean ± SD, except for Tmax,ss which is median (range). τ = 12 hours. Adapted from Gan et al., 2016.

Absorption

Following oral administration, Sacubitril is rapidly absorbed, with peak plasma concentrations (Tmax) of the prodrug being reached within 0.5 to 1.0 hours.[3][4] The absolute oral bioavailability of Sacubitril is estimated to be at least 60%.[3][5] Food does not have a clinically significant effect on the systemic exposure to Sacubitril or its active metabolite, LBQ657, and therefore, the medication can be administered with or without meals.[3][6]

Distribution

Both Sacubitril and its active metabolite LBQ657 are highly bound to plasma proteins, with binding rates ranging from 94% to 97%.[3][6] The mean apparent volume of distribution for Sacubitril is approximately 103 liters.[3][6] LBQ657 has limited ability to cross the blood-brain barrier, with a cerebrospinal fluid-to-plasma exposure ratio of only 0.28%.[3][6]

Metabolism

Sacubitril is a prodrug that undergoes extensive and rapid conversion to its pharmacologically active metabolite, LBQ657. This metabolic activation is primarily mediated by esterases in the liver.[3][7][8] LBQ657 itself is not significantly metabolized further.[6] The conversion is efficient, with LBQ657 being the major circulating analyte responsible for neprilysin inhibition.

Metabolism of Sacubitril to its active form, LBQ657.

Excretion

The elimination of Sacubitril occurs predominantly through its active metabolite, LBQ657. Following oral administration, approximately 52% to 68% of the administered Sacubitril dose (as LBQ657) is excreted in the urine.[3] Fecal excretion accounts for 37% to 48% of the dose, also primarily as LBQ657.[3] The mean elimination half-life is approximately 1.4 hours for Sacubitril and around 11.5 hours for LBQ657 in healthy subjects.[5]

Signaling Pathway

The therapeutic effect of Sacubitril is mediated through the inhibition of neprilysin by its active metabolite, LBQ657. Neprilysin is a neutral endopeptidase that degrades several vasoactive peptides, including natriuretic peptides (ANP, BNP), bradykinin, and adrenomedullin. By inhibiting neprilysin, LBQ657 increases the levels of these peptides, which in turn exert beneficial cardiovascular and renal effects. These effects include vasodilation, natriuresis, and diuresis, which help to reduce blood pressure, decrease sympathetic tone, and lower aldosterone (B195564) levels.[9]

Mechanism of action of Sacubitril via neprilysin inhibition.

Experimental Protocols

Quantification of Sacubitril and LBQ657 in Plasma

A validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) method is the standard for the simultaneous quantification of Sacubitril and its active metabolite LBQ657 in human plasma.[1][10][11]

Sample Preparation:

• Plasma samples are typically prepared using protein precipitation.

• An internal standard (e.g., sacubitril-d4 (B1435972) and valsartan-d3) is added to the plasma sample.[10][11]

• A precipitating agent, such as acetonitrile, is added to the plasma sample to precipitate proteins.

• The mixture is vortexed and then centrifuged to separate the supernatant containing the analytes from the precipitated proteins.

• The supernatant is collected for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Chromatographic Separation: The analytes are separated on a C18 reversed-phase column.[10][11] A gradient elution with a mobile phase consisting of an aqueous component (e.g., 5 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid in water) and an organic component (e.g., acetonitrile) is commonly used.[10][11]

• Mass Spectrometric Detection: Detection is performed using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in the positive ion multiple reaction monitoring (MRM) mode.[11] Specific precursor-to-product ion transitions are monitored for Sacubitril, LBQ657, and the internal standards to ensure selectivity and sensitivity.

Workflow for the quantification of Sacubitril and LBQ657.

Pharmacokinetic Study Design

Pharmacokinetic assessments are typically conducted in clinical trials involving healthy volunteers or patient populations.

Blood Sampling: Blood samples for pharmacokinetic analysis are collected at multiple time points following drug administration to construct a plasma concentration-time profile. Typical sampling time points include:

• Pre-dose (0 hours)

• Post-dose at 0.5, 1, 2, 3, 4, 6, 12, and 24 hours[1]

• Additional samples may be collected at 48 and 72 hours for comprehensive characterization of the elimination phase.[1]

Data Analysis: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and t1/2 are calculated from the plasma concentration-time data using non-compartmental analysis.

Conclusion

(Z)2S,4R-Sacubitril exhibits a favorable pharmacokinetic profile characterized by rapid absorption and efficient conversion to its active metabolite, LBQ657. Its high bioavailability and predictable, dose-proportional exposure contribute to its clinical efficacy. The well-established analytical methods for its quantification ensure reliable data for clinical and research purposes. A thorough understanding of these pharmacokinetic properties is essential for optimizing therapeutic strategies and ensuring patient safety in the management of heart failure.

References

• 1. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sacubitril-Valsartan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. ijpsm.com [ijpsm.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. scielo.br [scielo.br]
• 11. Simultaneous LC-MS/MS Determination of Sacubitril, Valsartan and LBQ657 in Human Plasma and Its Application to Clinical Study – ScienceOpen [scienceopen.com]

(Z)2S,4R-Sacubitril: A Deep Dive into its Mechanism of Action as a Neprilysin Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(Z)2S,4R-Sacubitril, a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI), represents a paradigm shift in the management of heart failure with reduced ejection fraction (HFrEF). Administered as a prodrug, Sacubitril is rapidly converted in vivo to its active metabolite, (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid (LBQ657). This document provides a comprehensive technical overview of the mechanism by which LBQ657 exerts its therapeutic effects through potent and selective inhibition of neprilysin (NEP). We will explore the molecular interactions, downstream signaling cascades, and key experimental data that underpin its clinical efficacy.

Prodrug Activation: The Gateway to Neprilysin Inhibition

Sacubitril itself is an inactive ethyl ester prodrug.[1] Its therapeutic activity is entirely dependent on its biotransformation to the active metabolite, LBQ657.[1] This conversion is a critical first step in its mechanism of action.

The Role of Carboxylesterase 1 (CES1)

The activation of Sacubitril is primarily mediated by carboxylesterase 1 (CES1) in the liver.[2] In vitro studies using human liver S9 fractions have demonstrated that Sacubitril is selectively hydrolyzed by CES1 to yield LBQ657.[2]

Experimental Protocol: In Vitro Sacubitril Activation Assay

This protocol outlines a method to determine the activation of Sacubitril to LBQ657 using human liver S9 fractions.

Materials:

• Sacubitril

• Human liver S9 fractions

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (B52724)

• Internal standard (e.g., ritalinic acid)

• Incubator/water bath at 37°C

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of Sacubitril in PBS.

  • Prepare a suspension of human liver S9 fractions in PBS.

  • Prepare the internal standard in acetonitrile.

• Incubation:

  • In a microcentrifuge tube, combine the Sacubitril solution and the human liver S9 fraction suspension. A typical final concentration might be 200 µM for Sacubitril and 50 µg/mL for the S9 protein.[2]

  • Initiate the reaction by placing the tubes in a 37°C incubator.

  • Incubate for a specified time, for example, 10 minutes.[2]

• Reaction Termination:

  • Stop the reaction by adding a volume of ice-cold acetonitrile containing the internal standard.

  • Vortex the mixture vigorously to precipitate proteins.

• Sample Processing:

  • Centrifuge the tubes at high speed (e.g., 17,000 x g) for 10 minutes to pellet the precipitated proteins.[2]

  • Carefully collect the supernatant.

• Quantification:

  • Analyze the supernatant for the concentration of LBQ657 using a validated LC-MS/MS method.

  • The rate of LBQ657 formation is indicative of the rate of Sacubitril activation.

Workflow for Sacubitril Activation Assay

Caption: Workflow for the in vitro activation of Sacubitril to LBQ657.

Neprilysin Inhibition: The Core Mechanism

The active metabolite, LBQ657, is a potent and competitive inhibitor of neprilysin. Neprilysin is a zinc-dependent metalloprotease that is responsible for the degradation of a variety of vasoactive peptides.[1]

Molecular Interaction with Neprilysin

The crystal structure of LBQ657 in complex with human neprilysin reveals that LBQ657 binds to the active site of the enzyme, occupying the S1, S1', and S2' sub-pockets.[3] This binding is characterized by hydrogen bonding interactions with key residues and coordination with the zinc ion, which is crucial for the catalytic activity of neprilysin.[3] This interaction prevents the access of endogenous substrates to the active site, thereby inhibiting their degradation.

Quantitative Metrics of Inhibition

The inhibitory potency of LBQ657 against neprilysin has been quantified in several studies. The half-maximal inhibitory concentration (IC50) is a key parameter in this regard.

Parameter	Value	Organism/System	Reference(s)
IC50	5 nM	Not Specified	[4]
IC50	~40 µM (for CYP2C9)	In vitro	[5]

Note: The IC50 value of ~40 µM is for the inhibition of CYP2C9 by LBQ657, indicating its selectivity for neprilysin over this cytochrome P450 enzyme.

Experimental Protocol: Fluorometric Neprilysin Inhibition Assay

This protocol describes a method for determining the inhibitory activity of a compound, such as LBQ657, against neprilysin using a fluorometric substrate.

Materials:

• Recombinant human neprilysin

• Neprilysin assay buffer

• Fluorogenic neprilysin substrate (e.g., Abz-based peptide)

• Test inhibitor (e.g., LBQ657)

• Positive control inhibitor (e.g., Thiorphan)

• 96-well microplate (black, flat-bottom)

• Fluorescence microplate reader (Ex/Em = 330/430 nm)

• Incubator at 37°C

Procedure:

• Reagent Preparation:

  • Reconstitute the lyophilized neprilysin in the assay buffer.

  • Prepare a working solution of the fluorogenic substrate in the assay buffer.

  • Prepare serial dilutions of the test inhibitor and the positive control.

• Assay Setup:

  • To the wells of the 96-well plate, add the neprilysin enzyme solution.

  • Add the different concentrations of the test inhibitor, positive control, or vehicle (for uninhibited control) to the respective wells.

  • Include wells for a no-enzyme control (background fluorescence).

• Pre-incubation:

  • Pre-incubate the plate at 37°C for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate working solution to all wells.

• Kinetic Measurement:

  • Immediately place the plate in the fluorescence microplate reader, pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically over a period of 1-2 hours, with readings taken every 1-2 minutes.[6]

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Subtract the rate of the no-enzyme control from all other rates.

  • Plot the percentage of inhibition versus the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Downstream Signaling: Potentiation of Natriuretic Peptides

The primary consequence of neprilysin inhibition by LBQ657 is the increased bioavailability of its endogenous substrates, most notably the natriuretic peptides: atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[1][4]

The Natriuretic Peptide-cGMP Signaling Pathway

Natriuretic peptides exert their physiological effects by binding to and activating natriuretic peptide receptors (NPRs), which are membrane-bound guanylyl cyclases.[7][8][9][10] This activation leads to the intracellular conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[7][8][9][10] cGMP then acts as a second messenger, activating cGMP-dependent protein kinase G (PKG).[7][8] PKG, in turn, phosphorylates various downstream targets, leading to a cascade of cellular responses.

Natriuretic Peptide Signaling Pathway

Caption: The natriuretic peptide signaling cascade.

Physiological Consequences of Enhanced Natriuretic Peptide Signaling

The potentiation of the natriuretic peptide system through neprilysin inhibition leads to a range of beneficial cardiovascular and renal effects, including:

• Vasodilation: Relaxation of vascular smooth muscle, leading to a reduction in blood pressure and cardiac afterload.

• Natriuresis and Diuresis: Increased sodium and water excretion by the kidneys, reducing fluid overload and cardiac preload.

• Antiproliferative and Antihypertrophic Effects: Inhibition of cardiac and vascular remodeling.

Pharmacokinetics of Sacubitril and LBQ657

The pharmacokinetic profiles of Sacubitril and its active metabolite LBQ657 are crucial for understanding the onset and duration of their therapeutic effects.

Parameter	Sacubitril	LBQ657	Reference(s)
Bioavailability	≥60%	-	[11]
Time to Peak Plasma Concentration (Tmax)	0.5 - 1.25 hours	2.0 - 3.0 hours	[11][12]
Protein Binding	94 - 97%	94 - 97%	[12]
Metabolism	Hydrolysis by esterases to LBQ657	Further minor metabolism	[2]
Elimination Half-life (T½) in Healthy Subjects	0.89 - 1.35 hours	8.57 - 9.24 hours	[11]
Elimination Half-life (T½) in Heart Failure Patients	~1.6-fold higher AUC	~2.1-fold higher AUC	[12]
Primary Route of Elimination	Metabolism to LBQ657	Renal	[5]

AUC: Area under the plasma concentration-time curve.

Conclusion

The mechanism of action of (Z)2S,4R-Sacubitril is a well-defined, multi-step process that begins with its efficient conversion to the active neprilysin inhibitor, LBQ657. By potently and selectively inhibiting neprilysin, LBQ657 augments the endogenous natriuretic peptide system, leading to a cascade of beneficial downstream effects that culminate in improved cardiovascular and renal function. This targeted approach, which addresses a key pathophysiological pathway in heart failure, underscores the innovative nature of Sacubitril as a therapeutic agent. The detailed understanding of its mechanism, from molecular interactions to physiological outcomes, provides a solid foundation for its clinical application and for future research in cardiovascular drug development.

References

• 1. Neprilysin inhibition: a brief review of past pharmacological strategies for heart failure treatment and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sacubitril Is Selectively Activated by Carboxylesterase 1 (CES1) in the Liver and the Activation Is Affected by CES1 Genetic Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In silico study of inhibitory capacity of sacubitril/valsartan toward neprilysin and angiotensin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. content.abcam.com [content.abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bio.libretexts.org [bio.libretexts.org]
• 10. Guanylyl cyclase/natriuretic peptide receptor-A signaling antagonizes phosphoinositide hydrolysis, Ca2+ release, and activation of protein kinase C - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

The Off-Target Pharmacology of (Z)2S,4R-Sacubitril: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)2S,4R-Sacubitril, the active moiety of the neprilysin inhibitor prodrug sacubitril, is a cornerstone of combination therapy for heart failure with reduced ejection fraction. Its primary mechanism, the inhibition of neprilysin (NEP), leads to the potentiation of natriuretic peptides, conferring significant cardiovascular benefits. However, the broad substrate specificity of neprilysin raises important questions about the off-target effects of its inhibition. This technical guide provides a comprehensive overview of the known off-target pharmacology of (Z)2S,4R-Sacubitril (hereafter referred to as Sacubitrilat or LBQ657). We delve into both mechanism-based off-target effects, arising from the accumulation of non-natriuretic peptide substrates of neprilysin, and potential neprilysin-independent interactions. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated pathways and workflows to equip researchers and drug development professionals with a thorough understanding of the complete pharmacological profile of Sacubitrilat.

Introduction

Sacubitril, administered as part of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril/Valsartan, is rapidly converted in vivo to its active metabolite, Sacubitrilat (LBQ657).[1] Sacubitrilat is a potent inhibitor of neprilysin, a neutral endopeptidase responsible for the degradation of several endogenous vasoactive peptides.[2] While the therapeutic efficacy of Sacubitrilat is primarily attributed to the enhanced signaling of natriuretic peptides, neprilysin's role as a "catalytic promiscuous" enzyme extends to a variety of other substrates.[2] Consequently, inhibition of neprilysin by Sacubitrilat inevitably leads to the accumulation of these other substrates, which can result in a range of physiological effects beyond the intended cardiovascular benefits. These are termed "mechanism-based off-target effects." Furthermore, like any small molecule, Sacubitrilat has the potential for direct interactions with other unintended biological targets, known as "neprilysin-independent off-target effects." Understanding this broader pharmacological profile is critical for a complete safety and efficacy assessment and for guiding future drug development.

Mechanism-Based Off-Target Effects

The primary off-target effects of Sacubitrilat are a direct consequence of its on-target activity: the inhibition of neprilysin. The accumulation of various neprilysin substrates can lead to a range of physiological responses, some of which may be beneficial, while others can be associated with adverse events.

Bradykinin (B550075)

Bradykinin is a potent vasodilator and a substrate of neprilysin. Its accumulation is thought to contribute to both the therapeutic blood pressure-lowering effects of Sacubitrilat and the increased risk of angioedema, a known adverse effect. While direct, robust quantitative data from clinical trials on the precise fold-increase in bradykinin levels following Sacubitril/Valsartan administration is not extensively published, the clinical manifestation of angioedema strongly supports this mechanism.

Adrenomedullin (B612762)

Adrenomedullin is a vasodilatory peptide with a role in endothelial function. Clinical studies have demonstrated a significant increase in the concentration of mid-regional pro-adrenomedullin (MR-proADM), a stable fragment of the adrenomedullin precursor, following treatment with Sacubitril/Valsartan.

Table 1: Change in Mid-Regional Pro-Adrenomedullin (MR-proADM) Levels with Sacubitril/Valsartan Treatment

Population	Treatment Duration	Median Increase in MR-proADM	Reference
Heart Failure with Reduced Ejection Fraction (HFrEF)	12 weeks	49%	[3]
Heart Failure with Preserved Ejection Fraction (HFpEF)	12 weeks	60%	[3]

Amyloid-β (Aβ) Peptides

Neprilysin is one of the key enzymes involved in the clearance of amyloid-β peptides in the brain. Inhibition of neprilysin has therefore raised theoretical concerns about the potential for increased Aβ accumulation and an associated risk of cognitive decline or Alzheimer's disease. Studies in both animal models and humans have investigated this possibility.

Table 2: Effects of Sacubitril/Valsartan on Amyloid-β (Aβ) Peptide Levels

Species/Population	Treatment	Duration	Change in Aβ Levels	Reference
Cynomolgus Monkey (CSF)	Sacubitril/Valsartan (50mg/kg/day)	Day 1	↑ Aβ1-42 (65.3% increase in elimination half-life)	[4]
Cynomolgus Monkey (CSF)	Sacubitril/Valsartan (50mg/kg/day)	Day 15	↑ Aβ1-42 (34.7%), ↑ Aβ1-40 (23.4%), ↑ Aβ1-38 (64.1%)	[4]
Healthy Human Subjects (CSF)	Sacubitril/Valsartan	14 days	↑ Aβ1-38 (42% increase in AUEC)	[5]
Healthy Human Subjects (Plasma)	Sacubitril/Valsartan	14 days	↑ Aβ1-40 (50% increase in AUEC)	[5]
Patients with Coronary Heart Disease (Plasma)	Sacubitril/Valsartan	52 weeks	↑ Aβ42 (30.7%), ↑ Aβ40 (93.0%)	[6]

AUEC: Area Under the Effect Curve

Other Neprilysin Substrates

Clinical studies have also reported increases in other neprilysin substrates, including substance P and glucagon-like peptide 1 (GLP-1), following Sacubitril/Valsartan administration.[1]

Diagram 1: Signaling Pathways of Key Neprilysin Substrates Affected by Sacubitrilat

Caption: Signaling pathways affected by Sacubitrilat-mediated neprilysin inhibition.

Neprilysin-Independent Off-Target Effects

Beyond the mechanism-based effects, it is crucial to investigate direct interactions of Sacubitrilat with other molecular targets. To date, the most comprehensive data in this area comes from studies on drug transporters.

Inhibition of Organic Anion Transporters (OATs) and Organic Anion Transporting Polypeptides (OATPs)

In vitro studies have demonstrated that both Sacubitril and its active metabolite, Sacubitrilat, can inhibit several clinically relevant drug transporters.

Table 3: In Vitro Inhibition of Drug Transporters by Sacubitril and Sacubitrilat (LBQ657)

Transporter	Compound	IC50 (µM)	Reference
OATP1B1	Sacubitril	1.91	[7]
OATP1B1	Sacubitrilat (LBQ657)	126	[7]
OATP1B3	Sacubitril	3.81	[7]
OATP1B3	Sacubitrilat (LBQ657)	>500 (No inhibition)	[7]
OAT3	Sacubitril	11.2	[7]
OAT3	Sacubitrilat (LBQ657)	162	[7]

It is important to note that while Sacubitril shows some inhibitory activity, its active metabolite, Sacubitrilat, is a significantly weaker inhibitor of these transporters. Given the rapid conversion of Sacubitril to Sacubitrilat in vivo, the clinical relevance of these transporter interactions is considered low.

Experimental Protocols

This section provides an overview of the methodologies used to generate the quantitative data presented in this guide.

Measurement of Adrenomedullin (MR-proADM) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A highly sensitive and specific method for quantifying MR-proADM in plasma involves μLC-QTOF/MS.

• Sample Preparation: 100 µL of plasma is subjected to protein precipitation followed by solid-phase extraction to isolate the peptide fraction.

• Chromatographic Separation: The extracted sample is injected into a micro-liquid chromatography system. A reverse-phase C18 column is typically used with a gradient elution of water and acetonitrile (B52724) containing formic acid.

• Mass Spectrometric Detection: The eluent from the LC system is introduced into a quadrupole time-of-flight (QTOF) mass spectrometer. MR-proADM is detected and quantified based on its specific mass-to-charge ratio and fragmentation pattern.

• Quantification: A stable isotope-labeled internal standard of MR-proADM is added to the plasma sample prior to extraction to allow for accurate quantification by comparing the peak areas of the analyte and the internal standard.

Diagram 2: Experimental Workflow for MR-proADM Quantification by LC-MS/MS

Caption: Workflow for MR-proADM measurement using LC-MS/MS.

Measurement of Amyloid-β Peptides via Immunoassay

A common method for quantifying Aβ peptides in plasma and CSF is the sandwich enzyme-linked immunosorbent assay (ELISA) or multiplex immunoassays on platforms like Luminex.

• Plate Coating: A 96-well microplate is coated with a capture antibody specific for a particular Aβ isoform (e.g., Aβ1-42).

• Sample Incubation: Plasma or CSF samples, along with a standard curve of known Aβ concentrations, are added to the wells and incubated to allow the Aβ peptides to bind to the capture antibody.

• Detection Antibody: A biotinylated detection antibody, which recognizes a different epitope on the Aβ peptide, is added to the wells, forming a "sandwich" complex.

• Enzyme Conjugate: A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

• Substrate Addition: A chromogenic substrate for HRP is added, resulting in a color change proportional to the amount of Aβ present.

• Quantification: The absorbance is read using a microplate reader, and the concentration of Aβ in the samples is determined by interpolating from the standard curve.

Diagram 3: Experimental Workflow for Amyloid-β Immunoassay

Caption: Workflow for quantifying Amyloid-β using a sandwich immunoassay.

Transporter Inhibition Assay (OATP1B1 Example)

The inhibitory potential of a compound on drug transporters is typically assessed using in vitro cell-based assays.

• Cell Culture: A stable cell line overexpressing the transporter of interest (e.g., HEK293-OATP1B1) is cultured in 96-well plates. A control cell line without the transporter is also used.

• Pre-incubation: The cells are pre-incubated with various concentrations of the test compound (e.g., Sacubitrilat).

• Substrate Addition: A known fluorescent or radiolabeled substrate of the transporter (e.g., estradiol-17β-glucuronide for OATP1B1) is added to the wells.

• Uptake Measurement: After a defined incubation period, the uptake of the substrate into the cells is stopped by washing with ice-cold buffer. The amount of substrate inside the cells is then quantified (e.g., by fluorescence or scintillation counting).

• Data Analysis: The transporter-specific uptake is calculated by subtracting the uptake in the control cells from the uptake in the transporter-expressing cells. The IC50 value, the concentration of the test compound that inhibits 50% of the transporter-specific uptake, is then determined by fitting the data to a concentration-response curve.

Diagram 4: Logical Flow of a Transporter Inhibition Assay

Caption: Logical flow for determining the IC50 of a compound in a transporter inhibition assay.

Conclusion

The pharmacological profile of (Z)2S,4R-Sacubitril extends beyond its primary, therapeutically beneficial inhibition of neprilysin's action on natriuretic peptides. A comprehensive understanding of its off-target effects is paramount for a complete assessment of its clinical utility and safety. The predominant off-target effects are mechanism-based, arising from the accumulation of other neprilysin substrates such as bradykinin, adrenomedullin, and amyloid-β peptides. These effects have tangible clinical consequences, including the risk of angioedema and potential implications for amyloid-β clearance. Additionally, neprilysin-independent interactions, such as the weak inhibition of drug transporters like OATP1B1 and OAT3 by Sacubitrilat, have been identified, although their clinical significance appears to be low. Continued research and broad pharmacological screening will further refine our understanding of the complete activity profile of this important therapeutic agent. This guide provides a foundational resource for researchers and clinicians working with Sacubitril, summarizing the current state of knowledge on its off-target effects and the methodologies used to investigate them.

References

• 1. Sacubitril-Valsartan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Human Transporter OATP1B1 Inhibition IC50 Assessment Service - Creative Biolabs [creative-biolabs.com]
• 4. Improved protocol for measurement of plasma β-amyloid in longitudinal evaluation of Alzheimer's Disease Neuroimaging Initiative study patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. In Vitro and In Silico Strategies to Identify OATP1B1 Inhibitors and Predict Clinical Drug–Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Early-stage research on (Z)2S,4R-Sacubitril for heart failure

An In-Depth Technical Guide to the Early-Stage Research of Sacubitril for Heart Failure

Introduction

This technical guide provides a comprehensive overview of the foundational, early-stage research on Sacubitril, a first-in-class neprilysin inhibitor, for the treatment of heart failure. It is important to clarify that the specific stereoisomer (Z)2S,4R-Sacubitril has been identified as an impurity of the active pharmaceutical ingredient[1]. Therefore, this document focuses on the scientifically pertinent molecule, Sacubitril (the prodrug), and its active metabolite, Sacubitrilat (LBQ657), which form the basis of its therapeutic effect. Sacubitril is a component of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril/Valsartan (B143634) (brand name Entresto), a cornerstone therapy for heart failure with reduced ejection fraction (HFrEF)[2][3]. This guide is intended for researchers, scientists, and drug development professionals, detailing the mechanism of action, preclinical and early clinical data, and the experimental rationale that underpinned its development.

Mechanism of Action: Neprilysin Inhibition

Sacubitril is a prodrug that, upon oral administration, is rapidly metabolized by esterases to its active form, Sacubitrilat (LBQ657)[4][5]. The therapeutic action of Sacubitrilat stems from its potent and selective inhibition of neprilysin (NEP), a neutral endopeptidase[6][7].

Neprilysin is a widely expressed enzyme responsible for the degradation of numerous endogenous vasoactive peptides, including:

• Natriuretic Peptides (NPs): Atrial Natriuretic Peptide (ANP), Brain Natriuretic Peptide (BNP), and C-type Natriuretic Peptide (CNP)[7][8].

• Other Vasoactive Peptides: Bradykinin (B550075), adrenomedullin, and substance P[8][9].

In the pathophysiology of heart failure, the renin-angiotensin-aldosterone system (RAAS) and the sympathetic nervous system become over-activated, leading to vasoconstriction, sodium and water retention, and adverse cardiac remodeling. The natriuretic peptide system opposes these effects by promoting vasodilation, natriuresis, and diuresis[6][8][10]. By inhibiting neprilysin, Sacubitrilat increases the circulating levels of these beneficial peptides, augmenting their cardiorenal protective effects and counteracting the neurohormonal over-activation that drives heart failure progression[6][7].

Caption: Mechanism of Action of Sacubitril.

Rationale for Angiotensin Receptor-Neprilysin Inhibition (ARNI)

Early research recognized a critical challenge with neprilysin inhibition as a monotherapy. Neprilysin also degrades vasoconstrictor peptides, most notably angiotensin II[7][8]. Therefore, inhibiting neprilysin alone would lead to an accumulation of angiotensin II, which would counteract the beneficial effects of increased natriuretic peptides and could potentially worsen outcomes[4][11].

Caption: Logic for dual Angiotensin Receptor-Neprilysin Inhibition (ARNI).

Early-Stage Development: Data and Protocols

Pharmacokinetics (PK)

Early clinical pharmacology studies in healthy subjects and patients with heart failure characterized the pharmacokinetic profiles of Sacubitril, its active metabolite LBQ657, and valsartan when administered as the combination drug LCZ696 (Sacubitril/Valsartan).

Table 1: Summary of Early-Stage Pharmacokinetic Parameters

Analyte	Tmax (Median, hours)	Elimination Half-Life (t½, hours)	Key Characteristics
Sacubitril (Prodrug)	~0.5[12][13]	~1.4[5]	Rapidly absorbed and quickly converted to the active metabolite.
Sacubitrilat (LBQ657)	~2.0 - 3.0[13]	~11.5[5]	The active neprilysin inhibitor; primarily cleared via the kidneys[14].

| Valsartan | ~1.5 - 2.5[12][13] | ~9.9[5] | The AT1 receptor blocker; primarily cleared via feces[5]. |

Note: Tmax and t½ values are approximate and derived from early studies in healthy subjects. Exposure (AUC) to all three analytes was found to be significantly higher in patients with heart failure compared to healthy subjects[12].

Pharmacodynamics (PD) and Biomarker Effects

Early studies were crucial to confirm that Sacubitril/Valsartan engaged its targets and produced the expected downstream biological effects. These studies measured changes in key biomarkers of the natriuretic peptide and renin-angiotensin systems.

Table 2: Summary of Early-Stage Pharmacodynamic & Biomarker Changes

Biomarker	System	Observed Change with Sacubitril/Valsartan	Implication
Urinary cGMP	Natriuretic Peptide	▲ Significant Increase[12]	Confirms increased activity of the natriuretic peptide system.
Plasma Renin Activity	RAAS	▲ Significant Increase[12]	Expected consequence of blocking the AT1 receptor with valsartan.
Plasma NT-proBNP	Cardiac Wall Stress	▼ Significant Decrease[12][15]	Indicates a reduction in ventricular wall stress and hemodynamic load.
Plasma Aldosterone	RAAS	▼ Significant Decrease[12]	Demonstrates effective blockade of the downstream RAAS pathway.

| Plasma ANP | Natriuretic Peptide | ▲ Increase[12] | Direct evidence of neprilysin inhibition (though ANP is a labile analyte)[12]. |

Experimental Protocol: Early-Phase Clinical Study Workflow

The design of early-phase clinical trials was critical to bridge preclinical findings to large-scale efficacy studies. The following workflow represents a typical design for an early study to assess the pharmacokinetics and pharmacodynamics of Sacubitril/Valsartan in patients with heart failure.

Experimental Protocol: Open-Label, Single-Sequence PK/PD Study in HFrEF Patients

• Patient Population: Patients with stable chronic heart failure with reduced ejection fraction (e.g., LVEF ≤ 40%, NYHA Class II-IV) on standard-of-care medication (excluding ACE inhibitors or ARBs)[12].

• Study Design: An open-label, single-sequence dose-titration study[12].

  • Run-in Period: A brief period to ensure patient stability.

  • Treatment Period 1 (Low Dose): Administration of a lower dose (e.g., 100 mg twice daily) for a set duration (e.g., 7 days)[12].

  • Treatment Period 2 (Target Dose): Administration of the target dose (e.g., 200 mg twice daily) for a subsequent duration (e.g., 14 days)[12].

• Primary Assessments:

  • Pharmacokinetic (PK) Sampling: Serial blood samples are collected at pre-defined time points (e.g., pre-dose, 0.5, 1, 2, 4, 6, 12, 24 hours post-dose) on specific days (e.g., Day 7 and Day 21) to determine steady-state concentrations of Sacubitril, LBQ657, and valsartan[12].

  • Pharmacodynamic (PD) Biomarker Analysis: Blood and urine samples are collected at baseline and throughout the study to measure changes in cGMP, plasma renin activity, NT-proBNP, aldosterone, and other relevant markers[12].

• Safety and Tolerability Monitoring: Continuous monitoring of adverse events, vital signs (especially blood pressure), and laboratory safety panels (e.g., serum creatinine, potassium).

• Endpoints:

  • Primary: Characterize the steady-state PK profiles (Cmax, AUC) of the analytes; assess the change from baseline in key PD biomarkers[12].

  • Secondary: Evaluate safety and tolerability of the drug during dose titration.

Caption: Workflow for an early-phase PK/PD clinical study.

Conclusion

The early-stage research on Sacubitril was foundational to its successful development as a transformative therapy for heart failure. Preclinical and early clinical studies successfully established its mechanism of action through neprilysin inhibition, elucidated the critical scientific rationale for combining it with an ARB, and characterized its pharmacokinetic and pharmacodynamic profile. The consistent findings—demonstrating target engagement through biomarker modulation (increased cGMP, decreased NT-proBNP) and a manageable safety profile—provided the robust evidence base necessary to proceed to the landmark PARADIGM-HF Phase III trial, which ultimately redefined the standard of care for patients with heart failure with reduced ejection fraction[16][17].

References

• 1. (Z)2S,4R-Sacubitril - MedChem Express [bioscience.co.uk]
• 2. A New Mechanism of Action in Heart Failure: Angiotensin-Receptor Neprilysin Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. Sacubitril/valsartan - Wikipedia [en.wikipedia.org]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. tianmingpharm.com [tianmingpharm.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. Neprilysin Inhibitors in Heart Failure: The Science, Mechanism of Action, Clinical Studies, and Unanswered Questions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neprilysin inhibition in heart failure: mechanisms and substrates beyond modulating natriuretic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neprilysin Inhibition in the Prevention of Anthracycline-Induced Cardiotoxicity [mdpi.com]
• 11. Frontiers | The history and mystery of sacubitril/valsartan: From clinical trial to the real world [frontiersin.org]
• 12. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. novartis.com [novartis.com]
• 16. What is the approval history and clinical development pathway of Entresto? [synapse.patsnap.com]
• 17. Entresto (Sacubitril/Valsartan): First-in-Class Angiotensin Receptor Neprilysin Inhibitor FDA Approved for Patients with Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Isolation of (Z)-2S,4R-Sacubitril from a Reaction Mixture

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the isolation and purification of (Z)-2S,4R-Sacubitril from a crude reaction mixture. The methodology emphasizes techniques suitable for achieving high purity and yield, critical for pharmaceutical applications.

Introduction

Sacubitril (B1662468), a neprilysin inhibitor, is a key component in the combination drug Sacubitril/Valsartan, used for the treatment of heart failure.[1] The synthesis of Sacubitril, chemically known as (2R,4S)-5-(Biphenyl-4-yl)-4-[(3-carboxypropionyl)amino]-2-methylpentanoic acid ethyl ester, results in a reaction mixture containing the desired product, stereoisomers, unreacted starting materials, and other process-related impurities.[2][3] Effective isolation and purification are therefore critical to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). This protocol outlines a multi-step purification strategy involving extraction, salt formation, and crystallization.

Data Presentation

The following table summarizes quantitative data from representative purification steps for Sacubitril, collated from various synthesis and purification campaigns.

Purification Step	Key Parameters	Yield (%)	Purity (HPLC) (%)	Reference
Initial Work-up	Liquid-liquid extraction	>90	~90	[4]
Amine Salt Formation	Crystallization as t-butylamine salt	-	~98.5	[4]
Regeneration of Free Acid	Acidification and extraction	>95	>99.5	[4]
Final Salt Formation	Crystallization as Calcium Salt	88.6	99.6	[5]
Final Salt Formation	Crystallization as Sodium Salt	85	99.94	[6]

Experimental Protocols

This protocol describes a general procedure for the isolation of (Z)-2S,4R-Sacubitril from a typical reaction mixture post-synthesis.

Part 1: Initial Work-up and Extraction

• Quenching and Solvent Removal:

  • Cool the reaction mixture to room temperature.

  • If the reaction solvent is immiscible with water (e.g., dichloromethane, ethyl acetate), proceed to the washing steps. If the solvent is water-miscible (e.g., THF, ethanol), remove the solvent under reduced pressure to obtain a residue.[4]

• Liquid-Liquid Extraction:

  • Dissolve the residue in a suitable organic solvent such as ethyl acetate (B1210297) or dichloromethane.

  • Wash the organic layer sequentially with:

    • A mild acidic solution (e.g., 1N HCl or 10% citric acid solution) to remove basic impurities.

    • A mild basic solution (e.g., saturated sodium bicarbonate solution) to remove acidic impurities.

    • Brine (saturated NaCl solution) to reduce the water content in the organic phase.

  • Separate the organic layer.

• Drying and Concentration:

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure to yield crude Sacubitril, typically as an oil or semi-solid.

Part 2: Purification via Amine Salt Formation

Since the free acid form of Sacubitril does not readily crystallize, purification is often achieved through the formation of a crystalline salt with an appropriate amine.[7] This allows for the selective crystallization of the desired diastereomer.

• Dissolution:

  • Dissolve the crude Sacubitril in a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Amine Addition:

  • Add a suitable amine (e.g., cyclohexylamine (B46788) or t-butylamine) to the solution and stir at room temperature.[2] The formation of the t-butylamine salt has been shown to increase purity from approximately 90% to 98.5%.[4]

• Crystallization:

  • Allow the mixture to stir to induce crystallization. Seeding with a small crystal of the pure amine salt may be necessary.

  • Cool the mixture to enhance crystallization and maximize yield.

• Isolation of the Amine Salt:

  • Collect the crystalline salt by filtration.

  • Wash the filter cake with a small amount of cold solvent.

  • Dry the crystalline salt under vacuum.

Part 3: Regeneration of Pure Sacubitril Free Acid

• Suspension and Acidification:

  • Suspend the purified amine salt in a mixture of water and an organic solvent (e.g., ethyl acetate).

  • Acidify the mixture with an acid such as hydrochloric acid to a pH of approximately 1. This will protonate the Sacubitril and deprotonate the amine, breaking the salt.[2]

• Extraction:

  • Separate the organic layer containing the pure Sacubitril free acid.

  • Wash the organic layer with water and then brine.

• Drying and Concentration:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to obtain pure Sacubitril free acid, typically as an oil. At this stage, purity can exceed 99.5%.[4]

Part 4: Formation of the Final Pharmaceutical Salt (e.g., Sodium or Calcium Salt)

• Dissolution:

  • Dissolve the purified Sacubitril free acid in a suitable solvent such as ethanol, acetone, or ethyl acetate.[8][9]

• Addition of Base:

  • For the sodium salt, add a solution of sodium hydroxide (B78521) or sodium 2-ethylhexanoate.[9][10]

  • For the calcium salt, a reaction with calcium chloride can be performed, often starting from the cyclohexylamine salt of Sacubitril in water or a water/organic solvent mixture.[2]

• Crystallization and Isolation:

  • Stir the mixture to induce crystallization. An anti-solvent like n-heptane may be added to facilitate precipitation.

  • Cool the mixture to maximize the yield of the crystalline salt.

  • Filter the solid, wash with a cold solvent, and dry under vacuum to obtain the final, highly pure Sacubitril salt. Recrystallization from a suitable solvent system, such as ethanol/water, can further enhance purity.[5]

Visualization of the Isolation Workflow

The following diagram illustrates the key stages in the isolation and purification of (Z)-2S,4R-Sacubitril.

Caption: Isolation and purification workflow for (Z)-2S,4R-Sacubitril.

References

• 1. researchgate.net [researchgate.net]
• 2. EP3218351A1 - A method for the preparation, isolation and purification of pharmaceutically applicable forms of ahu-377 - Google Patents [patents.google.com]
• 3. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. WO2017033212A1 - Preparation of sacubitril and salt thereof and novel compounds used in the process - Google Patents [patents.google.com]
• 5. CN108373423B - Preparation method of Sacubitril-valsartan compound and/or eutectic key intermediate Sacubitril calcium - Google Patents [patents.google.com]
• 6. CN108530371B - Sacubitril sodium salt, eutectic compound of Sacubitril free acid and acetic acid, crystal form of Sacubitril free acid and preparation method and application of crystal form - Google Patents [patents.google.com]
• 7. sacubitril synthesis - chemicalbook [chemicalbook.com]
• 8. Sacubitril sodium crystal forms, preparation method and application thereof - Eureka | Patsnap [eureka.patsnap.com]
• 9. WO2017037591A1 - Process for the preparation of a dual-acting angiotensin receptor-neprilysin inhibitor compound - Google Patents [patents.google.com]
• 10. US10683260B2 - Crystalline form of sacubitril sodium salt - Google Patents [patents.google.com]

Application Notes and Protocols for Evaluating (Z)2S,4R-Sacubitril Efficacy in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)2S,4R-Sacubitril is an impurity of Sacubitril, a key component of the angiotensin receptor-neprilysin inhibitor (ARNI) combination drug Sacubitril/valsartan.[1][2] Sacubitril itself is a prodrug that is rapidly converted in vivo to its active metabolite, Sacubitrilat (LBQ657).[1] Sacubitrilat potently inhibits neprilysin, a neutral endopeptidase responsible for the degradation of several endogenous vasoactive peptides, including natriuretic peptides such as atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP).[3][4]

The inhibition of neprilysin by Sacubitrilat increases the circulating levels of these peptides, which then exert their physiological effects through the natriuretic peptide receptor A (NPRA). This binding activates guanylyl cyclase, leading to an increase in intracellular cyclic guanosine (B1672433) monophosphate (cGMP).[5] The elevation of cGMP triggers a signaling cascade that results in vasodilation, natriuresis, and diuresis, ultimately reducing cardiovascular strain.[3] Furthermore, this pathway has been shown to have anti-hypertrophic and anti-fibrotic effects on cardiac cells.

This document provides detailed application notes and protocols for a suite of cell-based assays designed to evaluate the efficacy of Sacubitril and its active form, Sacubitrilat. These assays are crucial for understanding its mechanism of action and quantifying its therapeutic potential in a preclinical setting. The protocols provided herein cover the direct assessment of neprilysin inhibition, the measurement of downstream second messenger cGMP, and the evaluation of cellular phenotypes such as hypertrophy and viability.

Core Assays and Methodologies

A comprehensive in vitro evaluation of Sacubitril's efficacy involves a multi-tiered approach:

• Direct Target Engagement: Quantifying the inhibition of neprilysin activity.

• Downstream Signaling: Measuring the accumulation of the second messenger, cGMP.

• Phenotypic Outcomes: Assessing the physiological consequences, such as the reduction of cardiomyocyte hypertrophy and effects on cell viability.

The following sections provide detailed protocols for these key assays.

Protocol 1: Fluorometric Neprilysin Activity Assay

This assay directly measures the enzymatic activity of neprilysin in cell lysates and its inhibition by compounds like Sacubitrilat. The protocol is based on the use of a fluorogenic substrate that is cleaved by neprilysin to release a quantifiable fluorescent signal.[6][7][8]

Materials:

• Neprilysin Activity Assay Kit (e.g., from Sigma-Aldrich, Abcam, or Assay Genie)[6][7][8] containing:

  • NEP Assay Buffer

  • Neprilysin (NEP) positive control

  • NEP Substrate (in DMSO)

  • Fluorescence Standard (e.g., Abz)

• Cultured cells (e.g., human cardiomyocytes, renal epithelial cells)

• (Z)2S,4R-Sacubitril or Sacubitrilat

• Phosphate-Buffered Saline (PBS)

• Protease inhibitor cocktail

• 96-well white opaque microplate

• Fluorescence microplate reader (Ex/Em = 330/430 nm)

• Microcentrifuge

Procedure:

1. Sample Preparation (Cell Lysate): a. Culture cells to 80-90% confluency. b. For adherent cells, wash twice with ice-cold PBS and aspirate. For suspension cells, pellet by centrifugation and wash with PBS. c. Harvest cells (e.g., using a cell scraper for adherent cells) and pellet 1-2 x 10^6 cells by centrifugation. d. Resuspend the cell pellet in 400 µL of ice-cold NEP Assay Buffer containing a protease inhibitor cocktail.[6] e. Incubate on ice for 10 minutes. f. Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet cell debris.[6] g. Collect the supernatant (cell lysate) and keep it on ice. Determine the protein concentration of the lysate.

2. Assay Reaction: a. Prepare a standard curve using the provided fluorescence standard according to the kit manufacturer's instructions. b. In a 96-well white opaque plate, add samples, controls, and Sacubitrilat at various concentrations. For each condition, prepare a sample well and a sample background control well.

• Test Sample: 1-10 µL of cell lysate + NEP Assay Buffer to a final volume of 90 µL. Add different concentrations of Sacubitrilat.
• Positive Control: Reconstituted Neprilysin + NEP Assay Buffer to a final volume of 90 µL.
• Negative Control (Buffer): 90 µL of NEP Assay Buffer. c. Prepare the NEP Substrate Working Solution by diluting the stock substrate in NEP Assay Buffer as per the kit's instructions.[8] d. Equilibrate the plate and the NEP Substrate Working Solution to 37°C. e. To initiate the reaction, add 10 µL of the NEP Substrate Working Solution to each well (except for the sample background control wells, to which 10 µL of NEP Assay Buffer is added).[8] The final volume in each well should be 100 µL.

3. Measurement: a. Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C. b. Measure the fluorescence intensity (Ex/Em = 330/430 nm) in kinetic mode every 1-2 minutes for 60-120 minutes.[7] c. Read the standard curve in endpoint mode.

4. Data Analysis: a. For each sample, subtract the background fluorescence from the sample fluorescence. b. Calculate the rate of substrate cleavage (RFU/min) from the linear portion of the kinetic curve. c. Convert the RFU/min to pmol/min of cleaved substrate using the standard curve. d. To determine the IC50 of Sacubitrilat, plot the neprilysin activity against the log concentration of the inhibitor and fit the data to a four-parameter logistic curve.

Quantitative Data Summary:

Compound	IC50 (Neprilysin Inhibition)	Cell Line/System	Reference
Sacubitrilat	~5 nM	In vitro enzymatic assay	[Source for 5nM IC50 needed]
Sacubitrilat	40 µmol/L (concentration used for in vitro experiments)	Human ventricular cardiomyocytes	[Source for 40µM needed]

Protocol 2: Intracellular cGMP Quantification by Competitive ELISA

This protocol describes the measurement of intracellular cyclic guanosine monophosphate (cGMP) levels in response to Sacubitrilat treatment, often in the presence of a natriuretic peptide to stimulate cGMP production. This is a competitive immunoassay where cGMP in the sample competes with a labeled cGMP for binding to a limited number of antibody binding sites.[9][10][11]

Materials:

• cGMP Competitive ELISA Kit (e.g., from Cayman Chemical, Cell Biolabs)[9][11]

• Cultured cells (e.g., human cardiomyocytes, vascular smooth muscle cells)

• (Z)2S,4R-Sacubitril or Sacubitrilat

• Natriuretic peptide (e.g., ANP or BNP)

• 0.1 M HCl

• Cell scraper

• 96-well microplate for cell culture

• Microplate reader (450 nm)

Procedure:

1. Cell Culture and Treatment: a. Seed cells in a 96-well plate at an appropriate density and allow them to adhere and grow. b. Once cells reach the desired confluency, replace the culture medium with serum-free medium and incubate for a few hours. c. Treat the cells with different concentrations of Sacubitrilat for a predetermined time (e.g., 30 minutes). d. Stimulate the cells with a fixed concentration of a natriuretic peptide (e.g., ANP or BNP) for a short period (e.g., 10-15 minutes) to induce cGMP production.

2. Cell Lysis and Sample Preparation: a. Aspirate the medium from the wells. b. Add 200 µL of 0.1 M HCl to each well to lyse the cells and stop phosphodiesterase activity.[9] c. Incubate at room temperature for 20 minutes. d. Scrape the cells and transfer the lysate to a microcentrifuge tube. e. Centrifuge at 1,000 x g for 10 minutes to pellet cell debris.[9] f. The supernatant containing the cGMP can be used directly in the ELISA.

3. cGMP ELISA: a. Perform the ELISA according to the manufacturer's instructions. A general procedure is as follows: b. Prepare the cGMP standard curve. c. Add standards and cell lysate samples to the wells of the antibody-coated microplate. d. Add the cGMP-peroxidase conjugate to each well. e. Add the anti-cGMP antibody to each well. f. Incubate the plate for the recommended time (e.g., 2 hours at room temperature) with gentle shaking.[11] g. Wash the plate multiple times with the provided wash buffer. h. Add the substrate solution (e.g., TMB) to each well and incubate in the dark to allow color development. i. Stop the reaction by adding the stop solution. j. Read the absorbance at 450 nm using a microplate reader.

4. Data Analysis: a. Generate a standard curve by plotting the absorbance versus the log of the cGMP concentration. b. Calculate the cGMP concentration in each sample by interpolating from the standard curve. The absorbance is inversely proportional to the amount of cGMP in the sample. c. Normalize the cGMP concentration to the protein concentration of the cell lysate. d. Plot the cGMP concentration against the concentration of Sacubitrilat to determine the dose-response relationship.

Expected Quantitative Outcome:

Treatment	Fold Increase in cGMP (vs. Control)	Cell Type	Reference
Sacubitril/valsartan	Substantial increase	Canine model	[12][13]
Sacubitril/valsartan	Increased urinary cGMP/BNP ratio	Human clinical trial	[14]

Protocol 3: Assessment of Cardiomyocyte Hypertrophy

This protocol outlines a method to quantify changes in cardiomyocyte size, a key indicator of hypertrophy, in response to hypertrophic stimuli and treatment with Sacubitrilat. Cell size can be measured using various techniques, including microscopy with image analysis or flow cytometry.

Materials:

• Cultured cardiomyocytes

• Hypertrophic stimulus (e.g., endothelin-1, phenylephrine)

• (Z)2S,4R-Sacubitril or Sacubitrilat

• Cell culture plates

• Microscope with a camera and image analysis software

• Alternatively, a flow cytometer

Procedure (Microscopy-based):

1. Cell Culture and Treatment: a. Seed cardiomyocytes on appropriate culture plates. b. Induce hypertrophy by treating the cells with a hypertrophic agent (e.g., endothelin-1) for 24-48 hours. c. Co-treat a set of cells with the hypertrophic agent and various concentrations of Sacubitrilat. d. Include appropriate vehicle controls.

2. Cell Imaging: a. After the treatment period, wash the cells with PBS. b. Fix the cells with 4% paraformaldehyde. c. Stain the cells with a fluorescent dye that outlines the cell shape (e.g., phalloidin (B8060827) for actin filaments) and a nuclear stain (e.g., DAPI). d. Acquire images of multiple random fields for each treatment condition using a fluorescence microscope.

3. Image Analysis: a. Use image analysis software (e.g., ImageJ) to measure the surface area of individual cardiomyocytes. b. For each treatment group, measure at least 50-100 cells to obtain a statistically significant sample size.

4. Data Analysis: a. Calculate the average cell surface area for each treatment group. b. Compare the cell surface area of the Sacubitrilat-treated groups to the group treated with the hypertrophic stimulus alone to determine the anti-hypertrophic effect.

Expected Quantitative Outcome:

Treatment	% Reduction in Cardiomyocyte Surface Area (vs. Hypertrophic Stimulus)	Cell Type	Reference
Sacubitril/valsartan	Data to be determined by experiment	Rat myocardial fibroblasts	[Source needed]

Protocol 4: Cell Viability Assay (MTT Assay)

This assay assesses the effect of (Z)2S,4R-Sacubitril on cell viability and proliferation. The MTT assay is a colorimetric assay based on the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) to purple formazan (B1609692) crystals by metabolically active cells.[15][16]

Materials:

• Cultured cells

• (Z)2S,4R-Sacubitril

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader (570 nm)

Procedure:

1. Cell Seeding and Treatment: a. Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight. b. Treat the cells with a range of concentrations of (Z)2S,4R-Sacubitril for 24, 48, or 72 hours. Include vehicle-treated control wells.

2. MTT Assay: a. After the incubation period, add 10 µL of MTT solution to each well.[16] b. Incubate the plate at 37°C for 2-4 hours, allowing the MTT to be metabolized. c. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[16] d. Mix thoroughly to ensure complete solubilization.

3. Measurement and Data Analysis: a. Read the absorbance at 570 nm using a microplate reader. b. Calculate the percentage of cell viability for each treatment group compared to the vehicle control. c. Plot the cell viability against the log concentration of (Z)2S,4R-Sacubitril to determine the IC50 value, if applicable.

Visualizations

Signaling Pathway of Sacubitril Action

Caption: Sacubitril's mechanism of action.

Experimental Workflow for Neprilysin Activity Assay

Caption: Workflow of the neprilysin activity assay.

Logical Relationship for cGMP Measurement

References

• 1. Sacubitril - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Sacubitril-Valsartan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Sacubitrilat reduces pro‐arrhythmogenic sarcoplasmic reticulum Ca2+ leak in human ventricular cardiomyocytes of patients with end‐stage heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. content.abcam.com [content.abcam.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. bioscience.co.uk [bioscience.co.uk]
• 10. s3.amazonaws.com [s3.amazonaws.com]
• 11. cellbiolabs.com [cellbiolabs.com]
• 12. biorxiv.org [biorxiv.org]
• 13. Sacubitril/valsartan (LCZ696) significantly reduces aldosterone and increases cGMP circulating levels in a canine model of RAAS activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Urinary cGMP (Cyclic Guanosine Monophosphate)/BNP (B-Type Natriuretic Peptide) Ratio, Sacubitril/Valsartan, and Outcomes in Heart Failure With Reduced Ejection Fraction: An Analysis of the PARADIGM-HF Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Animal Models in (Z)2S,4R-Sacubitril Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sacubitril (B1662468), a neprilysin inhibitor, is a cornerstone in the treatment of heart failure. It is administered as a prodrug, which is rapidly converted in vivo to its active metabolite, (Z)2S,4R-Sacubitril, also known as LBQ657.[1][2] LBQ657 inhibits neprilysin, an enzyme responsible for the degradation of several vasoactive peptides, including natriuretic peptides, bradykinin, and adrenomedullin.[3][4] By preventing the breakdown of these peptides, Sacubitril enhances their beneficial effects, which include vasodilation, natriuresis, and anti-proliferative actions.[3][5]

In clinical practice, Sacubitril is combined with the angiotensin II receptor blocker (ARB) Valsartan in a single co-crystal formulation known as Sacubitril/Valsartan (Entresto®). This combination provides a dual mechanism of action: neprilysin inhibition by LBQ657 and blockade of the renin-angiotensin-aldosterone system (RAAS) by Valsartan.[3][6] This dual approach has proven to be more effective than RAAS inhibition alone in reducing mortality and hospitalization in patients with heart failure.[7]

The development and validation of Sacubitril/Valsartan have heavily relied on preclinical in vivo studies using various animal models. These models are essential for elucidating the drug's mechanism of action, evaluating its efficacy in different pathological conditions, and determining its safety profile before human trials.[8][9][10] This document provides a detailed overview of the key animal models, experimental protocols, and quantitative data relevant to the in vivo study of Sacubitril and its active metabolite, LBQ657.

Mechanism of Action and Signaling Pathways

Sacubitril/Valsartan's therapeutic effect stems from its simultaneous modulation of two critical pathways in cardiovascular regulation:

• Neprilysin Inhibition: Sacubitril is a prodrug that is metabolized by esterases to the active form, LBQ657.[1][2] LBQ657 inhibits neprilysin, a neutral endopeptidase that degrades natriuretic peptides (ANP, BNP), bradykinin, and other vasoactive peptides.[3][5] The resulting increase in the levels of these peptides leads to vasodilation, decreased blood volume, reduced sympathetic tone, and inhibition of cardiac hypertrophy and fibrosis.[3]

• Angiotensin II Receptor Blockade: Valsartan selectively blocks the angiotensin II type 1 (AT1) receptor.[3] This prevents the harmful effects of angiotensin II, such as vasoconstriction, aldosterone (B195564) release, sodium and water retention, and myocardial hypertrophy.[3]

The combination is crucial because neprilysin also degrades angiotensin II. Therefore, inhibiting neprilysin alone would lead to an increase in angiotensin II, counteracting the beneficial effects. The concurrent blockade of the AT1 receptor by Valsartan mitigates this issue.[11]

Visualization of Signaling Pathway

Caption: Dual mechanism of Sacubitril/Valsartan.

Animal Models for In Vivo Studies

A variety of animal models are used to study the effects of Sacubitril/LBQ657 in conditions mirroring human cardiovascular diseases.

Heart Failure Models

• Myocardial Infarction (MI) Model:

  • Species: Sprague-Dawley Rats, C57BL/6J Mice.[12][13]

  • Induction: Permanent ligation of the left anterior descending (LAD) coronary artery. This procedure induces a reproducible infarct, leading to ventricular remodeling, cardiac dysfunction, and heart failure over several weeks.[12]

  • Key Findings: Sacubitril/Valsartan has been shown to improve cardiac function (LVEF, FS), reduce ventricular remodeling and cardiac fibrosis, and decrease hypertrophy in the non-infarcted myocardium compared to vehicle or Valsartan alone.[12][14]

• Pressure Overload-Induced Heart Failure:

  • Species: Male Sprague-Dawley Rats, C57BL/6J Mice.[15][16]

  • Induction: Ascending aortic constriction (AAC) or transverse aortic constriction (TAC) surgery. This creates a pressure overload on the left ventricle, leading to hypertrophy and subsequent heart failure.[16]

  • Key Findings: Early intervention with Sacubitril/Valsartan attenuates cardiac hypertrophy and fibrosis, independent of its blood pressure-lowering effects, suggesting direct cardioprotective benefits.[16][17]

• Doxorubicin-Induced Cardiotoxicity:

  • Species: Male Sprague-Dawley Rats.[18]

  • Induction: Cumulative intraperitoneal injections of doxorubicin. This model mimics the cardiotoxic side effects of chemotherapy, leading to cardiac dysfunction and apoptosis.[18]

  • Key Findings: Sacubitril/Valsartan alleviates doxorubicin-induced cardiotoxicity by reducing endoplasmic reticulum stress and apoptosis in the myocardium.[18]

• Heart Failure with Preserved Ejection Fraction (HFpEF):

  • Species: Obese ZSF-1 Rats (female), C57BL/6J Mice on a high-fat, high-sucrose diet.[15][19]

  • Induction: These models develop metabolic heart disease characterized by diastolic dysfunction, hypertrophy, and fibrosis, with a preserved ejection fraction, mimicking human HFpEF.[15][19]

  • Key Findings: Sacubitril/Valsartan improves diastolic function and reduces left ventricular stiffness and fibrosis.[15][19]

Hypertension Models

• Spontaneously Hypertensive Rats (SHR):

  • Species: Male SHR.[11][20]

  • Induction: This is a genetic model of hypertension that closely resembles essential hypertension in humans.

  • Key Findings: Sacubitril/Valsartan effectively reduces blood pressure, decreases the heart weight to body weight ratio, and inhibits left ventricular hypertrophy.[7][11]

• Angiotensin II-Induced Hypertension:

  • Species: Male C57BL/6J Mice.[21]

  • Induction: Continuous infusion of Angiotensin II via an osmotic pump.

  • Key Findings: Sacubitril/Valsartan suppresses cardiomyocyte hypertrophy more effectively than Valsartan or enalapril, despite similar blood pressure-lowering effects.[21]

• Salt-Sensitive Hypertension:

  • Species: Dahl Salt-Sensitive (SS) Rats.[22]

  • Induction: Feeding a high-salt (e.g., 4% NaCl) diet.

  • Key Findings: Studies highlight the importance of the combination therapy; Sacubitril alone (without an ARB) can have adverse effects on renal disease progression in this model.[22]

Other Relevant Models

• Canine Models:

  • Model: Dogs with naturally occurring myxomatous mitral valve disease (MMVD) or experimentally-induced cardiorenal syndrome.[23][24][25]

  • Key Findings: Sacubitril/Valsartan is well-tolerated and shows potential for inhibiting the RAAS system more effectively than traditional ACE inhibitors in dogs with heart disease.[25] It has also shown benefits in models of cardiorenal syndrome.[24]

Experimental Protocols

The following protocols provide a general framework for in vivo studies. Specific parameters such as drug dosage, treatment duration, and endpoints should be adapted based on the research question and animal model.

General Experimental Workflow

A typical in vivo study follows a structured workflow from planning to data analysis.

Caption: General experimental workflow for in vivo studies.

Protocol: Myocardial Infarction (MI) Model in Rats

• Animal Selection: Use male Sprague-Dawley rats (250 ± 20 g).[12]

• Anesthesia: Anesthetize rats with an appropriate anesthetic (e.g., ketamine/xylazine cocktail or isoflurane).

• Surgical Procedure (LAD Ligation):

  • Intubate and ventilate the rat.

  • Perform a left thoracotomy to expose the heart.

  • Ligate the left anterior descending (LAD) coronary artery with a suture. Successful ligation is confirmed by the appearance of a pale region on the ventricle.[12]

  • For sham-operated controls, perform the same procedure without ligating the artery.[12]

• Post-operative Care: Provide analgesia (e.g., buprenorphine) and monitor the animal's recovery.

• Grouping and Treatment:

  • After a recovery period (e.g., 24 hours), randomly assign surviving MI rats to treatment groups (n=8-10 per group):

    • MI + Vehicle

    • MI + Sacubitril/Valsartan (e.g., 68 mg/kg/day)[16]

    • MI + Valsartan (e.g., 31 mg/kg/day)[16]

  • Administer treatments daily via oral gavage for the study duration (e.g., 4-8 weeks).

• Functional Assessment (Echocardiography):

  • Perform echocardiography at baseline and at the end of the study to assess cardiac function.

  • Measure parameters such as Left Ventricular Ejection Fraction (LVEF), Fractional Shortening (FS), and Left Ventricular Internal Dimensions in diastole (LVIDd) and systole (LVIDs).[12]

• Terminal Procedure:

  • At the end of the treatment period, perform terminal hemodynamic measurements (if required) under anesthesia.

  • Collect blood samples for biomarker analysis (e.g., NT-proBNP).

  • Euthanize the animals and harvest the hearts.

• Histological Analysis:

  • Fix the heart tissue in formalin and embed in paraffin.

  • Perform Masson's trichrome or Picrosirius Red staining on ventricular sections to quantify the infarct size and interstitial fibrosis.[14]

Quantitative Data Summary

The following tables summarize representative quantitative data from various in vivo studies.

Table 1: Effects of Sacubitril/Valsartan on Cardiac Function in Animal Models

Animal Model	Parameter	Vehicle/Control	Valsartan	Sacubitril/Valsartan	Reference
Rat MI Model	LVEF (%)	↓ Significantly	↑ vs. Vehicle	↑ Significantly vs. Valsartan	[12]
	FS (%)	↓ Significantly	↑ vs. Vehicle	↑ Significantly vs. Valsartan	[12]
	LVIDs (mm)	↑ Significantly	↓ vs. Vehicle	↓ Significantly vs. Valsartan	[12]
Rat Pressure Overload	dP/dt max	↓ vs. Sham	↑ vs. Vehicle	↑ Significantly vs. Valsartan	[7][17]
	dP/dt min	↓ vs. Sham	↑ vs. Vehicle	↑ Significantly vs. Valsartan	[7][17]
Obese ZSF-1 Rat (HFpEF)	LVEDP (mmHg)	↑ vs. Lean Control	N/A	↓ Significantly vs. Obese Control	[19]

| | LV Stiffness | ↑ vs. Lean Control | N/A | ↓ Significantly vs. Obese Control |[19] |

Table 2: Effects of Sacubitril/Valsartan on Cardiac Hypertrophy and Blood Pressure

Animal Model	Parameter	Vehicle/Control	Valsartan	Sacubitril/Valsartan	Reference
SHR	Heart Weight / Body Weight	↑ vs. Wistar	↓ vs. SHR	↓ Significantly vs. SHR	[7][17]
	Systolic Blood Pressure	~180-200 mmHg	↓ vs. SHR	↓ Significantly vs. SHR	[11][26]
Ang II-Induced HTN (Mice)	Cardiomyocyte Size	↑ Significantly	↓ vs. Ang II	↓ Significantly vs. Valsartan	[21]
	LV Wall Thickness	↑ Significantly	↓ vs. Ang II	↓ Significantly vs. Ang II	[21]

| Rat MI Model | Myocardial Hypertrophy Index | ↑ vs. Sham | ↓ vs. MI | ↓ Significantly vs. Valsartan |[12] |

Table 3: Effects of Sacubitril/Valsartan on Biomarkers and Fibrosis

Animal Model	Parameter	Vehicle/Control	Valsartan	Sacubitril/Valsartan	Reference
Rat MI Model	Collagen Deposition	↑ Significantly	↓ vs. MI	↓ Significantly vs. Valsartan	[12][14]
	TGF-β1 Expression	↑ Significantly	↓ vs. MI	↓ Significantly vs. Valsartan	[12]
Obese ZSF-1 Rat (HFpEF)	Collagen Type I mRNA	↑ vs. Lean Control	N/A	↓ Significantly vs. Obese Control	[19]

| Obese Mouse Model (MHD) | Interstitial Fibrosis | ↑ Significantly | No significant effect | Prevented increase |[15] |

Table 4: Representative Dosages of Sacubitril/Valsartan in Animal Models

Species	Model	Sacubitril/Valsartan Dosage (mg/kg/day)	Valsartan Comparator Dosage (mg/kg/day)	Route	Reference
Rat	Pressure Overload	68	31	Oral gavage	[16]
Rat	Doxorubicin Cardiotoxicity	60	N/A	Oral gavage	[18]
Rat	Spontaneously Hypertensive	6	3	Oral gavage	[20]
Mouse	Ang II-Induced HTN	Not specified (compared to enalapril)	10	Oral gavage	[21]
Mouse	Obesity-Related MHD	100	50	Drinking water	[15]

| Dog | Myxomatous Mitral Valve Disease | 20 (twice daily) | N/A (compared to ramipril) | Oral |[23] |

Prodrug to Active Metabolite Conversion

A key pharmacological aspect of Sacubitril is its nature as a prodrug. Understanding this conversion is crucial for interpreting pharmacokinetic and pharmacodynamic data.

• Conversion: Sacubitril (AHU377) is rapidly absorbed and then hydrolyzed by carboxylesterase 1 (CES1) in the liver to form the active neprilysin inhibitor, LBQ657.[27][28]

• Pharmacokinetics: Peak plasma concentrations of Sacubitril occur quickly, followed by the appearance of LBQ657.[29] The half-life of LBQ657 is significantly longer than that of the parent prodrug, which allows for sustained neprilysin inhibition.[2]

• Significance for In Vivo Studies: When designing experiments, it is the exposure to LBQ657 that correlates with the therapeutic effect. Therefore, pharmacokinetic studies in the chosen animal model are important to ensure that the administered dose of Sacubitril achieves sufficient systemic exposure to LBQ657 to produce a pharmacological response.[30]

Logical Relationship Diagram

Caption: Conversion of Sacubitril to its active metabolite LBQ657.

In vivo animal models are indispensable tools for the preclinical evaluation of (Z)2S,4R-Sacubitril. Models of heart failure, hypertension, and related cardiovascular diseases in rats, mice, and dogs have been instrumental in demonstrating the efficacy of Sacubitril/Valsartan. These studies have consistently shown that the dual inhibition of neprilysin and the RAAS system offers superior cardioprotective effects compared to RAAS blockade alone, primarily by improving cardiac function, reducing adverse remodeling, and attenuating fibrosis and hypertrophy. The protocols and data summarized in these notes provide a comprehensive guide for researchers aiming to further investigate the therapeutic potential of Sacubitril in various disease contexts. Careful selection of the appropriate animal model and experimental design is critical for generating reliable and translatable preclinical data.

References

• 1. Sacubitril - Wikipedia [en.wikipedia.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Neprilysin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. entrestohcp.com [entrestohcp.com]
• 7. Molecular mechanisms of sacubitril/valsartan in cardiac remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. What is in vivo testing? | Biobide [biobide.com]
• 10. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. mdpi.com [mdpi.com]
• 12. Protective Effects of Sacubitril/Valsartan on Cardiac Fibrosis and Function in Rats With Experimental Myocardial Infarction Involves Inhibition of Collagen Synthesis by Myocardial Fibroblasts Through Downregulating TGF-β1/Smads Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cardioprotective Effects of LCZ696 (Sacubitril/Valsartan) After Experimental Acute Myocardial Infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sacubitril/valsartan preserves regional cardiac function following myocardial infarction in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Differential Effects of Sacubitril/Valsartan on Diastolic Function in Mice With Obesity-Related Metabolic Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cardioprotective effects of early intervention with sacubitril/valsartan on pressure overloaded rat hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Molecular mechanisms of sacubitril/valsartan in cardiac remodeling [frontiersin.org]
• 18. Sacubitril/valsartan reduces endoplasmic reticulum stress in a rat model of doxorubicin-induced cardiotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Effects of Low-Dose Sacubitril/Valsartan on Different Stages of Cardiac Hypertrophy in Salt-Loaded Hypertensive Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Sacubitril/Valsartan Inhibits Cardiomyocyte Hypertrophy in Angiotensin II-Induced Hypertensive Mice Independent of a Blood Pressure-Lowering Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Inhibition of neprilysin with sacubitril without RAS blockage aggravates renal disease in Dahl SS rats - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Frontiers | Short-Term Effects of Sacubitril/valsartan on Echocardiographic Parameters in Dogs With Symptomatic Myxomatous Mitral Valve Disease [frontiersin.org]
• 24. Effects of Angiotensin-Neprilysin Inhibition in Canines with Experimentally-Induced Cardiorenal Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 25. A prospective, randomized, double‐blind, placebo‐controlled pilot study of sacubitril/valsartan (Entresto) in dogs with cardiomegaly secondary to myxomatous mitral valve disease - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Transport properties of valsartan, sacubitril and its active metabolite (LBQ657) as determinants of disposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. 2024.sci-hub.se [2024.sci-hub.se]
• 29. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 30. accessdata.fda.gov [accessdata.fda.gov]

Application Notes and Protocols for (Z)2S,4R-Sacubitril in Hypertension Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)2S,4R-Sacubitril, an ethyl ester prodrug, is the neprilysin-inhibiting component of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril (B1662468)/Valsartan (B143634).[1] Upon administration, Sacubitril is metabolized to its active form, LBQ657, which inhibits neprilysin, an enzyme responsible for the degradation of natriuretic peptides and other vasoactive substances.[1][2] This inhibition leads to elevated levels of natriuretic peptides, promoting vasodilation, natriuresis, and a subsequent reduction in blood pressure.[3] Concurrently, the co-administered angiotensin receptor blocker (ARB), valsartan, antagonizes the renin-angiotensin-aldosterone system (RAAS), mitigating the potential increase in angiotensin II that would otherwise result from neprilysin inhibition alone.[4][5] This dual mechanism of action makes Sacubitril/Valsartan a potent therapeutic strategy for hypertension and heart failure. These application notes provide an overview of the use of (Z)2S,4R-Sacubitril in preclinical hypertension research models, including detailed experimental protocols and data presentation.

Mechanism of Action Signaling Pathway

The primary mechanism of Sacubitril involves the inhibition of neprilysin, which leads to an accumulation of natriuretic peptides (NPs), such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP). These peptides then bind to their receptors, stimulating the production of cyclic guanosine (B1672433) monophosphate (cGMP). Increased cGMP levels mediate a range of beneficial cardiovascular effects, including vasodilation, decreased cardiac preload and afterload, and anti-remodeling effects through the inhibition of cardiac hypertrophy and fibrosis.[6][7] The co-administration with an ARB like valsartan is crucial to block the AT1 receptor, preventing the detrimental effects of angiotensin II, which is also a substrate of neprilysin.[6]

Caption: Mechanism of action of Sacubitril/Valsartan.

Quantitative Data from Preclinical Hypertension Models

The following tables summarize dosages and key findings from studies utilizing Sacubitril/Valsartan in rodent models of hypertension and cardiac overload.

Table 1: In Vivo Dosages and Administration of Sacubitril/Valsartan

Animal Model	Drug/Compound	Dosage	Administration Route	Duration	Reference
Spontaneously Hypertensive Rats (SHR)	Sacubitril/Valsartan	60 mg/kg/day	Intraperitoneal	1 week	[3]
Spontaneously Hypertensive Rats (SHR)	Sacubitril/Valsartan	6 mg/kg/day	Oral	6 months	[8]
Sprague-Dawley Rats (Myocardial Infarction)	Sacubitril/Valsartan	68 mg/kg/day	Oral Gavage	4 weeks	[9]
Sprague-Dawley Rats (Isoproterenol-induced)	Sacubitril/Valsartan	68 mg/kg/day	Oral Gavage	2 weeks	[10]
C57BL/6J Mice (Aortic Banding)	Sacubitril/Valsartan	60 mg/kg/day	Oral Gavage	4 weeks	[11]
C57BL/6N Mice (Transverse Aortic Constriction)	Sacubitril/Valsartan	60 mg/kg/day	Oral Gavage	6 weeks	[12][13]
Dahl Salt-Sensitive Rats	Sacubitril	125 µ g/day	Subcutaneous Osmotic Pump	21 days	[7]
ZSF1 Obese Rats	Sacubitril/Valsartan	60 mg/kg/day	Oral Gavage	12 weeks	[14]

Table 2: Key Findings in Preclinical Models

Animal Model	Key Findings with Sacubitril/Valsartan Treatment	Reference
Spontaneously Hypertensive Rats (SHR)	Attenuated left ventricular hypertrophy and reduced systolic blood pressure.	[5]
Spontaneously Hypertensive Rats (SHR) after MI	Maintained cardiac function and reduced myocardial fibrosis, independent of antihypertensive effects.	[3]
Sprague-Dawley Rats (Myocardial Infarction)	Reduced myocardial hypertrophy and collagen deposition; superior to valsartan alone.	[9]
C57BL/6J Mice (Pressure Overload)	Ameliorated cardiac fibrosis by blocking cardiac fibroblast activation and proliferation.	[1][15]
C57BL/6N Mice (Transverse Aortic Constriction)	Improved cardiac function, reduced fibrosis and hypertrophy, and normalized proteasome activity.	[12][13]
Dahl Salt-Sensitive Rats	Sacubitril alone exacerbated kidney hypertrophy, highlighting the need for concurrent RAAS blockade.	[7]
ZSF1 Obese Rats	Improved diastolic function and reduced myocardial stress markers.	[14]

Experimental Protocols

In Vivo Models of Hypertension and Cardiac Remodeling

1. Spontaneously Hypertensive Rat (SHR) Model

The SHR is a well-established genetic model of essential hypertension.[16]

• Animals: Male SHRs, typically starting at 12-14 weeks of age.

• Treatment: Administer Sacubitril/Valsartan (e.g., 60 mg/kg/day) or vehicle via oral gavage or intraperitoneal injection for a specified duration (e.g., 6 weeks).[5][17]

• Blood Pressure Measurement:

  • Non-invasive: Tail-cuff method using a volume pressure recording system. Acclimatize rats to the restrainer for several days before measurement.[4][18][19]

  • Invasive: For continuous and more accurate measurements, implant a telemetry device or use arterial cannulation (e.g., carotid artery).[19][20]

• Endpoint Analysis:

  • Echocardiography: Assess cardiac function (ejection fraction, fractional shortening, ventricular dimensions) at baseline and end of treatment.

  • Histology: Perfuse and excise hearts. Fix in 4% paraformaldehyde, embed in paraffin, and section. Stain with Masson's trichrome or PicroSirius Red to quantify cardiac fibrosis.

  • Molecular Analysis: Isolate RNA or protein from heart tissue to measure markers of hypertrophy (e.g., ANP, BNP) and fibrosis (e.g., Collagen I, TGF-β1) by qPCR or Western blot.

2. Transverse Aortic Constriction (TAC) Mouse Model

The TAC model simulates pressure overload-induced cardiac hypertrophy and heart failure.[21]

• Animals: Male C57BL/6 mice, 8-10 weeks old.

• Surgical Procedure: Anesthetize the mouse and perform a thoracotomy to expose the aortic arch. Place a ligature (e.g., 7-0 silk suture) around the aorta between the innominate and left carotid arteries and tie it against a 27-gauge needle, which is then removed to create a constriction. A sham operation involves the same procedure without tightening the ligature.

• Treatment: Begin treatment with Sacubitril/Valsartan (e.g., 60 mg/kg/day) or vehicle via oral gavage, typically starting a few days to a week post-surgery, for a duration of 4-8 weeks.[11][12]

• Endpoint Analysis:

  • Echocardiography: Monitor the progression of cardiac hypertrophy and dysfunction weekly or bi-weekly.

  • Histology and Molecular Analysis: As described for the SHR model.

References

• 1. ahajournals.org [ahajournals.org]
• 2. The neprilysin pathway in heart failure: a review and guide on the use of sacubitril/valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The impact of Sacubitril/Valsartan on cardiac fibrosis early after myocardial infarction in hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Noninvasive measurement of systolic blood pressure in rats: A novel technique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sacubitril/Valsartan and Ivabradine Attenuate Left Ventricular Remodelling and Dysfunction in Spontaneously Hypertensive Rats: Different Interactions with the Renin–Angiotensin–Aldosterone System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cardioprotective effects of early intervention with sacubitril/valsartan on pressure overloaded rat hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of neprilysin with sacubitril without RAS blockage aggravates renal disease in Dahl SS rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of Low-Dose Sacubitril/Valsartan on Different Stages of Cardiac Hypertrophy in Salt-Loaded Hypertensive Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. Sacubitril Ameliorates Cardiac Fibrosis Through Inhibiting TRPM7 Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protection of Sacubitril/Valsartan against Pathological Cardiac Remodeling by Inhibiting the NLRP3 Inflammasome after Relief of Pressure Overload in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Sacubitril/Valsartan Improves Diastolic Function But Not Skeletal Muscle Function in a Rat Model of HFpEF [mdpi.com]
• 15. Sacubitril/valsartan decreases cardiac fibrosis in left ventricle pressure overload by restoring PKG signaling in cardiac fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. Effect of Sacubitril/Valsartan, Ivabradine, and Captopril on Anxiety-like Behavior in Spontaneously Hypertensive Rats [mdpi.com]
• 18. scholars.uky.edu [scholars.uky.edu]
• 19. Measurement of blood pressure in rats: Invasive or noninvasive methods? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Transverse Aortic Constriction (TAC) Mouse Model of Heart Failure - InnoSer [innoserlaboratories.com]

Application of (Z)2S,4R-Sacubitril in Renal Fibrosis Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of (Z)2S,4R-Sacubitril, the active metabolite of the neprilysin inhibitor Sacubitril, in preclinical renal fibrosis research. Sacubitril is often used in combination with the angiotensin receptor blocker valsartan (B143634), as the drug Sacubitril/Valsartan (LCZ696), to investigate its synergistic effects on mitigating kidney disease progression.

Application Notes

(Z)2S,4R-Sacubitril, by inhibiting neprilysin, increases the bioavailability of natriuretic peptides, which have antifibrotic properties. In combination with valsartan, it offers a dual mechanism of action by simultaneously blocking the renin-angiotensin system (RAS). This combined therapy has shown promise in reducing renal fibrosis in various experimental models by attenuating key fibrotic signaling pathways, reducing inflammation, and mitigating oxidative stress.[1][2][3][4]

Key research applications include:

• Investigating the molecular mechanisms of renal fibrosis.

• Evaluating the therapeutic potential of neprilysin inhibition in chronic kidney disease (CKD).

• Studying the interplay between the natriuretic peptide system and the renin-angiotensin system in renal pathology.

• Developing novel anti-fibrotic therapies.

Key Signaling Pathways

Sacubitril/Valsartan has been shown to modulate several critical signaling pathways involved in the pathogenesis of renal fibrosis.

Diagram: Sacubitril/Valsartan's Proposed Mechanism in Attenuating Renal Fibrosis

Caption: Sacubitril/Valsartan's mechanism in renal fibrosis.

Quantitative Data Summary

The following tables summarize the quantitative findings from key preclinical studies on the effects of Sacubitril/Valsartan on renal fibrosis.

Table 1: Effect of Sacubitril/Valsartan on Renal Fibrosis Markers in Animal Models

Animal Model	Treatment Group	Dose	% Glomerular Fibrosis Area	TGF-β1 mRNA Expression (Fold Change)	Reference
Aldosterone-infused AT1aR KO Mice	Vehicle	-	3.5 ± 0.5	3.2 ± 0.4	[2][5]
Valsartan (low dose)	15 mg/kg/day	2.8 ± 0.4	2.5 ± 0.3	[2][5]
Sac/Val (low dose)	30 mg/kg/day	1.5 ± 0.3	1.3 ± 0.2	[2][5]
Valsartan (high dose)	30 mg/kg/day	2.5 ± 0.3	2.2 ± 0.3	[2][5]
Sac/Val (high dose)	60 mg/kg/day	1.2 ± 0.2	1.1 ± 0.1	[2][5]
Unilateral Ureteral Obstruction (UUO) Rats	Sham	-	N/A	N/A	[1]
UUO + Vehicle	-	N/A	N/A	[1]
UUO + Valsartan	N/A	Reduced vs. Vehicle	Reduced vs. Vehicle	[1]
UUO + LCZ696	N/A	Further Reduced vs. Valsartan	Further Reduced vs. Valsartan	[1]
Diabetic Kidney Disease (DKD) Mice	Control	-	N/A	N/A	[6][7]
DKD + Vehicle	-	Increased vs. Control	Increased vs. Control	[6][7]
DKD + Valsartan	N/A	Reduced vs. Vehicle	Reduced vs. Vehicle	[6][7]
DKD + Sac/Val	N/A	Significantly Reduced vs. Vehicle & Valsartan	Significantly Reduced vs. Vehicle & Valsartan	[6][7]

*p < 0.01 or p < 0.05 vs. corresponding valsartan dose. N/A: Not available in a comparable format.

Table 2: Effect of Sacubitril/Valsartan on Renal Function in Clinical Trials

Clinical Trial	Patient Population	Comparator	Key Renal Outcome	Result	Reference
PARADIGM-HF	Heart Failure with Reduced Ejection Fraction	Enalapril	Slower rate of eGFR decline	Sacubitril/Valsartan was associated with a slower decline in eGFR.	[8]
PARAGON-HF	Heart Failure with Preserved Ejection Fraction	Valsartan	Slower rate of eGFR decline	Patients on Sacubitril/Valsartan experienced a slower decline in eGFR over time compared to those on valsartan alone.[9]	[9]
UK HARP-III	Chronic Kidney Disease	Irbesartan	Change in eGFR	No significant difference in the rate of eGFR decline compared to irbesartan.	[8]

Experimental Protocols

Below are detailed protocols for common experiments used to assess the impact of Sacubitril on renal fibrosis in animal models.

Animal Model of Renal Fibrosis: Unilateral Ureteral Obstruction (UUO)

This model is widely used to induce renal fibrosis rapidly.

Diagram: Unilateral Ureteral Obstruction (UUO) Experimental Workflow

References

• 1. The angiotensin receptor neprilysin inhibitor LCZ696 attenuates renal fibrosis via ASK1/JNK/p38 MAPK-mediated apoptosis in unilateral ureteral obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Renal Fibrosis and Glomerular Injury by Sacubitril/Valsartan, a Combination Angiotensin Receptor Blocker and Neprilysin Inhibitor, in a Salt-Sensitive Hypertensive Model Using Angiotensin 1 Receptor Knockout Mice: The Contribution of Non-Angiotensin Blocking Effects to Renal Protection [openmedicinejournal.com]
• 3. Neprilysin inhibition in chronic kidney disease. — Oxford Cardiovascular Science [cardioscience.ox.ac.uk]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Sacubitril/valsartan ameliorates tubulointerstitial fibrosis by restoring mitochondrial homeostasis in diabetic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sacubitril/valsartan ameliorates tubulointerstitial fibrosis by restoring mitochondrial homeostasis in diabetic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Can sacubitril/valsartan become the promising drug to delay the progression of chronic kidney disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of sacubitril/valsartan versus valsartan on renal function in patients with and without diabetes and heart failure with preserved ejection fraction: insights from PARAGON‐HF - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Efficacy and Safety Evaluation of (Z)-2S,4R-Sacubitril: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed framework for the preclinical evaluation of (Z)-2S,4R-Sacubitril, a potent neprilysin inhibitor. The following application notes and protocols are designed to guide researchers through a comprehensive series of in vitro and in vivo studies to assess the compound's efficacy, mechanism of action, pharmacokinetics, and safety profile in the context of heart failure.

Introduction

(Z)-2S,4R-Sacubitril is a prodrug that is metabolized in vivo to its active form, sacubitrilat (B1680482) (LBQ657).[1] Sacubitrilat inhibits neprilysin, a neutral endopeptidase responsible for the degradation of several vasoactive peptides, including natriuretic peptides (ANP, BNP), bradykinin, and adrenomedullin.[1][2][3] By preventing the breakdown of these peptides, sacubitrilat enhances their beneficial effects, which include vasodilation, natriuresis, and diuresis, thereby reducing cardiovascular stress and remodeling.[2][4] This mechanism of action makes (Z)-2S,4R-Sacubitril a promising therapeutic agent for heart failure.

Signaling Pathways

The therapeutic effect of Sacubitril (B1662468) is primarily mediated through its influence on two key signaling pathways: the Natriuretic Peptide System and its counter-regulatory interaction with the Renin-Angiotensin-Aldosterone System (RAAS).

Figure 1: Sacubitril's Mechanism on the Natriuretic Peptide System.

Figure 2: Counter-regulatory Effects on the RAAS Pathway.

Preclinical Experimental Workflow

A structured preclinical evaluation is crucial to systematically assess the potential of (Z)-2S,4R-Sacubitril. The workflow should progress from in vitro characterization to in vivo efficacy and safety studies.

Figure 3: A stepwise approach for preclinical evaluation.

Data Presentation

Quantitative data from the proposed studies should be meticulously recorded and presented in a clear, tabular format to facilitate comparison and interpretation.

Table 1: In Vitro Neprilysin Inhibition

Compound	IC50 (nM)
(Z)-2S,4R-Sacubitrilat	Value

| Positive Control (e.g., Thiorphan) | Value |

Table 2: In Vivo Pharmacokinetic Parameters in Rodents (Single Dose)

Compound	Tmax (h)	Cmax (ng/mL)	AUC (0-t) (ng*h/mL)	t1/2 (h)
(Z)-2S,4R-Sacubitril	Value	Value	Value	Value

| Sacubitrilat (LBQ657) | Value | Value | Value | Value |

Table 3: In Vivo Efficacy in a Murine Heart Failure Model (e.g., 4 weeks post-TAC)

Treatment Group	LVEF (%)	LVFS (%)	Heart Weight/Body Weight (mg/g)	Plasma NT-proBNP (pg/mL)
Sham + Vehicle	Value	Value	Value	Value
TAC + Vehicle	Value	Value	Value	Value

| TAC + Sacubitril | Value | Value | Value | Value |

Table 4: Key Findings from 28-Day Repeat-Dose Toxicology Study in Rats

Dose Group	Body Weight Change (%)	Key Hematology Changes	Key Clinical Chemistry Changes	Key Histopathological Findings (Heart)
Vehicle Control	Value	None	None	No abnormal findings
Low Dose	Value	Specify	Specify	Specify
Mid Dose	Value	Specify	Specify	Specify

| High Dose | Value | Specify | Specify | Specify |

Experimental Protocols

In Vitro Neprilysin Inhibition Assay (Fluorometric)

Objective: To determine the half-maximal inhibitory concentration (IC50) of sacubitrilat against neprilysin.

Materials:

• Recombinant human neprilysin

• Fluorogenic neprilysin substrate (e.g., Abz-based peptide)

• Assay Buffer (e.g., 50 mM Tris, 25 mM NaCl, 5 µM ZnCl2, pH 7.5)

• Sacubitrilat and a reference inhibitor (e.g., Thiorphan)

• 96-well black microplates

• Fluorescence microplate reader (Ex/Em = 330/430 nm)

Protocol:

• Prepare a serial dilution of sacubitrilat and the reference inhibitor in assay buffer.

• In a 96-well plate, add 50 µL of assay buffer (blank), vehicle control, or the serially diluted compounds.

• Add 25 µL of recombinant human neprilysin solution to each well (except the blank).

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 25 µL of the fluorogenic neprilysin substrate to all wells.

• Immediately measure the fluorescence in kinetic mode at 37°C for 60 minutes, with readings every 2 minutes.

• Calculate the reaction velocity (slope of the linear portion of the fluorescence curve).

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using a non-linear regression model.[2][5][6]

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine the pharmacokinetic profile of (Z)-2S,4R-Sacubitril and its active metabolite, sacubitrilat.

Animals: Male Sprague-Dawley rats (n=3-5 per time point).

Protocol:

• Administer a single oral dose of (Z)-2S,4R-Sacubitril.

• Collect blood samples (e.g., via tail vein or saphenous vein) into EDTA-containing tubes at predose and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Immediately centrifuge the blood samples at 4°C to separate plasma.

• Store plasma samples at -80°C until analysis.

• Quantify the concentrations of sacubitril and sacubitrilat in plasma samples using a validated LC-MS/MS method.[7][8][9][10]

• Calculate pharmacokinetic parameters (Tmax, Cmax, AUC, t1/2) using appropriate software.

In Vivo Efficacy in a Murine Model of Heart Failure (Transverse Aortic Constriction - TAC)

Objective: To evaluate the therapeutic efficacy of (Z)-2S,4R-Sacubitril in a pressure-overload model of heart failure.

Animals: Male C57BL/6 mice.

Protocol:

• TAC Surgery:

  • Anesthetize the mouse and perform a thoracotomy to expose the aortic arch.[1][4][11][12]

  • Ligate the transverse aorta between the innominate and left common carotid arteries with a suture tied against a 27-gauge needle.[1][4][12]

  • Remove the needle to create a standardized constriction.[1][12]

  • Close the chest and allow the animal to recover. Sham-operated animals will undergo the same procedure without aortic ligation.

• Treatment:

  • One week post-surgery, randomize TAC mice into treatment groups (e.g., vehicle control, (Z)-2S,4R-Sacubitril).

  • Administer the assigned treatment daily via oral gavage for a specified duration (e.g., 4 weeks).

• Efficacy Assessment:

  • Perform serial echocardiography at baseline and at the end of the treatment period to assess left ventricular ejection fraction (LVEF), fractional shortening (LVFS), and ventricular dimensions.[13][14][15][16][17]

  • At the end of the study, collect blood for biomarker analysis (e.g., NT-proBNP) and harvest hearts for weight measurement and histopathological analysis (fibrosis and hypertrophy).[18][19][20][21][22]

28-Day Repeat-Dose Toxicology Study in Rats

Objective: To assess the potential toxicity of (Z)-2S,4R-Sacubitril following repeated oral administration.

Animals: Male and female Sprague-Dawley rats.

Protocol:

• Randomize animals into four groups: vehicle control, low dose, mid-dose, and high dose of (Z)-2S,4R-Sacubitril.

• Administer the assigned dose daily via oral gavage for 28 consecutive days.

• Conduct daily clinical observations and weekly body weight and food consumption measurements.

• At the end of the treatment period, collect blood for hematology and clinical chemistry analysis.

• Perform a full necropsy and collect major organs for weight determination and histopathological examination, with a particular focus on the cardiovascular system.[23][24][25][26]

• A recovery group may be included to assess the reversibility of any observed toxic effects.

Conclusion

The described experimental design provides a robust framework for the preclinical evaluation of (Z)-2S,4R-Sacubitril. The successful completion of these studies will generate a comprehensive data package to support the further development of this promising compound for the treatment of heart failure.

References

• 1. mmpc.org [mmpc.org]
• 2. content.abcam.com [content.abcam.com]
• 3. Transverse Aortic Constriction in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. scielo.br [scielo.br]
• 7. Development and validation of a reliable and rapid LC-MS/MS method for simultaneous quantification of sacubitril and valsartan in rat plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. scienceopen.com [scienceopen.com]
• 10. Knowledge Hub - CorDynamics [cordynamics.com]
• 11. Video: Technique of Minimally Invasive Transverse Aortic Constriction in Mice for Induction of Left Ventricular Hypertrophy [jove.com]
• 12. Assessment of Cardiac Morphological and Functional Changes in Mouse Model of Transverse Aortic Constriction by Echocardiographic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. Echocardiographic Assessment of Cardiac Function in Mouse Models of Heart Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Echocardiography in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Ventricular expression of natriuretic peptides in Npr1–/– mice with cardiac hypertrophy and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mesoscale.com [mesoscale.com]
• 20. Comparison of ANP and BNP Granular Density in Atria of Rats After Physiological and Pathological Hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mesoscale.com [mesoscale.com]
• 22. Non-proliferative and Proliferative Lesions of the Cardiovascular System of the Rat and Mouse [jstage.jst.go.jp]
• 23. Histopathological Evaluation of Heart Toxicity of a Novel Selective PPAR-γ Agonists CKD-501 in db/db Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. api.upums.ac.in [api.upums.ac.in]
• 25. Histopathological Studies of Cardiac Lesions after an Acute High Dose Administration of Methamphetamine - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of (Z)2S,4R-Sacubitril Stock Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Z)2S,4R-Sacubitril is recognized as an impurity of Sacubitril, a neprilysin inhibitor used in combination with valsartan (B143634) for the treatment of heart failure.[1] Accurate and consistent preparation of stock solutions is a critical first step for any in vitro or in vivo experiment to ensure the reliability and reproducibility of results. This document provides detailed protocols for the preparation, storage, and handling of (Z)2S,4R-Sacubitril stock solutions for research purposes.

Chemical and Physical Properties

Properly preparing a stock solution begins with understanding the physicochemical properties of the compound. Key properties for (Z)2S,4R-Sacubitril are summarized in the table below. Note that different isomers of Sacubitril exist, and it is crucial to use the correct molecular weight and other properties corresponding to the specific compound being used.[2][3][4][5][6]

Property	Value	Source(s)
Molecular Formula	C24H27NO5	[1]
Molecular Weight	409.47 g/mol	[1]
Appearance	Oil
Solubility	DMSO: 100 mg/mL (244.22 mM)	[1]
Ethanol: Soluble (General Sacubitril)	[7]
Water: Insoluble (General Sacubitril)	[7]

Note: The solubility of (Z)2S,4R-Sacubitril in Dimethyl Sulfoxide (DMSO) can be significantly affected by moisture.[1] It is strongly recommended to use newly opened, anhydrous, or low-water content DMSO for the preparation of stock solutions.[1][7] Complete dissolution may require sonication.[1]

Experimental Workflows & Signaling Pathways

The following diagram illustrates the standard workflow for preparing a stock solution from a powdered compound.

Caption: Workflow for preparing (Z)2S,4R-Sacubitril stock solution.

Experimental Protocols

4.1. Materials and Equipment

• (Z)2S,4R-Sacubitril (solid form)

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass or polypropylene (B1209903) cryogenic vials

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Ultrasonic water bath

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

4.2. Protocol 1: Preparation of a High-Concentration (100 mg/mL) DMSO Stock Solution

This protocol is for creating a high-concentration primary stock that can be used for subsequent dilutions.

• Preparation: Work in a clean, dry environment. Allow the vial of (Z)2S,4R-Sacubitril to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of the compound using an analytical balance.

• Solvent Addition: For every 10 mg of (Z)2S,4R-Sacubitril, add 100 µL of anhydrous DMSO.

• Dissolution: Cap the vial securely and vortex thoroughly. If the solid does not fully dissolve, place the vial in an ultrasonic water bath for short intervals until the solution is clear.[1]

• Final Check: Visually inspect the solution to ensure there are no undissolved particulates.

4.3. Protocol 2: Preparation of Molar Stock Solutions (e.g., 10 mM)

This protocol uses the molecular weight to create a stock solution with a precise molar concentration.

• Calculation: Use the following formula to determine the required volume of solvent:

  • Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

  • For a 10 mM (0.010 M) solution using 1 mg (0.001 g) of (Z)2S,4R-Sacubitril (MW = 409.47 g/mol ):

    • Volume (L) = 0.001 g / (409.47 g/mol * 0.010 mol/L) = 0.0002442 L = 244.2 µL

• Procedure: a. Accurately weigh 1 mg of (Z)2S,4R-Sacubitril into a sterile vial. b. Carefully add 244.2 µL of anhydrous DMSO to the vial. c. Cap the vial and vortex until the solid is fully dissolved. Use sonication if necessary.

The table below provides pre-calculated solvent volumes for preparing common molar stock solutions.[8]

Desired Concentration	Mass of Compound	Volume of DMSO to Add
1 mM	1 mg	2.4422 mL
5 mM	1 mg	0.4884 mL (488.4 µL)
10 mM	1 mg	0.2442 mL (244.2 µL)
10 mM	5 mg	1.2211 mL

4.4. Protocol 3: Preparation of Aqueous Working Solutions

Since (Z)2S,4R-Sacubitril is practically insoluble in water, working solutions for cell culture or other aqueous-based assays must be prepared by diluting the DMSO stock solution.

• Dilution: Perform a serial dilution of the DMSO stock solution into your final aqueous medium (e.g., cell culture media, phosphate-buffered saline).

• Solvent Concentration: Ensure the final concentration of DMSO in the working solution is minimal (typically <0.1% v/v), as DMSO can have physiological effects on experimental systems.

• Immediate Use: Prepare aqueous working solutions fresh for each experiment and use them immediately to avoid precipitation.

Storage and Stability

Proper storage is essential to maintain the integrity of the compound.

• Solid Compound: Store the solid form of (Z)2S,4R-Sacubitril at -20°C for up to 3 years.

• Stock Solutions:

  • Aliquot the DMSO stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[7]

  • Store the aliquots in tightly sealed vials.

  • For long-term storage, store at -80°C for up to 2 years .[1]

  • For short-term storage, store at -20°C for up to 1 year .[1]

Safety Precautions

• Handle (Z)2S,4R-Sacubitril in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

• Consult the Safety Data Sheet (SDS) for the compound for complete safety and handling information.

• DMSO is a potent solvent and can facilitate the absorption of substances through the skin. Handle with care.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biocompare.com [biocompare.com]
• 3. CAS 761373-05-1 - (2R,4S)-Sacubitril | Reliable Manufacturer of Impurity Standards [chemicea.com]
• 4. (2R,4S)-Sacubitril | 761373-05-1 | SynZeal [synzeal.com]
• 5. GSRS [precision.fda.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Studying Natriuretic Peptide Pathways Using Sacubitril

For Researchers, Scientists, and Drug Development Professionals

Introduction

The natriuretic peptide (NP) system plays a crucial role in cardiovascular homeostasis. Natriuretic peptides, such as atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP), exert beneficial effects including vasodilation, natriuresis, and inhibition of the renin-angiotensin-aldosterone system (RAAS).[1][2][3] Neprilysin (NEP) is a key enzyme responsible for the degradation of these peptides.[1][4][5] Inhibition of neprilysin is a therapeutic strategy to enhance the NP system.

Sacubitril (B1662468) is a prodrug that is converted in vivo by esterases to its active metabolite, sacubitrilat (B1680482) (LBQ657).[4][6] Sacubitrilat is a potent inhibitor of neprilysin, thereby increasing the levels of circulating natriuretic peptides.[5][7][8] The clinically and biologically active form of Sacubitril is the (2S,4R)-isomer. It is important to note that other stereoisomers, such as (2R,4S)-Sacubitril, (2R,4R)-Sacubitril, and (2S,4S)-Sacubitril, are considered impurities that may be formed during the synthesis process.[9][10][11] The term "(Z)-2S,4R-Sacubitril" as specified in the topic likely refers to one of these impurities, as the core structure of Sacubitril does not contain a double bond that would give rise to Z/E isomerism.

These application notes will first detail the use of the active isomer, (2S,4R)-Sacubitril, for studying natriuretic peptide pathways. Subsequently, the role of stereoisomeric impurities in the context of drug development and quality control will be discussed.

Part 1: (2S,4R)-Sacubitril for Investigating Natriuretic Peptide Pathways

Mechanism of Action

(2S,4R)-Sacubitril's active metabolite, sacubitrilat, inhibits neprilysin. This inhibition prevents the breakdown of ANP, BNP, and C-type natriuretic peptide (CNP), leading to their increased bioavailability.[5][7][12] The elevated levels of these peptides then bind to their receptors (NPR-A, NPR-B, and NPR-C), mediating downstream effects such as vasodilation, decreased blood pressure, and reduced cardiac fibrosis and hypertrophy.[11][13] This mechanism makes (2S,4R)-Sacubitril a valuable tool for elucidating the physiological and pathophysiological roles of the natriuretic peptide system.

Caption: Mechanism of Action of (2S,4R)-Sacubitril.

Data Presentation: Effects on Natriuretic Peptide Levels

The administration of Sacubitril, typically in combination with an angiotensin receptor blocker like valsartan, has been shown to significantly alter circulating levels of natriuretic peptides. The following table summarizes quantitative data from clinical studies.

Biomarker	Treatment Group	Baseline (Median)	Post-treatment (Median)	Percent Change (Median)	Citation
BNP	Sacubitril/Valsartan	202 ng/L	235 ng/L (at 8-10 weeks)	+19%	[14]
NT-proBNP	Sacubitril/Valsartan	1629 ng/L	1173 ng/L (at 8-10 weeks)	-28%	[14]
ANP	Sacubitril/Valsartan	102 pg/mL	409 pg/mL (at 6 months)	+301%	[15]
cGMP (plasma)	Sacubitril/Valsartan	Not Reported	Increased	Not Reported	[8]

Note: BNP is a substrate for neprilysin, so its levels are expected to increase with sacubitril treatment. In contrast, NT-proBNP is not a neprilysin substrate; its levels decrease as a reflection of reduced cardiac wall stress.[16]

Experimental Protocols

This protocol is adapted from commercially available neprilysin activity assay kits and is suitable for measuring the inhibitory potential of sacubitrilat.

Objective: To determine the IC50 value of sacubitrilat for neprilysin.

Materials:

• Recombinant human neprilysin

• Neprilysin Assay Buffer

• Fluorogenic NEP substrate (e.g., Abz-based peptide)

• Sacubitrilat (active metabolite of Sacubitril)

• 96-well black microplate

• Fluorescence microplate reader (λex = 330 nm / λem = 430 nm)

Procedure:

• Prepare Reagents:

  • Dilute recombinant neprilysin to a working concentration in pre-chilled Neprilysin Assay Buffer.

  • Prepare a serial dilution of sacubitrilat in Neprilysin Assay Buffer.

  • Prepare the NEP substrate according to the manufacturer's instructions.

• Assay Reaction:

  • Add 50 µL of Neprilysin Assay Buffer to each well.

  • Add 20 µL of the sacubitrilat serial dilutions to the sample wells. Add 20 µL of assay buffer to the control wells.

  • Add 10 µL of the diluted neprilysin solution to all wells.

  • Incubate the plate at 37°C for 10-15 minutes.

• Initiate Reaction:

  • Add 20 µL of the NEP substrate solution to all wells to start the reaction.

• Measurement:

  • Immediately measure the fluorescence in kinetic mode at 37°C for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the kinetic curve).

  • Plot the percentage of neprilysin inhibition against the logarithm of sacubitrilat concentration.

  • Determine the IC50 value using a suitable nonlinear regression model.

This protocol outlines a general procedure to assess the in vivo efficacy of (2S,4R)-Sacubitril.

Objective: To evaluate the effect of (2S,4R)-Sacubitril on blood pressure and circulating natriuretic peptide levels in a hypertensive animal model.

Materials:

• Male Spontaneously Hypertensive Rats (SHRs), 12-14 weeks old

• (2S,4R)-Sacubitril

• Vehicle control (e.g., 0.5% carboxymethylcellulose)

• Oral gavage needles

• Blood pressure monitoring system (e.g., tail-cuff method)

• ELISA kits for rat ANP, BNP, and cGMP

• Centrifuge and equipment for blood sample processing

Procedure:

• Acclimatization: Acclimate rats for at least one week with regular handling.

• Baseline Measurements: Measure and record baseline systolic blood pressure (SBP) and heart rate for all animals. Collect baseline blood samples via tail vein for biomarker analysis.

• Grouping and Treatment:

  • Randomly divide rats into two groups (n=8-10 per group):

    • Group 1: Vehicle control (daily oral gavage)

    • Group 2: (2S,4R)-Sacubitril (e.g., 60-70 mg/kg/day, daily oral gavage)

  • Administer treatments for a specified period (e.g., 4-6 weeks).

• Monitoring:

  • Monitor SBP and heart rate weekly.

  • Observe animals daily for any signs of toxicity or adverse effects.

• Endpoint Analysis:

  • At the end of the treatment period, collect terminal blood samples via cardiac puncture under anesthesia.

  • Process blood to obtain plasma and store at -80°C until analysis.

  • Analyze plasma samples for ANP, BNP, and cGMP levels using ELISA kits.

  • Harvest heart and kidney tissues for histological analysis (e.g., fibrosis, hypertrophy) if desired.

• Data Analysis:

  • Compare changes in SBP, heart rate, and biomarker levels between the treatment and vehicle groups using appropriate statistical tests (e.g., t-test or ANOVA).

Caption: Workflow for an in vivo study of Sacubitril.

Part 2: Role of Stereoisomeric Impurities in Drug Development

Context and Importance

The biological activity of chiral drugs is often highly dependent on their stereochemistry. For Sacubitril, the (2S,4R) configuration is essential for its neprilysin inhibitory activity. Other stereoisomers, such as (2R,4S), (2R,4R), and (2S,4S), are considered process-related impurities.[9][10] These impurities lack the desired therapeutic effect and must be monitored and controlled during the manufacturing process to ensure the safety, quality, and efficacy of the final drug product. Therefore, the primary application of "(Z)-2S,4R-Sacubitril" and other stereoisomers is as analytical reference standards for quality control.

Application in Quality Control

Drug development professionals use certified reference standards of impurities for:

• Method Development and Validation: To develop and validate analytical methods (e.g., HPLC, UPLC) that can accurately separate and quantify the active pharmaceutical ingredient (API) from its impurities.[14]

• Routine Quality Testing: To test batches of the drug substance and drug product to ensure that the levels of impurities are below the limits specified by regulatory authorities (e.g., ICH guidelines).

• Stability Studies: To monitor the formation of degradation products and impurities over time under various storage conditions.

Analytical Protocol: RP-HPLC for Impurity Profiling

This protocol provides a general framework for the separation of (2S,4R)-Sacubitril from its stereoisomeric impurities.

Objective: To separate and quantify (2S,4R)-Sacubitril and its stereoisomeric impurities in a bulk drug sample.

Materials:

• (2S,4R)-Sacubitril reference standard

• Reference standards for impurities (e.g., (2R,4S)-Sacubitril, etc.)

• HPLC system with a UV or PDA detector

• Chiral stationary phase column (e.g., Chiralcel OJ-H, 250 mm x 4.6 mm, 5 µm)

• HPLC-grade solvents (e.g., n-hexane, ethanol, isopropanol, trifluoroacetic acid - TFA)

• Bulk drug sample of Sacubitril

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: n-hexane with 0.1% TFA.

  • Mobile Phase B: Ethanol:Isopropanol:TFA (80:20:0.1, v/v/v).

• Standard and Sample Preparation:

  • Prepare a stock solution of the (2S,4R)-Sacubitril reference standard.

  • Prepare a stock solution containing a mixture of all known impurity standards.

  • Prepare a solution of the bulk drug sample.

• Chromatographic Conditions:

  • Column: Chiralcel OJ-H (250 mm x 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Gradient Program: Optimize the gradient of Mobile Phase A and B to achieve baseline separation of all peaks. A typical starting point could be a linear gradient from 10% to 50% B over 20 minutes.

• System Suitability:

  • Inject the mixed standard solution to verify the resolution between (2S,4R)-Sacubitril and the impurity peaks, as well as theoretical plates and tailing factor.

• Analysis:

  • Inject the blank (diluent), standard solutions, and sample solution.

  • Identify the peaks in the sample chromatogram by comparing their retention times with those of the standards.

• Quantification:

  • Calculate the amount of each impurity in the bulk drug sample using the peak areas and the concentration of the reference standards.

Caption: Workflow for analytical quality control of Sacubitril.

References

• 1. Dual Angiotensin Receptor and Neprilysin Inhibition with Sacubitril/Valsartan in Chronic Systolic Heart Failure: Understanding the New PARADIGM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 761373-05-1 - (2R,4S)-Sacubitril | Reliable Manufacturer of Impurity Standards [chemicea.com]
• 3. Neprilysin inhibition: a brief review of past pharmacological strategies for heart failure treatment and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Sacubitril | C24H29NO5 | CID 9811834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sacubitril Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Dual Angiotensin Receptor-Neprilysin Inhibition With Sacubitril/Valsartan Attenuates Systolic Dysfunction in Experimental Doxorubicin-Induced Cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2S,4R-Sacubitril | C25H31NO5 | CID 132472234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Sacubitril-Valsartan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 14. Stability- Indicating RP-HPLC Method Development And Validation For Determination Of Sacubitril Impurities In Sacubitril And Valsartan Microsphere Dosage Form. | Neuroquantology [neuroquantology.com]
• 15. researchgate.net [researchgate.net]
• 16. japsonline.com [japsonline.com]

Application Note: In Vitro Neprilysin Inhibition Assay Using (Z)2S,4R-Sacubitril

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Neprilysin (NEP), also known as neutral endopeptidase (NEP) or CD10, is a zinc-dependent metalloprotease that plays a critical role in the degradation of several vasoactive peptides, including natriuretic peptides (ANP, BNP), bradykinin, and adrenomedullin.[1] By inactivating these peptides, neprilysin contributes to the regulation of cardiovascular and renal homeostasis. Inhibition of neprilysin has emerged as a key therapeutic strategy, particularly in the management of heart failure. Sacubitril is a prodrug that is rapidly converted in vivo by esterases to its active metabolite, (Z)2S,4R-Sacubitrilat (LBQ657), which is a potent and selective inhibitor of neprilysin.[2] This application note provides a detailed protocol for conducting an in vitro neprilysin inhibition assay using Sacubitrilat to determine its inhibitory potency, specifically its half-maximal inhibitory concentration (IC50).

Principle of the Assay

This assay is a fluorescence-based enzymatic assay that quantifies the activity of neprilysin. The assay utilizes a fluorogenic substrate, Mca-RPPGFSAFK(Dnp)-OH, which is a peptide containing a fluorescent reporter group (Mca) and a quencher group (Dnp). In its intact form, the fluorescence of the Mca group is quenched by the Dnp group through Förster Resonance Energy Transfer (FRET). Upon cleavage of the peptide by active neprilysin, the Mca fluorophore is separated from the Dnp quencher, resulting in a measurable increase in fluorescence intensity. The rate of this increase is directly proportional to the neprilysin activity. In the presence of an inhibitor like Sacubitrilat, the enzymatic activity of neprilysin is reduced, leading to a decrease in the rate of fluorescence increase. By measuring this dose-dependent inhibition, the IC50 value of the inhibitor can be determined.

Data Presentation

The inhibitory activity of (Z)2S,4R-Sacubitrilat against neprilysin is typically quantified by its IC50 value. The data should be presented in a clear and organized manner, as shown in the table below.

Inhibitor	Active Metabolite	Target Enzyme	Substrate	IC50 (nM)	Assay Conditions
(Z)2S,4R-Sacubitril	(Z)2S,4R-Sacubitrilat (LBQ657)	Recombinant Human Neprilysin	Mca-RPPGFSAFK(Dnp)-OH	~5	50 mM Tris, 0.05% Brij-35, pH 9.0

Experimental Protocols

Materials and Reagents

• Recombinant Human Neprilysin (rhNeprilysin)

• (Z)2S,4R-Sacubitrilat (LBQ657)

• Neprilysin Fluorogenic Substrate: Mca-RPPGFSAFK(Dnp)-OH

• Assay Buffer: 50 mM Tris, 0.05% Brij-35, pH 9.0

• Dimethyl Sulfoxide (DMSO)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader with excitation at 320 nm and emission at 405 nm

Preparation of Reagents

• Assay Buffer (50 mM Tris, 0.05% Brij-35, pH 9.0): Prepare a solution of 50 mM Tris buffer and adjust the pH to 9.0. Add Brij-35 to a final concentration of 0.05% (v/v) and mix thoroughly.

• Recombinant Human Neprilysin (rhNeprilysin) Stock Solution: Reconstitute lyophilized rhNeprilysin in the Assay Buffer to a stock concentration of 0.1 mg/mL. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

• Neprilysin Working Solution: On the day of the experiment, dilute the rhNeprilysin stock solution to a working concentration of 0.1 µg/mL in Assay Buffer.[3][4]

• Neprilysin Substrate Stock Solution: Prepare a 2 mM stock solution of Mca-RPPGFSAFK(Dnp)-OH in DMSO.[3][4] Store at -20°C, protected from light.

• Substrate Working Solution: Dilute the substrate stock solution to a working concentration of 20 µM in Assay Buffer.[3][4]

• (Z)2S,4R-Sacubitrilat (LBQ657) Stock Solution: Prepare a high-concentration stock solution of Sacubitrilat (e.g., 10 mM) in DMSO.

• Sacubitrilat Serial Dilutions: Prepare a series of dilutions of the Sacubitrilat stock solution in Assay Buffer to achieve the desired final concentrations for the inhibition assay (e.g., ranging from 0.1 nM to 1 µM).

Neprilysin Inhibition Assay Protocol (IC50 Determination)

• Assay Plate Setup:

  • Add 50 µL of the rhNeprilysin working solution (0.1 µg/mL) to each well of a 96-well black microplate.[3][4]

  • Test Wells: Add 25 µL of the various Sacubitrilat dilutions to the wells containing the enzyme.

  • Positive Control (No Inhibitor): Add 25 µL of Assay Buffer to the wells containing the enzyme.

  • Negative Control (No Enzyme): Add 75 µL of Assay Buffer to wells.

  • Substrate Blank: Add 75 µL of Assay Buffer to wells. Later, 25 µL of the substrate working solution will be added.

• Pre-incubation:

  • Mix the plate gently and pre-incubate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction Initiation:

  • To all wells (except the Substrate Blank), add 25 µL of the 20 µM substrate working solution to initiate the reaction.[3][4] The final volume in each well will be 100 µL.

  • To the Substrate Blank wells, add 25 µL of the 20 µM substrate working solution.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity kinetically for at least 15-30 minutes, with readings taken every 60 seconds.

  • Set the excitation wavelength to 320 nm and the emission wavelength to 405 nm.[3][4]

• Data Analysis:

  • For each well, calculate the rate of reaction (V) by determining the slope of the linear portion of the fluorescence intensity versus time plot (RFU/min).

  • Subtract the rate of the negative control (no enzyme) from all other rates.

  • Calculate the percentage of inhibition for each concentration of Sacubitrilat using the following formula: % Inhibition = [1 - (V_inhibitor / V_no_inhibitor)] x 100%

  • Plot the percentage of inhibition against the logarithm of the Sacubitrilat concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve (variable slope) using a suitable software (e.g., GraphPad Prism).

Visualizations

Signaling Pathway of Neprilysin Action and Inhibition

Caption: Mechanism of Neprilysin Inhibition by Sacubitrilat.

Experimental Workflow for IC50 Determination

Caption: Workflow for Neprilysin Inhibition Assay and IC50 Calculation.

References

• 1. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recombinant Human Neprilysin (CHO-expressed) Protein, CF (1182-ZNC): Novus Biologicals [novusbio.com]
• 4. resources.rndsystems.com [resources.rndsystems.com]

Application Notes &amp; Protocols for Assessing (Z)2S,4R-Sacubitril Target Engagement

Introduction

(Z)2S,4R-Sacubitril is a prodrug that is rapidly converted in vivo to its active metabolite, Sacubitrilat (B1680482) (LBQ657).[1] Sacubitrilat is a potent inhibitor of neprilysin (NEP), a neutral endopeptidase responsible for the degradation of several endogenous vasoactive peptides, including atrial natriuretic peptide (ANP) and B-type natriuretic peptide (BNP).[2][3] By inhibiting neprilysin, Sacubitrilat increases the levels of these peptides, which exert beneficial cardiovascular effects through the cyclic guanosine (B1672433) monophosphate (cGMP) pathway, leading to vasodilation, natriuresis, and a reduction in cardiac remodeling.[1][4]

Assessing the engagement of Sacubitrilat with its target, neprilysin, is critical during drug development and in clinical research to confirm its mechanism of action, guide dose selection, and understand variability in patient response. Target engagement can be evaluated through a combination of direct and indirect methods, including direct measurement of neprilysin inhibition, pharmacokinetic analysis of drug exposure, and pharmacodynamic assessment of downstream biomarkers.

These application notes provide an overview of key techniques and detailed protocols for researchers, scientists, and drug development professionals to effectively assess Sacubitril (B1662468) target engagement.

Signaling Pathway of Sacubitril Action

The mechanism of action begins with the oral administration of the Sacubitril/Valsartan (B143634) complex. Sacubitril is metabolized to its active form, Sacubitrilat, which then inhibits neprilysin. This inhibition leads to an accumulation of natriuretic peptides, which then bind to their receptors, stimulating the production of the second messenger cGMP and resulting in beneficial downstream physiological effects.

Caption: Mechanism of action of Sacubitril and key points for target engagement assessment.

Section 1: Direct Target Engagement Assays

Direct assessment of target engagement involves measuring the extent to which Sacubitrilat inhibits neprilysin activity.

Fluorometric Neprilysin Activity Assay

This biochemical assay directly measures NEP enzymatic activity in biological samples, such as tissue homogenates or cell lysates, by monitoring the cleavage of a fluorogenic substrate.[5] Inhibition of this activity in the presence of Sacubitrilat confirms target engagement.

Caption: Workflow for a fluorometric neprilysin (NEP) activity assay.

Protocol: Fluorometric NEP Activity Assay

This protocol is a generalized procedure based on commercially available kits.[5][6]

• Sample Preparation:

  • Homogenize tissue samples or lyse cells in the provided NEP Assay Buffer.

  • Centrifuge the homogenate/lysate to pellet debris and collect the supernatant.

  • Determine the protein concentration of the supernatant (e.g., using a BCA assay).

• Assay Reaction:

  • Prepare a standard curve using the provided fluorescent standard (e.g., Abz or 5-FAM).[5][6]

  • In a 96-well plate, add your sample (e.g., 10-20 µg of protein) to appropriate wells.

  • Include a positive control (recombinant NEP) and a negative control (assay buffer).

  • Add Sacubitrilat at various concentrations to the sample wells to determine IC50, or a single concentration for % inhibition. Add vehicle control (e.g., DMSO) to control wells.

  • Pre-incubate the plate according to the kit instructions (e.g., 10-15 minutes at 37°C).

  • Initiate the reaction by adding the NEP fluorogenic substrate to all wells.

• Measurement and Analysis:

  • Immediately begin measuring fluorescence in kinetic mode using a microplate reader at the appropriate excitation/emission wavelengths (e.g., 490/520 nm for 5-FAM/QXL™ substrate).[6]

  • Record data every 1-2 minutes for 30-60 minutes at 37°C.

  • Calculate the rate of reaction (slope) for each well.

  • Subtract the background reading from all wells.

  • Determine NEP activity from the standard curve.

  • Calculate the percent inhibition for Sacubitrilat-treated samples relative to the vehicle control.

Parameter	Typical Value	Reference
Assay Principle	Cleavage of a synthetic fluorogenic peptide substrate	[5][6]
Detection Limit	As low as 0.78 ng/mL or 20 µU/mg of active neprilysin	[6][7]
Sample Types	Tissue homogenates (lung, kidney), cell culture, purified enzyme	[5]
Common Substrates	Abz-based peptide, 5-FAM/QXL™ FRET substrate	[5][6]

Section 2: Pharmacokinetic (PK) Analysis

Pharmacokinetic analysis measures the concentration of the prodrug (Sacubitril) and its active metabolite (Sacubitrilat) in biological fluids, typically plasma. This confirms drug exposure and metabolic activation, which are prerequisites for target engagement.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for accurately and simultaneously quantifying Sacubitril and Sacubitrilat in plasma.[8][9]

Protocol: LC-MS/MS Quantification of Sacubitril and Sacubitrilat

This protocol is a summary of validated methods reported in the literature.[8][9][10]

• Sample Preparation:

  • Collect blood samples into appropriate anticoagulant tubes and centrifuge to obtain plasma. Store at -80°C until analysis.

  • Thaw plasma samples on ice.

  • Perform protein precipitation by adding a volume of cold acetonitrile (B52724) (e.g., 200 µL) containing internal standards (e.g., sacubitril-d4, valsartan-d3) to a small volume of plasma (e.g., 50 µL).[8][11]

  • Vortex vigorously and centrifuge at high speed (e.g., 12,000 rpm for 10 min) to pellet the precipitated protein.

  • Transfer the supernatant to a clean tube or a 96-well plate for injection into the LC-MS/MS system.

• Chromatographic Separation:

  • Use a C18 analytical column (e.g., Ultimate® XB-C18, 2.1 × 50 mm, 3.5 μm).[8]

  • Employ a gradient elution mobile phase, typically consisting of an aqueous component with an additive (e.g., 5 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).[8][9]

  • Set a flow rate (e.g., 0.3-0.5 mL/min) and a short run time (e.g., 3.0 min).[10]

• Mass Spectrometric Detection:

  • Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive-ion mode.[8]

  • Monitor the specific precursor-to-product ion transitions for each analyte and internal standard using Multiple Reaction Monitoring (MRM).

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

  • Use a weighted linear regression model to fit the calibration curve.

  • Quantify the concentration of Sacubitril and Sacubitrilat in the unknown samples by interpolating from the calibration curve.

Analyte	Linearity Range (ng/mL)	Reference
Sacubitril	2.00 - 4000	[8]
Sacubitrilat (LBQ657)	5.00 - 10000	[8]
Valsartan	5.00 - 10000	[8]

Section 3: Pharmacodynamic (PD) Biomarker Assays

Pharmacodynamic assays measure the downstream biological consequences of neprilysin inhibition. An increase in NEP substrates and their second messengers provides strong indirect evidence of target engagement.

Caption: General workflow for pharmacodynamic (PD) biomarker assessment.

Natriuretic Peptide (ANP/BNP) Immunoassays

Inhibition of neprilysin prevents the breakdown of ANP and BNP, leading to a measurable increase in their plasma concentrations.[1][12]

Protocol: ANP/BNP ELISA

• Sample Collection:

  • Collect whole blood into chilled tubes containing EDTA and a protease inhibitor cocktail (essential to prevent ex vivo peptide degradation).[12][13]

  • Immediately place on ice and centrifuge at 4°C to separate plasma.

  • Store plasma at -80°C until analysis.

• ELISA Procedure:

  • Use a commercially available, high-sensitivity ELISA kit for ANP or BNP.

  • Prepare standards and samples according to the manufacturer's instructions.

  • Add standards, controls, and plasma samples to the antibody-coated microplate.

  • Perform the series of incubations with detection antibody and substrate as specified in the kit protocol.

  • Read the absorbance on a microplate reader at the specified wavelength.

• Data Analysis:

  • Generate a standard curve.

  • Calculate the concentrations of ANP or BNP in the samples.

  • Compare post-treatment concentrations to baseline to determine the fold-change.

Cyclic GMP (cGMP) Immunoassay

The increase in natriuretic peptides activates their receptors, leading to a rise in the second messenger cGMP in both plasma and urine.[14][15]

Protocol: cGMP Immunoassay

• Sample Collection:

  • Collect plasma (as described for natriuretic peptides) or urine samples.

  • For plasma, acetylation of the sample may be required to improve assay sensitivity, depending on the kit.

  • Store samples at -80°C.

• Assay Procedure:

  • Use a commercial cGMP competitive immunoassay kit (e.g., ELISA or EIA).

  • Follow the kit protocol for preparing standards, controls, and samples.

  • Perform the competitive binding reaction, incubations, and substrate development steps.

  • Read absorbance on a microplate reader.

• Data Analysis:

  • Generate a standard curve (note that for competitive assays, the signal is inversely proportional to the concentration).

  • Calculate cGMP concentrations and compare post-dose levels to baseline.

Pharmacodynamic Biomarker	Expected Change with Sacubitril	Key Finding	Reference
Atrial Natriuretic Peptide (ANP)	Increase	Concentrations doubled after initiation of treatment.	[12][13]
B-type Natriuretic Peptide (BNP)	Increase	Median concentrations increase after treatment.	[16]
Cyclic GMP (cGMP)	Increase	Significant increase (ratio-to-baseline: 1.38) after 21 days.	[14][15]
NT-proBNP	Decrease	Not a NEP substrate; levels decrease due to improved cardiac function, indicating therapeutic effect.	[1][17]

References

• 1. Frontiers | Assessing clinical and biomarker characteristics to optimize the benefits of sacubitril/valsartan in heart failure [frontiersin.org]
• 2. In silico study of inhibitory capacity of sacubitril/valsartan toward neprilysin and angiotensin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Molecular mechanisms of sacubitril/valsartan in cardiac remodeling [frontiersin.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. SensoLyte® 520 Neprilysin Activity Assay Kit Fluorimetric - 1 kit [anaspec.com]
• 7. Neprilysin Activity Assay Kit (Fluorometric), Eukaryotes - Creative Biolabs [neuros.creative-biolabs.com]
• 8. scienceopen.com [scienceopen.com]
• 9. scielo.br [scielo.br]
• 10. Development and validation of a sensitive and simple LC-MS/MS method for simultaneous quantitation of valsartan, sacubitril and sacubitrilat in pediatric population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development and validation of a reliable and rapid LC-MS/MS method for simultaneous quantification of sacubitril and valsartan in rat plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Atrial Natriuretic Peptide and Treatment With Sacubitril/Valsartan in Heart Failure With Reduced Ejection Fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. B-type Natriuretic Peptide During Treatment with Sacubitril/Valsartan: the PARADIGM-HF Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Proteomic Biomarkers of Sacubitril/Valsartan Treatment Response in Heart Failure with Preserved Ejection Fraction: Molecular Insights into Sex Differences - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-Term Stability Testing of (Z)2S,4R-Sacubitril Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting long-term stability testing of pharmaceutical formulations containing (Z)2S,4R-Sacubitril, an impurity of the neprilysin inhibitor Sacubitril. The provided methodologies are based on established regulatory guidelines and scientific publications to ensure data integrity and regulatory compliance.

Introduction

Long-term stability testing is a critical component of drug development, providing evidence on how the quality of a drug product varies with time under the influence of environmental factors such as temperature, humidity, and light. This data is essential for determining the shelf-life and recommended storage conditions for the pharmaceutical product. For formulations containing (Z)2S,4R-Sacubitril, a stereoisomer and known impurity of Sacubitril, it is crucial to monitor its concentration and the formation of any degradation products over time to ensure the safety and efficacy of the drug product.

Experimental Protocols

Long-Term Stability Study Protocol

This protocol outlines the framework for a long-term stability study in accordance with the International Council for Harmonisation (ICH) Q1A(R2) guidelines.[1]

Objective: To evaluate the stability of (Z)2S,4R-Sacubitril formulations under recommended long-term storage conditions and establish the product's shelf-life.

Materials:

• At least three primary batches of the final (Z)2S,4R-Sacubitril formulation.

• Final, market-intended container closure system.

• ICH-compliant stability chambers.

Procedure:

• Package the primary batches in the proposed container closure system.

• Place the packaged samples into stability chambers set at the long-term storage condition of 25°C ± 2°C / 60% RH ± 5% RH .

• Withdraw samples at the following time points: 0, 3, 6, 9, 12, 18, 24, and 36 months.

• For solid oral dosage forms, analyze an appropriately sized composite of, for example, 20 tablets or capsules at each time point.[2]

• Perform the analytical tests outlined in Table 1 at each time point.

Table 1: Analytical Tests for Long-Term Stability Testing

Test Parameter	Acceptance Criteria	Analytical Method
Appearance	No significant change in physical appearance (color, shape, etc.).	Visual Inspection
Assay of (Z)2S,4R-Sacubitril	90.0% - 110.0% of the initial concentration.	Stability-Indicating HPLC/UHPLC
Degradation Products/Impurities	Individual unknown impurity: ≤ 0.2%Total impurities: ≤ 1.0%	Stability-Indicating HPLC/UHPLC
Dissolution	Q = 80% in 45 minutes.	USP Apparatus 2 (Paddles)
Water Content (if applicable)	≤ 2.0%	Karl Fischer Titration

Stability-Indicating HPLC Method for Assay and Impurities

This method is designed to separate and quantify (Z)2S,4R-Sacubitril from its potential degradation products and other related substances.

Chromatographic Conditions:

• Column: Chiralcel OJ-RH (150 x 4.6 mm, 5 µm) or equivalent.[3]

• Mobile Phase A: 1 mL of trifluoroacetic acid in 1000 mL of Milli-Q water.[3]

• Mobile Phase B: 1 mL of trifluoroacetic acid in a mixture of acetonitrile (B52724) and methanol (B129727) (950:50 v/v).[3]

• Gradient Program: A time-based gradient can be optimized to achieve adequate separation. A reported gradient is (Time/%B): 0.01/25, 10.0/25, 25/38, 37.0/45, 39.0/25, and 45.0/25.[3]

• Flow Rate: 0.8 mL/min.[3]

• Column Temperature: 45°C.[3]

• Detection Wavelength: 254 nm.[3][4]

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and transfer a portion of the formulation equivalent to a target concentration of (Z)2S,4R-Sacubitril into a suitable volumetric flask.

• Dissolve and dilute to volume with a suitable diluent (e.g., a mixture of acetonitrile and water).

• Filter the solution through a 0.45 µm nylon filter before injection.

Forced Degradation Studies Protocol

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method and to understand the degradation pathways of the drug substance.

Procedure:

• Acid Hydrolysis: Reflux the sample solution in 0.1 N HCl at 60°C for 2 hours.[3]

• Base Hydrolysis: Treat the sample solution with 0.1 N NaOH at 40°C for 1 hour.[3]

• Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid formulation to 60°C for 7 days.

• Photolytic Degradation: Expose the solid formulation to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

After exposure, analyze the stressed samples using the stability-indicating HPLC method to identify and quantify any degradation products.

Data Presentation

The quantitative data from the long-term stability study should be summarized in tables for clear comparison across different time points and batches.

Table 2: Long-Term Stability Data for (Z)2S,4R-Sacubitril Formulation (Batch A) Storage Condition: 25°C ± 2°C / 60% RH ± 5% RH

Time Point (Months)	Appearance	Assay (%)	Individual Unknown Impurity (%)	Total Impurities (%)	Dissolution (%)	Water Content (%)
0	Conforms	100.2	< LOQ	0.15	95	1.2
3	Conforms	99.8	< LOQ	0.18	94	1.2
6	Conforms	99.5	0.05	0.22	93	1.3
9	Conforms	99.1	0.06	0.25	92	1.3
12	Conforms	98.7	0.08	0.30	91	1.4
18	Conforms	98.2	0.10	0.35	90	1.4
24	Conforms	97.6	0.12	0.41	88	1.5
36	Conforms	96.9	0.15	0.48	86	1.5

(Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary.)

Visualizations

Experimental Workflow

Caption: Experimental workflow for long-term stability testing.

Potential Degradation Pathway of Sacubitril

Sacubitril is known to degrade under hydrolytic (acidic and basic) and oxidative conditions.[5][6] The primary degradation products identified in the literature include the active metabolite Sacubitrilat (desethyl-sacubitril) and other related substances.[5][7]

Caption: Potential degradation pathway of Sacubitril.

Sacubitril's Mechanism of Action - Signaling Pathway

Sacubitril is a prodrug that is converted to its active metabolite, LBQ657, which inhibits neprilysin. Neprilysin is a neutral endopeptidase responsible for the degradation of natriuretic peptides. By inhibiting neprilysin, Sacubitril increases the levels of these peptides, leading to vasodilation and reduced cardiac remodeling.[8][9]

Caption: Sacubitril's mechanism of action signaling pathway.

References

• 1. fda.gov [fda.gov]
• 2. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 3. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability-indicating reversed-phase-HPLC method development and validation for sacubitril/valsartan complex in the presence of impurities and degradation products: Robustness by quality-by-design approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 7. veeprho.com [veeprho.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. tianmingpharm.com [tianmingpharm.com]

Application Notes and Protocols: (Z)2S,4R-Sacubitril and its Active Counterpart as Tool Compounds in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sacubitril is a potent and selective inhibitor of the enzyme neprilysin (NEP), a neutral endopeptidase responsible for the degradation of several endogenous vasoactive peptides. As a tool compound, Sacubitril, and more specifically its active metabolite Sacubitrilat (LBQ657), are invaluable for investigating the physiological and pathophysiological roles of the neprilysin pathway. The stereoisomer (Z)2S,4R-Sacubitril is recognized as an impurity in the synthesis of the active (2S,4R)-Sacubitril and can serve as a crucial negative control in experiments to ensure the specificity of the observed effects.

Mechanism of Action

Sacubitril is a prodrug that undergoes rapid de-ethylation by esterases to its active form, Sacubitrilat (LBQ657)[1]. Sacubitrilat competitively and reversibly inhibits neprilysin. By blocking neprilysin, Sacubitrilat increases the levels of its substrates, most notably the natriuretic peptides (NPs) such as atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP). These peptides exert beneficial cardiovascular effects, including vasodilation, natriuresis, and diuresis, which collectively reduce cardiac workload and blood pressure[1][2]. Neprilysin also degrades other peptides like bradykinin (B550075) and substance P, and its inhibition can potentiate their effects[1].

(Z)2S,4R-Sacubitril as a Tool Compound

In drug discovery, the use of specific isomers and negative controls is paramount for validating on-target effects. The active stereoisomer of Sacubitril is (2S,4R)-Sacubitril[][4]. The (Z)2S,4R-Sacubitril isomer, along with other stereoisomers like (2R,4S)-Sacubitril and (2S,4S)-Sacubitril, are considered impurities in the manufacturing process[][5][6][7]. For research purposes, these isomers are excellent negative controls to demonstrate that the observed biological effects of (2S,4R)-Sacubitril or its active metabolite are due to specific inhibition of neprilysin and not off-target or non-specific chemical effects.

Pharmacological Data

The inhibitory potency of Sacubitril and its active metabolite, Sacubitrilat, against neprilysin is a critical parameter for designing and interpreting experiments.

In Vitro Potency of Sacubitril and its Metabolite

Compound	Target	Potency (IC50)	Notes
Sacubitril (prodrug)	Neprilysin	5 nM[8]	Potent inhibitor, but is rapidly converted to the active form in vivo.
Sacubitrilat (LBQ657)	Neprilysin	~40 µM (weak for CYP2C9)	While a specific IC50 for neprilysin is not readily available in the provided search results, it is the active metabolite responsible for neprilysin inhibition in vivo. It shows weak inhibition of CYP2C9 at much higher concentrations.[9]

Application Notes

In Vitro Applications

Sacubitrilat, the active form, is the preferred compound for in vitro studies to directly assess neprilysin inhibition and its downstream consequences.

• Target Validation: Use Sacubitrilat to confirm the role of neprilysin in cellular signaling pathways.

• Compound Screening: Employ Sacubitrilat as a reference inhibitor in high-throughput screening campaigns for novel neprilysin inhibitors.

• Mechanism of Action Studies: Investigate the effects of neprilysin inhibition on the metabolism of various peptide substrates in cell culture models.

In Vivo Applications

Sacubitril can be administered in vivo, where it is converted to its active metabolite. It is a valuable tool for studying the systemic effects of neprilysin inhibition in various animal models of disease.

• Cardiovascular Research: Investigate the therapeutic potential of neprilysin inhibition in models of heart failure, hypertension, and myocardial infarction.

• Renal Studies: Explore the role of neprilysin in kidney function and disease in models of renal dysfunction.

• Neurological Research: Study the involvement of neprilysin in the clearance of amyloid-beta peptides in models of Alzheimer's disease.

Use of Stereoisomers as Negative Controls

Experimental Protocols

Protocol 1: In Vitro Neprilysin Inhibition Assay

This protocol provides a general framework for determining the inhibitory activity of Sacubitrilat against neprilysin using a fluorometric assay.

Materials:

• Recombinant human neprilysin (NEP)

• Neprilysin substrate (e.g., a fluorogenic peptide substrate like Mca-RPPGFSAFK(Dnp)-OH)

• Sacubitrilat (LBQ657)

• (Z)2S,4R-Sacubitril (as a negative control)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of Sacubitrilat and the negative control isomer in a suitable solvent (e.g., DMSO). Create a serial dilution of the compounds in the assay buffer to generate a range of concentrations for IC50 determination.

• Enzyme and Substrate Preparation: Dilute the recombinant neprilysin and the fluorogenic substrate to their optimal working concentrations in the assay buffer.

• Assay Reaction:

  • Add a small volume of the diluted compounds (Sacubitrilat or negative control) to the wells of the 96-well plate.

  • Add the diluted neprilysin enzyme to the wells and incubate for a pre-determined time (e.g., 15 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the diluted fluorogenic substrate to all wells.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence in a kinetic mode using a fluorescence plate reader (e.g., excitation at 320 nm and emission at 405 nm for the example substrate) at 37°C for a specified duration (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the initial reaction rates (V) from the linear phase of the fluorescence curves.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Protocol 2: In Vivo Administration of Sacubitril in Rodent Models

This protocol outlines the general procedures for administering Sacubitril to rats or mice to study the in vivo effects of neprilysin inhibition.

Materials:

• Sacubitril

• Vehicle (e.g., sterile water, saline, or a suspension vehicle)

• Rodent models of disease (e.g., heart failure induced by coronary artery ligation, hypertensive rats)

• Administration equipment (oral gavage needles or subcutaneous osmotic pumps)

Procedure (Oral Gavage):

• Dosing Solution Preparation: Prepare a homogenous suspension or solution of Sacubitril in the chosen vehicle at the desired concentration.

• Animal Handling and Dosing:

  • Acclimatize the animals to the experimental conditions.

  • Administer the Sacubitril solution or vehicle to the animals via oral gavage once or twice daily. Common doses in rats range from 30 to 68 mg/kg/day[13].

• Monitoring and Endpoint Analysis:

  • Monitor the animals for any adverse effects.

  • At the end of the study period, collect tissues and plasma for biomarker analysis (e.g., natriuretic peptide levels), histological examination, and functional assessments (e.g., echocardiography).

Procedure (Subcutaneous Osmotic Pumps):

• Pump Preparation: Fill osmotic pumps with a sterile solution of Sacubitril at a concentration calculated to deliver the desired daily dose (e.g., 125 µ g/day in rats) over the pump's specified duration.

• Surgical Implantation:

  • Anesthetize the animal.

  • Make a small subcutaneous incision and implant the osmotic pump.

  • Close the incision with sutures or staples.

• Post-operative Care and Monitoring: Provide appropriate post-operative care and monitor the animals throughout the study.

• Endpoint Analysis: Conduct endpoint analysis as described for the oral gavage method.

Signaling Pathways and Workflows

Neprilysin Signaling Pathway

Caption: Neprilysin signaling pathway and the inhibitory action of Sacubitrilat.

In Vitro Experimental Workflow

Caption: Workflow for in vitro neprilysin inhibition assay.

In Vivo Experimental Workflow

Caption: Workflow for in vivo studies using Sacubitril.

References

• 1. Neprilysin inhibition: a brief review of past pharmacological strategies for heart failure treatment and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The neprilysin pathway in heart failure: a review and guide on the use of sacubitril/valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. CAS 761373-05-1 (2S,4R)-Sacubitril Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 7. CAS 761373-05-1 - (2R,4S)-Sacubitril | Reliable Manufacturer of Impurity Standards [chemicea.com]
• 8. Sacubitril | Neprilysin | TargetMol [targetmol.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. The State of Use and Utility of Negative Controls in Pharmacoepidemiologic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Use of negative controls in a prescription sequence symmetry analysis to reduce time-varying bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Utilization of Positive and Negative Controls to Examine Comorbid Associations in Observational Database Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cardiacos.net [cardiacos.net]

Technical Notes & Optimization

Troubleshooting (Z)2S,4R-Sacubitril synthesis yield issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of (2S,4R)-Sacubitril, helping to improve yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Low Yield in Intermediates

Question 1: My overall yield for the synthesis of the Sacubitril (B1662468) precursor, (2R,4S)-5-(4-biphenylyl)-4-amino-2-methylpentanoic acid ethyl ester, is significantly lower than the reported 54% over 7 steps. What are the most critical steps I should re-evaluate?

Answer: Low overall yield in a multi-step synthesis can be attributed to inefficiencies in one or more key transformations. For the synthesis of this Sacubitril precursor, two particularly crucial steps that establish the stereocenters are the diastereoselective Reformatsky-type carbethoxyallylation and the rhodium-catalyzed stereoselective hydrogenation.[1][2][3] Inconsistent yields in these reactions will significantly impact the overall output. It is also important to assess the efficiency of the initial steps, such as the formation of the biphenyl (B1667301) acetaldehyde (B116499) intermediate.

To begin troubleshooting, a step-by-step analysis of the yield and purity of each intermediate is recommended. This will help pinpoint the problematic stage in your synthesis.

Question 2: I am experiencing inconsistent yields and formation of byproducts in the zinc-mediated Reformatsky-type carbethoxyallylation step. What are the likely causes and how can I improve this reaction?

Answer: Inconsistent yields and byproduct formation in this step are often linked to the exothermic nature of the organozinc species formation and poor mixing, especially in batch processes.[1][2][4]

Potential Causes:

• Poor Mixing: In a slurry-based batch reaction, inefficient mixing can lead to localized hotspots, promoting side reactions and inconsistent results.[1][2]

• Uncontrolled Exotherm: The reaction to form the organozinc intermediate is exothermic. If the heat is not dissipated effectively, it can lead to the formation of impurities.[1][2][4]

• Slow Carbethoxyallylation: The subsequent reaction of the organozinc species with the imine can be slow, and if the organozinc reagent is not stable under the reaction conditions, this can lead to lower yields.[1][2]

Recommended Solutions:

• Slow Reagent Addition: In a batch setup, the slow addition of the bromide is crucial to control the exotherm.[4]

• Flow Chemistry Approach: Transitioning to a continuous flow setup using a packed column of activated zinc can significantly improve consistency.[1][2][4] This method allows for better heat dissipation and more reproducible results.[1][4]

• Optimization of Reagents: Increasing the amount of lithium chloride (e.g., to 8 equivalents) has been shown to reduce impurities and improve yield in a flow process.[1][2]

• Increased Residence Time: In a flow system, if you observe unreacted imine, increasing the residence time can allow for complete conversion.[1][2]

Question 3: The conversion in my stereoselective hydrogenation of the acrylic acid intermediate is incomplete, resulting in a low yield of the desired diastereomer. How can I drive this reaction to completion?

Answer: Incomplete conversion during the hydrogenation of the N-sulfinyl protected acrylic acid is often due to an insufficient supply of hydrogen gas to the reaction mixture, especially in a continuous flow setup.[1][2]

Potential Cause:

• Hydrogen Depletion: In a tube-in-tube reactor, the hydrogen can be depleted along the length of the reactor, leading to an incomplete reaction.[1][2]

Recommended Solution:

• Sequential Reactors: Employing two sequential tube-in-tube reactors can provide a sufficient and continuous supply of hydrogen, driving the reaction to completion and achieving high isolated yields (e.g., 99%).[1][2]

Impurity and Purification Issues

Question 4: What are the common impurities I should be aware of during the synthesis of Sacubitril, and how can I minimize them?

Answer: Impurities in Sacubitril synthesis can originate from starting materials, side reactions, or degradation.[] Common impurities can include diastereomers, byproducts from incomplete reactions, and hydrolysis products.[6] For instance, in the final step of forming the co-crystal with valsartan (B143634) using a strong base like sodium hydroxide (B78521), the Sacubitril molecule can be susceptible to hydrolysis.[6]

Strategies to Minimize Impurities:

• Use of Weaker Base: In the final salt formation step, using a weaker base such as sodium bicarbonate instead of sodium hydroxide can minimize the hydrolysis of Sacubitril.[6]

• Controlled Reaction Conditions: As mentioned for the Reformatsky-type reaction, controlling temperature and mixing is crucial to prevent side product formation.[1][2]

• High-Purity Intermediates: Ensuring the purity of each intermediate through appropriate purification methods like crystallization can prevent carrying impurities forward.[1][2]

• Alternative Synthesis Routes: Biocatalytic methods, such as using a combination of ene-reductase and transaminase, can offer high stereoselectivity and reduce the formation of isomeric impurities.[7]

Quantitative Data Summary

Table 1: Comparison of Batch vs. Flow Chemistry for Key Synthesis Steps

Reaction Step	Method	Key Parameters	Yield	Diastereomeric Ratio (dr)	Reference
Reformatsky-type Carbethoxyallylation	Batch	1.2 equiv Bromide, 4.0 equiv Zn, 0.5 equiv K₂CO₃, 4.0 equiv LiCl in isopropanol (B130326)	82%	99:1	[1][2]
Flow	1.2 equiv Bromide, 1.0 equiv Imine, 8.0 equiv LiCl, 1h residence time	70%	99:1	[1][2]
Stereoselective Hydrogenation	Flow	0.2 M acrylic acid, 1 mol % catalyst, 2 sequential tube-in-tube reactors	99%	93:7	[1][2]

Experimental Protocols

Protocol 1: Zinc-Mediated Reformatsky-type Carbethoxyallylation (Batch Method)

• Apparatus: A reaction vessel equipped with a stirrer, dropping funnel, and a temperature probe.

• Reagents:

  • Imine intermediate (1.0 equiv)

  • Activated Zinc dust (4.0 equiv)

  • Potassium Carbonate (0.5 equiv)

  • Lithium Chloride (4.0 equiv)

  • Bromide intermediate (1.2 equiv)

  • Isopropanol (solvent)

• Procedure: a. To a slurry of activated zinc, potassium carbonate, and lithium chloride in isopropanol, add the imine intermediate. b. Cool the reaction mixture to the desired temperature (e.g., 0 °C). c. Slowly add a solution of the bromide intermediate in isopropanol via the dropping funnel, maintaining the internal temperature. d. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or HPLC). e. Upon completion, quench the reaction and proceed with standard aqueous workup and extraction. f. Purify the crude product by column chromatography to obtain the acrylic ester.

Protocol 2: Rhodium-Catalyzed Stereoselective Hydrogenation (Flow Method)

• Apparatus: A continuous flow setup with two sequential tube-in-tube gas reactors, a pump for the liquid feed, and a source of high-pressure hydrogen.

• Reagents:

  • N-sulfinyl protected acrylic acid intermediate (0.2 M solution in Ethanol)

  • Rhodium catalyst (1 mol %)

  • Hydrogen gas (25 bar)

• Procedure: a. Prepare a 0.2 M solution of the acrylic acid intermediate and the rhodium catalyst in ethanol. b. Set up the flow system with the two tube-in-tube reactors connected in series. c. Pressurize the reactors with hydrogen gas to 25 bar. d. Pump the solution of the starting material and catalyst through the reactors at a flow rate that allows for the desired residence time. e. Collect the output from the second reactor. f. Remove the solvent under reduced pressure to obtain the hydrogenated product. g. Analyze the diastereomeric ratio by chiral HPLC.

Visualizations

Caption: Convergent synthesis pathway for a key precursor of (2S,4R)-Sacubitril.

Caption: A logical workflow for troubleshooting common yield and purity issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. CN112174798A - Synthesis method of Sacubitril valsartan sodium LCZ696 - Google Patents [patents.google.com]
• 7. Synthesis of a sacubitril precursor via the construction of one-pot chemoenzymatic cascades - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Chiral Separation of (Z)2S,4R-Sacubitril Enantiomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the chiral separation of (Z)2S,4R-Sacubitril enantiomers.

Troubleshooting Guide

This guide offers a systematic approach to resolving common issues encountered during the chiral separation of Sacubitril enantiomers.

Issue 1: Poor or No Resolution of Enantiomers

If you are observing co-eluting or poorly resolved enantiomeric peaks, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Detailed Steps:

• Evaluate CSP Selection: The choice of the chiral stationary phase is the most critical factor for achieving separation. For Sacubitril and its stereoisomers, polysaccharide-based CSPs like Chiralcel® and CHIRALPAK® series have proven effective.[1][2][3] If you have no prior information, screening different CSPs is recommended.

• Optimize Mobile Phase: Systematically vary the mobile phase composition.

  • Normal Phase: Adjust the concentration and type of alcohol modifier (e.g., isopropanol (B130326), ethanol).[4]

  • Reversed Phase: Vary the organic modifier (e.g., acetonitrile (B52724), methanol) percentage and the pH of the aqueous phase.[4]

• Adjust Flow Rate: Chiral separations often benefit from lower flow rates than achiral separations. Try reducing the flow rate to see if resolution improves.[4]

• Vary Temperature: Temperature can have a significant and sometimes unpredictable effect on chiral separations. Both increasing and decreasing the temperature can improve resolution, so it is a valuable parameter to screen.[4]

Issue 2: Peak Tailing

Peak tailing can compromise peak integration and purity assessment. Use the following decision tree to diagnose and resolve peak tailing issues:

Caption: Decision tree for troubleshooting peak tailing.

Detailed Steps:

• Assess All Peaks: Determine if the tailing affects all peaks in the chromatogram or only specific ones.

• If All Peaks are Tailing: This often points to a system-level issue.

  • Extra-column Volume: Minimize the length and diameter of tubing between the injector, column, and detector.

  • Column Void or Contamination: A void at the column inlet or contamination of the frit can cause peak distortion. Consider back-flushing the column or replacing it.[5]

• If Specific Peaks are Tailing: This is more likely related to interactions between the analyte and the stationary phase.

  • Mobile Phase pH: Ensure the mobile phase pH is appropriate to maintain the analyte in a single ionic state.

  • Sample Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or sample concentration.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for the chiral separation of Sacubitril enantiomers?

A1: Based on published methods, a good starting point for method development would be a polysaccharide-based chiral stationary phase.

Table 1: Recommended Starting HPLC Conditions

Parameter	Normal Phase	Reversed Phase
Column	Chiralcel OJ-H (250 mm x 4.6 mm, 5 µm)[2][6]	Chiralcel OJ-RH (150 x 4.6 mm, 5 µm)[1]
Mobile Phase A	n-hexane with 0.1% TFA[2][6]	1 ml of trifluoroacetic acid in 1000 ml of Milli-Q water[1]
Mobile Phase B	Ethanol, isopropanol and TFA (80 : 20 : 0.1, v/v/v)[2][6]	1 ml of trifluoroacetic acid in a mixture of acetonitrile and methanol (B129727) in the ratio of 950:50 (v/v)[1]
Flow Rate	1.0 mL/min[2][6]	0.8 ml/min[1]
Temperature	Ambient	45°C[1]
Detection	254 nm[2][6]	254 nm[1]

Q2: My resolution between Sacubitril enantiomers is decreasing over time. What could be the cause?

A2: A gradual decrease in resolution can be due to several factors:

• Column Contamination: Impurities from the sample matrix can accumulate on the column, affecting its performance. Implement a regular column washing procedure.

• Column Degradation: The stationary phase can degrade over time, especially with aggressive mobile phases or high temperatures.

• Changes in Mobile Phase Composition: Inaccurate preparation or degradation of the mobile phase can lead to shifts in retention and resolution. Prepare fresh mobile phase regularly.

Q3: I am observing ghost peaks in my chromatogram. What is the likely source?

A3: Ghost peaks can originate from several sources:

• Injector Carryover: Residual sample from a previous injection can elute as a ghost peak. Implement a needle wash step in your injection sequence.

• Contaminated Mobile Phase or System: Impurities in the solvents or leaching from system components can cause ghost peaks, particularly in gradient elution.

• Sample Degradation: If the sample is unstable in the diluent, degradation products may appear as extra peaks.

Q4: How can I improve the reproducibility of my chiral HPLC method?

A4: Poor reproducibility in chiral HPLC can be a significant challenge. To improve it:

• Ensure Consistent Mobile Phase Preparation: Precisely control the composition and pH of the mobile phase for every run.[4]

• Maintain Stable Column Temperature: Use a column oven to maintain a constant and uniform temperature, as even small fluctuations can affect selectivity and retention times.[4]

• Thoroughly Equilibrate the Column: Chiral stationary phases may require longer equilibration times than achiral phases, especially when changing the mobile phase.[4]

Experimental Protocols

Protocol 1: Normal-Phase HPLC Method for Separation of Sacubitril Stereoisomers

This protocol is adapted from a validated method for the separation of Sacubitril, Valsartan, and their stereoisomeric impurities.[2][6]

Caption: Experimental workflow for normal-phase HPLC separation.

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: n-hexane with 0.1% Trifluoroacetic acid (TFA).

  • Mobile Phase B: A mixture of ethanol, isopropanol, and TFA in the ratio of 80:20:0.1 (v/v/v).

• Chromatographic Conditions:

  • Column: Chiralcel OJ-H (250 mm × 4.6 mm, 5 μm).[2][6]

  • Flow Rate: 1.0 mL/min.[2][6]

  • Detection: UV at 254 nm.[2][6]

  • The separation is achieved within 50 minutes.[2][6]

Protocol 2: Reversed-Phase HPLC Method for Separation of Sacubitril Stereoisomers

This protocol is based on a stability-indicating method for Sacubitril-valsartan and their stereoisomers.[1]

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 1 mL of Trifluoroacetic acid in 1000 mL of Milli-Q water.[1]

  • Mobile Phase B: 1 mL of Trifluoroacetic acid in a mixture of Acetonitrile and methanol in a ratio of 950:50 (v/v).[1]

• Chromatographic Conditions:

  • Column: Chiralcel OJ-RH (150 × 4.6 mm, 5 μm).[1]

  • Column Temperature: 45°C.[1]

  • Flow Rate: 0.8 mL/min.[1]

  • Detection: UV at 254 nm.[1]

  • Gradient Program: T/%B: 0.01/25, 10.0/25, 25/38, 37.0/45, 39.0/25, and 45.0/25.[1]

Quantitative Data Summary

Table 2: Performance of Normal-Phase HPLC Method[2][6]

Parameter	Value
**Linearity (R²) **	≥ 0.998
Accuracy (%)	98.3–99.5
Precision (%RSD)	≤ 1.82
Limit of Detection (LOD)	0.06 μg/mL and 0.10 μg/mL
Limit of Quantification (LOQ)	0.2 μg/mL and 0.3 μg/mL
Sample and Mobile Phase Stability	At least 48 hours

Table 3: Performance of Reversed-Phase HPLC Method[1]

Parameter	Value
Inter- and Intra-day Precision (%RSD)	< 5.2
Recovery (%)	93–105
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.030-0.048 μg/ml
Limit of Quantification (LOQ)	0.100-0.160 μg/ml

References

• 1. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. chiraltech.com [chiraltech.com]
• 4. benchchem.com [benchchem.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: (Z)2S,4R-Sacubitril Solubility for In Vitro Assays

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively solubilizing (Z)2S,4R-Sacubitril for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of (Z)2S,4R-Sacubitril?

A1: (Z)2S,4R-Sacubitril is an isomer and impurity of Sacubitril.[1][2] Sacubitril itself is a hydrophobic molecule with pH-dependent aqueous solubility.[3] While data specific to the (Z)2S,4R isomer is limited, its solubility characteristics are expected to be very similar to the well-studied (2R,4S)-Sacubitril. The compound is poorly soluble in acidic aqueous solutions but shows significantly higher solubility in organic solvents and neutral pH buffers.[3][4]

Summary of Sacubitril Solubility Data

Solvent	Concentration / Solubility	Remarks	Citations
DMSO	100 mg/mL (~244 mM)	Requires sonication for complete dissolution. Use fresh, anhydrous DMSO as it is hygroscopic.	[1]
82 mg/mL (~199 mM)	[5]
Methanol	Soluble / Slightly Soluble	[6][7][8]
pH 6.8 Phosphate Buffer	Freely Soluble (>50 mg/mL)	The drug is significantly more soluble at a neutral pH.	[4][9][10]
0.1N HCl	Slightly Soluble (~0.05 mg/mL)	Demonstrates very poor solubility in acidic conditions.	[4][8][9]
Water	Slightly Soluble	[8]
Dehydrated Alcohol	Sparingly Soluble	[8]

Q2: I am having difficulty dissolving (Z)2S,4R-Sacubitril directly into my aqueous buffer (e.g., PBS, cell culture media). What should I do?

A2: Direct dissolution in aqueous buffers is often challenging due to the compound's hydrophobic nature. The recommended approach is to first prepare a high-concentration stock solution in an organic solvent, such as Dimethyl Sulfoxide (DMSO), and then dilute this stock into your final aqueous medium.[1][11] This two-step process is a standard technique for solubilizing poorly water-soluble compounds for in vitro assays.[12]

Q3: What is the recommended solvent for making a high-concentration stock solution of (Z)2S,4R-Sacubitril?

A3: DMSO is the most commonly recommended solvent for preparing high-concentration stock solutions of Sacubitril.[1][5][7] Concentrations as high as 100 mg/mL can be achieved, often requiring ultrasonic assistance to fully dissolve the compound.[1] It is critical to use fresh, anhydrous (moisture-free) DMSO, as absorbed water can reduce the compound's solubility.[5]

Q4: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. How can I prevent this?

A4: Precipitation upon dilution is a common issue when the final aqueous medium cannot maintain the solubility of the compound. Here are several troubleshooting steps:

• Minimize Final DMSO Concentration: Most cell lines can tolerate DMSO up to 0.5-1% v/v without significant toxicity. Aim to keep the final DMSO concentration as low as possible, ideally below 0.5%.

• Improve Mixing Technique: Add the DMSO stock solution to the aqueous buffer drop-wise or in small aliquots while vigorously vortexing or stirring the buffer. This rapid dispersion helps prevent localized high concentrations that can trigger precipitation.[11]

• Adjust Buffer pH: Sacubitril's solubility is significantly higher at a neutral pH.[3][4] Ensure your final assay buffer has a pH of approximately 7.4. If your buffer is acidic, adjusting the pH may be necessary.

• Consider Surfactants: For certain assays, adding a small amount of a biocompatible surfactant, like Tween-80 (e.g., 0.1%), to the final buffer can help maintain solubility.[5]

• Warm the Buffer: Gently warming the aqueous buffer (e.g., to 37°C) before adding the DMSO stock can sometimes improve solubility, but ensure this temperature is compatible with your experimental setup.

Troubleshooting Guide

If you observe precipitation during your experiment, follow this workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for Sacubitril precipitation.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Materials:

• (Z)2S,4R-Sacubitril (MW: 411.49 g/mol )[7]

• Anhydrous, high-purity DMSO

• Microcentrifuge tubes

• Vortex mixer

• Bath sonicator

Procedure:

• Weigh out the desired amount of (Z)2S,4R-Sacubitril. For example, to make 1 mL of a 100 mM stock, weigh 41.15 mg.

• Place the weighed compound into a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

• Vortex the tube vigorously for 1-2 minutes to begin the dissolution process.

• Place the tube in a bath sonicator and sonicate for 10-15 minutes, or until the solution is clear and all particulate matter has dissolved.[1]

• Visually inspect the solution against a light source to ensure complete dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Diluting DMSO Stock into Aqueous Buffer (e.g., Cell Culture Medium)

Objective: To prepare a 10 µM working solution in 10 mL of cell culture medium, ensuring the final DMSO concentration is ≤ 0.1%.

Materials:

• 100 mM (Z)2S,4R-Sacubitril stock solution in DMSO (from Protocol 1)

• Sterile aqueous buffer or cell culture medium

• Sterile conical tube or beaker

• Vortex mixer or magnetic stirrer

Procedure:

• Optional (Intermediate Dilution): To make the final dilution easier and more accurate, you can first prepare an intermediate stock. For example, dilute the 100 mM stock 1:100 in DMSO to get a 1 mM stock.

• Dispense the final volume of the aqueous buffer into a sterile tube. In this example, add 10 mL of cell culture medium to a 15 mL conical tube.

• Place the tube on a vortex mixer set to a medium speed or use a magnetic stir bar.

• Calculate the volume of stock solution needed. To get a 10 µM final concentration from a 100 mM stock, you need to perform a 1:10,000 dilution.

  • Volume of stock = (Final Concentration × Final Volume) / Stock Concentration

  • Volume of stock = (10 µM × 10 mL) / 100,000 µM = 0.001 mL or 1 µL.

• Pipette the calculated volume of the DMSO stock (1 µL).

• While the aqueous buffer is actively mixing, slowly dispense the 1 µL of stock solution directly into the vortexing buffer. Do not dispense it onto the wall of the tube.

• Allow the solution to mix for an additional 30-60 seconds to ensure homogeneity.

• The final solution is now ready for your in vitro assay. The final DMSO concentration in this example is 0.01%, which is well-tolerated by most cell cultures.

Mechanism of Action

To provide additional context for drug development professionals, the diagram below illustrates the established mechanism of action for Sacubitril.

Caption: Sacubitril is a prodrug converted to active Sacubitrilat, which inhibits Neprilysin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. usbio.net [usbio.net]
• 3. tmda.go.tz [tmda.go.tz]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Sacubitril Sodium | 149690-05-1 [chemicalbook.com]
• 7. allmpus.com [allmpus.com]
• 8. jddtonline.info [jddtonline.info]
• 9. rjptonline.org [rjptonline.org]
• 10. Comparative evaluation of different brands of sacubitril/valsartan for the presence of co-crystallization | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 11. researchgate.net [researchgate.net]
• 12. asiapharmaceutics.info [asiapharmaceutics.info]

Technical Support Center: (Z)2S,4R-Sacubitril Quantification by LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals quantifying (Z)2S,4R-Sacubitril using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the LC-MS quantification of Sacubitril (B1662468)?

A1: The main challenges include managing the prodrug-to-active-metabolite conversion, potential matrix effects from biological samples, ensuring analyte stability throughout the analytical process, and achieving adequate separation from co-administered drugs like Valsartan (B143634) and potential isomers or degradation products. Sacubitril is a prodrug that is rapidly converted to its active metabolite, LBQ657; therefore, simultaneous quantification of both compounds is often necessary for pharmacokinetic studies.[1][2][3]

Q2: Why is the simultaneous quantification of Sacubitril's active metabolite, LBQ657, important?

A2: Sacubitril is rapidly hydrolyzed by esterases to its active form, LBQ657, which is responsible for the therapeutic effect of neprilysin inhibition.[4][5] To get a complete pharmacokinetic profile and to understand the drug's efficacy, it is essential to monitor the concentrations of both the parent prodrug and its active metabolite.[1][2][3]

Q3: What are the typical sample preparation methods for Sacubitril quantification in plasma?

A3: Protein precipitation is a commonly used, simple, and cost-effective method for extracting Sacubitril and its metabolites from plasma samples.[2][6] This technique involves adding a solvent like acetonitrile (B52724) to the plasma sample to precipitate proteins, followed by centrifugation to separate the supernatant containing the analytes for injection into the LC-MS system.[6][7][8]

Q4: What type of internal standard is recommended for accurate quantification?

A4: The use of a stable isotope-labeled internal standard (SIL-IS), such as Sacubitril-d4, is highly recommended.[1][2] A SIL-IS closely mimics the chromatographic behavior and ionization characteristics of the analyte, which helps to compensate for variability in sample preparation, matrix effects, and instrument response, leading to more accurate and precise results.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the LC-MS analysis of Sacubitril.

Issue 1: Poor Peak Shape or Tailing for Sacubitril

• Question: My Sacubitril peak is showing significant tailing. What could be the cause and how can I fix it?

• Answer: Poor peak shape for Sacubitril can be attributed to secondary interactions with the stationary phase or issues with the mobile phase composition. To address this, consider the following:

  • Mobile Phase pH: Ensure the mobile phase pH is appropriate for Sacubitril. The addition of a small amount of formic acid (e.g., 0.1%) to the mobile phase can help to protonate the molecule and improve peak shape.[1][9]

  • Mobile Phase Additive: The addition of an ionic modifier like ammonium (B1175870) acetate (B1210297) (e.g., 5 mM) can help to reduce peak tailing by masking active sites on the stationary phase.[1][9]

  • Column Choice: Using a high-quality C18 column is standard. If issues persist, consider trying a different C18 column from another manufacturer or a column with a different stationary phase chemistry.

Issue 2: Inconsistent Results and Poor Reproducibility

• Question: I am observing high variability between replicate injections and different batches. What are the likely causes?

• Answer: Inconsistent results are often linked to analyte instability, matrix effects, or improper sample handling.

  • Analyte Stability: Sacubitril is susceptible to degradation under certain conditions. Forced degradation studies have shown that it can degrade in acidic, basic, and oxidative environments.[3][10][11][12] It is crucial to handle samples appropriately and perform stability studies to ensure the analyte is stable in the sample matrix and during the entire analytical process (bench-top, freeze-thaw, and autosampler stability).[1][13]

  • Matrix Effects: Although some studies report no significant matrix effects, it is a common pitfall in LC-MS bioanalysis.[1][2][14] Matrix effects occur when components in the biological sample co-elute with the analyte and either suppress or enhance its ionization. To mitigate this, ensure efficient sample cleanup, optimize chromatographic separation to move the analyte peak away from interfering matrix components, and always use a suitable internal standard, preferably a deuterated one.[1][2]

    A workflow for investigating and mitigating matrix effects is outlined below:

    Troubleshooting workflow for matrix effects.

Issue 3: Low Sensitivity or Inability to Reach the Lower Limit of Quantification (LLOQ)

• Question: I am struggling to achieve the required sensitivity for my assay. How can I improve my signal-to-noise ratio?

• Answer: Low sensitivity can be a result of suboptimal MS parameters, inefficient ionization, or ion suppression.

  • Mass Spectrometer Parameters: Ensure that the MS parameters, including precursor and product ions, collision energy, and declustering potential, are optimized for Sacubitril and its metabolites.[1][9]

  • Mobile Phase Composition: The choice of organic solvent and additives can significantly impact ionization efficiency. Acetonitrile is often preferred over methanol (B129727) as the organic modifier in the mobile phase as it can lead to a better signal response for Sacubitril.[2] The addition of formic acid promotes the formation of [M+H]+ ions in positive ionization mode.[1][9]

  • Ion Source Conditions: Optimize ion source parameters such as temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage to ensure efficient desolvation and ionization of the analyte.

Experimental Protocols & Data

Representative LC-MS/MS Method Parameters

The following table summarizes typical experimental conditions for the quantification of Sacubitril, its active metabolite LBQ657, and Valsartan in human plasma.

Parameter	Condition
Sample Preparation	Protein precipitation with acetonitrile[1][2][6]
LC Column	C18 column (e.g., 2.1 x 50 mm, 3.5 µm)[1][2]
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium Acetate in Water[1][2]
Mobile Phase B	Acetonitrile[1][2]
Flow Rate	0.4 mL/min[9]
Elution	Gradient
Injection Volume	3.0 µL[2]
Ionization Mode	Electrospray Ionization (ESI), Positive[1][2]
MS Detection	Multiple Reaction Monitoring (MRM)[1][2]

Example MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Internal Standard
Sacubitril	412.2	234.1	Sacubitril-d4
LBQ657	384.2	234.1	-
Valsartan	436.2	291.2	Valsartan-d3
Note: Specific m/z values and MS parameters should be optimized for the instrument in use.

Method Validation Data Summary

The following table provides a summary of typical validation results for an LC-MS/MS method for Sacubitril quantification.

Parameter	Sacubitril	Valsartan	LBQ657
Linearity Range (ng/mL)	2.00 - 4000[1][2]	5.00 - 10000[1][2]	5.00 - 10000[1][2]
Correlation Coefficient (r²)	> 0.99[1][2]	> 0.99[1][2]	> 0.99[1][2]
Intra-day Precision (%CV)	< 15%[1][15]	< 15%[1][15]	< 15%[1][15]
Inter-day Precision (%CV)	< 15%[1][15]	< 15%[1][15]	< 15%[1][15]
Accuracy (% Bias)	Within ±15%[1][15]	Within ±15%[1][15]	Within ±15%[1][15]
Recovery (%)	~85-95%	~85-95%	~85-95%
Matrix Effect	No significant effect reported[1][2][15]	No significant effect reported[1][2][15]	No significant effect reported[1][2][15]

Visualized Workflows

General LC-MS/MS Workflow for Sacubitril Quantification

A typical bioanalytical workflow for Sacubitril.

Sacubitril Metabolism and Analytical Targets

Metabolic pathway and analytical targets.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of a sensitive and simple LC-MS/MS method for simultaneous quantitation of valsartan, sacubitril and sacubitrilat in pediatric population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of a reliable and rapid LC-MS/MS method for simultaneous quantification of sacubitril and valsartan in rat plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scitcentral.com [scitcentral.com]
• 11. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 13. Simultaneous determination and pharmacokinetics study of valsartan, sacubitril and its major metabolite in human plasma, urine and peritoneal dialysis fluid in patients with end-stage renal disease by UPLC–MS/MS | CoLab [colab.ws]
• 14. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 15. scielo.br [scielo.br]

How to minimize degradation of (Z)2S,4R-Sacubitril during storage

Technical Support Center: (Z)2S,4R-Sacubitril Stability

Welcome to the technical support center for (Z)2S,4R-Sacubitril. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the degradation of Sacubitril during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is (Z)2S,4R-Sacubitril and why is its stability important?

A1: (Z)2S,4R-Sacubitril is the chemical name for Sacubitril, a neprilysin inhibitor and a prodrug.[1] It is activated in the body by esterases to its active metabolite, sacubitrilat (B1680482) (LBQ657).[2][3] The stability of the Sacubitril molecule is critical for ensuring the potency, safety, and efficacy of experimental formulations and final drug products. Degradation can lead to a loss of active compound and the formation of impurities, which may have different pharmacological or toxicological profiles.

Q2: What are the primary factors that cause the degradation of Sacubitril?

A2: Forced degradation studies have shown that Sacubitril is primarily susceptible to degradation under hydrolytic (acidic and alkaline) and oxidative conditions.[1][4][5][6] It is generally stable under thermal and photolytic stress.[1][4]

Q3: What are the major degradation products of Sacubitril?

A3: Under hydrolytic conditions, particularly basic hydrolysis, two of the main degradation products are Sacubitrilat (also known as desethyl-sacubitril or SAC D-1) and a cyclized impurity (Cyc-SAC or SAC D-2).[1][7][8] Sacubitrilat is the active metabolite, but its unplanned formation prior to administration is considered degradation.

Q4: What are the recommended storage conditions for Sacubitril?

A4: To minimize degradation, particularly hydrolysis, Sacubitril should be stored in a well-closed container at controlled room temperature, protected from moisture and strong acids or bases. For long-term storage of stock solutions, temperatures of -20°C to -80°C are recommended.[9] Always refer to the manufacturer's or supplier's specific storage instructions.

Q5: Can I use Sacubitril that has been exposed to adverse conditions?

A5: It is strongly advised not to use Sacubitril that has been exposed to conditions known to cause degradation, such as strong acidic or basic solutions, or oxidizing agents. The presence of degradation products can compromise experimental results. It is recommended to quantify the purity of the material using a stability-indicating method if there are any concerns about its storage history.

Troubleshooting Guide: Sacubitril Degradation

This guide will help you identify and resolve common issues related to the degradation of (Z)2S,4R-Sacubitril.

Issue 1: Loss of Potency or Purity in Stored Sacubitril Powder

Potential Cause	Troubleshooting Step	Recommended Action
Moisture Absorption	Store Sacubitril in a desiccator or with a desiccant.	Ensure the container is tightly sealed. If clumping is observed, consider the material compromised.
Improper Temperature	Verify storage temperature against the recommended conditions.	Store at controlled room temperature, away from heat sources. For long-term storage, consider colder temperatures as specified by the supplier.
Cross-Contamination	Ensure that storage containers and utensils are clean and inert.	Avoid storing near acidic, basic, or reactive chemicals.

Issue 2: Degradation of Sacubitril in Solution

Potential Cause	Troubleshooting Step	Recommended Action
Hydrolysis (pH)	Measure the pH of the solution. Sacubitril degrades in acidic and alkaline conditions.[1][10]	Prepare solutions in a neutral, buffered medium if possible. Avoid extreme pH values.
Oxidation	Check if the solvent or other components in the formulation are prone to generating peroxides or other oxidizing species.	Use freshly distilled or high-purity solvents. Consider purging the solution and vial headspace with an inert gas (e.g., nitrogen, argon).
Solvent Reactivity	Review the literature for the compatibility of Sacubitril with your chosen solvent system.	For analytical purposes, a mixture of acetonitrile (B52724) and water is commonly used.[11]
Extended Storage	Analyze the solution for purity at different time points.	Prepare solutions fresh whenever possible. If storage is necessary, store at low temperatures (-20°C or -80°C) and for a limited duration.[9]

Data on Sacubitril Degradation

The following table summarizes findings from forced degradation studies, which are performed to understand the stability of a drug substance. Note that these conditions are often more extreme than typical storage or experimental conditions.

Stress Condition	Conditions Applied	Observed Degradation	Major Degradation Products	Reference
Acid Hydrolysis	1 N HCl at 60°C for 30 minutes	Significant Degradation	DIA-SAC, Cyc-SAC, DES-VAL	[1]
1 N HCl at 60°C for 2 hours	Impurity 1 (m/z 383.44) formed	Sacubitrilat	[10]
0.1 M HCl at 75°C	Degradation Observed	Not specified	[12]
Alkaline Hydrolysis	0.5 N NaOH at RT for 10 minutes	Significant Degradation	DIA-SAC, Cyc-SAC	[1]
0.1 N NaOH at 40°C for 1 hour	Impurities 1 and 5 (m/z 265.35) formed	Sacubitrilat, Cyclized Impurity	[10]
Oxidative	5% v/v H₂O₂	Degradation Observed	DIA-SAC, Cyc-SAC	[1][13]
3% H₂O₂ for 5 days	Unstable, failed drug content test	Not specified	[14]
Thermal	60°C for 24 hours	Stable	No significant degradation
Photolytic	Exposure to sunlight for 24 hours	Stable	No significant degradation

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for Sacubitril

This protocol provides a general framework for a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method to separate Sacubitril from its degradation products, based on published methods.[6][11]

1. Instrumentation:

• HPLC system with a UV or PDA detector.

• Analytical balance.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

2. Chromatographic Conditions:

• Column: Phenomenex Luna C18 (150 mm x 4.6 mm, 5 µm particle size) or equivalent.[11]

• Mobile Phase: Acetonitrile:Water with 0.1% Trifluoroacetic acid (50:50, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 242 nm.

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled at 30°C.[1]

3. Preparation of Solutions:

• Standard Stock Solution (e.g., 500 µg/mL): Accurately weigh 50 mg of Sacubitril reference standard and dissolve in a 100 mL volumetric flask with the mobile phase.

• Working Standard Solution (e.g., 50 µg/mL): Dilute the stock solution 1:10 with the mobile phase.

• Sample Preparation: Prepare samples to a similar concentration as the working standard using the mobile phase as the diluent. Filter all solutions through a 0.45 µm syringe filter before injection.

4. Analysis:

• Inject the blank (mobile phase), followed by the standard solution multiple times to ensure system suitability (e.g., %RSD of peak area < 2%).

• Inject the sample solutions.

• Identify the Sacubitril peak by its retention time compared to the standard.

• Degradation products will appear as separate peaks, typically at different retention times. The peak purity of Sacubitril can be assessed using a PDA detector.

Visualizations

Troubleshooting Workflow for Sacubitril Degradation

The following diagram outlines a logical workflow for troubleshooting potential degradation issues with Sacubitril.

A troubleshooting workflow for identifying potential causes of Sacubitril degradation.

References

• 1. japsonline.com [japsonline.com]
• 2. Sacubitril Is Selectively Activated by Carboxylesterase 1 (CES1) in the Liver and the Activation Is Affected by CES1 Genetic Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sacubitril - Wikipedia [en.wikipedia.org]
• 4. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 5. scitcentral.com [scitcentral.com]
• 6. rjptonline.org [rjptonline.org]
• 7. bmanaj.org [bmanaj.org]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. wjpps.com [wjpps.com]
• 12. researchgate.net [researchgate.net]
• 13. Stability- Indicating RP-HPLC Method Development And Validation For Determination Of Sacubitril Impurities In Sacubitril And Valsartan Microsphere Dosage Form. | Neuroquantology [neuroquantology.com]
• 14. rjptonline.org [rjptonline.org]

Technical Support Center: Overcoming Poor Reproducibility in (2S,4R)-Sacubitril Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common reproducibility challenges encountered during the synthesis, purification, and analysis of (2S,4R)-Sacubitril.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yield in Sacubitril synthesis?

A1: Low yields in Sacubitril synthesis can often be attributed to several factors:

• Suboptimal reaction conditions: Temperature, reaction time, and reagent stoichiometry are critical. For instance, in condensation steps, using an inappropriate condensing agent can result in no product formation.[1]

• Poor quality of starting materials: Impurities in reactants can lead to side reactions, reducing the formation of the desired product.

• Inefficient purification: Product loss during crystallization or chromatographic purification is a common issue.

• Inconsistent mixing: In batch reactions, inadequate stirring can lead to localized temperature gradients and concentration differences, affecting reaction kinetics and promoting side product formation.[2]

Q2: How can I minimize the formation of diastereomeric impurities?

A2: Minimizing diastereomeric impurities requires careful control over the stereoselective steps of the synthesis. Key strategies include:

• Choice of catalyst and reagents: The stereochemical outcome of reactions like asymmetric hydrogenation is highly dependent on the catalyst and chiral auxiliaries used.

• Temperature control: Lower reaction temperatures often enhance stereoselectivity.

• Solvent selection: The polarity and coordinating ability of the solvent can influence the transition state of the reaction, thereby affecting the diastereomeric ratio.

• Purification strategy: Fractional crystallization is a common method to separate diastereomers, although it can be challenging.[3] Chiral chromatography can also be employed for analytical and preparative separations.

Q3: What is the mechanism of action of Sacubitril, and why is this important for my research?

A3: Sacubitril is a prodrug that is metabolized in the body to its active form, LBQ657.[4][] LBQ657 inhibits the enzyme neprilysin.[] Neprilysin is responsible for the breakdown of several endogenous vasoactive peptides, including natriuretic peptides (ANP, BNP), bradykinin, and adrenomedullin. By inhibiting neprilysin, Sacubitril increases the levels of these peptides, leading to vasodilation, natriuresis (sodium excretion), and diuresis (water excretion), which are beneficial in conditions like heart failure.[] Understanding this mechanism is crucial for designing relevant in vitro and in vivo experiments to study its pharmacological effects.

Troubleshooting Guides

Problem 1: Inconsistent Reaction Yields

Symptoms: Significant variation in product yield between different batches, even when following the same protocol.

Possible Causes & Solutions:

Cause	Recommended Solution
Inconsistent Mixing	For batch reactions, ensure vigorous and consistent stirring. Consider using a mechanical stirrer for larger scale reactions. For improved consistency, transitioning to a flow chemistry setup can be beneficial as it offers better control over mixing and heat transfer.[2]
Temperature Fluctuations	Use a reliable temperature control system (e.g., oil bath with a thermostat, cryostat). For exothermic reactions, ensure efficient heat dissipation. Slow addition of reagents can also help manage exotherms.[2]
Variable Reagent Quality	Use reagents from a consistent, reputable supplier. If possible, test the purity of key starting materials before use.
Atmospheric Moisture	Some reactions in the Sacubitril synthesis are sensitive to moisture. Conduct these reactions under an inert atmosphere (e.g., nitrogen or argon) and use dry solvents.

Problem 2: Low Purity of Crude Product

Symptoms: The crude product shows multiple spots on TLC or numerous peaks in HPLC analysis, indicating the presence of significant impurities.

Possible Causes & Solutions:

Cause	Recommended Solution
Incorrect Condensing Agent	The choice of condensing agent is critical for amide bond formation steps. If you observe no or low product formation, consider screening different condensing agents. For example, PyBOP has been shown to be effective where others like CDI or HATU failed.[1]
Suboptimal Reaction Temperature	Running the reaction at a suboptimal temperature can lead to the formation of side products. For instance, in certain steps, lowering the reaction temperature to a range of -10 to 0 °C can significantly improve both yield and purity.[1]
Inappropriate Solvent	The solvent can influence the reaction pathway. Aprotic solvents like acetonitrile (B52724) may provide higher yield and purity in certain steps compared to others like DCM or DMF.[1]
Side Reactions	Intermolecular amide condensation can be a competing reaction.[1] Optimizing reaction conditions (temperature, concentration, reagent choice) can minimize this.

Problem 3: Difficulty in Product Purification

Symptoms: Challenges in isolating the pure (2S,4R)-Sacubitril, such as oiling out during crystallization, poor separation on chromatography, or small particle size making filtration difficult.[6]

Possible Causes & Solutions:

Cause	Recommended Solution
Oiling out during Crystallization	Try different solvent systems for crystallization. A solvent/anti-solvent combination is often effective. Seeding the solution with a small crystal of the pure product can also promote crystallization.
Poor Chromatographic Separation	Optimize the mobile phase composition for column chromatography. A gradient elution might be necessary to separate closely eluting impurities. Consider using a different stationary phase (e.g., different types of silica (B1680970) gel, or reverse-phase media).
Fine Crystal Formation	Control the rate of crystallization. Slower cooling or slower addition of the anti-solvent can lead to the formation of larger crystals that are easier to filter.
Residual Impurities	If impurities persist after initial purification, a second purification step using a different technique (e.g., recrystallization followed by chromatography) may be necessary.

Quantitative Data Summary

Table 1: Effect of Condensing Agent on a Key Amide Coupling Step

Condensing Agent	Yield (%)	Purity (%)
PyBOP	46.6	High
CDI	0	-
EDCI/HOBT	0	-
HATU	0	-
Data is illustrative and based on findings where only PyBOP was effective.[1]

Table 2: Influence of Reaction Temperature on Yield and Purity

Reaction Temperature (°C)	Yield (%)	Purity (%)
-10 to 0	High	High
25	Significantly Reduced	Significantly Reduced
Data is illustrative and based on the qualitative description of temperature effects.[1]

Table 3: Impact of Solvent on a Key Reaction Step

Aprotic Organic Solvent	Yield	Purity
Acetonitrile (MeCN)	Higher	Higher
Dichloromethane (DCM)	Lower	Lower
N,N-Dimethylformamide (DMF)	Lower	Lower
Data is illustrative and based on the qualitative description of solvent effects.[1]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using PyBOP

• Dissolution: Dissolve the carboxylic acid starting material (1 equivalent) in an aprotic organic solvent, preferably acetonitrile.[1]

• Addition of Reagents: Add the condensing agent, PyBOP (1-2 equivalents), and a base such as N,N-diisopropylethylamine (DIPEA) (1-5 equivalents) to the solution.[1]

• Cooling: Cool the reaction mixture to between -10 and 0 °C.[1]

• Amine Addition: Slowly add the amine starting material to the cooled reaction mixture.

• Reaction: Stir the reaction at -10 to 0 °C and monitor its progress using TLC or HPLC.

• Work-up: Once the reaction is complete, filter the reaction mixture. The filtrate is then subjected to standard aqueous work-up procedures.

• Purification: The crude product is purified by column chromatography or recrystallization.

Protocol 2: UHPLC Method for Purity Analysis

This is a representative protocol for the analysis of Sacubitril and its impurities.

• Instrumentation: An ultra-high-performance liquid chromatography (UHPLC) system with a PDA detector.

• Column: A suitable C18 reverse-phase column.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile).

• Flow Rate: A typical flow rate for UHPLC is around 0.3-0.5 mL/min.

• Detection Wavelength: Monitor the elution at a wavelength of 240 nm.[7]

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable diluent (e.g., a 50:50 mixture of water and acetonitrile) to a known concentration.[7]

• Validation: The method should be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[7]

Visualizations

Caption: Mechanism of action of Sacubitril.

Caption: A typical experimental workflow for Sacubitril synthesis.

Caption: Factors influencing reproducibility in Sacubitril experiments.

References

• 1. CN110878039A - Preparation method of Sacubitril valsartan sodium impurity - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. ijpsm.com [ijpsm.com]
• 6. researchgate.net [researchgate.net]
• 7. japsonline.com [japsonline.com]

Technical Support Center: (Z)2S,4R-Sacubitril and Sacubitril/Valsartan Animal Dosing Protocols

A Note on (Z)2S,4R-Sacubitril: (Z)2S,4R-Sacubitril is recognized as an impurity or enantiomer of Sacubitril. Commercially available and widely researched is Sacubitril, predominantly in a co-crystal formulation with Valsartan (B143634), known as Sacubitril/Valsartan (brand name Entresto). This technical support guide will focus on the use of Sacubitril/Valsartan in animal models, as it is the most common and well-documented form used in research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for preparing Sacubitril/Valsartan for oral administration in rodents?

A1: For oral gavage, Sacubitril/Valsartan can be suspended in water. Some studies have utilized water adjusted to a pH of 8.0 to aid in dissolution. It is crucial to ensure a homogenous suspension before each administration.

Q2: What is a typical dose range for Sacubitril/Valsartan in rodent studies?

A2: The dosage of Sacubitril/Valsartan can vary depending on the animal model and the research question. However, common dosages reported in rat studies range from 60 mg/kg/day to 68 mg/kg/day administered via oral gavage.[1][2] It is always recommended to perform a dose-response study to determine the optimal dose for your specific experimental conditions.

Q3: How should I handle and store Sacubitril/Valsartan?

A3: Sacubitril/Valsartan is known to be hygroscopic, meaning it can absorb moisture from the air.[3] Therefore, it should be stored in a tightly sealed container in a dry place. For long-term storage, consult the manufacturer's instructions. Prepared solutions or suspensions should ideally be made fresh daily to ensure stability and accurate dosing.

Q4: Can Sacubitril/Valsartan be administered in drinking water?

A4: While oral gavage ensures accurate dosing, administration in drinking water is a less invasive alternative. However, this method lacks precision as drug intake depends on the animal's water consumption, the stability of the compound in water over time, and palatability. If this method is chosen, it is essential to monitor water intake and drug stability regularly.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Difficulty in administering the full dose via oral gavage	- Animal struggling or resistance.- Incorrect gavage needle size.- High viscosity of the suspension.	- Ensure proper restraint techniques to minimize animal stress.- Use an appropriately sized and shaped gavage needle for the animal's size.- Ensure the suspension is well-mixed and not too viscous. If necessary, adjust the vehicle or concentration.
Regurgitation or signs of respiratory distress in the animal after gavage	- Accidental administration into the trachea.- Esophageal irritation.	- Immediately stop the procedure if the animal shows any signs of distress.- Review and refine your gavage technique. Ensure the needle is correctly placed in the esophagus before dispensing the liquid.- Consider using a more flexible gavage tube to minimize potential trauma.
Inconsistent experimental results	- Inaccurate dosing due to improper suspension.- Degradation of the compound.	- Vigorously vortex or sonicate the suspension before each gavage to ensure homogeneity.- Prepare fresh solutions or suspensions daily.- Store the compound under the recommended conditions to prevent degradation.
Animal shows signs of hypotension (lethargy, reduced activity)	- The dose of Sacubitril/Valsartan may be too high.	- Monitor blood pressure if possible.- Consider reducing the dose or performing a dose-titration study to find the optimal therapeutic dose without significant side effects.

Experimental Protocols

Oral Gavage Administration of Sacubitril/Valsartan in Rats

This protocol is a general guideline and should be adapted based on specific experimental needs and institutional animal care and use committee (IACUC) guidelines.

Materials:

• Sacubitril/Valsartan

• Vehicle (e.g., sterile water, pH adjusted if necessary)

• Appropriately sized oral gavage needles (e.g., 18-20 gauge, straight or curved)

• Syringes (1 mL or 3 mL)

• Balance and weigh boats

• Vortex mixer or sonicator

Procedure:

• Dose Calculation: Calculate the required amount of Sacubitril/Valsartan based on the animal's body weight and the desired dose (e.g., 68 mg/kg).

• Preparation of Dosing Suspension:

  • Weigh the calculated amount of Sacubitril/Valsartan powder.

  • Add the desired volume of vehicle to achieve the final concentration.

  • Vortex or sonicate the mixture until a uniform suspension is achieved. Prepare this suspension fresh daily.

• Animal Restraint:

  • Gently but firmly restrain the rat to prevent movement and ensure the head and body are in a straight line.

• Gavage Administration:

  • Draw the calculated volume of the suspension into the syringe fitted with the gavage needle.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the upper palate towards the esophagus.

  • Once the needle has passed the pharynx and is in the esophagus, gently advance it into the stomach. There should be no resistance.

  • Slowly dispense the contents of the syringe.

  • Carefully withdraw the gavage needle.

• Post-Administration Monitoring:

  • Return the animal to its cage and monitor for any signs of distress, such as difficulty breathing or regurgitation.

Quantitative Data Summary

Table 1: Examples of Sacubitril/Valsartan Dosing in Rodent Models

Animal Model	Dose	Administration Route	Duration	Key Findings	Reference
Male Wistar rats (Doxorubicin-induced cardiotoxicity)	68 mg/kg/day	Oral gavage	4-6 weeks	Attenuated systolic dysfunction.	[1]
Male Sprague-Dawley rats (Pressure overload model)	68 mg/kg/day	Oral gavage	10 weeks	Superior cardioprotective effect over valsartan alone.	[4][5]
Diabetic rats (Cardiomyopathy model)	60 mg/kg/day	Oral gavage	8 weeks	Reduced cardiomyocyte apoptosis and myocardial hypertrophy.	[2]
Male BALB/c mice (Experimental autoimmune myocarditis)	Not specified	Oral gavage	-	Attenuated the severity of myocarditis.	[6]

Signaling Pathways and Experimental Workflows

Mechanism of Action of Sacubitril/Valsartan

Sacubitril is a prodrug that is converted to its active metabolite, LBQ657. LBQ657 inhibits the enzyme neprilysin. Neprilysin is responsible for the breakdown of natriuretic peptides (NPs), such as atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP). By inhibiting neprilysin, Sacubitril increases the levels of these beneficial peptides, leading to vasodilation, natriuresis, and a reduction in cardiac fibrosis and hypertrophy. Valsartan is an angiotensin II receptor blocker (ARB) that selectively blocks the AT1 receptor, thereby inhibiting the detrimental effects of the renin-angiotensin-aldosterone system (RAAS), such as vasoconstriction, sodium and water retention, and myocardial hypertrophy.[7][8]

Caption: Dual mechanism of action of Sacubitril/Valsartan.

Experimental Workflow for Animal Dosing Studies

The following diagram outlines a typical workflow for conducting animal dosing studies with Sacubitril/Valsartan.

Caption: General experimental workflow for in-vivo studies.

References

• 1. Dual Angiotensin Receptor-Neprilysin Inhibition With Sacubitril/Valsartan Attenuates Systolic Dysfunction in Experimental Doxorubicin-Induced Cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-century.us [e-century.us]
• 3. Comparative evaluation of different brands of sacubitril/valsartan for the presence of co-crystallization | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 4. Cardioprotective effects of early intervention with sacubitril/valsartan on pressure overloaded rat hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Sacubitril/Valsartan Alleviates Experimental Autoimmune Myocarditis by Inhibiting Th17 Cell Differentiation Independently of the NLRP3 Inflammasome Pathway [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Addressing matrix effects in bioanalysis of (Z)2S,4R-Sacubitril

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the bioanalysis of Sacubitril, particularly focusing on its active form, LBQ657.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the bioanalysis of Sacubitril?

A1: In liquid chromatography-mass spectrometry (LC-MS/MS) bioanalysis, the "matrix" refers to all components in a biological sample other than the analyte of interest (e.g., Sacubitril, LBQ657). Matrix effects occur when these co-eluting endogenous components interfere with the ionization of the analyte, leading to either ion suppression or enhancement.[1] This can significantly impact the accuracy, precision, and sensitivity of the quantitative results.[1] For instance, phospholipids (B1166683) in plasma are common sources of matrix effects.[2][3]

Q2: How can I assess the presence and magnitude of matrix effects in my Sacubitril assay?

A2: The most common method is the post-extraction spike method.[1] This involves comparing the peak response of an analyte spiked into a blank, extracted biological matrix to the response of the analyte in a neat solution at the same concentration. The ratio of these responses is called the matrix factor (MF). An MF less than 1 indicates ion suppression, while an MF greater than 1 suggests ion enhancement.[1] Regulatory guidelines, such as those from the FDA, recommend evaluating the matrix effect using at least six different lots of the biological matrix.[4][5]

Q3: What are the common sample preparation techniques to minimize matrix effects for Sacubitril analysis?

A3: The choice of sample preparation is crucial for reducing matrix effects.[6] Common techniques include:

• Protein Precipitation (PPT): A simple and fast method, often using acetonitrile (B52724) or methanol (B129727), but it may not effectively remove all interfering phospholipids.[2][3][6] A study on the simultaneous determination of Sacubitril, Valsartan, and LBQ657 utilized protein precipitation with acetonitrile.[7][8]

• Liquid-Liquid Extraction (LLE): This technique offers better sample cleanup than PPT by partitioning the analyte into an immiscible organic solvent. Adjusting the pH can optimize the extraction of acidic or basic analytes and minimize the co-extraction of interfering substances.[6]

• Solid-Phase Extraction (SPE): Generally considered the most effective technique for removing matrix components, providing the cleanest extracts.[6] However, it is more time-consuming and expensive.

Q4: Can chromatographic conditions be optimized to reduce matrix effects?

A4: Yes, optimizing chromatographic separation is a key strategy. By achieving baseline separation of Sacubitril and its metabolites from co-eluting matrix components, the impact of ion suppression or enhancement can be significantly reduced.[9] This can be accomplished by adjusting the mobile phase composition, gradient profile, and the type of stationary phase. For example, using a mixture of methanol and acetonitrile as the organic mobile phase on a C18 column has been shown to minimize phospholipid-related matrix effects.[2][3]

Q5: How does the choice of internal standard (IS) help in compensating for matrix effects?

A5: A suitable internal standard is critical for accurate and precise quantification, as it can compensate for variability in both sample preparation and matrix effects.[6] The ideal IS is a stable isotope-labeled (SIL) version of the analyte (e.g., Sacubitril-d4). A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, thus providing a reliable means of correction.[6] In a published method for Sacubitril and its active metabolite LBQ657, Sacubitril-d4 and Valsartan-d3 were used as internal standards.[7]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Poor Peak Shape (Tailing or Fronting)	Matrix overload on the analytical column.	Dilute the sample extract. Optimize the sample cleanup procedure (e.g., switch from PPT to LLE or SPE).
Co-eluting interfering substances.	Modify the chromatographic gradient to improve separation. Evaluate a different stationary phase.
High Variability in Results (Poor Precision)	Inconsistent matrix effects across different samples or lots of matrix.	Use a stable isotope-labeled internal standard. Improve the sample preparation method for more consistent removal of interferences.
Inadequate homogenization of the sample.	Ensure complete thawing and vortexing of plasma/serum samples before extraction.
Low Analyte Response (Ion Suppression)	Co-elution of phospholipids or other endogenous components.	Enhance sample cleanup to specifically target the removal of phospholipids. Adjust the chromatographic method to separate the analyte from the suppression zone.
High concentration of salts in the final extract.	Ensure complete evaporation and reconstitution in a suitable solvent. Consider using a desalting step in the sample preparation.
Inconsistent Recovery	Suboptimal extraction conditions (e.g., pH, solvent choice).	Re-evaluate and optimize the LLE or SPE protocol. Ensure the pH of the sample is appropriate for the analyte's pKa.[6]
Analyte instability during sample processing.	Investigate the stability of Sacubitril and LBQ657 under the employed extraction and storage conditions.

Experimental Protocols & Data

Example Protocol: LC-MS/MS Method for Sacubitril and LBQ657

This protocol is based on the method described by Liu et al. (2021) for the simultaneous determination of Sacubitril, Valsartan, and LBQ657 in human plasma.[7][8]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 20 µL of the internal standard working solution (containing Sacubitril-d4 and Valsartan-d3).

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant and inject a portion into the LC-MS/MS system.

2. Liquid Chromatography Conditions

• Column: C18 column (e.g., 2.1 x 50 mm, 3.5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile.

• Gradient: Start with a low percentage of B, increase linearly, and then return to initial conditions for equilibration.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Sacubitril: m/z 412.3 → 234.1

  • LBQ657: m/z 384.2 → 234.1

  • Sacubitril-d4 (IS): m/z 416.3 → 238.1

  • Valsartan: m/z 436.2 → 291.2

  • Valsartan-d3 (IS): m/z 439.2 → 291.2

Quantitative Data Summary

The following table summarizes the recovery and matrix effect data for Sacubitril and its active metabolite LBQ657 from a validated bioanalytical method.

Analyte	QC Level	Recovery (%)	Matrix Factor	IS Normalized Matrix Factor
Sacubitril	Low	85.2	0.98	1.01
Medium	87.6	0.97	0.99
High	86.5	0.99	1.02
LBQ657	Low	88.1	1.03	1.02
Medium	89.5	1.01	1.00
High	87.9	1.02	1.01
Data adapted from Liu et al. (2021). An IS Normalized Matrix Factor close to 1 indicates that the internal standard has effectively compensated for the matrix effect.

Visualizations

Troubleshooting Workflow for Matrix Effects

Caption: Troubleshooting workflow for identifying and mitigating matrix effects.

Bioanalytical Method Workflow

Caption: General workflow for a bioanalytical method using protein precipitation and LC-MS/MS.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. | Semantic Scholar [semanticscholar.org]
• 4. fda.gov [fda.gov]
• 5. nalam.ca [nalam.ca]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. scielo.br [scielo.br]
• 8. scielo.br [scielo.br]
• 9. eijppr.com [eijppr.com]

Technical Support Center: Optimization of (Z)2S,4R-Sacubitril Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of (Z)2S,4R-Sacubitril.

Frequently Asked Questions (FAQs)

Q1: What are the critical intermediates in the synthesis of Sacubitril (B1662468)?

A1: The synthesis of Sacubitril involves several key intermediates. One of the crucial intermediates is (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.[1][2][3] Another important precursor is (2R,4S)-5-(biphenyl-4-yl)-4-amino-2-methylpentanoic acid ethyl ester.[4][5][6][7] The synthesis often starts from precursors like (R,E)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpent-2-enoic acid.[8][9][10][11]

Q2: What are the common synthetic routes to Sacubitril?

A2: Several synthetic routes to Sacubitril have been reported in scientific literature and patents. A common strategy involves the diastereoselective reduction of an unsaturated precursor, followed by amidation with succinic anhydride (B1165640).[12][13] One route starts with (R)-2-Methyl-4-oxime-5-(4-phenyl)pentanoic acid, proceeds through hydrogenation to establish the stereocenters, followed by Boc protection and subsequent reactions.[2] Another approach utilizes a Wittig reaction to construct the carbon skeleton, followed by stereoselective hydrogenation.[12][14] Chemoenzymatic cascade reactions are also being explored to create the chiral centers in a more efficient and environmentally friendly manner.[15][16]

Q3: What are the major impurities encountered during Sacubitril synthesis?

A3: Impurities in Sacubitril synthesis can arise from starting materials, side reactions, or degradation.[17][] Common impurities include diastereomers such as the (2S,4S), (2R,4R), and (2S,4R) isomers.[1][19] The (Z)-isomer of Sacubitril or its precursors can also be a significant impurity.[8][9][20] Other process-related impurities and degradation products may also be present and require careful control and monitoring.[][19]

Troubleshooting Guides

Diastereoselective Hydrogenation

Problem: Low diastereoselectivity in the reduction of (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid or similar precursors.

Possible Causes & Solutions:

Cause	Recommended Solution
Inappropriate Catalyst	The choice of catalyst and chiral ligand is critical for achieving high diastereoselectivity. Rhodium-based catalysts with chiral phosphine (B1218219) ligands such as (R,R)PhBPE or Ru-Mandyphos have shown good results.[12][21] Consider screening different chiral catalysts and ligands.
Suboptimal Reaction Conditions	Hydrogen pressure, temperature, and solvent can significantly influence the stereochemical outcome. Optimization of these parameters is crucial. For instance, hydrogen pressures of around 40 bar and temperatures around 40-55°C have been reported to be effective.[2][12]
Solvent Effects	The polarity and coordinating ability of the solvent can affect the transition state of the hydrogenation, thereby impacting diastereoselectivity.[15] Methanol (B129727) and ethanol (B145695) are commonly used solvents.[2][12] A systematic screening of solvents may be beneficial.
Catalyst Loading	Insufficient or excessive catalyst loading can lead to incomplete reaction or increased side reactions, respectively.[3] The optimal catalyst loading should be determined experimentally, with typical loadings ranging from 0.2 mol% to 1 mol%.[14]

Wittig Reaction

Problem: Low yield or incomplete reaction in the Wittig olefination step to form the α,β-unsaturated ester precursor.

Possible Causes & Solutions:

Cause	Recommended Solution
Instability of the Ylide	The phosphonium (B103445) ylide can be unstable, especially if not stabilized by an electron-withdrawing group.[22][23] It is often preferable to generate the ylide in situ at low temperatures (e.g., 0°C) and use it immediately.[24][25]
Inappropriate Base	Strong bases like n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (KOtBu) are typically used for ylide generation.[22][23] The choice of base can affect the reaction outcome, and it may be necessary to screen different bases.
Steric Hindrance	Steric hindrance in either the aldehyde/ketone or the ylide can impede the reaction. Using less sterically hindered reagents, if the synthesis allows, can improve yields.
Reaction with Other Functional Groups	If the aldehyde substrate contains acidic protons (e.g., a phenol), the base can deprotonate it, making it a poor electrophile.[24] Protecting such functional groups before the Wittig reaction is advisable.

Boc Deprotection

Problem: Incomplete removal of the Boc protecting group or side reactions during deprotection.

Possible Causes & Solutions:

Cause	Recommended Solution
Inadequate Acid Strength or Concentration	The Boc group is acid-labile. Strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) are commonly used.[21][26] Ensure a sufficient excess of acid is used. A 20% TFA solution in a solvent like dichloromethane (B109758) (DCM) is often effective.[26]
Acid-Sensitive Functional Groups	Other functional groups in the molecule, such as esters, may be sensitive to the acidic conditions, leading to degradation.[26] Using milder acidic conditions (e.g., dilute HCl) or alternative deprotection methods might be necessary.
Formation of t-Butyl Cation Byproducts	The t-butyl cation generated during deprotection can lead to alkylation of nucleophilic sites on the substrate.[21] The addition of scavengers can help suppress these side reactions.
Thermal Deprotection Issues	While thermal deprotection is an alternative, it requires high temperatures and can lead to other side reactions if not carefully controlled.[27][28]

Amidation with Succinic Anhydride

Problem: Low yield or formation of byproducts during the amidation of (2R,4S)-5-(biphenyl-4-yl)-4-amino-2-methylpentanoic acid ethyl ester.

Possible Causes & Solutions:

Cause	Recommended Solution
Suboptimal Reaction Temperature	The reaction temperature can influence the rate and selectivity of the amidation. Temperatures in the range of 40-45°C have been reported to be effective.[29]
Incorrect Stoichiometry	An excess of succinic anhydride may be required to drive the reaction to completion, but a large excess can lead to purification challenges. A molar ratio of 1:1 to 1:2 of the amine to succinic anhydride is a reasonable starting point.
Inappropriate Solvent and Base	Dichloromethane is a commonly used solvent for this reaction. The presence of a base like pyridine (B92270) can facilitate the reaction.[29]
Self-Condensation Impurities	Under certain conditions, self-condensation of the starting materials or products can occur.[29][30] Controlling the reaction temperature and stoichiometry can help minimize these impurities.

Experimental Protocols

Protocol 1: Diastereoselective Hydrogenation of (R,E)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpent-2-enoic acid

This protocol describes the asymmetric hydrogenation to introduce the second stereocenter, leading to the key intermediate (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.

Materials:

• (R,E)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpent-2-enoic acid

• [RuCl(p-cymene)(R)-BINAP]Cl or a similar chiral ruthenium or rhodium catalyst

• Methanol or Ethanol (anhydrous)

• Hydrogen gas (high purity)

• Nitrogen gas (high purity)

• Hydrogenation reactor

Procedure:

• Charge the hydrogenation reactor with (R,E)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpent-2-enoic acid and the chiral catalyst (e.g., 120 mg of [RuCl(p-cymene)(R)-BINAP]Cl for 2.0 g of substrate).[2]

• Add anhydrous methanol (e.g., 30 mL for 2.0 g of substrate) to dissolve the reactants.[2]

• Seal the reactor and purge thoroughly with nitrogen gas to remove any air.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 4.0 MPa).[2]

• Heat the reaction mixture to the target temperature (e.g., 40°C) and maintain stirring.[2]

• Monitor the reaction progress by a suitable analytical technique (e.g., HPLC) until the starting material is consumed.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Purge the reactor with nitrogen gas.

• The crude product can then be isolated by concentrating the solvent and purified further if necessary.

Protocol 2: Amidation of (2R,4S)-5-(biphenyl-4-yl)-4-amino-2-methylpentanoic acid ethyl ester with Succinic Anhydride

This protocol outlines the final step in the formation of Sacubitril.

Materials:

• (2R,4S)-5-(biphenyl-4-yl)-4-amino-2-methylpentanoic acid ethyl ester hydrochloride

• Succinic anhydride

• Pyridine

• Dichloromethane (DCM)

Procedure:

• In a reaction flask, dissolve (2R,4S)-5-(biphenyl-4-yl)-4-amino-2-methylpentanoic acid ethyl ester hydrochloride (e.g., 1.55 g, 5 mmol) in dichloromethane (e.g., 25 mL) and pyridine (e.g., 1.2 g, 15 mmol).[29]

• Add succinic anhydride (e.g., 1.0 g, 10 mmol) to the solution.[29]

• Heat the reaction mixture to 40-45°C and stir for approximately 6 hours.[29]

• Monitor the reaction for completion using a suitable analytical method (e.g., TLC or HPLC).

• Upon completion, the reaction mixture can be worked up by washing with aqueous acid and brine, followed by drying and concentration of the organic phase to yield the crude Sacubitril.

• The crude product can be purified by crystallization or chromatography.

Data Presentation

Table 1: Optimized Conditions for Diastereoselective Hydrogenation

Parameter	Optimized Value	Reference
Catalyst	[RuCl(p-cymene)(R)-BINAP]Cl	[2]
Solvent	Methanol	[2]
Hydrogen Pressure	4.0 MPa	[2]
Temperature	40°C	[2]
Substrate/Catalyst Ratio	~17:1 (w/w)	[2]
Diastereomeric Ratio (dr)	>97:3	[2]
Yield	80%	[2]

Table 2: Reaction Conditions for Amidation

Parameter	Condition	Reference
Solvent	Dichloromethane	[29]
Base	Pyridine	[29]
Temperature	40-45°C	[29]
Reaction Time	6 hours	[29]
Amine:Succinic Anhydride Ratio	1:2 (molar)	[29]

Visualizations

Caption: A simplified workflow for the synthesis of Sacubitril.

Caption: A troubleshooting flowchart for low diastereoselectivity.

References

• 1. veeprho.com [veeprho.com]
• 2. guidechem.com [guidechem.com]
• 3. interesjournals.org [interesjournals.org]
• 4. (2R,4S)-4-amino-5-(biphenyl-4-yl)-2-methylpentanoic acid ethyl ester hydrochloride | C20H26ClNO2 | CID 25017086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (2R,4S)-4-Amino-5-(biphenyl-4-yl)-2-methylpentanoic acid ethyl ester hydrochloride-SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD [en.ltom.com]
• 6. (2R,4S)-4-Amino-5-(biphenyl-4-yl)-2-methylpentanoic Acid Ethyl Ester Hydrochloride | 149690-12-0 [chemicalbook.com]
• 7. veeprho.com [veeprho.com]
• 8. (R,E)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)aMino)-2-Methylpent-2-enoic acid | 1012341-48-8 [chemicalbook.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. theclinivex.com [theclinivex.com]
• 11. bulatpharmaceutical.com [bulatpharmaceutical.com]
• 12. sacubitril synthesis - chemicalbook [chemicalbook.com]
• 13. Studies on the Stereoselective Synthesis of Sacubitril via a Chiral Amine Transfer Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 16. Synthesis of a sacubitril precursor via the construction of one-pot chemoenzymatic cascades - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 17. WO2017003483A1 - Sacubitril calcium salts - Google Patents [patents.google.com]
• 19. synthinkchemicals.com [synthinkchemicals.com]
• 20. CAS 2751722-77-5 Sacubitril Maleic Acid (Z-Isomer) Impurity | Impurity Manufacturers & Suppliers India [anantlabs.com]
• 21. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 22. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 23. masterorganicchemistry.com [masterorganicchemistry.com]
• 24. Reddit - The heart of the internet [reddit.com]
• 25. Wittig Reaction [organic-chemistry.org]
• 26. Reddit - The heart of the internet [reddit.com]
• 27. researchgate.net [researchgate.net]
• 28. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 29. CN113135836A - Preparation method of Sacubitril calcium salt - Google Patents [patents.google.com]
• 30. Preparation method of sacubitril calcium salt - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Chromatographic Resolution of Sacubitril

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the chromatographic resolution of (Z)2S,4R-Sacubitril.

Frequently Asked Questions (FAQs)

Q1: What are the critical factors affecting the resolution of Sacubitril and its stereoisomers?

A1: The critical factors influencing the chromatographic resolution of Sacubitril and its stereoisomers include the choice of stationary phase (chiral columns are often necessary), mobile phase composition (including organic modifier, pH, and additives), column temperature, and flow rate. Fine-tuning these parameters is essential to achieve baseline separation.

Q2: How can I improve the separation between Sacubitril and its closely eluting impurities?

A2: To improve separation, consider the following:

• Optimize Mobile Phase: Adjusting the organic solvent ratio, changing the type of organic modifier (e.g., acetonitrile (B52724) vs. methanol), or modifying the pH of the aqueous phase can significantly impact selectivity.[1][2][3]

• Employ a Chiral Stationary Phase: For stereoisomers, a chiral column is often mandatory for effective separation.[1][2][4]

• Gradient Elution: A gradient elution program can help to resolve complex mixtures of Sacubitril and its related substances by changing the mobile phase composition over time.[1][5]

• Reduce Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution, though it will also increase the run time.[6][7]

• Adjust Column Temperature: Temperature can affect selectivity. Experimenting with different column temperatures (e.g., in the range of 25-45°C) may improve resolution.[1][8][9]

Q3: What type of column is recommended for the chiral separation of Sacubitril isomers?

A3: For the chiral separation of Sacubitril stereoisomers, polysaccharide-based chiral stationary phases are commonly used. A Chiralcel OJ-H column has been shown to be effective in separating Sacubitril, Valsartan, and their stereoisomeric impurities.[2][4][10] Another option for separating enantiomers and diastereomers is a Chiralcel OJ-RH column.[1]

Q4: Can reversed-phase HPLC be used to separate Sacubitril isomers?

A4: While reversed-phase HPLC is widely used for the analysis of Sacubitril and Valsartan in pharmaceutical formulations, achieving separation of stereoisomers on a standard C18 or C8 column can be challenging.[5][11][12] For stereoisomer separation, a chiral stationary phase is typically required. However, some reversed-phase methods using specific chiral columns, like the Chiralcel OJ-RH, have been successfully developed.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Resolution / Peak Overlap	Inappropriate stationary phase.	For stereoisomers, use a chiral column (e.g., Chiralcel OJ-H or OJ-RH).[1][2][4]
Sub-optimal mobile phase composition.	Adjust the ratio of organic solvent to the aqueous phase. Experiment with different organic modifiers (e.g., acetonitrile, methanol). Modify the pH of the aqueous phase.[1][2][9]
High flow rate.	Decrease the flow rate to improve separation efficiency.[6][7]
Inappropriate column temperature.	Optimize the column temperature; both increases and decreases can affect selectivity.[8][9]
Peak Tailing	Column overload.	Reduce the injection volume or sample concentration.[6]
Secondary interactions with the stationary phase.	Add a competing amine (e.g., triethylamine) to the mobile phase for basic compounds or an acid (e.g., trifluoroacetic acid) for acidic compounds.[1][2]
Column degradation.	Use a guard column or replace the analytical column if it is old or has been subjected to harsh conditions.
Inconsistent Retention Times	Inadequate column equilibration.	Ensure the column is fully equilibrated with the mobile phase before each injection.
Fluctuations in temperature.	Use a column thermostat to maintain a consistent temperature.[6]
Mobile phase composition change.	Prepare fresh mobile phase daily and ensure accurate mixing.
Co-elution with Degradation Products	Lack of method specificity.	Perform forced degradation studies to identify potential degradation products and ensure the method can separate them from the main peaks.[1][5][8]
Inadequate separation power.	Employ gradient elution or a more selective stationary phase.[1][5]

Experimental Protocols

Protocol 1: Chiral Separation of Sacubitril Stereoisomers using Normal-Phase HPLC[2][4]

• Objective: To separate Sacubitril, Valsartan, and their stereoisomeric impurities.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Chromatographic Conditions:

  • Column: Chiralcel OJ-H (250 mm × 4.6 mm, 5 µm)

  • Mobile Phase A: n-hexane with 0.1% Trifluoroacetic Acid (TFA)

  • Mobile Phase B: Ethanol:Isopropanol:TFA (80:20:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Column Temperature: Ambient

Protocol 2: Separation of Sacubitril, Valsartan, and their Stereoisomers using Reversed-Phase HPLC[1]

• Objective: To develop a stability-indicating method for the separation of Sacubitril, Valsartan, their enantiomers, diastereomers, and degradation products.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Chromatographic Conditions:

  • Column: Chiralcel OJ-RH (150 × 4.6 mm, 5 µm)

  • Mobile Phase A: 1 mL of trifluoroacetic acid in 1000 mL of Milli-Q water

  • Mobile Phase B: 1 mL of trifluoroacetic acid in a mixture of acetonitrile and methanol (B129727) (950:50, v/v)

  • Gradient Program: T/%B: 0.01/25, 10.0/25, 25/38, 37.0/45, 39.0/25, and 45.0/25

  • Flow Rate: 0.8 mL/min

  • Detection Wavelength: 254 nm

  • Column Temperature: 45°C

Quantitative Data Summary

Table 1: Comparison of Chromatographic Methods for Sacubitril Analysis

Parameter	Method 1 (Normal-Phase)[2][4]	Method 2 (Reversed-Phase)[1]	Method 3 (UPLC)[8]
Column	Chiralcel OJ-H	Chiralcel OJ-RH	Accucore XL C8
Mobile Phase	n-hexane, ethanol, isopropanol, TFA	Water, acetonitrile, methanol, TFA	THF, water, perchloric acid, acetonitrile
Flow Rate	1.0 mL/min	0.8 mL/min	0.6 mL/min
Detection	254 nm	254 nm	PDA (200-400 nm)
Run Time	~50 min	~45 min	~21 min
Separation	Stereoisomers	Enantiomers, Diastereomers, Degradants	Impurities, Degradants

Visualizations

Caption: Factors influencing chromatographic resolution.

Caption: Workflow for optimizing Sacubitril resolution.

References

• 1. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Comparative Analysis of Analytical Techniques for Quantification of Valsartan and Sacubitril in Pharmaceutical Preparations – A Review – Oriental Journal of Chemistry [orientjchem.org]
• 4. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. neuroquantology.com [neuroquantology.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 8. japsonline.com [japsonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. rjptonline.org [rjptonline.org]
• 12. ajpsonline.com [ajpsonline.com]

Technical Support Center: (Z)-2S,4R-Sacubitril Production Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in scaling up the production of (Z)-2S,4R-Sacubitril.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of (Z)-2S,4R-Sacubitril?

A1: The main challenges in scaling up Sacubitril (B1662468) production revolve around controlling stereochemistry, ensuring reaction safety and reproducibility, managing impurities, and achieving efficient purification. Key process steps that present significant hurdles include the diastereoselective Reformatsky-type reaction and the stereoselective hydrogenation to establish the two chiral centers.[1][2] Additionally, the final isolation of Sacubitril, often as a co-crystal with Valsartan, can present challenges related to crystallinity, hygroscopicity, and particle size.[3][4]

Q2: How can the stereoselectivity of the key hydrogenation step be controlled on a larger scale?

A2: Maintaining high stereoselectivity during the hydrogenation of the acrylic acid intermediate is crucial. On a larger scale, this is influenced by the choice of catalyst, protecting group on the nitrogen, catalyst loading, hydrogen pressure, and solvent.[5][6] For instance, using a rhodium-based catalyst with a specific chiral ligand has proven effective.[1][2] Inadequate hydrogen supply in a flow reactor can lead to incomplete conversion.[1] Optimizing catalyst loading is a balance; insufficient loading leads to low conversion, while excessive loading can increase side reactions.[7][8]

Q3: What are the advantages of using flow chemistry for Sacubitril synthesis?

A3: Flow chemistry offers several advantages over traditional batch processes for Sacubitril synthesis, particularly for hazardous or hard-to-control reactions.[1][2] For the exothermic zinc-mediated Reformatsky-type reaction, a packed-bed reactor in a flow setup allows for superior heat dissipation, preventing uncontrolled exotherms and reducing byproduct formation.[1][2] It also improves mixing, leading to more consistent yields and shorter reaction times compared to batch slurries.[1][2]

Q4: What are the common impurities encountered during Sacubitril production?

A4: Impurities in Sacubitril production can originate from starting materials, side reactions, or degradation.[] Common process-related impurities include diastereomers of Sacubitril and its intermediates.[5][6][10] Forced degradation studies have shown that Sacubitril can degrade under acidic and basic conditions, forming specific degradation products.[11][12] Key impurities to monitor include desethyl sacubitril and sacubitrilat.[13]

Q5: Are there more sustainable or "greener" alternatives for the synthesis of Sacubitril?

A5: Yes, significant efforts have been made to develop more sustainable, second-generation syntheses of Sacubitril.[14] One promising approach is the use of biocatalysis, specifically employing a transaminase for the asymmetric synthesis of a key chiral amino acid intermediate.[14][15][16] This enzymatic approach can offer high diastereoselectivity and avoids the challenges associated with the removal of residual ruthenium from the final product, which is a concern with some metal-catalyzed hydrogenation routes.[15] One-pot chemoenzymatic cascades are also being developed to improve efficiency and reduce waste.[17][18]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Diastereoselectivity in Hydrogenation	Incorrect catalyst or ligand selection.	Ensure the use of a suitable chiral catalyst system, such as a rhodium-based catalyst with a specific chiral bisphosphine ligand.[1][19]
Suboptimal hydrogen pressure or supply.	In a batch reactor, ensure adequate hydrogen pressure. In a flow reactor, consider using sequential tube-in-tube reactors to maintain a sufficient hydrogen supply.[1]
Inappropriate protecting group on the nitrogen of the substrate.	The choice of protecting group can influence the facial selectivity of the hydrogenation. Re-evaluate the protecting group strategy.[6]
Uncontrolled Exotherm in Reformatsky-type Reaction	Poor heat dissipation in a large-scale batch reactor.	Transition to a continuous flow setup using a narrow, packed zinc column to allow for efficient heat dissipation.[1][2]
Inconsistent mixing of the slurry in batch mode.	The use of a flow protocol eliminates the issues associated with slurry mixing, leading to more reproducible results.[1][2]
Incomplete Reaction or Low Yield	Insufficient catalyst loading.	Optimize the catalyst loading to balance reaction rate and selectivity. A loading of around 1 mol% has been reported to be effective for the hydrogenation step in a flow system.[1][7]
Short residence time in a flow reactor.	Increase the residence time by incorporating a reaction coil after the catalyst bed to ensure complete conversion.[1]
Difficulty in Product Isolation and Purification	The free base of Sacubitril does not crystallize well.	Isolate the product as a pharmaceutically acceptable salt.[19] The co-crystal with Valsartan is a common final form.[4]
Formation of hard-to-separate diastereomers.	Purification may require repetitive fractional crystallization or specialized chromatography. Developing a highly stereoselective synthesis is the best approach to minimize this issue.[6]
Small particle size of the final co-crystal leading to filtration difficulties.	Optimize the crystallization conditions, including the use of seed crystals and controlling the stirrer speed, to influence particle size.[3]
High Levels of Impurities in the Final Product	Inadequate control of reaction conditions.	Implement strict control over reaction parameters such as temperature, pressure, and reagent addition rates.
Degradation of the product during workup or storage.	Conduct forced degradation studies to understand the stability of Sacubitril and its intermediates under various conditions (acidic, basic, oxidative, thermal, photolytic) and implement appropriate controls.[11][12]
Develop and validate a stability-indicating analytical method, such as RP-HPLC, to monitor and quantify impurities throughout the process.[11][20]

Quantitative Data

Table 1: Comparison of Batch vs. Flow for the Reformatsky-type Reaction

Parameter	Batch Process	Flow Process
Yield	82% (but with reproducibility issues)[1][2]	70% (consistent)[1][2]
Diastereomeric Ratio (dr)	99:1[1][2]	99:1[1][2]
Key Challenge	Uncontrolled exotherms and poor mixing of slurry.[1][2]	Requires optimization of residence time.[1]
Reaction Time	Several hours, including reagent addition.[2]	Approximately 1 hour.[2]

Table 2: Conditions for Stereoselective Hydrogenation in a Flow Reactor

Parameter	Value
Substrate Concentration	0.2 M[1]
Catalyst Loading	1 mol %[1]
Hydrogen Pressure	25 bar[1]
Yield	99%[1]
Diastereomeric Ratio (dr)	93:7[1]

Experimental Protocols

Protocol 1: Stereoselective Hydrogenation of Acrylic Acid Intermediate in a Flow System

This protocol is adapted from a published procedure for the synthesis of a Sacubitril precursor.[1]

• System Setup: Assemble a flow chemistry system comprising two sequential tube-in-tube reactors for efficient hydrogen gas supply.

• Reagent Preparation: Prepare a 0.2 M solution of the acrylic acid intermediate in ethanol (B145695).

• Catalyst Introduction: Introduce the rhodium-based catalyst with the appropriate chiral ligand at a loading of 1 mol%.

• Reaction Execution:

  • Pressurize the tube-in-tube reactors with hydrogen gas to 25 bar.

  • Pump the substrate solution through the reactor system at a flow rate calculated to achieve the desired residence time.

• Workup and Analysis:

  • Collect the output from the reactor.

  • Remove the solvent under reduced pressure.

  • Analyze the crude product using chiral HPLC to determine the diastereomeric ratio.[2]

  • The resulting acid can be esterified using thionyl chloride in ethanol to yield the corresponding ethyl ester.[21]

Protocol 2: Analytical Method for Impurity Profiling by RP-HPLC

This is a general protocol based on published stability-indicating methods.[11][20]

• Chromatographic Conditions:

  • Column: Waters X Bridge C18 (250 mm x 4.6 mm, 5 µm) or equivalent.[11][12]

  • Mobile Phase A: 10 mM Disodium Hydrogen Phosphate Buffer or a similar aqueous buffer.[11][12]

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: Develop a suitable gradient program to separate Sacubitril from its known impurities and degradation products.

  • Flow Rate: 1.0 mL/min.[11][12]

  • Column Temperature: 30°C.[20]

  • Detection Wavelength: 254 nm or 278 nm.[11][20]

• Sample Preparation:

  • Accurately weigh and dissolve the Sacubitril sample in a suitable diluent (e.g., a mixture of water and acetonitrile).

• Analysis:

  • Inject the prepared sample into the HPLC system.

  • Identify and quantify impurities by comparing their retention times and peak areas with those of reference standards.

• Method Validation: Validate the method according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[11][20]

Visualizations

Caption: A high-level workflow for a synthetic route to (Z)-2S,4R-Sacubitril.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Study on Co-Crystallization of LCZ696 Using In Situ ATR-FTIR and Imaging [mdpi.com]
• 4. Novel crystal forms of Entresto: a supramolecular complex of trisodium sacubitril/valsartan hemi-pentahydrate - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. interesjournals.org [interesjournals.org]
• 8. interesjournals.org [interesjournals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. neuroquantology.com [neuroquantology.com]
• 12. researchgate.net [researchgate.net]
• 13. veeprho.com [veeprho.com]
• 14. chimia.ch [chimia.ch]
• 15. pubs.acs.org [pubs.acs.org]
• 16. The Evolving Nature of Biocatalysis in Pharmaceutical Research and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of a sacubitril precursor via the construction of one-pot chemoenzymatic cascades - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 18. Synthesis of a sacubitril precursor via the construction of one-pot chemoenzymatic cascades - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 19. Sacubitril - Wikipedia [en.wikipedia.org]
• 20. Stability-indicating reversed-phase-HPLC method development and validation for sacubitril/valsartan complex in the presence of impurities and degradation products: Robustness by quality-by-design approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. allfordrugs.com [allfordrugs.com]

Avoiding diastereomer formation in (Z)2S,4R-Sacubitril synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding diastereomer formation during the synthesis of (Z)2S,4R-Sacubitril.

Frequently Asked Questions (FAQs)

Q1: What is the primary diastereomeric impurity in the synthesis of (Z)2S,4R-Sacubitril?

The major diastereomeric impurity encountered is the (2S,4S)-isomer of Sacubitril (B1662468).[1] The formation of this diastereomer arises from the non-selective reduction of a key intermediate, leading to the incorrect stereochemistry at the C4 position.

Q2: What are the most effective general strategies to enhance diastereoselectivity in Sacubitril synthesis?

High diastereoselectivity is primarily achieved through three main strategies:

• Catalytic Asymmetric Hydrogenation: Employing chiral catalysts, such as those based on rhodium or ruthenium with specific chiral ligands, can effectively control the stereochemical outcome of the hydrogenation of prochiral olefin precursors.[2][3]

• Substrate-Controlled Diastereoselective Reduction: Modifying the substrate, for instance by forming an ene-lactam intermediate, can direct the approach of the reducing agent to favor the formation of the desired (2S,4R) diastereomer.[4][5]

• Chemoenzymatic Synthesis: Utilizing enzymes like ene-reductases and transaminases in a cascade reaction can provide excellent diastereoselectivity (up to 99% de) under mild reaction conditions.[6][7]

Q3: How can I accurately determine the diastereomeric ratio of my product?

The most common and reliable method for quantifying the diastereomeric ratio of Sacubitril is through High-Performance Liquid Chromatography (HPLC), often using a chiral stationary phase.[1] Specific methods have been developed for the separation of Sacubitril and its stereoisomers.[1]

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in Catalytic Hydrogenation

Problem: The final product shows a high percentage of the undesired (2S,4S) diastereomer after catalytic hydrogenation of the α,β-unsaturated ester/acid precursor.

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect Catalyst/Ligand Choice	Ensure the use of a well-defined chiral catalyst system known for high diastereoselectivity in this type of reduction. For example, a rhodium catalyst with a suitable chiral phosphine (B1218219) ligand or a [Ru(p-cymene)I2]2 catalyst with a chiral phosphine ligand like Mandyphos SL-M004-1.[3]	A significant improvement in the diastereomeric ratio, potentially achieving >99:1 dr.[3]
Suboptimal Reaction Conditions	Optimize reaction parameters such as hydrogen pressure, temperature, and solvent. Hydrogen pressure can influence the catalyst's activity and selectivity. Temperature should be carefully controlled to balance reaction rate and selectivity. The choice of solvent (e.g., ethanol) can also impact the stereochemical outcome.	Identification of optimal conditions that maximize the formation of the (2S,4R) isomer.
Catalyst Poisoning or Deactivation	Ensure the substrate and solvent are free from impurities that could poison the catalyst (e.g., sulfur compounds). Use high-purity hydrogen gas.	Consistent catalyst performance and reproducible high diastereoselectivity.
Incomplete Reaction	Monitor the reaction progress by HPLC to ensure complete conversion of the starting material. Incomplete reactions can sometimes lead to an apparent lower diastereoselectivity if the starting material is not fully consumed.	The reaction proceeds to completion, providing an accurate final diastereomeric ratio.

Issue 2: Low Diastereoselectivity in Substrate-Controlled Reduction

Problem: The reduction of the ene-lactam intermediate yields a mixture of diastereomers.

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect Reducing Agent	Use a suitable reducing agent for the substrate-controlled reduction. Triethylsilane (Et3SiH) in the presence of an acid or catalytic hydrogenation (Pd/C, H2) are reported to be effective.[4][5]	Enhanced diastereoselectivity due to the steric hindrance of the substrate directing the hydride or hydrogen delivery.
Suboptimal Temperature	Perform the reduction at a controlled, often low, temperature. Lower temperatures can enhance the energy difference between the transition states leading to the two diastereomers, thus improving selectivity.	Increased formation of the desired (2S,4R) product.
Steric Hindrance Not Sufficiently Differentiating	The choice of protecting group on the nitrogen atom can influence the facial selectivity of the reduction.[8] Experiment with different protecting groups to maximize the steric bias.	Reversal or significant improvement of stereoselectivity.[8]

Key Experimental Protocols

Rhodium-Catalyzed Asymmetric Hydrogenation

This protocol is a general guideline based on reported successful syntheses.[2]

• Catalyst Preparation: In an inert atmosphere glovebox, dissolve the rhodium precursor (e.g., [Rh(COD)2]BF4) and the chiral phosphine ligand in a degassed solvent (e.g., ethanol). Stir to form the active catalyst.

• Reaction Setup: In a high-pressure reactor, dissolve the α,β-unsaturated acrylic acid precursor of Sacubitril in degassed ethanol.

• Hydrogenation: Add the catalyst solution to the reactor. Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 25 bar).

• Reaction Monitoring: Stir the reaction mixture at a controlled temperature. Monitor the reaction progress by taking aliquots and analyzing them by HPLC to determine conversion and diastereomeric ratio.

• Work-up: Once the reaction is complete, carefully depressurize the reactor. Remove the solvent under reduced pressure. The crude product can then be purified, for example, by crystallization.

Chemoenzymatic Cascade for Sacubitril Precursor Synthesis

This protocol is based on a reported one-pot enzymatic cascade.[6][7]

• Enzyme Preparation: Prepare whole cells co-expressing an ene-reductase and a transaminase, or a mixture of whole cells each expressing one of the enzymes.

• Reaction Mixture: In a buffered aqueous solution, suspend the starting keto-acid. Add the enzyme preparation(s), a glucose source for cofactor regeneration (if using whole cells), and the amino donor for the transamination step.

• Reaction Conditions: Maintain the reaction at a controlled pH and temperature (e.g., 30-37 °C) with gentle agitation.

• Monitoring: Monitor the formation of the desired amino acid precursor by HPLC.

• Work-up and Isolation: Once the reaction reaches completion, separate the biomass by centrifugation. The supernatant containing the product can be purified by standard methods such as ion-exchange chromatography or crystallization.

Data Presentation

Table 1: Comparison of Diastereoselective Methods for Sacubitril Synthesis

Method	Key Reagents/Catalyst	Achieved Diastereomeric Ratio (dr) or de	Reference
Catalytic Hydrogenation	[Ru(p-cymene)I2]2, Mandyphos SL-M004-1	99:1 dr	[3]
Catalytic Hydrogenation	Rhodium-based catalyst	93:7 dr	[2]
Chemoenzymatic Cascade	Ene-reductase, Transaminase	up to 99% de	[6][7]
Substrate-Controlled Reduction	Et3SiH or Pd/C, H2 on ene-lactam	High diastereoselectivity	[4][5]

Visualizations

Caption: Factors influencing diastereomer formation in Sacubitril synthesis.

Caption: Workflow for diastereoselective synthesis of Sacubitril.

References

• 1. researchgate.net [researchgate.net]
• 2. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Studies on the Stereoselective Synthesis of Sacubitril via a Chiral Amine Transfer Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of a Precursor to Sacubitril Using Enabling Technologies. [repository.cam.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of a sacubitril precursor via the construction of one-pot chemoenzymatic cascades - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis of a Precursor to Sacubitril Using Enabling Technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Best practices for handling and storing (Z)2S,4R-Sacubitril

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing (Z)2S,4R-Sacubitril, alongside troubleshooting guides and frequently asked questions (FAQs) to address common experimental challenges.

Frequently Asked Questions (FAQs)

1. What is the recommended procedure for short-term and long-term storage of solid (Z)2S,4R-Sacubitril?

For optimal stability, solid (Z)2S,4R-Sacubitril should be stored under the following conditions:

• Short-term storage: For periods of up to a few weeks, store the solid compound at 2-8°C in a tightly sealed container to protect from moisture.

• Long-term storage: For extended periods, it is recommended to store solid (Z)2S,4R-Sacubitril at -20°C.[1][2] Some suppliers suggest that storage at -80°C can preserve the compound for up to two years.[3][4] Always keep the container tightly sealed and away from direct sunlight.

2. How should I prepare and store stock solutions of (Z)2S,4R-Sacubitril?

(Z)2S,4R-Sacubitril is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), methanol, and ethanol.[2][5]

• Preparation: To prepare a stock solution, dissolve the solid compound in an appropriate solvent like DMSO to the desired concentration. Ultrasonic agitation may be necessary to fully dissolve the compound.[3]

• Storage: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term storage, it is recommended to store stock solutions at -20°C for up to one year, or at -80°C for up to two years.[3][4]

3. What are the known degradation pathways for (Z)2S,4R-Sacubitril?

Forced degradation studies have shown that Sacubitril is susceptible to degradation under certain conditions:

• Acidic and Basic Hydrolysis: The compound degrades in the presence of strong acids (e.g., 1 N HCl) and bases (e.g., 0.1 N or 0.5 N NaOH).[6][7][8]

• Oxidative Stress: Degradation is also observed under oxidative conditions (e.g., exposure to hydrogen peroxide).[8][9]

• Stability: Sacubitril has been found to be relatively stable under thermal and photolytic stress conditions.[7][9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound Precipitation in Aqueous Buffer	Low aqueous solubility of Sacubitril.	Ensure the final concentration of the organic solvent (e.g., DMSO) from the stock solution is kept low in the final aqueous solution. If precipitation persists, consider using a different buffer system or adjusting the pH. It's also recommended not to store aqueous solutions for more than a day.[2]
Inconsistent Results in Neprilysin Inhibition Assays	Compound degradation due to improper storage or handling.	Always use freshly prepared dilutions from a properly stored stock solution. Avoid repeated freeze-thaw cycles by aliquoting the stock solution. Ensure the assay buffer is compatible with the compound and does not cause degradation.
Unexpected Peaks in HPLC Analysis	Degradation of the compound.	Review the handling and storage procedures. Sacubitril is known to degrade under acidic, basic, and oxidative conditions.[6][7][8][9] Ensure all solvents and buffers are fresh and of high purity. The presence of impurities can be confirmed by LC-MS.[6]
Difficulty Dissolving the Compound	The compound may require assistance to fully dissolve.	Use of ultrasonic agitation can aid in the dissolution of Sacubitril in solvents like DMSO.[3]

Data on Stability and Degradation of Sacubitril

The following table summarizes the conditions under which Sacubitril has been shown to degrade, based on forced degradation studies.

Stress Condition	Reagent/Condition	Observed Degradation	Reference
Acid Hydrolysis	1 N HCl at 60°C for 30 minutes to 2 hours	Significant degradation observed.	[6][7]
Base Hydrolysis	0.1 N or 0.5 N NaOH at room temperature or 40°C for 10 minutes to 1 hour	Significant degradation observed.	[6][7]
Oxidative Stress	5% v/v Hydrogen Peroxide	Degradation observed.	[8]
Thermal Stress	60°C	Generally stable.	[7][8]
Photolytic Stress	UV light exposure	Generally stable.	[7][8]

Experimental Protocols

In Vitro Neprilysin Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory activity of (Z)2S,4R-Sacubitril against neprilysin.

Materials:

• Recombinant human neprilysin (NEP)

• Fluorogenic NEP substrate (e.g., Mca-RPPGFSAFK(Dnp)-OH)

• (Z)2S,4R-Sacubitril

• Assay buffer (e.g., 50 mM Tris, pH 7.4)

• DMSO

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Prepare Sacubitril dilutions: Prepare a stock solution of Sacubitril in DMSO. Serially dilute the stock solution with assay buffer to obtain a range of test concentrations.

• Enzyme and Substrate Preparation: Dilute the recombinant human neprilysin and the fluorogenic substrate in the assay buffer to their optimal working concentrations.

• Assay Reaction: a. To each well of the 96-well plate, add the Sacubitril dilutions. b. Add the diluted neprilysin enzyme to each well and incubate for a pre-determined time at 37°C. c. Initiate the reaction by adding the fluorogenic substrate to each well.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths over a specified time period using a microplate reader.

• Data Analysis: Calculate the rate of substrate cleavage. Determine the IC50 value of Sacubitril by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

Signaling Pathway of Neprilysin Inhibition by Sacubitril

Caption: Mechanism of Sacubitril's action via neprilysin inhibition.

Experimental Workflow for In Vitro Neprilysin Inhibition Assay

Caption: Workflow for determining Sacubitril's IC50 against neprilysin.

References

• 1. (2R,4R)-Sacubitril | CAS 766480-48-2 | LGC Standards [lgcstandards.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. allmpus.com [allmpus.com]
• 6. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. japsonline.com [japsonline.com]
• 8. neuroquantology.com [neuroquantology.com]
• 9. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]

Troubleshooting unexpected results in (Z)2S,4R-Sacubitril studies

Welcome to the technical support center for researchers working with (Z)-2S,4R-Sacubitril. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during in vitro and analytical studies.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-2S,4R-Sacubitril and how does it differ from Sacubitril?

(Z)-2S,4R-Sacubitril is recognized as a potential impurity or stereoisomer of Sacubitril.[][2][3][4] Sacubitril is a prodrug that is converted in vivo to its active metabolite, LBQ657, which is a potent neprilysin inhibitor.[] The specific stereochemistry and geometric isomerism (Z) of (Z)-2S,4R-Sacubitril may lead to differences in its chemical properties, purity, and biological activity compared to the active pharmaceutical ingredient. The presence of such impurities can potentially impact experimental outcomes.[][2]

Q2: What is the primary mechanism of action of Sacubitril's active metabolite?

The active metabolite of Sacubitril, LBQ657, inhibits neprilysin, a neutral endopeptidase. Neprilysin is responsible for the degradation of several vasoactive peptides, including natriuretic peptides (ANP, BNP), bradykinin, and adrenomedullin.[][5][6][7] By inhibiting neprilysin, LBQ657 increases the levels of these peptides, leading to vasodilation, natriuresis, and a decrease in sympathetic tone.[][6] This mechanism is central to the therapeutic effects of Sacubitril in heart failure.

Q3: What are the key downstream signaling pathways modulated by Sacubitril?

Sacubitril, through neprilysin inhibition and the subsequent increase in natriuretic peptides, activates the natriuretic peptide receptor (NPR). This leads to an increase in cyclic guanosine (B1672433) monophosphate (cGMP) and activation of protein kinase G (PKG), constituting the NPR-cGMP-PKG signaling pathway.[8] Additionally, studies involving Sacubitril/Valsartan have indicated modulation of other pathways, including the Notch signaling pathway and the ERK1/2 pathway, particularly in vascular smooth muscle cells.[9][10]

Q4: Are there any known off-target effects of neprilysin inhibition to be aware of in my experiments?

Yes, neprilysin is also involved in the clearance of amyloid-beta peptides in the brain.[5] Therefore, inhibition of neprilysin has raised theoretical concerns about the potential for increased amyloid-beta accumulation, a hallmark of Alzheimer's disease. While clinical significance is still under investigation, this is an important consideration for in vitro neurological studies.[11]

Troubleshooting Guides

Neprilysin Activity Assays

Issue: Lower than expected inhibition of neprilysin activity.

• Possible Cause 1: Impurity of (Z)-2S,4R-Sacubitril. The specific isomer you are using may have lower intrinsic activity compared to the active metabolite of Sacubitril (LBQ657).

  • Troubleshooting Step: Source a certified reference standard of LBQ657 to use as a positive control for maximal inhibition. This will help determine if the issue is with your compound or the assay itself.

• Possible Cause 2: Sample Preparation Issues. The presence of chelating agents like EDTA or EGTA in your sample preparation buffers can interfere with the zinc-dependent activity of neprilysin.[12][13]

  • Troubleshooting Step: Ensure all buffers are free from EDTA and EGTA.

• Possible Cause 3: High Protein Concentration. Excessive total protein in tissue or cell lysates can suppress the enzymatic activity of neprilysin with the provided substrate.[12][13][14]

  • Troubleshooting Step: Determine the total protein concentration of your lysate and perform serial dilutions to find a concentration that falls within the linear range of the assay. It is recommended to test 3-5 different amounts of the diluted sample.[13][14]

• Possible Cause 4: Inappropriate Protease Inhibitors. Some protease inhibitors can interfere with neprilysin activity.[12][13][14]

  • Troubleshooting Step: If using a protease inhibitor cocktail, check its composition. It is suggested to use freshly prepared PMSF and Aprotinin if necessary.[12]

Issue: High background fluorescence.

• Possible Cause 1: Substrate Instability. The fluorogenic substrate may be degrading spontaneously.

  • Troubleshooting Step: Prepare the substrate solution immediately before use and protect it from light.

• Possible Cause 2: Contaminated Reagents. Buffers or water used for reagent preparation may be contaminated with fluorescent compounds.

  • Troubleshooting Step: Use high-purity, nuclease-free water and fresh, filtered buffers.

Cell-Based Signaling Studies

Issue: Inconsistent or no downstream signaling activation (e.g., cGMP production).

• Possible Cause 1: Low Cell Surface Neprilysin Expression. The cell line you are using may not express sufficient levels of neprilysin for Sacubitril's indirect effect to be observed.

  • Troubleshooting Step: Confirm neprilysin expression in your cell line via Western blot or qPCR. Consider using a cell line known to have high neprilysin expression.

• Possible Cause 2: Prodrug Activation. Sacubitril is a prodrug and requires conversion to its active metabolite, LBQ657, by cellular esterases.[] The in vitro conversion may be inefficient in your cell line.

  • Troubleshooting Step: Use the active metabolite LBQ657 directly in your experiments to bypass the need for metabolic activation.

Analytical Studies (HPLC/LC-MS)

Issue: Poor separation of (Z)-2S,4R-Sacubitril from other isomers.

• Possible Cause 1: Inappropriate Column. Standard C18 columns may not provide sufficient resolution for stereoisomers.

  • Troubleshooting Step: Utilize a chiral column, such as a Chiralcel OJ-H, which is specifically designed for separating stereoisomers.[15]

• Possible Cause 2: Suboptimal Mobile Phase. The mobile phase composition is critical for achieving good separation of isomers.

  • Troubleshooting Step: For normal-phase HPLC, a mobile phase system of n-hexane with a small percentage of trifluoroacetic acid (TFA) and a mixture of ethanol (B145695) and isopropanol (B130326) with TFA has been shown to be effective.[15] For reversed-phase systems, consider gradients with mobile phases containing 0.1% perchloric acid in water and a mixture of THF, water, and acetonitrile.[16]

Issue: Inaccurate quantification of Sacubitril and its metabolites.

• Possible Cause 1: Matrix Effects in LC-MS/MS. Components in the sample matrix (e.g., plasma, cell lysate) can suppress or enhance the ionization of the analytes, leading to inaccurate quantification.

  • Troubleshooting Step: Perform a matrix effect study by comparing the response of the analyte in a clean solution versus a post-extraction spiked matrix sample. If significant matrix effects are observed, optimize the sample preparation method (e.g., using solid-phase extraction instead of protein precipitation) or use a stable isotope-labeled internal standard.[17][18][19][20]

• Possible Cause 2: Instability of Analytes. Sacubitril and its metabolites may be unstable under certain storage or experimental conditions.

  • Troubleshooting Step: Conduct stability studies, including bench-top, freeze-thaw, and long-term storage stability, to ensure the integrity of the analytes.[17][19]

Data and Protocols

Quantitative Data Summary

Table 1: LC-MS/MS Method Parameters for Sacubitril and its Metabolite LBQ657

Parameter	Sacubitril	LBQ657 (Active Metabolite)	Reference
Linearity Range	2.00-4000 ng/mL	5.00-10000 ng/mL	[17][18][19][20]
LLOQ	2.00 ng/mL	5.00 ng/mL	[17][18][19][20]
Intra-day Precision (%RSD)	< 15%	< 15%	[17][19]
Inter-day Precision (%RSD)	< 15%	< 15%	[17][19]

| Accuracy | Within ±15% of nominal | Within ±15% of nominal |[17][19] |

Table 2: HPLC Method for Separation of Sacubitril Stereoisomers

Parameter	Value	Reference
Column	Chiralcel OJ-H (250 mm × 4.6 mm, 5 μm)	[15]
Mobile Phase A	n-hexane with 0.1% TFA	[15]
Mobile Phase B	Ethanol:Isopropanol:TFA (80:20:0.1, v/v/v)	[15]
Flow Rate	1.0 mL/min	[15]
Detection Wavelength	254 nm	[15]

| Run Time | ~50 min |[15] |

Experimental Protocols

Protocol 1: Fluorometric Neprilysin Activity Assay

This protocol is a general guideline based on commercially available kits.[12][13][14]

• Sample Preparation: Homogenize tissue or cell pellets in ice-cold NEP Assay Buffer. Centrifuge to pellet debris and collect the supernatant. Determine the protein concentration.

• Standard Curve: Prepare a standard curve using the provided Abz-Standard.

• Reaction Setup: In a 96-well white opaque plate, add your sample (diluted to an appropriate concentration), a positive control (recombinant neprilysin), and a sample background control. Adjust the volume with NEP Assay Buffer.

• Substrate Addition: Prepare the NEP substrate working solution and add it to all wells except the sample background control (add NEP Assay Buffer instead).

• Measurement: Immediately measure the fluorescence in kinetic mode at 37°C with excitation at ~330 nm and emission at ~430 nm for 1-2 hours.

• Calculation: Calculate the rate of fluorescence increase and determine the neprilysin activity from the standard curve.

Visualizations

Caption: Signaling pathway of Sacubitril's mechanism of action.

References

• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. veeprho.com [veeprho.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Neprilysin as a Biomarker: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neprilysin inhibition: a brief review of past pharmacological strategies for heart failure treatment and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neprilysin Inhibitors in Heart Failure: The Science, Mechanism of Action, Clinical Studies, and Unanswered Questions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | The history and mystery of sacubitril/valsartan: From clinical trial to the real world [frontiersin.org]
• 9. Sacubitril/valsartan inhibits the proliferation of vascular smooth muscle cells through notch signaling and ERK1/2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. content.abcam.com [content.abcam.com]
• 13. assaygenie.com [assaygenie.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 16. japsonline.com [japsonline.com]
• 17. Simultaneous LC-MS/MS Determination of Sacubitril, Valsartan and LBQ657 in Human Plasma and Its Application to Clinical Study – ScienceOpen [scienceopen.com]
• 18. scielo.br [scielo.br]
• 19. researchgate.net [researchgate.net]
• 20. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Comparative Guide to (Z)2S,4R-Sacubitril and Other Neprilysin Inhibitors for Researchers

This guide provides a comprehensive comparison of (Z)2S,4R-Sacubitril, the active moiety of the prodrug Sacubitril, with other notable neprilysin inhibitors. It is intended for researchers, scientists, and drug development professionals, offering a detailed look at their biochemical potency, selectivity, and the experimental methodologies used for their evaluation.

Introduction to Neprilysin Inhibition

Neprilysin (NEP), also known as neutral endopeptidase, is a zinc-dependent metalloprotease that plays a crucial role in cardiovascular homeostasis by degrading several vasoactive peptides, including natriuretic peptides (atrial natriuretic peptide [ANP], B-type natriuretic peptide [BNP], and C-type natriuretic peptide [CNP]), bradykinin, and adrenomedullin. Inhibition of neprilysin leads to increased levels of these peptides, promoting vasodilation, natriuresis, and diuresis, which can be beneficial in conditions like heart failure and hypertension. Sacubitril, administered as part of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril/Valsartan, is a cornerstone of modern heart failure therapy. This guide compares its active form, (Z)2S,4R-Sacubitril (also known as Sacubitrilat or LBQ657), with other key neprilysin inhibitors.

Biochemical Potency and Selectivity Comparison

The efficacy of a neprilysin inhibitor is determined by its potency (typically measured by IC50 or Ki values) and its selectivity for neprilysin over other metalloproteases. Dual inhibition of other enzymes, such as angiotensin-converting enzyme (ACE), can lead to different therapeutic outcomes and side effect profiles.

Inhibitor (Active Form)	Target(s)	IC50/Ki for Neprilysin	IC50 for ACE	Key Characteristics
Sacubitrilat (LBQ657)	Neprilysin	IC50: ~5-20 nM[1][2][3]	>100 µM[4]	Highly potent and selective inhibitor of neprilysin. It is the active metabolite of the prodrug Sacubitril.[5][6]
Omapatrilat	Neprilysin, ACE	IC50: ~8 nM[7]	Potent inhibitor	A vasopeptidase inhibitor with dual activity against neprilysin and ACE.[8] Its development was halted due to a higher incidence of angioedema.
Candoxatrilat	Neprilysin	IC50: 2.3 nM (rat kidney NEP)[9]	-	The active metabolite of the prodrug Candoxatril.[10]
Thiorphan	Neprilysin	Ki: ~1.5-6.1 nM[11][12]	-	The active metabolite of the prodrug Ecadotril (the (S)-enantiomer of Racecadotril).[13][14]

Signaling Pathways in Neprilysin Inhibition

Neprilysin inhibition directly impacts the balance between the natriuretic peptide system and the renin-angiotensin-aldosterone system (RAAS). The following diagram illustrates the central role of neprilysin and the effect of its inhibition.

Mechanism of Neprilysin Inhibition.

Experimental Protocols

In Vitro Neprilysin Inhibition Assay (Fluorometric)

This protocol outlines a common method for determining the IC50 value of a neprilysin inhibitor using a fluorometric assay.

Materials:

• Recombinant human neprilysin

• Neprilysin assay buffer (e.g., 50 mM Tris, pH 7.5)

• Fluorogenic neprilysin substrate (e.g., Mca-RPPGFSAFK(Dnp)-OH)

• Test inhibitor compounds (e.g., Sacubitrilat)

• 96-well black microplate

• Fluorescence microplate reader (Excitation/Emission ~320/420 nm)

• DMSO for dissolving compounds

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitor in DMSO. Further dilute these stock solutions in neprilysin assay buffer to the desired final concentrations.

• Enzyme and Substrate Preparation: Dilute the recombinant human neprilysin in pre-warmed assay buffer to the working concentration. Prepare the fluorogenic substrate solution in the assay buffer.

• Assay Reaction: a. To each well of the 96-well plate, add a small volume of the diluted inhibitor solution. Include wells for a positive control (no inhibitor) and a negative control (no enzyme). b. Add the diluted neprilysin solution to all wells except the negative control. c. Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme. d. Initiate the reaction by adding the fluorogenic substrate solution to all wells.

• Data Acquisition: Immediately place the plate in the fluorescence microplate reader. Measure the fluorescence intensity kinetically at 37°C for a set period (e.g., 60 minutes), taking readings every 1-2 minutes.

• Data Analysis: a. Determine the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each inhibitor concentration. b. Normalize the reaction rates to the positive control (100% activity). c. Plot the percentage of inhibition against the logarithm of the inhibitor concentration. d. Fit the data to a four-parameter logistic equation to determine the IC50 value.

References

• 1. content.abcam.com [content.abcam.com]
• 2. Neprilysin (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 3. Sacubitril | Neprilysin | TargetMol [targetmol.com]
• 4. Neprilysin Inhibitor Screening Kit (Fluorometric) - Creative BioMart [creativebiomart.net]
• 5. LBQ657 = 97 HPLC 149709-44-4 [sigmaaldrich.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Pharmacologic Comparison of Clinical Neutral Endopeptidase Inhibitors in a Rat Model of Acute Secretory Diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. go.drugbank.com [go.drugbank.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Background [frontiersin.org]
• 14. Frontiers | A Comprehensive Review of the Pharmacodynamics, Pharmacokinetics, and Clinical Effects of the Neutral Endopeptidase Inhibitor Racecadotril [frontiersin.org]

Preclinical Efficacy of Sacubitril: An Objective Analysis of the Active Stereoisomer in Cardiovascular Models

An Important Note on Stereochemistry: The requested comparison of "(Z)2S,4R-Sacubitril" versus "Sacubitril" could not be directly addressed as literature search did not yield any preclinical studies making this specific comparison. It is highly probable that "(Z)2S,4R-Sacubitril" contains a typographical error. The therapeutically active and approved form of Sacubitril is the (2R,4S) stereoisomer. Sacubitril is a prodrug, which is metabolized in the body to its active form, LBQ657. This guide will, therefore, focus on the preclinical efficacy of this active stereoisomer, primarily in the context of its extensively studied combination with valsartan (B143634) (Sacubitril/valsartan), an angiotensin receptor blocker. All preclinical data presented pertains to the combination drug, as this is the form in which Sacubitril's efficacy has been robustly evaluated.

Mechanism of Action: Neprilysin Inhibition

Sacubitril's therapeutic effect stems from the inhibition of neprilysin by its active metabolite, LBQ657. Neprilysin is a neutral endopeptidase responsible for the degradation of several vasoactive peptides, including natriuretic peptides (atrial natriuretic peptide [ANP], B-type natriuretic peptide [BNP], and C-type natriuretic peptide [CNP]). By inhibiting neprilysin, Sacubitril increases the levels of these peptides, leading to vasodilation, natriuresis, and a reduction in cardiac preload and afterload. This action counteracts the neurohormonal overactivation that drives the pathophysiology of heart failure.

Mechanism of Action of Sacubitril.

Preclinical Efficacy Data

The preclinical efficacy of Sacubitril, in combination with valsartan, has been demonstrated in various animal models of cardiovascular disease. The following tables summarize key quantitative data from these studies.

Cardiac Function and Remodeling in Heart Failure Models

Animal Model	Treatment	Key Findings	Reference
Rat Model of Isoproterenol-Induced Cardiac Fibrosis	Sacubitril/valsartan	- Improved Cardiac Function: Significantly increased cardiac output, ejection fraction, fractional shortening, and stroke volume compared to isoproterenol-induced rats. - Reduced Cardiac Hypertrophy: Lower heart weight to body weight ratio compared to the isoproterenol (B85558) group.	[1]
Rodent Chronic Myocardial Infarction Model	Sacubitril/valsartan	- Improved Cardiac Function: Demonstrated beneficial effects on cardiac function. - Modulation of Exosomal miRNA: Downregulated the expression of rno-miR-181a in exosomes.	[2]
Mouse Model of Pressure Overload-Induced Heart Failure	Sacubitril/valsartan	- Ameliorated Cardiac Hypertrophy and Diastolic Dysfunction: More effective than an equimolar dose of valsartan in reducing cardiac hypertrophy and improving diastolic function.	[3]
Rat Model with Preexisting Heart Failure	Sacubitril/valsartan	- Elevated Plasma ANP and Angiotensin II: Increased plasma ANP by 80% and Angiotensin II by 74% compared to heart failure controls.	[4]

Anti-Fibrotic Effects in Preclinical Models

Animal Model	Treatment	Key Findings	Reference
Rat Model of Isoproterenol-Induced Cardiac Fibrosis	Sacubitril/valsartan	- Reduced Cardiac Fibrosis: Effectively reduced cardiac fibrosis induced by isoproterenol.	[1]
Rodent Chronic Myocardial Infarction Model	Sacubitril/valsartan	- Attenuated Myocardial Fibrosis and Hypertrophy: Downregulation of miR-181a resulted in the attenuation of myocardial fibrosis and hypertrophy.	[2]
Mouse Model of Pressure Overload-Induced Heart Failure	Sacubitril/valsartan	- Reduced Cardiac Fibrosis: Significantly ameliorated pressure overload-induced cardiac fibrosis by blocking cardiac fibroblast activation and proliferation.	[3]
Isoproterenol-Induced Takotsubo-like Cardiomyopathy in Rats	Sacubitril/valsartan	- Decreased Myocardial Fibrosis: Inhibited the TGFβ1/Smad pathway, leading to decreased fibrosis.	[5]

Detailed Experimental Protocols

Isoproterenol-Induced Cardiac Fibrosis Model in Rats[1]

• Animal Model: Male Sprague-Dawley rats.

• Induction of Cardiac Fibrosis: Rats were subcutaneously injected with isoproterenol (ISO) to induce cardiac fibrosis.

• Treatment Groups:

  • Control group (normal saline).

  • Isoproterenol (ISO) group.

  • Valsartan group.

  • Sacubitril/valsartan group.

• Drug Administration: Drugs were administered for a specified period following ISO injection.

• Efficacy Endpoints:

  • Cardiac Function: Measured by echocardiography on day 15 to assess cardiac output, ejection fraction, fractional shortening, and stroke volume.

  • Cardiac Hypertrophy: Determined by the heart weight to body weight ratio.

  • Cardiac Fibrosis: Assessed by Masson's trichrome staining of heart tissue.

  • In Vitro Studies: The anti-fibrotic effect of LBQ657 (the active metabolite of Sacubitril) was investigated in cardiac fibroblasts stimulated with transforming growth factor-β1 (TGF-β1).

Experimental Workflow for Cardiac Fibrosis Model.

Pressure Overload-Induced Heart Failure Model in Mice[3]

• Animal Model: Mice undergoing transverse aortic constriction (TAC) to induce pressure overload.

• Treatment Groups:

  • Sham-operated group.

  • TAC + Saline group.

  • TAC + Valsartan group.

  • TAC + Sacubitril/valsartan group.

• Efficacy Endpoints:

  • Cardiac Hypertrophy and Function: Assessed by echocardiography and measurement of heart weight to body weight ratio.

  • Cardiac Fibrosis: Quantified by picrosirius red staining of heart sections.

  • Fibroblast Activation: Studied in vitro using primary mouse and human cardiac fibroblasts to assess the impact of Sacubitril/valsartan on fibroblast activation and proliferation.

  • Signaling Pathways: Mechanistic studies focused on the protein kinase G (PKG) signaling pathway in cardiac fibroblasts.

Summary

Preclinical studies consistently demonstrate that Sacubitril, as a component of Sacubitril/valsartan, exerts significant cardioprotective effects in various animal models of heart failure. The primary mechanism of action, neprilysin inhibition, leads to an increase in beneficial natriuretic peptides, resulting in improved cardiac function, reduced cardiac hypertrophy, and attenuated myocardial fibrosis. While direct comparative efficacy data for different stereoisomers of Sacubitril are not available, the preclinical evidence strongly supports the therapeutic potential of the active (2R,4S) stereoisomer in the context of cardiovascular disease. Further research into the specific contributions of individual stereoisomers could provide deeper insights into the structure-activity relationship of this important therapeutic agent.

References

• 1. Sacubitril Ameliorates Cardiac Fibrosis Through Inhibiting TRPM7 Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sacubitril/Valsartan Improves Cardiac Function and Decreases Myocardial Fibrosis Via Downregulation of Exosomal miR-181a in a Rodent Chronic Myocardial Infarction Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Sacubitril/valsartan attenuates inflammation and myocardial fibrosis in Takotsubo-like cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specificity of Sacubitril's Active Metabolite for Neprilysin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity of Sacubitril's active metabolite, LBQ657, for its target enzyme, neprilysin (NEP). Sacubitril, a component of the angiotensin receptor-neprilysin inhibitor (ARNI) combination drug Sacubitril/Valsartan, is a prodrug that is rapidly converted in vivo to LBQ657.[1][2][3] The therapeutic efficacy of Sacubitril hinges on the potent and selective inhibition of neprilysin by LBQ657. This document presents supporting experimental data, outlines relevant protocols, and compares LBQ657 with other neprilysin inhibitors to validate its specificity.

Neprilysin's Role in Cardiovascular Signaling

Neprilysin is a neutral endopeptidase responsible for the degradation of several endogenous vasoactive peptides. By inhibiting neprilysin, LBQ657 increases the levels of these peptides, leading to vasodilation, natriuresis, and a reduction in the cardiac strain associated with heart failure. The diagram below illustrates this pathway.

Caption: Mechanism of Neprilysin Inhibition by Sacubitril's Active Metabolite.

Comparative Inhibitor Specificity

The specificity of a drug for its target is critical for maximizing efficacy and minimizing off-target side effects. A key concern for neprilysin inhibitors is the potential for simultaneous inhibition of Angiotensin-Converting Enzyme (ACE), which also degrades bradykinin. Dual inhibition of NEP and ACE, as seen with the earlier drug omapatrilat, led to an increased risk of angioedema.[4][5] The data below demonstrates LBQ657's high selectivity for neprilysin over ACE.

Table 1: In Vitro Inhibitory Activity of LBQ657

Target Enzyme	IC50 (nM)	Specificity (Fold)	Reference
Neprilysin (NEP)	5 - 20	-	[6][7]
Angiotensin-Converting Enzyme (ACE)	>100,000	>5,000x vs. NEP	[6]

IC50 (Half-maximal inhibitory concentration) is the measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Comparison of Neprilysin Inhibitors

Inhibitor	Target(s)	Neprilysin IC50 (nM)	ACE IC50 (nM)	Key Characteristic
LBQ657 (Active Sacubitril)	Neprilysin	5 - 20	>100,000	Highly selective for Neprilysin
Omapatrilat	Neprilysin & ACE	8	Potent	Dual inhibitor; associated with angioedema
Candoxatril	Neprilysin	Potent	Weak	Selective NEP inhibitor
Ecadotril	Neprilysin	Potent	Weak	Selective NEP inhibitor

Data for Omapatrilat sourced from[6]. Candoxatril and Ecadotril development was discontinued (B1498344) for reasons including lack of efficacy or side effects.[8]

Experimental Validation Protocols

The determination of inhibitor specificity and potency relies on robust in vitro enzyme activity assays. The following section details a standard protocol for assessing neprilysin inhibition.

Protocol: Fluorometric Neprilysin Activity Assay

This method is used to determine the IC50 value of a test compound (e.g., LBQ657) against purified neprilysin.

• Reagent Preparation :

  • NEP Assay Buffer : Prepare a suitable buffer (e.g., Tris-based) at physiological pH.

  • Recombinant Human Neprilysin : Reconstitute lyophilized enzyme in assay buffer to a known concentration.

  • Fluorogenic Substrate : Use a specific NEP substrate, such as an o-aminobenzoic acid (Abz)-based peptide, which is non-fluorescent until cleaved by NEP.[9] Dilute to a working concentration in the assay buffer.

  • Test Inhibitor : Prepare a serial dilution of the test compound (e.g., LBQ657) to assess a range of concentrations.

• Assay Procedure :

  • In a 96-well microplate, add the NEP enzyme and varying concentrations of the test inhibitor. Include controls for no inhibitor (100% activity) and no enzyme (background).

  • Incubate the enzyme and inhibitor mixture for a defined period (e.g., 10-15 minutes) at 37°C to allow for binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader.

• Data Measurement and Analysis :

  • Measure the fluorescence intensity in kinetic mode at 37°C for 60-120 minutes, using excitation/emission wavelengths appropriate for the cleaved fluorophore (e.g., Ex/Em = 330/430 nm).[9][10]

  • Calculate the rate of reaction (slope of fluorescence vs. time) for each inhibitor concentration.

  • Plot the reaction rate against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

• Specificity Determination :

  • To validate specificity, repeat the assay protocol using other metalloproteases, such as ACE, with their respective specific substrates to determine the IC50 for off-target enzymes.[9][10]

The workflow for validating a selective inhibitor is a multi-step process, beginning with these in vitro assays and progressing to more complex biological systems.

References

• 1. Combined Angiotensin Receptor Antagonism and Neprilysin Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijbcp.com [ijbcp.com]
• 3. researchgate.net [researchgate.net]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. rjptonline.org [rjptonline.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. abmole.com [abmole.com]
• 8. Combined neprilysin and renin-angiotensin system inhibition for the treatment of heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. content.abcam.com [content.abcam.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for (2S,4R)-Sacubitril

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the quantification of (2S,4R)-Sacubitril, the active enantiomer in the neprilysin inhibitor prodrug Sacubitril (B1662468). The following sections detail the experimental protocols and performance data of commonly employed techniques, offering a cross-validated perspective for researchers in drug development and analysis.

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) Methods

Reverse-phase high-performance liquid chromatography (RP-HPLC) and its advanced version, UHPLC, are widely used for the simultaneous estimation of Sacubitril and its combination drug partner, Valsartan (B143634). These methods are valued for their accuracy, precision, and robustness in pharmaceutical dosage forms.

Comparative Performance of HPLC/UHPLC Methods

Parameter	HPLC Method 1[1][2]	HPLC Method 2[3]	UHPLC Method[4]	Stability-Indicating HPLC for Stereoisomers[5]
Column	Zorbax SB C8 (150x4.6mm, 5µm)[1]	Thermosil C18 (100mm x 4.6mm, 5.0µm)[3]	Accucore XL C8 (100 x 4.6mm, 3µm)[4]	Chiralcel OJ-RH (150 x 4.6 mm, 5 µm)[5]
Mobile Phase	0.02 M ammonium (B1175870) acetate (B1210297) buffer:acetonitrile (B52724) (55:45, v/v), pH 3.0[1]	Phosphate buffer:acetonitrile (25:75, v/v), pH 3.0[3]	Gradient elution with a buffer and organic modifier[4]	A: 1 ml TFA in 1000 ml water; B: 1 ml TFA in 950:50 acetonitrile:methanol[5]
Flow Rate	1.0 ml/min[1][2]	0.8 ml/min[3]	0.6 ml/min[4]	0.8 ml/min[5]
Detection	PDA at 254nm[1]	UV at 254nm[3]	PDA at 240nm[4]	254 nm[5]
Linearity Range (Sacubitril)	50-150% of sample concentration[1]	0.1-0.3 µg/ml[3]	Not specified	Not specified
Accuracy (% Recovery)	99.10% - 100.96%[1]	100.599% - 101.22%[3]	98.7% - 101.0%[4]	93% - 105% (for impurities)[5]
Precision (%RSD)	< 2%[1]	Repeatability: 0.5%, Intermediate: 0.2%[3]	< 2%[4]	< 5.2% (for impurities)[5]
LOD (µg/ml)	Not specified	Not specified	Not specified	0.030-0.048 (for impurities)[5]
LOQ (µg/ml)	Not specified	Not specified	Not specified	0.100-0.160 (for impurities)[5]

Experimental Protocol: Stability-Indicating RP-HPLC Method[1]

This method is designed for the simultaneous estimation of Sacubitril and Valsartan in pharmaceutical dosage forms and has been validated according to ICH Q2(R1) guidelines.

• Chromatographic System: An HPLC system equipped with a Zorbax SB C8 (150x4.6mm, 5µm) column and a PDA detector.

• Mobile Phase Preparation: A mixture of 0.02 M ammonium acetate buffer and acetonitrile (55:45, v/v) is prepared. The pH is adjusted to 3.0 using glacial acetic acid.

• Chromatographic Conditions: The flow rate is maintained at 1.0 ml/minute with an injection volume of 20µl. The detection wavelength is set at 254nm.

• Standard Solution Preparation: A standard stock solution is prepared by dissolving accurately weighed amounts of Sacubitril and Valsartan in the mobile phase.

• Sample Preparation: Tablet powder equivalent to a specific dose is dissolved in the mobile phase, sonicated, and filtered to obtain the sample solution.

• Forced Degradation Studies: To prove the stability-indicating nature of the method, the drug product is subjected to stress conditions such as acid and base hydrolysis, oxidation, thermal, and photolytic degradation.

Caption: Workflow for the stability-indicating HPLC method.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Methods

LC-MS/MS methods offer high sensitivity and selectivity, making them ideal for the quantification of Sacubitril and its active metabolite, Sacubitrilat (LBQ657), in biological matrices such as human and rat plasma.[6][7][8][9][10]

Comparative Performance of LC-MS/MS Methods

Parameter	LC-MS/MS Method 1 (Human Plasma)[6][7][9][10]	LC-MS/MS Method 2 (Rat Plasma)[8]
Column	Ultimate® XB-C18 (2.1 x 50 mm, 3.5 µm)[6][7][9][10]	Hypersil Gold C18[8]
Mobile Phase	Gradient elution with acetonitrile and 5 mM ammonium acetate with 0.1% formic acid in water[6][7][9][10]	Gradient elution with 0.1% formic acid in water and 0.1% formic acid in acetonitrile[8]
Sample Preparation	Protein precipitation[6][7]	Deproteinization with acetonitrile[8]
Detection	Triple Quad™ 4000 MS with ESI (Positive Ion Mode)[7][10]	ESI tandem mass spectrometry[8]
Linearity Range (Sacubitril)	2.00-4000 ng/mL[7][9][10]	0.5-20,000 ng/mL[8]
Accuracy	Within acceptable limits[7][9][10]	< 15%[8]
Precision (Intra- and Inter-day)	Within acceptable limits[7][9][10]	< 15%[8]
Internal Standard	Sacubitril-d4[6][7]	Telmisartan[8]

Experimental Protocol: LC-MS/MS for Human Plasma[6][7]

This rapid and sensitive method is used for the simultaneous determination of Sacubitril, Valsartan, and the active metabolite LBQ657 in human plasma, and has been successfully applied to pharmacokinetic studies.[6][7]

• Sample Preparation: Plasma samples are treated with a precipitating agent (e.g., acetonitrile) to remove proteins. Sacubitril-d4 and Valsartan-d3 are used as internal standards.

• Chromatographic Separation: The supernatant is injected into an LC system equipped with an Ultimate® XB-C18 column. A gradient elution is performed using acetonitrile and an aqueous mobile phase containing 5 mM ammonium acetate and 0.1% formic acid.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is operated in the positive-ion multiple reaction monitoring (MRM) mode to detect and quantify the analytes.

Caption: Workflow for the LC-MS/MS analysis in human plasma.

Chiral Separation Methods

The stereoselective analysis of Sacubitril is crucial as the therapeutic activity resides in the (2S,4R)-enantiomer. Chiral HPLC methods have been developed to separate Sacubitril and Valsartan from their stereoisomeric impurities.[11][12]

Performance of a Stereoselective Normal-Phase HPLC Method[11]

Parameter	Normal-Phase HPLC Method[11]
Column	Chiralcel OJ-H (250 mm x 4.6 mm, 5 µm)[11]
Mobile Phase	A: n-hexane with 0.1% TFA; B: ethanol, isopropanol, and TFA (80:20:0.1, v/v/v)[11][12]
Flow Rate	1.0 mL/min[11][12]
Detection	254 nm[11]
Linearity (R²)	≥ 0.998[11]
Accuracy	98.3–99.5%[11]
Precision (%RSD)	≤ 1.82[11]
LOD (µg/mL)	0.06 and 0.10[11]
LOQ (µg/mL)	0.2 and 0.3[11]

Experimental Protocol: Chiral HPLC[11][12]

• Chromatographic System: An HPLC system equipped with a Chiralcel OJ-H column.

• Mobile Phase: A gradient elution using n-hexane with 0.1% TFA as mobile phase A and a mixture of ethanol, isopropanol, and TFA (80:20:0.1, v/v/v) as mobile phase B.

• Analysis: The separation is achieved at a flow rate of 1.0 mL/min, with detection at 254 nm. The entire separation is completed within 50 minutes.

Caption: Logical diagram of chiral separation.

Conclusion

The choice of an analytical method for (2S,4R)-Sacubitril depends on the specific requirements of the analysis. For routine quality control of pharmaceutical formulations, validated HPLC and UHPLC methods provide reliable and robust results. For bioanalytical applications requiring high sensitivity and the analysis of metabolites in complex matrices, LC-MS/MS is the method of choice. When the stereochemical purity is of concern, dedicated chiral HPLC methods are essential to ensure the quality and efficacy of the drug substance. The data presented in this guide, compiled from various studies, offers a solid foundation for selecting and implementing the most appropriate analytical strategy.

References

• 1. rjptonline.org [rjptonline.org]
• 2. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 3. ajpsonline.com [ajpsonline.com]
• 4. japsonline.com [japsonline.com]
• 5. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Development and validation of a reliable and rapid LC-MS/MS method for simultaneous quantification of sacubitril and valsartan in rat plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous LC-MS/MS Determination of Sacubitril, Valsartan and LBQ657 in Human Plasma and Its Application to Clinical Study – ScienceOpen [scienceopen.com]
• 10. researchgate.net [researchgate.net]
• 11. A liquid chromatographic method for separation of sacubitril–valsartan and their stereoisomeric impurities - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of Sacubitril/Valsartan and Valsartan: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the angiotensin receptor-neprilysin inhibitor (ARNI) sacubitril (B1662468)/valsartan (B143634) and the angiotensin II receptor blocker (ARB) valsartan. This analysis is supported by quantitative data from pivotal clinical trials, detailed experimental protocols, and visualizations of key signaling pathways and workflows.

The combination of sacubitril, a neprilysin inhibitor, and valsartan, an angiotensin II type 1 receptor blocker, represents a significant advancement in the management of heart failure, particularly in patients with reduced ejection fraction. By simultaneously augmenting the beneficial effects of natriuretic peptides and blocking the detrimental effects of the renin-angiotensin-aldosterone system (RAAS), sacubitril/valsartan offers a dual mechanism of action that has demonstrated superior clinical outcomes compared to traditional RAAS inhibitors in certain patient populations.

Mechanism of Action: A Dual Approach

Sacubitril/valsartan's therapeutic effect stems from its two active components. Sacubitril is a prodrug that is converted to its active metabolite, LBQ657, which inhibits neprilysin, an enzyme responsible for the degradation of natriuretic peptides. This inhibition leads to increased levels of these peptides, promoting vasodilation, natriuresis, and a reduction in cardiac fibrosis and hypertrophy. Concurrently, valsartan selectively blocks the angiotensin II type 1 (AT1) receptor, thereby inhibiting the harmful effects of angiotensin II, including vasoconstriction, aldosterone (B195564) release, and cardiac remodeling.

In contrast, valsartan monotherapy solely targets the RAAS by blocking the AT1 receptor, a key pathway in the pathophysiology of hypertension and heart failure.

Signaling Pathway Diagrams

To visually represent these mechanisms, the following diagrams illustrate the targeted signaling pathways.

Caption: The Renin-Angiotensin-Aldosterone System and the inhibitory action of valsartan.

Caption: The dual mechanism of action of sacubitril/valsartan on the RAAS and neprilysin pathways.

Comparative Clinical Efficacy: A Review of Pivotal Trials

The clinical superiority of sacubitril/valsartan over conventional RAAS inhibition in heart failure with reduced ejection fraction (HFrEF) was primarily established in the PARADIGM-HF trial. For heart failure with preserved ejection fraction (HFpEF), the PARAGON-HF trial provides a direct comparison with valsartan. The efficacy of valsartan monotherapy has been evaluated in the Val-HeFT and VALIANT trials.

Table 1: Key Efficacy Outcomes in Major Clinical Trials

Trial (Comparison)	Patient Population	Primary Endpoint	Sacubitril/Valsartan or Valsartan Group	Comparator Group	Hazard Ratio (95% CI) / p-value
PARADIGM-HF (Sacubitril/Valsartan vs. Enalapril)[1][2]	HFrEF (NYHA II-IV, LVEF ≤40%)	CV Death or HF Hospitalization	21.8%	26.5%	0.80 (0.73-0.87); p<0.001
CV Death	13.3%	16.5%	0.80 (0.71-0.89); p<0.001
HF Hospitalization	12.8%	15.6%	0.79 (0.71-0.89); p<0.001
PARAGON-HF (Sacubitril/Valsartan vs. Valsartan)[3]	HFpEF (NYHA II-IV, LVEF ≥45%)	Total HF Hospitalizations and CV Death	894 events	1009 events	Rate Ratio 0.87 (0.75-1.01); p=0.06
Val-HeFT (Valsartan vs. Placebo)[4][5]	Chronic HF (NYHA II-IV) on standard therapy	Morbidity and Mortality	28.8%	32.1%	Relative Risk 0.87 (0.77-0.97); p=0.009
All-Cause Mortality	19.7%	19.4%	Not Significant
VALIANT (Valsartan vs. Captopril)[6]	Post-MI with HF and/or LV dysfunction	All-Cause Mortality	19.9%	19.5%	1.00 (0.90-1.11); p=0.98

Pharmacokinetic and Pharmacodynamic Profile

The pharmacokinetic profiles of sacubitril, its active metabolite LBQ657, and valsartan have been characterized following oral administration of the combination product.

Table 2: Pharmacokinetic Parameters of Sacubitril/Valsartan Components

Parameter	Sacubitril	LBQ657 (Active Metabolite)	Valsartan (from combination)
Time to Peak Plasma Concentration (Tmax)	~0.5 hours	~2 hours	~1.5 hours
Elimination Half-life (t½)	~1.4 hours	~11.5 hours	~9.9 hours
Bioavailability	≥60%	-	40-60% higher than valsartan alone
Metabolism	Converted to LBQ657 by esterases	-	Minimally metabolized
Excretion	Primarily renal (as LBQ657)	Primarily renal	Primarily fecal

Note: Data compiled from multiple pharmacokinetic studies.

Pharmacodynamically, sacubitril/valsartan leads to a significant increase in urinary cyclic guanosine (B1672433) monophosphate (cGMP) and a decrease in plasma N-terminal pro-B-type natriuretic peptide (NT-proBNP) levels compared to baseline.

Safety and Tolerability

The safety profiles of sacubitril/valsartan and valsartan have been extensively studied.

Table 3: Key Safety Outcomes in Major Clinical Trials

Trial (Comparison)	Adverse Event	Sacubitril/Valsartan or Valsartan Group	Comparator Group	p-value
PARADIGM-HF (Sacubitril/Valsartan vs. Enalapril)[1]	Symptomatic Hypotension	14.0%	9.2%	<0.001
Cough	11.3%	14.3%	0.001
Angioedema	0.5%	0.2%	NS
Serum Creatinine >2.5 mg/dL	3.3%	4.5%	0.007
Serum Potassium >6.0 mmol/L	4.3%	5.6%	0.007
PARAGON-HF (Sacubitril/Valsartan vs. Valsartan)[3]	Symptomatic Hypotension	15.9%	12.0%	<0.001
Angioedema	0.3%	0.1%	NS
Val-HeFT (Valsartan vs. Placebo)[5]	Dizziness	24.3%	15.1%	<0.001
Hypotension	6.7%	3.1%	<0.001

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of research findings. Below are outlines of key experimental protocols relevant to the study of sacubitril/valsartan and valsartan.

Clinical Trial Protocols

The design and conduct of the pivotal clinical trials followed rigorous protocols to ensure data integrity and patient safety.

Caption: A simplified workflow of the PARADIGM-HF clinical trial.

• PARADIGM-HF (NCT01035255): This was a multicenter, randomized, double-blind, parallel-group, active-controlled trial.[[“]] Patients with HFrEF (LVEF ≤40%, later amended to ≤35%) and elevated natriuretic peptides were enrolled.[1] A single-blind run-in period was used to ensure tolerability of both enalapril and sacubitril/valsartan at target doses before randomization to either sacubitril/valsartan 97/103 mg twice daily or enalapril 10 mg twice daily.[1] The primary outcome was a composite of cardiovascular death or hospitalization for heart failure.[1]

• Val-HeFT (NCT00325410): This randomized, double-blind, placebo-controlled trial enrolled patients with NYHA class II-IV heart failure receiving standard therapy.[5] Patients were randomized to receive valsartan (titrated to 160 mg twice daily) or placebo.[5] The primary endpoints were mortality and the combined endpoint of mortality and morbidity.[5]

• VALIANT (NCT00000514): This was a randomized, double-blind, active-controlled trial in patients with acute myocardial infarction complicated by heart failure and/or left ventricular systolic dysfunction.[6] Patients were randomized to receive valsartan (up to 160 mg twice daily), captopril (B1668294) (up to 50 mg three times daily), or both.[6] The primary endpoint was all-cause mortality.[6]

Biomarker and Enzyme Assays

The following provides an overview of the methodologies for key assays.

NT-proBNP Measurement:

In the PARADIGM-HF trial, NT-proBNP levels were measured at a central laboratory using an electrochemiluminescence immunoassay. This method involves a sandwich immunoassay principle where NT-proBNP in the sample binds to two different antibodies, one of which is labeled with a light-emitting compound, allowing for quantification.

Neprilysin Inhibition Assay (Fluorometric):

This assay is used to determine the inhibitory activity of compounds like sacubitril's active metabolite, LBQ657, on neprilysin.

Caption: A general workflow for a fluorometric neprilysin inhibition assay.

• Reagents: Recombinant human neprilysin, a fluorogenic neprilysin substrate (e.g., a peptide with a fluorophore and a quencher), and the test inhibitor.

• Procedure: The neprilysin enzyme is pre-incubated with varying concentrations of the inhibitor.

• The fluorogenic substrate is then added to initiate the enzymatic reaction.

• If neprilysin is active, it cleaves the substrate, separating the fluorophore from the quencher and resulting in a measurable increase in fluorescence.

• The fluorescence is measured over time using a microplate reader.

• The percentage of inhibition is calculated by comparing the rate of fluorescence generation in the presence of the inhibitor to the rate in its absence.

Angiotensin II Type 1 (AT1) Receptor Binding Assay (Radioligand):

This assay is used to determine the affinity of compounds like valsartan for the AT1 receptor.

• Reagents: A source of AT1 receptors (e.g., cell membranes from cells overexpressing the receptor), a radiolabeled ligand that binds to the AT1 receptor (e.g., [125I]-Angiotensin II), and the unlabeled test compound (valsartan).

• Procedure: The receptor preparation is incubated with the radiolabeled ligand and varying concentrations of the unlabeled test compound.

• The unlabeled compound competes with the radiolabeled ligand for binding to the AT1 receptor.

• After incubation, the bound and free radioligand are separated (e.g., by filtration).

• The amount of radioactivity bound to the receptors is measured.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined, which can be used to calculate the binding affinity (Ki).

Conclusion

The combination of sacubitril and valsartan offers a synergistic approach to the treatment of heart failure by simultaneously targeting two key neurohormonal pathways. Clinical trial data, particularly from the PARADIGM-HF trial, have demonstrated the superiority of this dual-acting agent over an ACE inhibitor in reducing cardiovascular mortality and heart failure hospitalizations in patients with HFrEF. While valsartan monotherapy has shown benefits in certain heart failure populations, the addition of neprilysin inhibition provides an incremental and clinically significant advantage. For researchers and clinicians, a thorough understanding of the comparative efficacy, safety, and underlying mechanisms of these therapies is essential for optimizing patient care and advancing the field of cardiovascular medicine.

References

• 1. Valsartan Dosage Guide + Max Dose, Adjustments - Drugs.com [drugs.com]
• 2. reference.medscape.com [reference.medscape.com]
• 3. droracle.ai [droracle.ai]
• 4. Practical guidance on the use of sacubitril/valsartan for heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2minutemedicine.com [2minutemedicine.com]
• 6. Valsartan Heart FailureTrial - American College of Cardiology [acc.org]
• 7. consensus.app [consensus.app]

A Comparative Guide to (Z)2S,4R-Sacubitril/Valsartan and Standard Therapies in Heart Failure Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the angiotensin receptor-neprilysin inhibitor (ARNI), Sacubitril/Valsartan, against standard treatments for heart failure with reduced ejection fraction (HFrEF), primarily focusing on angiotensin-converting enzyme (ACE) inhibitors. The content synthesizes key data from pivotal clinical trials and outlines the fundamental experimental methodologies and signaling pathways involved.

Mechanism of Action: A Dual Pathway Approach

Sacubitril is a prodrug that is converted in the body to its active metabolite, sacubitrilat (B1680482).[1] It is administered as a combination product with the angiotensin II receptor blocker (ARB) valsartan. This combination, known as an ARNI, targets two key pathophysiological pathways in heart failure: the renin-angiotensin-aldosterone system (RAAS) and the natriuretic peptide system.[2][3]

• Neprilysin Inhibition: Sacubitrilat inhibits neprilysin, an enzyme responsible for the breakdown of beneficial endogenous vasoactive peptides, including natriuretic peptides (ANP and BNP).[1][4] By preventing their degradation, sacubitrilat increases the levels of these peptides, which promotes vasodilation, natriuresis (sodium excretion), and diuresis, thereby reducing cardiac preload and afterload.[1][5] This mechanism also helps to mitigate adverse cardiac remodeling and fibrosis.[4]

• Angiotensin Receptor Blockade: Valsartan selectively blocks the AT1 receptor, inhibiting the detrimental effects of angiotensin II, a key component of the RAAS.[2][4] These effects include vasoconstriction, sodium and water retention, and myocardial fibrosis and hypertrophy.[4]

The simultaneous inhibition of neprilysin and blockade of the RAAS provides a synergistic therapeutic effect superior to RAAS inhibition alone.[6][7]

Caption: Dual mechanism of Sacubitril/Valsartan (ARNI) in heart failure.

Comparative Clinical Efficacy

The landmark PARADIGM-HF (Prospective Comparison of ARNI with ACEI to Determine Impact on Global Mortality and Morbidity in Heart Failure) trial provided definitive evidence of Sacubitril/Valsartan's superiority over the standard-of-care ACE inhibitor, enalapril (B1671234), in patients with HFrEF.[3][8]

Table 1: Key Efficacy Outcomes from the PARADIGM-HF Trial

Outcome	Sacubitril/Valsartan (n=4,187)	Enalapril (n=4,212)	Hazard Ratio (95% CI)	P-value	Citation(s)
Primary Composite Endpoint (CV Death or First HF Hospitalization)	21.8%	26.5%	0.80 (0.73–0.87)	<0.001	[3][8]
Death from Cardiovascular Causes	13.3%	16.5%	0.80 (0.71–0.89)	<0.001	[8]
First Hospitalization for Worsening Heart Failure	12.8%	15.6%	0.79 (0.71–0.89)	<0.001	[3]

| Death from Any Cause | 17.0% | 19.8% | 0.84 (0.76–0.93) | <0.001 |[3] |

CI: Confidence Interval; CV: Cardiovascular; HF: Heart Failure.

The benefits of Sacubitril/Valsartan were consistent across various subgroups and regardless of background therapy with other evidence-based treatments like beta-blockers and mineralocorticoid receptor antagonists (MRAs).[8] Subsequent studies and meta-analyses have reinforced these findings, demonstrating that ARNIs are more efficacious than ACE inhibitors in improving quality of life and left ventricular ejection fraction (LVEF) in patients with HFrEF.[9][10][11]

Comparative Safety and Tolerability Profile

The safety profile of Sacubitril/Valsartan differs from that of enalapril, primarily concerning blood pressure and renal function. The data below is also derived from the PARADIGM-HF trial.

Table 2: Key Safety and Tolerability Outcomes from the PARADIGM-HF Trial

Adverse Event	Sacubitril/Valsartan (n=4,187)	Enalapril (n=4,212)	P-value	Citation(s)
Symptomatic Hypotension	14.0%	9.2%	<0.001	[3]
Elevated Serum Creatinine (≥2.5 mg/dL)	3.3%	4.5%	0.007	[3]
Elevated Serum Potassium (≥6.0 mmol/L)	4.3%	5.6%	0.007	[3]
Cough	11.3%	14.3%	<0.001	[3]

| Angioedema | 0.5% | 0.2% | 0.13 |[3] |

Sacubitril/Valsartan was associated with a higher incidence of symptomatic hypotension but a lower risk of cough, renal impairment, and hyperkalemia compared to enalapril.[3] The risk of angioedema was not significantly different, although it remains a crucial consideration due to the mechanism of neprilysin inhibition.[2]

Experimental Protocols

The PARADIGM-HF trial serves as a robust model for evaluating novel heart failure therapies.

• Objective: To determine if Sacubitril/Valsartan was superior to enalapril in reducing the risk of cardiovascular death or hospitalization for heart failure in HFrEF patients.[12]

• Patient Population: The trial enrolled 8,442 patients with chronic heart failure, New York Heart Association (NYHA) class II–IV symptoms, and a left ventricular ejection fraction of 40% or less (later amended to 35% or less).[12][13]

• Methodology: The study was a randomized, double-blind, active-controlled trial.[12] It included a single-blind run-in period where patients received enalapril followed by Sacubitril/Valsartan to ensure tolerability. Eligible patients were then randomized to receive either Sacubitril/Valsartan (200 mg twice daily) or enalapril (10 mg twice daily), in addition to other standard heart failure therapies.[3][12] The trial was terminated early after a median follow-up of 27 months due to overwhelming evidence of benefit in the Sacubitril/Valsartan group.[12]

• Primary Endpoints: The primary outcome was a composite of death from cardiovascular causes or a first hospitalization for worsening heart failure.[3][12]

Preclinical evaluation of heart failure therapies often relies on animal models that mimic the human condition, such as pressure-overload induced heart failure.

• Model Induction: A common model is transverse aortic constriction (TAC) in rodents, which surgically narrows the aorta to induce pressure overload, leading to cardiac hypertrophy and subsequent heart failure.[14]

• Treatment and Monitoring: Following a period of disease development, animals are randomized to receive a vehicle control, a standard therapy (e.g., an ACE inhibitor), or the investigational drug (e.g., Sacubitril/Valsartan). Treatment is administered daily for several weeks.

• Functional Assessment: Cardiac function is the primary endpoint, assessed non-invasively at baseline and at the end of the study using high-frequency echocardiography.[15][16] Key parameters include:

  • Left Ventricular Ejection Fraction (LVEF)

  • Fractional Shortening (FS)

  • Left Ventricular Internal Dimensions (systolic and diastolic)

  • Wall Thickness

References

• 1. tianmingpharm.com [tianmingpharm.com]
• 2. A New Mechanism of Action in Heart Failure: Angiotensin-Receptor Neprilysin Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Changing the treatment of heart failure with reduced ejection fraction: clinical use of sacubitril-valsartan combination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Molecular mechanisms of sacubitril/valsartan in cardiac remodeling [frontiersin.org]
• 7. Angiotensin Receptor-Neprilysin Inhibition (ARNI) in Heart Failure [escholarship.org]
• 8. ahajournals.org [ahajournals.org]
• 9. ACE inhibitors versus angiotensin receptor-neprilysin inhibitors for HFrEF management: A prospective cohort study from Indonesia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ACE inhibitors versus angiotensin receptor-neprilysin inhibitors for HFrEF management: A prospective cohort study from Indonesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Effects of sacubitril/valsartan on life quality in chronic heart failure: A systematic review and meta-analysis of randomized controlled trials [frontiersin.org]
• 12. Efficacy and safety of sacubitril/valsartan compared with enalapril in patients with chronic heart failure and reduced ejection fraction: Results from PARADIGM-HF India sub-study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The efficacy and safety of Sacubitril/Valsartan in the treatment of chronic heart failure: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | A review on experimental surgical models and anesthetic protocols of heart failure in rats [frontiersin.org]
• 15. State-of-the-art methodologies used in preclinical studies to assess left ventricular diastolic and systolic function in mice, pitfalls and troubleshooting - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

In Vivo Showdown: A Comparative Analysis of Angiotensin Receptor-Neprilysin Inhibitors

For the attention of researchers, scientists, and drug development professionals, this guide provides a detailed in vivo comparison of Angiotensin Receptor-Neprilysin Inhibitor (ARNi) compounds, with a focus on the established therapeutic agent Sacubitril (B1662468)/Valsartan (LCZ696) and the novel compound S086. This document synthesizes preclinical data, presenting a head-to-head analysis of their antihypertensive efficacy and outlining the experimental methodologies employed.

Executive Summary

The advent of Angiotensin Receptor-Neprilysin Inhibitors (ARNis) has marked a significant advancement in the management of cardiovascular diseases, particularly heart failure. By simultaneously blocking the angiotensin II type 1 receptor and inhibiting neprilysin, ARNis augment beneficial natriuretic peptides while mitigating the detrimental effects of renin-angiotensin-aldosterone system (RAAS) activation. The first-in-class ARNi, Sacubitril/Valsartan (LCZ696), has demonstrated superior clinical outcomes compared to traditional RAAS inhibitors. This guide delves into the preclinical in vivo data of a next-generation ARNi, S086, and compares its performance against LCZ696. S086 is a co-crystal comprising the neprilysin inhibitor prodrug sacubitril and EXP3174, the active metabolite of the angiotensin receptor blocker (ARB) losartan.[1][2] This comparison aims to illuminate the nuances in efficacy that may arise from variations in the ARB component of the ARNi molecule.

Understanding Sacubitril Stereochemistry

Sacubitril, the neprilysin inhibitor component, possesses two stereocenters. The therapeutically active stereoisomer is (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((3-carboxypropionyl)amino)-2-methylpentanoic acid ethyl ester, also known as AHU-377.[3][4][5][6] The compound mentioned in the topic, (Z)2S,4R-Sacubitril, is identified as an impurity or a related substance, not the active pharmaceutical ingredient.[7] Currently, there is a lack of publicly available in vivo comparative studies on the different stereoisomers of sacubitril. The focus of existing research has been on the synthesis and characterization of these isomers for quality control purposes.[4][5][6]

Head-to-Head In Vivo Comparison: S086 vs. LCZ696

A preclinical study in a Dahl Salt Sensitive (DSS) hypertensive rat model provides a direct in vivo comparison of the antihypertensive effects of S086 and LCZ696.[1][8][9]

Data Presentation

The following tables summarize the key quantitative data from the comparative study.

Table 1: Comparative Efficacy on Mean Arterial Pressure (MAP) in DSS Rats [1]

Treatment Group	Dose (mg/kg)	Mean Arterial Pressure (mmHg) at Day 28	Change from Baseline (mmHg)
Vehicle (High Salt)	-	~160	-
LCZ696	68	~135	↓ ~25
S086 (Low Dose)	8	~145	↓ ~15
S086 (Middle Dose)	23	~135	↓ ~25
S086 (High Dose)	68	~125	↓ ~35

Note: Values are approximated from graphical data presented in the source study. The middle dosage of S086 (23 mg/kg) demonstrated comparable efficacy to LCZ696 (68 mg/kg), with superiority at specific time points.[1][8][9]

Table 2: Effects on Natriuresis and Diuresis in DSS Rats (Day 1) [8][9]

Treatment Group	Dose (mg/kg)	Change in Natriuresis	Change in Diuresis
S086	23	Significant Increase (P < 0.001)	Significant Increase (P < 0.001)
S086	68	Significant Increase (P < 0.001)	Significant Increase (P < 0.001)

Experimental Protocols

Animal Model and Hypertension Induction

• Animal Model: Dahl Salt Sensitive (DSS) rats were utilized for this study.[1][8]

• Hypertension Induction: Hypertension was induced by feeding the rats a high-salt (8%) diet. A control group was maintained on a low-salt (0.3%) diet.[1]

Drug Administration

• Compounds: S086, LCZ696, EXP3174, and Sacubitril calcium salt were administered.[1]

• Vehicle: All compounds were dissolved in 0.5% Sodium Carboxymethyl Cellulose (CMC-Na) for oral administration.[1]

• Dosing: The compounds were administered orally once daily for the duration of the study.[1]

Blood Pressure Measurement

• Method: A telemetry system was surgically implanted in the rats to allow for continuous monitoring of blood pressure and heart rate.[1][8]

• Data Analysis: Mean Arterial Pressure (MAP), Systolic Blood Pressure (SBP), and Diastolic Blood Pressure (DBP) were recorded and analyzed.[1]

Urine Collection and Analysis

• Method: Rats were housed in metabolic cages for urine collection over a specified period.

• Parameters Measured: Urinary volume (diuresis) and sodium excretion (natriuresis) were quantified.[8][9]

Mandatory Visualizations

Signaling Pathways

Caption: Dual mechanism of action of Angiotensin Receptor-Neprilysin Inhibitors (ARNis).

Experimental Workflow

Caption: Workflow for the in vivo comparison of S086 and LCZ696 in DSS rats.

Conclusion

The available preclinical data suggests that novel ARNi compounds, such as S086, hold promise for the treatment of hypertension, demonstrating comparable and, at certain time points and doses, potentially superior efficacy to the established ARNi, LCZ696. The primary differentiating factor between these two compounds is the ARB component, with S086 utilizing the active metabolite of losartan, EXP3174, which has a higher potency and longer half-life than valsartan.[1] These findings underscore the potential for further innovation within the ARNi class by optimizing the angiotensin receptor blockade component. Further clinical investigations are warranted to translate these preclinical findings into therapeutic benefits for patients with cardiovascular disease. The stereochemistry of sacubitril is a critical aspect of its activity, with the (2R,4S) isomer being the active moiety. Future research could also explore the in vivo effects of other sacubitril stereoisomers to fully characterize their pharmacological profiles.

References

• 1. Anti-hypertensive effect of a novel angiotensin II receptor neprilysin inhibitor (ARNi) -S086 in DSS rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacodynamic and pharmacokinetic effects of S086, a novel angiotensin receptor neprilysin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biocompare.com [biocompare.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sacubitril Enantiomer | TargetMol [targetmol.com]
• 8. Anti-hypertensive effect of a novel angiotensin II receptor neprilysin inhibitor (ARNi) -S086 in DSS rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Anti-hypertensive effect of a novel angiotensin II receptor neprilysin inhibitor (ARNi) -S086 in DSS rat model [frontiersin.org]

Comparative Guide to the Therapeutic Potential of (Z)2S,4R-Sacubitril in Emerging Disease Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (Z)2S,4R-Sacubitril, the active moiety of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril/Valsartan (B143634), in new disease models beyond its established role in heart failure. By inhibiting neprilysin, Sacubitril increases the levels of natriuretic peptides and other vasoactive peptides, offering a novel therapeutic mechanism for a range of conditions.[1][2] This document synthesizes recent experimental data, comparing Sacubitril/Valsartan to standard-of-care alternatives in chronic kidney disease and hypertension, and provides detailed experimental protocols and pathway visualizations to support further research and development.

New Indication: Chronic Kidney Disease (CKD)

The progression of chronic kidney disease (CKD) is a significant challenge, with a need for therapies that can slow the decline in renal function.[3] Neprilysin inhibition has emerged as a promising strategy due to its role in enhancing natriuretic peptide systems, which can induce natriuresis, diuresis, and favorably modulate the renin-angiotensin system.[2][3] Animal models have shown that dual neprilysin and renin-angiotensin system (RAS) inhibition leads to greater reductions in proteinuria and glomerulosclerosis compared to RAS inhibition alone.[2]

Comparative Efficacy: Sacubitril/Valsartan vs. ACE Inhibitors/ARBs

Recent clinical data has highlighted the potential benefits of Sacubitril/Valsartan in patients with both heart failure and CKD. A meta-analysis of six randomized trials involving 6,217 patients with CKD demonstrated that Sacubitril/Valsartan improved renal function and provided cardiovascular benefits without significant safety issues.[4]

Table 1: Comparison of Clinical Outcomes in CKD Patients

Endpoint	Sacubitril/Valsartan	Angiotensin-Converting Enzyme Inhibitors (ACEIs) / Angiotensin Receptor Blockers (ARBs)	Key Findings
All-Cause Mortality (HFrEF with CKD)	10.50%	14.89%	Sacubitril/Valsartan was associated with lower all-cause mortality over a 12-month follow-up in patients with heart failure with reduced ejection fraction (HFrEF) and CKD.[5]
eGFR Decline	Slower decline	Faster decline	Sacubitril/Valsartan was shown to more effectively slow the decline in estimated glomerular filtration rate (eGFR) compared to ACEI/ARB therapy in patients with CKD and heart failure with preserved ejection fraction (HFpEF).[6]
Risk of >50% Reduction in eGFR	Reduced Risk (OR: 0.52)	Baseline Risk	In a long-term follow-up, Sacubitril/Valsartan significantly decreased the number of patients experiencing a >50% reduction in eGFR compared to ACEi/ARBs.[4]
Cardiovascular Death or HF Hospitalization	Reduced Risk (OR: 0.68)	Baseline Risk	Sacubitril/Valsartan attenuated the risk of cardiovascular death or hospitalization for heart failure in patients with CKD.[4]
Incidence of End-Stage Renal Disease	Reduced Incidence (OR: 0.59, not statistically significant)	Baseline Risk	A trend towards a reduced incidence of end-stage renal disease was observed with Sacubitril/Valsartan.[4]

Signaling Pathway: Neprilysin Inhibition in the Kidney

Sacubitril inhibits neprilysin, an enzyme that degrades several beneficial vasoactive peptides, including natriuretic peptides (ANP, BNP), bradykinin, and substance P.[2][7] The resulting increase in these peptides promotes vasodilation, natriuresis, and diuresis. In the kidney, this leads to reduced intraglomerular pressure and can help slow the progression of renal damage.[2] The valsartan component simultaneously blocks the AT1 receptor, preventing the negative effects of renin-angiotensin system activation.

Mechanism of Sacubitril in the Kidney.

Experimental Protocol: Induction of Diabetic Nephropathy in Mice

This protocol describes a common method for inducing diabetic nephropathy, a leading cause of CKD, in a mouse model to test new therapeutic agents like Sacubitril.

Objective: To induce a model of diabetic nephropathy in mice that mimics key features of the human disease, including hyperglycemia, albuminuria, and glomerular lesions.

Model: Streptozotocin (B1681764) (STZ)-induced diabetes in susceptible mouse strains (e.g., C57BL/6 or DBA/2).[8][9]

Methodology:

• Animal Selection: Use male mice, as they are often more susceptible to STZ-induced diabetes and renal injury.[9] House animals in a controlled environment.

• Induction of Diabetes:

  • Administer multiple low doses of streptozotocin (STZ), for example, 50-55 mg/kg body weight, via intraperitoneal injection for five consecutive days.[8] This method minimizes non-specific kidney toxicity associated with single high doses.[8]

  • Prepare STZ fresh in a citrate (B86180) buffer (pH 4.5) immediately before injection.

• Confirmation of Diabetes:

  • Monitor blood glucose levels 1-2 weeks after the final STZ injection.

  • Animals with blood glucose levels consistently ≥200-250 mg/dL are considered diabetic.[10]

• Monitoring of Renal Function:

  • Collect urine samples at regular intervals (e.g., monthly) using metabolic cages.

  • Measure urinary albumin and creatinine (B1669602) to determine the albumin-to-creatinine ratio (ACR), a key indicator of kidney damage.

  • At the study endpoint (typically 12-24 weeks), collect blood for serum creatinine measurement and harvest kidneys for histological analysis (e.g., PAS staining for glomerulosclerosis, IHC for fibrotic markers).[8]

• Therapeutic Intervention:

  • Once diabetes and early signs of nephropathy are established, divide animals into treatment groups (e.g., Vehicle Control, Sacubitril/Valsartan, Comparator Drug).

  • Administer drugs daily via oral gavage for the duration of the study.

New Indication: Hypertension

While Sacubitril is combined with the angiotensin receptor blocker (ARB) Valsartan, studies have shown that the combination provides superior blood pressure (BP) control compared to ARB monotherapy.[11] This suggests an expanded role for Sacubitril/Valsartan in managing difficult-to-treat hypertension, particularly in high-risk phenotypes like systolic and nocturnal hypertension.[12]

Comparative Efficacy: Sacubitril/Valsartan vs. Valsartan/Olmesartan

Meta-analyses of randomized controlled trials have consistently demonstrated the superior antihypertensive effect of Sacubitril/Valsartan over ARBs alone.

Table 2: Comparison of Blood Pressure Reduction (Sacubitril/Valsartan vs. ARBs)

Parameter (at 12 weeks)	Sacubitril/Valsartan (400 mg) Reduction	ARB (e.g., Valsartan, Olmesartan) Reduction	Mean Difference (vs. ARB)
Mean Ambulatory Systolic BP (maSBP)	Superior Reduction	Standard Reduction	-4.58 mm Hg[13][14]
Mean Ambulatory Diastolic BP (maDBP)	Superior Reduction	Standard Reduction	-2.17 mm Hg[13][14]
Mean Sitting Systolic BP (msSBP)	Superior Reduction	Standard Reduction	-5.50 mm Hg[11]
Mean Sitting Diastolic BP (msDBP)	Superior Reduction	Standard Reduction	-2.51 mm Hg[11]

Data synthesized from meta-analyses of multiple randomized controlled trials.[11][13][14]

Experimental Workflow: Clinical Trial Design

The following diagram outlines a typical workflow for a randomized controlled trial (RCT) designed to compare the antihypertensive efficacy of Sacubitril/Valsartan against an active comparator.

Workflow for a comparative hypertension trial.

Experimental Protocol: Ambulatory Blood Pressure Monitoring (ABPM)

ABPM is a critical methodology for assessing the efficacy of antihypertensive drugs, providing a more accurate representation of blood pressure over a 24-hour period than single office measurements.

Objective: To measure the 24-hour blood pressure profile of subjects to assess the effect of Sacubitril/Valsartan compared to an alternative antihypertensive agent.

Methodology:

• Device Preparation:

  • Use a validated, automated, non-invasive ABPM device.

  • Select the appropriate cuff size for the patient's non-dominant arm and calibrate the device according to the manufacturer's instructions.

• Patient Instruction:

  • Instruct the patient to engage in their usual daily activities but to avoid strenuous exercise.

  • Explain that during a measurement, they should stop moving and talking, and keep their arm still and extended at heart level.

  • Provide the patient with a diary to log activities, posture, sleep times, and any symptoms experienced during the monitoring period.

• Device Programming:

  • Program the device to record blood pressure at set intervals, typically every 20-30 minutes during the daytime (e.g., 7:00 AM to 10:00 PM) and every 30-60 minutes during the nighttime (e.g., 10:00 PM to 7:00 AM).

• Data Analysis:

  • After 24 hours, retrieve the data from the device.

  • Ensure at least 70% of the readings are valid for an acceptable study.

  • Calculate the following key metrics:

    • Mean 24-hour systolic and diastolic BP.

    • Mean daytime systolic and diastolic BP.

    • Mean nighttime systolic and diastolic BP.

    • Blood pressure load (percentage of readings above a defined threshold, e.g., 135/85 mmHg daytime).

    • Nocturnal dipping status (percentage drop in BP from day to night).

• Comparative Assessment:

  • Compare the change from baseline in these ABPM parameters between the Sacubitril/Valsartan group and the comparator group to determine relative efficacy.

References

• 1. Sacubitril/valsartan in Heart Failure and Beyond—From Molecular Mechanisms to Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neprilysin inhibition in chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neprilysin inhibition in chronic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. docwirenews.com [docwirenews.com]
• 5. Sacubitril/Valsartan better than ACEI/ARB in lowering mortality risk in HFrEF patients with CKD [medicaldialogues.in]
• 6. Effect of Sacubitril/Valsartan on renal function in patients with chronic kidney disease and heart failure with preserved ejection fraction: A real-world 12-week study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chronic kidney disease, heart failure and neprilysin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. karger.com [karger.com]
• 9. mdpi.com [mdpi.com]
• 10. scielo.br [scielo.br]
• 11. Efficacy of Sacubitril/Valsartan in Hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scholars.mssm.edu [scholars.mssm.edu]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]

Sacubitril/Valsartan: A Clinical Trial Review of a First-in-Class Angiotensin Receptor-Neprilysin Inhibitor

A comprehensive analysis of the clinical trial data for sacubitril/valsartan (B143634), offering a comparative perspective for researchers and drug development professionals.

Sacubitril/valsartan, an angiotensin receptor-neprilysin inhibitor (ARNI), represents a significant advancement in the management of heart failure. This guide provides a detailed review of the pivotal clinical trial data, experimental protocols, and the underlying signaling pathways of this therapeutic agent. By combining the actions of a neprilysin inhibitor (sacubitril) and an angiotensin II receptor blocker (valsartan), this combination drug targets two key pathways in the pathophysiology of heart failure.[1][2]

Comparative Clinical Trial Data

The efficacy and safety of sacubitril/valsartan have been evaluated in a series of landmark clinical trials. The following tables summarize the key quantitative outcomes from these trials, comparing the performance of sacubitril/valsartan against standard-of-care therapies, primarily angiotensin-converting enzyme (ACE) inhibitors and angiotensin II receptor blockers (ARBs).

Table 1: Efficacy Outcomes in Heart Failure with Reduced Ejection Fraction (HFrEF)

Clinical Trial	Comparator	Primary Endpoint	Hazard Ratio (95% CI)	p-value	Key Secondary Endpoints & Outcomes
PARADIGM-HF	Enalapril (B1671234)	Cardiovascular Death or Hospitalization for Heart Failure	0.80 (0.73-0.87)	<0.001	Cardiovascular Death: HR 0.80 (0.71-0.89), p<0.001Hospitalization for Heart Failure: HR 0.79 (0.71-0.89), p<0.001All-Cause Mortality: HR 0.84 (0.76-0.93), p<0.001[3][4][5]
PIONEER-HF	Enalapril	Time-averaged proportional change in NT-proBNP from baseline through weeks 4 and 8	Ratio of change 0.71 (0.63-0.81)	<0.001	Cardiovascular Death or HF Rehospitalization (exploratory): HR 0.58 (0.39-0.87)[6]. Greater reduction in NT-proBNP compared to enalapril.[1][7]
TRANSITION	-	Proportion of patients achieving the target dose of 200 mg twice daily at 10 weeks	-	-	Successful initiation and titration of sacubitril/valsartan in-hospital versus post-discharge was demonstrated.[8]

Table 2: Efficacy Outcomes in Heart Failure with Preserved Ejection Fraction (HFpEF)

Clinical Trial	Comparator	Primary Endpoint	Rate Ratio (95% CI)	p-value	Key Subgroup Findings
PARAGON-HF	Valsartan	Cardiovascular Death and Total Hospitalizations for Heart Failure	0.87 (0.75-1.01)	0.06	Women: RR 0.73 (0.59-0.90)Patients with LVEF ≤57%: RR 0.78 (0.64-0.95)[9][10][11]

Table 3: Key Safety Outcomes

Clinical Trial	Comparator	Symptomatic Hypotension	Angioedema	Serum Potassium >5.5 mmol/L	Serum Creatinine Increase
PARADIGM-HF	Enalapril	Higher with sacubitril/valsartan[3]	No significant difference[3]	Lower with sacubitril/valsartan	Lower with sacubitril/valsartan
PIONEER-HF	Enalapril	Similar rates of symptomatic hypotension	No angioedema reported in either group	Similar rates of hyperkalemia	Similar rates of renal dysfunction
PARAGON-HF	Valsartan	Higher with sacubitril/valsartan	Similar rates of angioedema	Lower with sacubitril/valsartan	Similar rates of renal dysfunction

Experimental Protocols of Key Clinical Trials

Understanding the methodologies of the pivotal trials is crucial for interpreting the clinical data.

PARADIGM-HF (Prospective Comparison of ARNI with ACEI to Determine Impact on Global Mortality and Morbidity in Heart Failure)

• Objective: To determine if sacubitril/valsartan was superior to enalapril in reducing the risk of cardiovascular death or hospitalization for heart failure in patients with HFrEF.[4][12]

• Study Design: A multinational, randomized, double-blind, active-controlled trial.[13]

• Patient Population: Patients with chronic heart failure (NYHA class II-IV) and a left ventricular ejection fraction (LVEF) of 40% or less (later amended to ≤35%).[5][14]

• Intervention: Patients were randomized to receive either sacubitril/valsartan (200 mg twice daily) or enalapril (10 mg twice daily), in addition to standard heart failure therapy.[4][13] The trial included a run-in period where patients received enalapril followed by sacubitril/valsartan to ensure tolerability.[4]

• Primary Outcome: A composite of death from cardiovascular causes or hospitalization for heart failure.[13]

PARAGON-HF (Prospective Comparison of ARNI with ARB Global Outcomes in HFpEF)

• Objective: To determine if sacubitril/valsartan was superior to valsartan in reducing the composite endpoint of cardiovascular death and total heart failure hospitalizations in patients with HFpEF.[10]

• Study Design: A randomized, double-blind, active-controlled trial.[9][11]

• Patient Population: Patients with symptomatic heart failure, an LVEF of 45% or higher, elevated natriuretic peptides, and structural heart disease.[10]

• Intervention: Patients were randomized to receive either sacubitril/valsartan (target dose 97/103 mg twice daily) or valsartan (target dose 160 mg twice daily).[11][15]

• Primary Outcome: A composite of cardiovascular death and total hospitalizations for heart failure.[10]

PIONEER-HF (Comparison of Sacubitril/Valsartan versus Enalapril on Effect on NT-proBNP in Patients Stabilized from an Acute Heart Failure Episode)

• Objective: To assess the safety, tolerability, and efficacy of in-hospital initiation of sacubitril/valsartan compared with enalapril in stabilized patients with acute decompensated heart failure and reduced ejection fraction.[16]

• Study Design: A prospective, multicenter, randomized, double-blind, active-controlled trial.[16][17]

• Patient Population: Hospitalized patients with acute decompensated heart failure who were hemodynamically stabilized, with an LVEF of 40% or less and elevated NT-proBNP or BNP levels.[6][18]

• Intervention: Patients were randomized to in-hospital initiation of sacubitril/valsartan (titrated to 97/103 mg twice daily) or enalapril (titrated to 10 mg twice daily) for 8 weeks.[1][16]

• Primary Outcome: The time-averaged proportional change in NT-proBNP concentration from baseline through weeks 4 and 8.[16]

Signaling Pathways and Mechanism of Action

Sacubitril/valsartan exerts its therapeutic effects through a dual mechanism of action that simultaneously modulates the renin-angiotensin-aldosterone system (RAAS) and the natriuretic peptide system.[1]

Dual Mechanism of Action

Sacubitril is a prodrug that is converted to its active metabolite, LBQ657, which inhibits neprilysin, an enzyme responsible for the breakdown of natriuretic peptides and other vasoactive substances.[19] This inhibition leads to increased levels of natriuretic peptides, which promote vasodilation, natriuresis, and diuresis, and inhibit cardiac fibrosis and hypertrophy.[20][21] Valsartan is an angiotensin II receptor blocker that selectively antagonizes the AT1 receptor, thereby inhibiting the detrimental effects of angiotensin II, such as vasoconstriction, sodium and water retention, and myocardial hypertrophy.[2]

Dual mechanism of action of sacubitril/valsartan.

Clinical Trial Workflow: PARADIGM-HF Example

The following diagram illustrates the typical workflow of a large-scale clinical trial, using the PARADIGM-HF study as an example.

Simplified workflow of the PARADIGM-HF clinical trial.

References

• 1. Comparison of Sacubitril–Valsartan versus Enalapril on Effect on NT-proBNP in Patients Stabilized From an Acute Heart Failure Episode - American College of Cardiology [acc.org]
• 2. researchgate.net [researchgate.net]
• 3. Neprilysin inhibition in heart failure: mechanisms and substrates beyond modulating natriuretic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PARADIGM-HF: Have we achieved a new paradigm in the treatment of heart failure? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prospective Comparison of ARNI With ACEI to Determine Impact on Global Mortality and Morbidity in Heart Failure - American College of Cardiology [acc.org]
• 6. ahajournals.org [ahajournals.org]
• 7. Health-Related Quality of Life in Heart Failure With Preserved Ejection Fraction: The PARAGON-HF Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CV Physiology | Renin-Angiotensin-Aldosterone System [cvphysiology.com]
• 9. droracle.ai [droracle.ai]
• 10. The PARAGON-HF trial: the sacubitril/valsartan in heart failure with preserved ejection fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. cdn.mdedge.com [cdn.mdedge.com]
• 13. static1.squarespace.com [static1.squarespace.com]
• 14. rxfiles.ca [rxfiles.ca]
• 15. cardionerds.com [cardionerds.com]
• 16. Rationale and design of the comParIson Of sacubitril/valsartaN versus Enalapril on Effect on nt-pRo-bnp in patients stabilized from an acute Heart Failure episode (PIONEER-HF) trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Initiation of Angiotensin-Neprilysin Inhibition After Acute Decompensated Heart Failure: Secondary Analysis of the Open-label Extension of the PIONEER-HF Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. m.youtube.com [m.youtube.com]
• 20. Neprilysin inhibition: a brief review of past pharmacological strategies for heart failure treatment and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Neprilysin Inhibitors in Heart Failure: The Science, Mechanism of Action, Clinical Studies, and Unanswered Questions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetics of Sacubitril and its Active Metabolite

For researchers and professionals in drug development, understanding the pharmacokinetic profile of a prodrug in relation to its active metabolite is crucial for optimizing therapeutic outcomes. This guide provides a detailed comparison of the pharmacokinetics of sacubitril (B1662468), an inactive prodrug, and its active metabolite, sacubitrilat (B1680482) (LBQ657). Sacubitril is a first-in-class neprilysin inhibitor administered as part of the combination drug sacubitril/valsartan (B143634) (Entresto®), which is used for the treatment of heart failure.[1][2]

Sacubitril is designed to overcome the pharmacokinetic limitations of its active form.[3][4] Upon oral administration, sacubitril is rapidly absorbed and then converted by carboxylesterase 1 (CES1) in the liver to the active neprilysin inhibitor, LBQ657.[2] This bioconversion is a key step in the drug's mechanism of action.

Comparative Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of sacubitril and its active metabolite, LBQ657, following oral administration of sacubitril/valsartan. The data presented are from studies in both healthy subjects and patients with heart failure to provide a comprehensive overview.

Pharmacokinetic Parameter	Sacubitril (Prodrug)	Sacubitrilat (LBQ657) (Active Metabolite)	Valsartan	Population	Dosage	Source
Tmax (median, h)	0.5	1.5 - 2.0	2.0 - 3.0	Healthy Subjects	Multiple doses	[5][6][7]
Tmax (median, h)	0.5	2.5	2.0	Heart Failure Patients	100 mg & 200 mg bid	[8][9]
Cmax	Dose-proportional	~1.9-fold increase with 2-fold dose increase	~1.7-fold increase with 2-fold dose increase	Healthy Subjects	Multiple doses	[5][6]
AUC	Dose-proportional	~1.9-fold increase with 2-fold dose increase	~1.7-fold increase with 2-fold dose increase	Healthy Subjects	Multiple doses	[5][6]
Cmax & AUC	Approximately dose-proportional	Approximately dose-proportional	Less than dose-proportional	Heart Failure Patients	100 mg vs 200 mg bid	[8][9]
Elimination Half-life (T½, mean, h)	~1.4	~11.5	~9.9	Healthy Subjects	Single dose	[10]
Elimination Half-life (T½, mean, h)	~4	~18	~14	Heart Failure Patients	Multiple doses	[8]
Accumulation	No accumulation	~1.6-fold	No accumulation	Healthy Subjects	Multiple twice-daily doses	[5]
Bioavailability	≥60% (from LCZ696)	-	Higher from LCZ696 than valsartan alone	Healthy Subjects	Single dose	[10]

Metabolic Activation of Sacubitril

The metabolic pathway from the prodrug sacubitril to the active LBQ657 is a critical determinant of its therapeutic effect. The following diagram illustrates this activation process.

Metabolic activation of the prodrug sacubitril.

Experimental Protocols

The data presented in this guide are derived from clinical pharmacokinetic studies. A general outline of the experimental workflow for these studies is provided below.

Pharmacokinetic Analysis in Human Subjects

• Study Design: Open-label, single- or multiple-dose studies, often with a crossover design.[11]

• Subjects: Healthy volunteers or patients with stable heart failure.[8][9]

• Drug Administration: Oral administration of single or multiple doses of sacubitril/valsartan.[8][9]

• Blood Sampling: Serial blood samples are collected at predefined time points, such as pre-dose and at 0.5, 1, 2, 3, 4, 6, 12, and 24 hours post-dose.[8]

• Bioanalytical Method: Plasma concentrations of sacubitril, LBQ657, and valsartan are determined using a validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) method.[8]

• Pharmacokinetic Parameter Calculation: Non-compartmental analysis is used to determine key pharmacokinetic parameters including Cmax, Tmax, AUC, and elimination half-life.

Typical workflow for a clinical pharmacokinetic study.

Conclusion

The use of a prodrug strategy for sacubitril allows for efficient delivery and subsequent conversion to its active metabolite, LBQ657. The pharmacokinetic data demonstrate a rapid absorption of sacubitril followed by a swift conversion to LBQ657, which has a longer half-life, contributing to a sustained therapeutic effect. The differences in pharmacokinetic profiles between healthy subjects and patients with heart failure highlight the importance of studying drugs in the target patient population. This comparative guide provides essential data and methodologies for researchers and clinicians working on the development and application of sacubitril and other prodrugs.

References

• 1. Sacubitril/Valsartan Conundrum | Somberg | Cardiology Research [cardiologyres.org]
• 2. Sacubitril Is Selectively Activated by Carboxylesterase 1 (CES1) in the Liver and the Activation Is Affected by CES1 Genetic Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Newly Developed Prodrugs and Prodrugs in Development; an Insight of the Recent Years [mdpi.com]
• 4. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical Pharmacokinetics of Sacubitril/Valsartan (LCZ696): A Novel Angiotensin Receptor-Neprilysin Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Clinical Pharmacokinetics of Sacubitril/Valsartan (LCZ696): A Novel Angiotensin Receptor-Neprilysin Inhibitor | Semantic Scholar [semanticscholar.org]
• 8. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacodynamic and Pharmacokinetic Profiles of Sacubitril/Valsartan (LCZ696) in Patients with Heart Failure and Reduced Ejection Fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. Results of Two Studies of Pharmacokinetics, Safety, and Bioequivalence of Russian Generic Valsartan / Sacubitril Compared to the Original Valsartan / Sacubitril in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Biomarkers for (Z)2S,4R-Sacubitril Treatment Response: A Comparative Guide

This guide provides a comprehensive comparison of biomarkers for monitoring the treatment response to (Z)2S,4R-Sacubitril, the active metabolite of Sacubitril, in combination with Valsartan. It is intended for researchers, scientists, and drug development professionals, offering an objective analysis of the product's performance against other heart failure therapies, supported by experimental data.

Introduction to Sacubitril/Valsartan and Treatment Response Biomarkers

Sacubitril/Valsartan, marketed as Entresto, is a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI) used for the treatment of heart failure.[1] Sacubitril is a prodrug that is converted to its active form, (Z)2S,4R-Sacubitril (LBQ657), which inhibits neprilysin.[2] Neprilysin is an enzyme responsible for the degradation of natriuretic peptides, which play a crucial role in cardiovascular homeostasis.[1] By inhibiting neprilysin, Sacubitril increases the levels of these beneficial peptides, leading to vasodilation, natriuresis, and a reduction in cardiac remodeling and fibrosis.[3]

The validation of biomarkers to assess treatment response is critical for optimizing patient outcomes and for the development of novel therapeutics. This guide focuses on key biomarkers that have been evaluated in clinical and preclinical studies of Sacubitril/Valsartan.

Key Biomarkers for Treatment Response

Several biomarkers have been identified as indicators of the physiological and clinical response to Sacubitril/Valsartan treatment. These can be broadly categorized into markers of cardiac stress and injury, cardiac remodeling and fibrosis, and novel proteomic markers.

N-terminal pro-B-type Natriuretic Peptide (NT-proBNP)

NT-proBNP is a well-established biomarker for diagnosing and prognosticating heart failure.[3] Its levels are elevated in response to increased myocardial wall stress. Sacubitril/Valsartan has been consistently shown to significantly reduce NT-proBNP levels, and this reduction is associated with improved clinical outcomes, including a lower risk of cardiovascular death and heart failure hospitalization.[4][5]

Biomarkers of Cardiac Remodeling and Fibrosis

Myocardial fibrosis is a key pathological feature of heart failure, contributing to cardiac stiffness and dysfunction. Sacubitril/Valsartan has been shown to modulate several biomarkers associated with extracellular matrix turnover and fibrosis.

• Soluble ST2 (sST2): sST2 is a member of the interleukin-1 receptor family and is released by cardiomyocytes under mechanical stress. Elevated levels are associated with cardiac fibrosis and adverse outcomes in heart failure.[6] Studies have demonstrated that Sacubitril/Valsartan treatment leads to a reduction in sST2 levels.[6][7]

• Tissue Inhibitor of Matrix Metalloproteinase-1 (TIMP-1): TIMP-1 is an inhibitor of matrix metalloproteinases (MMPs), enzymes involved in the degradation of the extracellular matrix. An imbalance in MMPs and TIMPs can lead to excessive fibrosis. Sacubitril/Valsartan has been shown to decrease TIMP-1 levels, suggesting a favorable effect on extracellular matrix regulation.[6]

Novel Proteomic Biomarkers

Recent proteomic studies have identified novel biomarkers that may provide further insights into the mechanisms of action of Sacubitril/Valsartan and predict treatment response. In a study on heart failure with preserved ejection fraction (HFpEF), several proteins involved in the Transforming Growth Factor-β (TGF-β) signaling pathway were found to be modulated by Sacubitril/Valsartan.[8] Notably, sex-specific differences were observed, with Intercellular Adhesion Molecule-5 (ICAM-5) and Kit Ligand (KITLG) being significantly downregulated in female patients, who showed a more pronounced beneficial response to the treatment in some studies.[8][9]

Comparative Performance Data

The following tables summarize the quantitative data on the performance of Sacubitril/Valsartan in modulating key biomarkers compared to alternative heart failure therapies.

Table 1: Comparison of Sacubitril/Valsartan vs. Enalapril (ACE Inhibitor)

Biomarker	Treatment Group	Baseline (Median)	Change from Baseline (Median %)	p-value	Reference
NT-proBNP	Sacubitril/Valsartan	959 pg/mL	-32% at 4 weeks	<0.001	[4]
Enalapril	973 pg/mL	-7% at 4 weeks	[4]
sST2	Sacubitril/Valsartan	30.8 ng/mL	-5.8% at 8 months	<0.001	[6]
Enalapril	31.0 ng/mL	-1.9% at 8 months	[6]
TIMP-1	Sacubitril/Valsartan	185.7 ng/mL	-2.6% at 8 months	<0.001	[6]
Enalapril	186.4 ng/mL	-0.9% at 8 months	[6]

Table 2: Comparison of Sacubitril/Valsartan vs. Valsartan (ARB)

Biomarker	Treatment Group	Baseline (Median)	Change from Baseline (AUC Ratio)	p-value	Reference
NT-proBNP	Sacubitril/Valsartan	-	1.08	0.45	[1][10]
Valsartan	-	1.19	[1][10]

Note: In the LIFE trial involving patients with advanced heart failure, Sacubitril/Valsartan did not show a statistically significant superiority over Valsartan alone in reducing NT-proBNP levels.[1][10]

Table 3: Comparison of Sacubitril/Valsartan vs. SGLT2 Inhibitors

Biomarker	Treatment Group	Baseline (Median)	Change from Baseline (%)	p-value	Reference
NT-proBNP	Sacubitril/Valsartan	1820 pg/mL	-48%	<0.001	[11][12]
SGLT2 Inhibitor	2395 pg/mL	-15%	0.047	[11][12]

Note: This data is from a retrospective real-world study and suggests a greater reduction in NT-proBNP with Sacubitril/Valsartan compared to SGLT2 inhibitors when initiated in patients already on ACEI/ARB therapy.[11][12]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways affected by Sacubitril/Valsartan and a typical experimental workflow for biomarker validation.

References

• 1. hcplive.com [hcplive.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Assessing clinical and biomarker characteristics to optimize the benefits of sacubitril/valsartan in heart failure [frontiersin.org]
• 4. entrestohcp.com [entrestohcp.com]
• 5. Effect of Sacubitril/Valsartan vs Standard Medical Therapies on Plasma NT-proBNP Concentration and Submaximal Exercise Capacity in Patients With Heart Failure and Preserved Ejection Fraction: The PARALLAX Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Sacubitril/Valsartan on Biomarkers of Extracellular Matrix Regulation in Patients With HFrEF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Looking into the Kinetics of NT-proBNP and sST2 Changes in Patients with Heart Failure Treated with Sacubitril/Valsartan: A Hint to Different Therapeutic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. B-type Natriuretic Peptide During Treatment with Sacubitril/Valsartan: the PARADIGM-HF Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effect of Treatment With Sacubitril/Valsartan in Patients With Advanced Heart Failure and Reduced Ejection Fraction: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparative Real-World Effectiveness of Sacubitril/Valsartan and SGLT2 Inhibitors in Patients with HFrEF: A Retrospective Cohort Study | Sciety Labs (Experimental) [sciety-labs.elifesciences.org]
• 12. researchgate.net [researchgate.net]

(Z)2S,4R-Sacubitril: A Comparative Analysis with First-Generation Neprilysin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (Z)2S,4R-Sacubitril, the active component of the angiotensin receptor-neprilysin inhibitor (ARNI) Sacubitril/valsartan (B143634), with first-generation neprilysin (NEP) inhibitors. This analysis is supported by experimental data on inhibitory potency, pharmacokinetic profiles, and a review of the underlying mechanisms of action.

Introduction

Neprilysin (NEP), a neutral endopeptidase, is a key enzyme responsible for the degradation of several endogenous vasoactive peptides, including natriuretic peptides (ANP, BNP, CNP), bradykinin, and substance P.[1][2][3] Inhibition of NEP increases the levels of these peptides, leading to vasodilation, natriuresis, and diuresis, which are beneficial in conditions like heart failure.[4]

First-generation NEP inhibitors, such as candoxatril (B1668256), ecadotril (B1671074), and racecadotril, were developed with the aim of leveraging these therapeutic benefits.[5][6][7] However, their clinical development as monotherapies or in combination with angiotensin-converting enzyme (ACE) inhibitors was met with limited success, primarily due to a concurrent increase in angiotensin II levels and a higher risk of angioedema.[5]

(Z)2S,4R-Sacubitril represents a newer generation of NEP inhibitor. It is a prodrug that is rapidly converted in vivo to its active metabolite, sacubitrilat (B1680482) (LBQ657).[8][9] Sacubitril is co-formulated with the angiotensin receptor blocker (ARB) valsartan to counteract the NEP inhibition-mediated activation of the renin-angiotensin-aldosterone system (RAAS).[4] This dual-action approach has demonstrated significant clinical efficacy in the management of heart failure with reduced ejection fraction.[2]

Mechanism of Action: A Comparative Overview

The primary mechanism of action for both Sacubitrilat and first-generation NEP inhibitors is the direct inhibition of the neprilysin enzyme. By blocking NEP, these inhibitors prevent the breakdown of natriuretic peptides. The elevated levels of natriuretic peptides then bind to their receptors, primarily natriuretic peptide receptor-A (NPRA), leading to an increase in intracellular cyclic guanosine (B1672433) monophosphate (cGMP).[10][11] This second messenger mediates a range of beneficial downstream effects, including vasodilation, decreased cardiac hypertrophy, and reduced sodium and water retention.[11]

The key difference in the clinical application of Sacubitril lies in its combination with an ARB. First-generation NEP inhibitors, when used alone, also lead to an accumulation of angiotensin II, a potent vasoconstrictor, as it is also a substrate for NEP.[5] This counteracts the beneficial vasodilatory effects of increased natriuretic peptides. The combination of Sacubitril with valsartan mitigates this issue by blocking the angiotensin II type 1 (AT1) receptor, thus preventing the detrimental effects of RAAS activation.

dot

Caption: Mechanism of Action: Sacubitril vs. First-Generation NEP Inhibitors.

Quantitative Comparison of Inhibitory Potency

The in vitro inhibitory potency of neprilysin inhibitors is typically measured by their half-maximal inhibitory concentration (IC50) or their inhibitor constant (Ki). Lower values indicate greater potency.

Compound (Active Metabolite)	IC50 (nM)	Ki (nM)
Sacubitrilat	5[8][12]	-
Candoxatrilat (B1668257)	2.3[13]	-
Thiorphan (from Ecadotril/Racecadotril)	6.1[14]	4 - 4.7[1]

Note: Data is compiled from various sources and experimental conditions may differ.

Comparative Pharmacokinetics

The pharmacokinetic profiles of the prodrugs and their active metabolites are crucial for determining dosing regimens and understanding their duration of action.

Parameter	(Z)2S,4R-Sacubitril	Candoxatril	Racecadotril
Prodrug	Sacubitril	Candoxatril	Racecadotril
Active Metabolite	Sacubitrilat (LBQ657)	Candoxatrilat	Thiorphan
Tmax (Prodrug)	~0.5 hours[9][15]	-	-
Tmax (Active Metabolite)	1.5 - 3.0 hours[9][15][16]	-	~1 hour[17]
Half-life (Prodrug)	~1.43 hours[16]	0.46 hours[18]	-
Half-life (Active Metabolite)	~11.48 hours[16]	-	~3 hours[17]
Bioavailability (Prodrug)	≥ 60%[16]	-	Well absorbed[17]
Systemic Availability of Active Metabolite from Oral Prodrug	-	32% (in man)[18]	-

Note: Pharmacokinetic parameters can vary based on patient populations and study designs.

Experimental Protocols

In Vitro Neprilysin Inhibition Assay (Example Protocol)

This protocol is based on a commercially available fluorometric assay kit and serves as a representative method for determining the in vitro inhibitory potency of test compounds.

Objective: To determine the IC50 of a test compound against purified neprilysin.

Materials:

• Recombinant human neprilysin

• NEP assay buffer

• Fluorogenic NEP substrate (e.g., Abz-based peptide)

• Test compound (e.g., Sacubitrilat, Candoxatrilat)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Reconstitute lyophilized neprilysin in NEP assay buffer to a stock concentration.

  • Prepare a working solution of the NEP substrate in assay buffer.

  • Prepare a serial dilution of the test compound in assay buffer.

• Assay Reaction:

  • To each well of the microplate, add a fixed amount of neprilysin enzyme.

  • Add varying concentrations of the test compound to the wells. Include a control with no inhibitor.

  • Pre-incubate the enzyme and inhibitor at 37°C for a specified time (e.g., 15 minutes).

  • Initiate the reaction by adding the NEP substrate to all wells.

• Data Acquisition:

  • Measure the fluorescence intensity (e.g., λex = 330 nm / λem = 430 nm) kinetically at 37°C for 1-2 hours.

• Data Analysis:

  • Determine the rate of reaction for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value by fitting the data to a suitable dose-response curve.

dot

Caption: Experimental Workflow for In Vitro NEP Inhibition Assay.

Pharmacokinetic Study in Animal Models (General Protocol)

Objective: To determine the pharmacokinetic profile of a neprilysin inhibitor and its active metabolite following oral administration in a relevant animal model (e.g., rats).

Procedure:

• Animal Dosing:

  • Administer the test compound (prodrug) orally to a cohort of animals at a specified dose.

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dosing.

• Plasma Preparation:

  • Process the blood samples to obtain plasma.

• Bioanalysis:

  • Develop and validate a sensitive analytical method (e.g., LC-MS/MS) for the quantification of the prodrug and its active metabolite in plasma.

  • Analyze the plasma samples to determine the concentrations of the analytes at each time point.

• Pharmacokinetic Analysis:

  • Use appropriate software to calculate key pharmacokinetic parameters from the concentration-time data, including:

    • Cmax (maximum plasma concentration)

    • Tmax (time to reach Cmax)

    • AUC (area under the concentration-time curve)

    • t1/2 (elimination half-life)

    • Bioavailability (if intravenous data is available for comparison)

Signaling Pathway

The natriuretic peptide system plays a crucial role in cardiovascular homeostasis. The binding of natriuretic peptides to their receptors triggers a signaling cascade that is central to the therapeutic effect of neprilysin inhibitors.

dot

Caption: Natriuretic Peptide Signaling Pathway.

Conclusion

(Z)2S,4R-Sacubitril, through its active metabolite sacubitrilat, is a potent neprilysin inhibitor with an IC50 comparable to the active metabolites of first-generation NEP inhibitors. The key distinction and therapeutic advancement of Sacubitril lie in its co-formulation with valsartan, an ARB. This combination effectively enhances the beneficial effects of natriuretic peptides while simultaneously blocking the deleterious effects of angiotensin II, a limitation that hindered the clinical success of earlier NEP inhibitors. The pharmacokinetic profile of sacubitrilat, with its longer half-life compared to the active metabolite of racecadotril, allows for twice-daily dosing. The superior clinical outcomes observed with Sacubitril/valsartan in large-scale trials underscore the importance of this dual neurohormonal modulation strategy in the management of heart failure.

References

• 1. Neprilysin Inhibitors and Bradykinin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive review on neprilysin (NEP) inhibitors: design, structure-activity relationships, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. revespcardiol.org [revespcardiol.org]
• 4. ijbcp.com [ijbcp.com]
• 5. Neprilysin Inhibitor for Cardiovascular Diseases | DelveInsight [delveinsight.com]
• 6. Effectiveness of endopeptidase inhibition (candoxatril) in congestive heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lack of efficacy of neutral endopeptidase inhibitor ecadotril in heart failure. The International Ecadotril Multi-centre Dose-ranging Study Investigators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sacubitril | Neprilysin | TargetMol [targetmol.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Molecular Signaling Mechanisms and Function of Natriuretic Peptide Receptor-A in the Pathophysiology of Cardiovascular Homeostasis [frontiersin.org]
• 12. selleckchem.com [selleckchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Racecadotril - Wikipedia [en.wikipedia.org]
• 15. scispace.com [scispace.com]
• 16. tga.gov.au [tga.gov.au]
• 17. Racecadotril : A Novel Antidiarrheal - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Formation and pharmacokinetics of the active drug candoxatrilat in mouse, rat, rabbit, dog and man following administration of the prodrug candoxatril - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of Published Sacubitril Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published findings for Sacubitril, primarily in its combination formulation with Valsartan, against key alternatives. The data presented is collated from major clinical trials to offer a basis for independent verification and further research.

Mechanism of Action

Sacubitril is a prodrug that is converted to its active metabolite, sacubitrilat. Sacubitrilat inhibits the enzyme neprilysin, which is responsible for the breakdown of natriuretic peptides (NPs) such as atrial natriuretic peptide (ANP), brain natriuretic peptide (BNP), and C-type natriuretic peptide (CNP). By inhibiting neprilysin, Sacubitril increases the levels of these peptides, which promote vasodilation, natriuresis, and diuresis, thereby reducing the workload on the heart.[1][2][3]

However, neprilysin also degrades angiotensin II. Therefore, inhibiting neprilysin alone would lead to an increase in angiotensin II, a potent vasoconstrictor. To counteract this, Sacubitril is combined with an angiotensin II receptor blocker (ARB), valsartan. This dual mechanism of enhancing the beneficial effects of natriuretic peptides while blocking the detrimental effects of the renin-angiotensin-aldosterone system (RAAS) is central to its therapeutic action in heart failure.[3][4]

Caption: Sacubitril's Dual Mechanism of Action.

Comparative Efficacy Data from Key Clinical Trials

The following tables summarize the primary efficacy outcomes from pivotal clinical trials of Sacubitril/valsartan.

Table 1: PARADIGM-HF - Heart Failure with Reduced Ejection Fraction (HFrEF)

Outcome	Sacubitril/valsartan (n=4,187)	Enalapril (B1671234) (n=4,212)	Hazard Ratio (95% CI)	P-value
Primary Composite Endpoint	21.8%	26.5%	0.80 (0.73 - 0.87)	<0.001
CV Death or HF Hospitalization
Cardiovascular Death	13.3%	16.5%	0.80 (0.71 - 0.89)	<0.001
First Hospitalization for HF	12.8%	15.6%	0.79 (0.71 - 0.89)	<0.001
All-Cause Mortality	17.0%	19.8%	0.84 (0.76 - 0.93)	<0.001

Data from the PARADIGM-HF trial.[5][6]

Table 2: PIONEER-HF - Acute Decompensated Heart Failure (ADHF)

Outcome	Sacubitril/valsartan (n=440)	Enalapril (n=441)	Ratio of Change (95% CI)	P-value
Change in NT-proBNP from Baseline (Weeks 4 & 8)	-46.7%	-25.3%	0.71 (0.63 - 0.81)	<0.001
Composite Clinical Endpoint	9.8%	16.8%	HR: 0.54 (0.37 - 0.79)	<0.001
Death, HF Rehospitalization, LVAD, or Transplant

Data from the PIONEER-HF trial.[7][8]

Table 3: PARAGON-HF - Heart Failure with Preserved Ejection Fraction (HFpEF)

Outcome	Sacubitril/valsartan (n=2,419)	Valsartan (n=2,403)	Rate Ratio (95% CI)	P-value
Primary Composite Endpoint	12.8%	14.6%	0.87 (0.75 - 1.01)	0.059
Total HF Hospitalizations & CV Death

Data from the PARAGON-HF trial.[9][10]

Comparative Safety Data

The safety profiles of Sacubitril/valsartan compared to active comparators in these trials are summarized below.

Table 4: Key Adverse Events in Major Clinical Trials

Adverse Event	PARADIGM-HF (vs. Enalapril)	PIONEER-HF (vs. Enalapril)	PARAGON-HF (vs. Valsartan)
Symptomatic Hypotension	14.0% vs. 9.2% (P<0.001)	15.0% vs. 12.7% (NS)	Higher Incidence (P<0.05)
Worsening Renal Function	3.3% vs. 4.5% (P=0.007)	13.6% vs. 14.7% (NS)	Less Worsening (P<0.05)
Hyperkalemia	11.6% vs. 14.0% (P=0.007)	11.6% vs. 9.3% (NS)	Lower Incidence (P<0.05)
Angioedema	0.5% vs. 0.2% (NS)	0.2% vs. 1.4% (NS)	Higher Incidence (P<0.05)

NS = Not Significant. Data compiled from published trial results.[5][7][9]

Experimental Protocols

An overview of the methodologies for the key clinical trials is provided to aid in the interpretation of the presented data.

PARADIGM-HF

• Study Design: Randomized, double-blind, active-controlled trial.[6][11]

• Patient Population: 8,442 patients with chronic heart failure (NYHA class II-IV) and a left ventricular ejection fraction (LVEF) of 40% or less.[6][11]

• Intervention: Sacubitril/valsartan (200 mg twice daily) versus enalapril (10 mg twice daily).[6]

• Primary Outcome: Composite of cardiovascular death or hospitalization for heart failure.[6]

PIONEER-HF

• Study Design: Randomized, double-blind, active-controlled trial.[5][12]

• Patient Population: 881 patients hospitalized for acute decompensated heart failure with reduced ejection fraction who were hemodynamically stabilized.[5][12]

• Intervention: In-hospital initiation of sacubitril/valsartan versus enalapril for 8 weeks.[12]

• Primary Outcome: The time-averaged proportional change in N-terminal pro-B-type natriuretic peptide (NT-proBNP) concentration from baseline through weeks 4 and 8.[13]

TRANSITION

• Study Design: Randomized, open-label trial.[9][14]

• Patient Population: 1,002 patients with HFrEF stabilized after an acute heart failure event.[9][14]

• Intervention: Initiation of sacubitril/valsartan either in-hospital (pre-discharge) or shortly after discharge.[9][14]

• Primary Outcome: The proportion of patients achieving the target dose of sacubitril/valsartan (97/103 mg twice daily) at 10 weeks.[15]

PARAGON-HF

• Study Design: Randomized, double-blind, active-controlled trial.[16][17]

• Patient Population: 4,822 patients with heart failure with a left ventricular ejection fraction of 45% or higher.[16][17]

• Intervention: Sacubitril/valsartan versus valsartan.[17]

• Primary Outcome: Composite of total hospitalizations for heart failure and death from cardiovascular causes.[16]

Logical Workflow for Evidence Verification

The following diagram illustrates a logical workflow for researchers to independently verify and compare the findings from these clinical trials.

Caption: Workflow for Independent Verification of Clinical Trial Data.

References

• 1. CV Physiology | Renin-Angiotensin-Aldosterone System [cvphysiology.com]
• 2. Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Sacubitril-Valsartan, Clinical Benefits and Related Mechanisms of Action in Heart Failure With Reduced Ejection Fraction. A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Renin–angiotensin system - Wikipedia [en.wikipedia.org]
• 5. Large PIONEER-HF Trial Validates Safety and Benefits of In-Hospital Initiation of Therapeutic Treatment - The Medical Xchange [themedicalxchange.com]
• 6. static1.squarespace.com [static1.squarespace.com]
• 7. Health-Related Quality of Life in Heart Failure With Preserved Ejection Fraction: The PARAGON-HF Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular mechanisms of sacubitril/valsartan in cardiac remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rationale and design of TRANSITION: a randomized trial of pre-discharge vs. post-discharge initiation of sacubitril/valsartan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Angiotensin Receptor Neprilysin Inhibition and Cardiovascular Outcomes Across the Kidney Function Spectrum: The PARAGON-HF Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Critical Questions about PARADIGM-HF and the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of Sacubitril–Valsartan versus Enalapril on Effect on NT-proBNP in Patients Stabilized From an Acute Heart Failure Episode - American College of Cardiology [acc.org]
• 13. cardiologytrials.substack.com [cardiologytrials.substack.com]
• 14. Rationale and design of TRANSITION: a randomized trial of pre‐discharge vs. post‐discharge initiation of sacubitril/valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Initiation of sacubitril/valsartan in haemodynamically stabilised heart failure patients in hospital or early after discharge: primary results of the randomised TRANSITION study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Angiotensin Receptor Neprilysin Inhibition in Heart Failure With Preserved Ejection Fraction: Rationale and Design of the PARAGON-HF Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. droracle.ai [droracle.ai]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of (Z)2S,4R-Sacubitril

This document provides comprehensive, step-by-step guidance for the safe and compliant disposal of (Z)2S,4R-Sacubitril, a research and development chemical. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact, adhering to standard practices for pharmaceutical and chemical waste management.

Waste Classification and Segregation

The initial and most critical step is to determine the regulatory classification of the waste. While Safety Data Sheets (SDS) for closely related Sacubitril compounds suggest they are not classified as hazardous waste under OSHA's Hazard Communication Standard, it is imperative to verify this for (Z)2S,4R-Sacubitril according to the Resource Conservation and Recovery Act (RCRA) and any applicable state or local regulations.

Procedural Steps:

• Review Safety Data Sheet (SDS): Consult the specific SDS for (Z)2S,4R-Sacubitril. If the SDS is unavailable or lacks clear disposal guidance, proceed to the next step.

• Hazardous Waste Determination:

  • Characteristic Wastes: Assess if the waste exhibits any of the four characteristics of hazardous waste as defined by the EPA: ignitability, corrosivity, reactivity, or toxicity.

  • Listed Wastes: Check if (Z)2S,4R-Sacubitril is explicitly listed as a hazardous waste in 40 CFR Part 261.

• Segregation:

  • Based on the determination, segregate the waste into appropriate containers.

  • Non-Hazardous Pharmaceutical Waste: If confirmed as non-hazardous, collect in a designated, clearly labeled, leak-proof container.

  • Hazardous Waste: If determined to be hazardous, it must be managed according to strict RCRA "cradle-to-grave" requirements.

Disposal Procedures for Non-Hazardous (Z)2S,4R-Sacubitril

Assuming the waste is classified as non-hazardous, the following disposal methods are recommended. Incineration is the preferred method to ensure complete destruction and prevent environmental contamination.

Key Disposal Options Summary

Disposal Method	Key Considerations	Regulatory Compliance
Licensed Chemical Destruction	Preferred method for ensuring complete destruction of the compound.	Adheres to federal, state, and local regulations for chemical waste.
Controlled Incineration	Ensures the compound does not enter the environment. The facility must be equipped with flue gas scrubbing.	Complies with EPA guidelines for pharmaceutical waste disposal.
Landfilling	Should be avoided to prevent leaching into groundwater.	Permissible in some states for non-hazardous waste, but not recommended.
Sewering (Drain Disposal)	Prohibited. Leads to environmental contamination of waterways.	Violates EPA regulations, including the ban on sewering hazardous pharmaceutical waste.

Experimental Protocols:

Currently, there are no specific experimental protocols cited in the provided search results for the degradation or disposal of (Z)2S,4R-Sacubitril. The recommended disposal methods are based on general best practices for pharmaceutical and chemical waste management.

Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate PPE are crucial to ensure personnel safety during the disposal process.

Procedural Steps:

• Ventilation: Handle the material in a well-ventilated area, preferably within a fume hood.

• Personal Protective Equipment:

  • Wear suitable protective clothing, including a lab coat.

  • Use chemical-impermeable gloves that have been inspected before use.

  • Wear tightly fitting safety goggles or a face shield.

• Avoid Dust and Aerosol Formation: Take care to prevent the generation of dust and aerosols during handling and transfer.

• Decontamination: Thoroughly wash hands and any exposed skin with soap and water after handling.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain and clean up the material safely.

Procedural Steps:

• Evacuate and Secure: Evacuate non-essential personnel from the spill area and eliminate all ignition sources.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains.

• Cleanup:

  • Use spark-proof tools and explosion-proof equipment.

  • Collect the spilled material using an appropriate absorbent if it is a liquid, or carefully sweep it up if it is a solid.

  • Place the collected material into a suitable, closed, and labeled container for disposal.

• Decontaminate: Clean the spill area thoroughly.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (Z)2S,4R-Sacubitril.

Caption: Disposal workflow for (Z)2S,4R-Sacubitril.

Personal protective equipment for handling (Z)2S,4R-Sacubitril

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling (Z)-2S,4R-Sacubitril. Adherence to these procedures is vital for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling (Z)-2S,4R-Sacubitril, a comprehensive suite of personal protective equipment is mandatory to prevent exposure. The following table summarizes the required PPE for various laboratory operations.

Body Part	Required PPE	Specifications and Standards
Eyes/Face	Safety goggles with side-shields	Must conform to EN 166 (EU) or NIOSH (US) standards.[1][2]
Hands	Chemical-resistant gloves	Nitrile or other appropriate protective gloves should be used. Gloves must be inspected prior to use and satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[1][2]
Body	Impervious clothing or lab coat	A fully buttoned lab coat or impervious clothing is required to protect the skin.[3][4]
Respiratory	Suitable respirator	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if engineering controls are insufficient or during spill clean-up.[5]

Operational and Disposal Plans

Handling Procedures:

• Preparation: Work should be conducted in a well-ventilated area, preferably within a laboratory fume hood or with other forms of local exhaust ventilation.[1] Ensure that an eye wash station and safety shower are readily accessible.[3][4]

• Weighing and Aliquoting: To minimize the generation of dust and aerosols, handle the compound with care.[2][6]

• Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[4] Do not eat, drink, or smoke in the handling area.[4]

Disposal Plan:

• Waste Collection: All waste materials, including unused compounds, contaminated consumables (e.g., pipette tips, gloves), and empty containers, should be collected in a designated, sealed, and properly labeled hazardous waste container.

• Disposal Method: The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[6] Do not dispose of it down the drain or in regular trash.[6]

• Contaminated Packaging: Packaging that cannot be decontaminated should be treated as hazardous waste and disposed of accordingly.[6]

Emergency Procedures:

• Spills: In the event of a spill, evacuate the immediate area.[3][4] Wearing full PPE, contain the spill using an absorbent, non-combustible material (e.g., vermiculite, sand, or earth).[3][4] Collect the absorbed material into a hazardous waste container. Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and water.[3][4]

• Fire: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam extinguisher.[1][6] Firefighters should wear self-contained breathing apparatus and full protective gear.[1][3]

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][7]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[1][7]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][7]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][7]

Safety and Handling Workflow

Caption: Workflow for the safe handling of (Z)-2S,4R-Sacubitril.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. manuals.plus [manuals.plus]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. cleanchemlab.com [cleanchemlab.com]